Dexlansoprazole sesquihydrate

• CAS: 313640-86-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of Dexlansoprazole Sesquihydrate

Abstract

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a prominent proton pump inhibitor (PPI) utilized in the management of acid-related gastrointestinal disorders.[1][2] Its efficacy and stability are significantly influenced by its solid-state form, with the sesquihydrate being a preferred crystalline structure for pharmaceutical development. This technical guide provides a comprehensive overview of the synthesis and characterization of dexlansoprazole sesquihydrate, tailored for researchers, scientists, and drug development professionals. The narrative delves into the intricacies of asymmetric synthesis, the rationale behind experimental choices, and a multi-faceted analytical approach to ensure the desired product's identity, purity, and solid-state integrity.

Introduction: The Significance of Dexlansoprazole and its Sesquihydrate Form

Dexlansoprazole is a second-generation proton pump inhibitor that effectively suppresses gastric acid secretion by irreversibly inhibiting the H+/K+-ATPase pump in gastric parietal cells.[1] As the single (R)-enantiomer of lansoprazole, it offers potential pharmacokinetic advantages over the racemic mixture.[3] The solid-state properties of an active pharmaceutical ingredient (API) are critical to its stability, dissolution, and bioavailability. For dexlansoprazole, the sesquihydrate crystalline form is of particular interest due to its enhanced stability compared to the amorphous form.[4] This guide will elucidate the synthetic pathway to obtain the desired enantiomer and its subsequent crystallization into the stable sesquihydrate form, followed by a detailed characterization protocol.

Synthetic Strategy and Execution

The synthesis of dexlansoprazole sesquihydrate is a multi-step process that hinges on the successful asymmetric oxidation of a prochiral sulfide intermediate. This crucial step establishes the required stereochemistry of the final molecule.

Retrosynthetic Analysis

A logical retrosynthetic approach to dexlansoprazole identifies the key precursors: 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride and 2-mercaptobenzimidazole. The core of the synthesis involves the coupling of these precursors to form the prochiral sulfide, followed by an enantioselective oxidation to yield the (R)-sulfoxide, dexlansoprazole.

Synthesis of the Prochiral Sulfide Intermediate

The initial step involves the nucleophilic substitution reaction between 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride and 2-mercaptobenzimidazole. This reaction is typically carried out in a suitable solvent system with a base to facilitate the coupling.

Asymmetric Sulfoxidation: The Key to Enantioselectivity

The conversion of the prochiral sulfide to the desired (R)-enantiomer of the sulfoxide is the most critical step in the synthesis of dexlansoprazole. The Kagan-Modena method, a modified Sharpless oxidation, is a widely employed and effective strategy for this transformation.[1][5] This method utilizes a chiral titanium complex, typically formed in situ from a titanium alkoxide (e.g., titanium (IV) isopropoxide) and a chiral ligand (e.g., (+)-diethyl L-tartrate), in the presence of an oxidant and a base.

Causality Behind Experimental Choices:

• Chiral Ligand: (+)-Diethyl L-tartrate is chosen to induce the formation of the (R)-enantiomer. The stereochemistry of the ligand directly influences the stereochemical outcome of the oxidation.

• Titanium Source: Titanium (IV) isopropoxide is a common choice due to its commercial availability and efficacy in forming the active chiral catalyst.

• Oxidant: Cumene hydroperoxide is often used as the oxygen source for the oxidation. Careful control of its addition is necessary to prevent over-oxidation to the sulfone impurity.[6]

• Base: A non-nucleophilic organic base, such as diisopropylethylamine (DIPEA), is added to modulate the reactivity of the catalytic system and optimize enantioselectivity.

• Solvent: Toluene is a common solvent for this reaction, providing a suitable medium for the formation of the chiral complex and the subsequent oxidation.

• Temperature Control: The reaction is typically conducted at low temperatures to enhance enantioselectivity and minimize side reactions.

Formation and Isolation of Dexlansoprazole Sesquihydrate

Following the asymmetric oxidation, the crude dexlansoprazole is isolated. The final step involves the crystallization of the API into its stable sesquihydrate form. This is generally achieved by dissolving the crude product in a suitable solvent system, such as acetone and water, and allowing for controlled precipitation.[7][8] Seeding with existing crystals of dexlansoprazole sesquihydrate can be employed to control the crystallization process and ensure the desired polymorphic form is obtained.[9]

Experimental Protocol: Synthesis and Crystallization

Step 1: Asymmetric Oxidation of the Prochiral Sulfide

• To a stirred solution of the prochiral sulfide intermediate in toluene, add (+)-diethyl L-tartrate and titanium (IV) isopropoxide at room temperature under an inert atmosphere.

• Heat the mixture to a specified temperature to facilitate the formation of the chiral complex.

• Cool the reaction mixture to a low temperature (e.g., -5 to 0 °C).

• Add diisopropylethylamine (DIPEA).

• Slowly add cumene hydroperoxide, maintaining the low temperature. Monitor the reaction progress by a suitable chromatographic technique (e.g., HPLC).

• Upon completion, quench the reaction with water.

• Extract the product into an organic solvent and wash the organic layer.

Step 2: Crystallization of Dexlansoprazole Sesquihydrate

• Concentrate the organic layer containing crude dexlansoprazole under reduced pressure.

• Dissolve the residue in a mixture of acetone and water.[7][8]

• Stir the solution at room temperature to induce crystallization. Seeding with a small amount of dexlansoprazole sesquihydrate crystals is recommended.

• Filter the resulting solid, wash with a suitable solvent, and dry under vacuum at a controlled temperature to obtain crystalline dexlansoprazole sesquihydrate.

Comprehensive Characterization of Dexlansoprazole Sesquihydrate

A battery of analytical techniques is employed to confirm the identity, purity, enantiomeric excess, and solid-state form of the synthesized dexlansoprazole sesquihydrate.

Spectroscopic and Chromatographic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure of dexlansoprazole.[10][11] The chemical shifts and coupling constants should be consistent with the expected structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR provides information about the functional groups present in the molecule and can be used to characterize the crystalline form.[12]

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of dexlansoprazole.[13]

• High-Performance Liquid Chromatography (HPLC): A validated HPLC method is essential for determining the purity of the synthesized compound and for quantifying any impurities.[14][15][16]

• Chiral HPLC: This is a critical technique to determine the enantiomeric excess (e.e.) of the final product, ensuring the desired (R)-enantiomer is the major component.[3][17][18][19]

Solid-State Characterization

• Powder X-ray Diffraction (PXRD): PXRD is the definitive technique for identifying the crystalline form of the material. The resulting diffraction pattern should match the known pattern for dexlansoprazole sesquihydrate.[4][10]

• Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point and other thermal events, which are characteristic of a specific crystalline form.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of the sample as a function of temperature, which is used to determine the water content and the thermal stability of the sesquihydrate.[20]

Data Presentation and Interpretation

Table 1: Key Characterization Data for Dexlansoprazole Sesquihydrate

Analytical Technique	Parameter	Expected Result
¹H NMR (DMSO-d₆)	Chemical Shifts (ppm)	δ 8.27 (d, 1H), 7.6 (m, 2H), 7.27-7.30 (dd, 2H), 7.07 (d, 1H), 4.84-4.92 (q, 2H), 4.72-4.84 (q, 2H), 4.3 (d, 1H), 3.7-3.8 (m, 1H), 2.16 (s, 3H)[10]
PXRD	2θ values	Main peaks at approximately 5.9, 17.3, 17.7, 18.8, 20.7, 23.6, 25.5, and 29.7 ±0.2°[4][10]
DSC	Endothermic Event	A characteristic endotherm corresponding to the dehydration and melting of the sesquihydrate.
TGA	Weight Loss	A weight loss corresponding to approximately 1.5 moles of water per mole of dexlansoprazole.
Chiral HPLC	Enantiomeric Excess	>99.5%
HPLC	Purity	>99.5%

Visualization of Workflows

Diagram 1: Synthesis Workflow of Dexlansoprazole Sesquihydrate

Caption: Overall synthesis workflow for dexlansoprazole sesquihydrate.

Diagram 2: Analytical Characterization Workflow

Caption: Interconnected analytical techniques for comprehensive characterization.

Conclusion

The successful synthesis and characterization of dexlansoprazole sesquihydrate require a meticulous approach, with particular emphasis on the enantioselective oxidation step and the controlled crystallization of the final product. A thorough analytical characterization using a combination of spectroscopic, chromatographic, and solid-state techniques is imperative to ensure the quality, purity, and desired polymorphic form of the API. This guide provides a robust framework for researchers and drug development professionals to navigate the complexities of synthesizing and characterizing this important pharmaceutical compound.

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Foreword: The Criticality of Crystalline Forms in Modern Pharmaceutics

An In-Depth Technical Guide to the Crystal Structure of Dexlansoprazole Sesquihydrate

In the landscape of drug development, the solid-state form of an active pharmaceutical ingredient (API) is a cornerstone of its ultimate therapeutic efficacy and manufacturability. The specific arrangement of molecules in a crystal lattice dictates fundamental physicochemical properties, including solubility, dissolution rate, stability, and hygroscopicity.[1] These properties, in turn, directly influence an API's bioavailability and shelf-life. The study of crystal forms, or polymorphism, is therefore not merely an academic exercise but a critical component of ensuring a drug product is safe, effective, and consistent.[1][2] Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a proton pump inhibitor that exemplifies the importance of solid-state chemistry.[3][4] It exists in various solid forms, including multiple polymorphs, solvates, an amorphous form, and a particularly stable hydrated form: the sesquihydrate.[5][6][7][8]

This technical guide provides an in-depth exploration of the Dexlansoprazole sesquihydrate crystal structure. It is designed for researchers, scientists, and drug development professionals, offering not just data, but a cohesive narrative on the causality behind its preparation, characterization, and significance. We will proceed from the foundational principles of its synthesis to the advanced analytical techniques required for its unambiguous identification, providing a framework for robust and reliable solid-state characterization.

Molecular and Physicochemical Profile of Dexlansoprazole Sesquihydrate

Dexlansoprazole is a substituted benzimidazole that suppresses gastric acid secretion by inhibiting the (H+, K+)-ATPase enzyme system at the secretory surface of the gastric parietal cell.[3] The sesquihydrate form incorporates one and a half molecules of water for every molecule of Dexlansoprazole, or more accurately, a 2:3 ratio of API to water within the crystal lattice.[9][10] This incorporated water plays a crucial role in stabilizing the crystal structure through hydrogen bonding.

Property	Data	Source(s)
IUPAC Name	(R)-2-({[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl}sulfinyl)-1H-benzimidazole sesquihydrate	[9][11]
Molecular Formula	C₃₂H₃₄F₆N₆O₇S₂ (representing 2 Dexlansoprazole molecules and 3 H₂O molecules)	[9][12][13]
Molecular Weight	792.77 g/mol	[9][12][13]
Active Moiety	Dexlansoprazole (C₁₆H₁₄F₃N₃O₂S, MW: 369.36 g/mol )	[3][14][15]
CAS Number	313640-86-7	[9][13]

Crystallization of Dexlansoprazole Sesquihydrate: A Protocol Grounded in Physicochemical Principles

The controlled crystallization of a specific hydrate is a deliberate process designed to favor the formation of a desired crystal lattice over other potential forms (anhydrous, amorphous, or other polymorphs). The methods described in the authoritative literature for preparing Dexlansoprazole sesquihydrate rely on manipulating solubility and nucleation kinetics.[5][16][17]

Causality in Experimental Design

The choice of solvent and anti-solvent is paramount. The primary solvent must fully dissolve the Dexlansoprazole starting material (which can be amorphous or another polymorphic form). The anti-solvent must be miscible with the primary solvent but have a significantly lower dissolving capacity for the API. The controlled addition of the anti-solvent reduces the overall solubility of the API in the mixture, forcing it to precipitate out of the solution. The presence of water in the system provides the necessary molecules for incorporation into the crystal lattice to form the stable sesquihydrate structure.

Experimental Protocol: Anti-Solvent Crystallization

This protocol synthesizes common methods for producing Dexlansoprazole sesquihydrate with high purity.[5][16][17]

• Dissolution: Dissolve 1.0 g of Dexlansoprazole (amorphous or anhydrous) in 10 mL of a suitable solvent such as acetone or dichloromethane at ambient temperature (25-30°C). Stir until a clear solution is obtained.

  • Expertise & Experience: Acetone and dichloromethane are chosen for their high solvency of the organic API and their volatility, which can aid in later drying steps. Complete dissolution is critical to ensure that the final product is not contaminated with the starting solid form.

• Induction of Crystallization: To the resulting clear solution, slowly add 50 mL of purified water (an anti-solvent) under continuous stirring over a period of 1 hour.

  • Expertise & Experience: Slow addition of the anti-solvent is crucial to control the rate of supersaturation. A rapid addition can lead to "crashing out" of the API, often resulting in an amorphous or less stable crystalline form. A controlled rate promotes ordered crystal growth.

• Maturation: Continue stirring the resulting suspension for an additional 1-2 hours at ambient temperature. This "aging" or "maturation" step allows the system to reach thermodynamic equilibrium, favoring the most stable crystalline form, in this case, the sesquihydrate.

• Isolation: Filter the solid product using a Buchner funnel. Wash the collected crystals with a small amount of the anti-solvent (purified water) to remove any residual dissolved impurities.

• Drying: Dry the product at ambient temperature. Avoid aggressive heating, as this could potentially drive off the water of hydration and convert the material to an anhydrous or amorphous form.[8]

  • Trustworthiness: This self-validating protocol relies on the thermodynamic preference for the sesquihydrate form under these specific solvent conditions. The final characterization steps (Section 3.0) will confirm the identity and purity of the resulting crystal form.

Structural and Physicochemical Characterization Workflow

A multi-technique approach is essential for the unambiguous characterization of a pharmaceutical crystal form. Each technique provides a unique and complementary piece of the structural puzzle.

Caption: Workflow for the comprehensive characterization of Dexlansoprazole Sesquihydrate.

Powder X-Ray Diffraction (PXRD)

PXRD is the primary analytical tool for identifying crystalline phases. Each crystal form diffracts X-rays in a unique pattern, creating a "fingerprint" that can be used for identification and quality control.

• Methodology:

  • Gently grind a small amount of the sample (approx. 200-300 mg) with a mortar and pestle to ensure random crystal orientation and reduce particle size effects.

  • Pack the powdered sample into a standard sample holder.

  • Collect the diffraction pattern using a diffractometer with CuKα radiation (λ = 1.5418 Å).

  • Scan over a 2θ range of 3° to 40° with a step size of 0.02° and a dwell time of 0.5-1.0 seconds per step.

• Interpretation of Results: The resulting diffractogram for Dexlansoprazole sesquihydrate should be compared against a known reference standard or data from literature. While a definitive, publicly indexed single-crystal structure is not available, patent literature describes characteristic peaks for various forms.[5][7][18] The absence of a broad "halo" indicates the material is crystalline and not amorphous, while the absence of peaks from other known polymorphs confirms phase purity.

Thermal Analysis (TGA and DSC)

Thermal analysis provides critical information about the stability of the hydrate and its behavior upon heating.

• Thermogravimetric Analysis (TGA) Protocol:

  • Calibrate the TGA instrument for mass and temperature.

  • Place 5-10 mg of the sample into an aluminum pan.

  • Heat the sample from 25°C to 200°C at a constant rate of 10°C/min under a nitrogen purge.

  • Expected Result: For a sesquihydrate (2:3 API:water ratio), a weight loss corresponding to approximately 6.3% of the total mass is expected as the water molecules are driven off. The formula for this calculation is: (3 * MWH₂O) / (2 * MWDexlansoprazole + 3 * MWH₂O) = (3 * 18.02) / (2 * 369.36 + 3 * 18.02) ≈ 6.8% Note: Patent literature may show slightly different values based on experimental conditions and purity.[7]

• Differential Scanning Calorimetry (DSC) Protocol:

  • Calibrate the DSC instrument for heat flow and temperature using an indium standard.

  • Hermetically seal 2-5 mg of the sample in an aluminum pan.

  • Heat the sample from 25°C to 200°C at a rate of 10°C/min.

  • Expected Result: The DSC thermogram will typically show a broad endotherm corresponding to the desolvation (loss of water), followed by a sharp endotherm at a higher temperature representing the melting of the resulting anhydrous form.[7][18][19] The temperatures of these events are characteristic of the sesquihydrate form.

Karl Fischer (KF) Titration

KF titration is the gold standard for the precise quantification of water content in a sample.

• Methodology:

  • Standardize the KF reagent with a known water standard.

  • Accurately weigh a sample of Dexlansoprazole sesquihydrate and introduce it into the titration vessel containing an anhydrous solvent (e.g., methanol).

  • Titrate with the KF reagent until the endpoint is reached.

• Interpretation of Results: The result provides a direct and highly accurate measure of the water content. For a pure sesquihydrate, this value should be very close to the theoretical value of 6.8%. This method validates the stoichiometry of hydration determined by TGA.[7][20]

Conclusion: The Role of the Sesquihydrate in Drug Development

The selection of the Dexlansoprazole sesquihydrate form for development is a strategic decision rooted in solid-state science. Hydrates often exhibit improved stability compared to their anhydrous counterparts, particularly in humid environments, by virtue of having their crystal lattice already stabilized by water molecules. This can prevent unwanted phase transformations during storage or processing. Furthermore, having a well-characterized, stable crystalline form like the sesquihydrate is essential for ensuring batch-to-batch consistency in manufacturing, which is a regulatory requirement. Understanding the precise crystal structure and the methods to reliably produce and verify it, as detailed in this guide, is fundamental to the successful development and commercialization of Dexlansoprazole-based therapies.

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An In-depth Technical Guide to the Physicochemical Properties of Dexlansoprazole Sesquihydrate

Introduction

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a leading proton pump inhibitor (PPI) prescribed for the treatment of erosive esophagitis and gastroesophageal reflux disease (GERD).[1][2] Its mechanism of action involves the specific inhibition of the (H+, K+)-ATPase enzyme system at the secretory surface of gastric parietal cells, effectively blocking the final step in gastric acid production.[3][4] A key innovation in its clinical application is the dual delayed-release (DDR) formulation, which provides two separate releases of the active pharmaceutical ingredient (API), leading to a prolonged plasma concentration profile and extended duration of acid suppression.[1][5] This advanced formulation is critically dependent on the specific physicochemical properties of the API. This guide focuses on the sesquihydrate crystalline form of dexlansoprazole, providing an in-depth analysis of the properties that are fundamental to its stability, formulation, and therapeutic efficacy.

Chemical Identity and Structure

Dexlansoprazole is a substituted benzimidazole derivative. The sesquihydrate form indicates the presence of 1.5 moles of water for every mole of dexlansoprazole in the crystal lattice. This hydration state is crucial for the stability and handling properties of the bulk drug substance.

Identifier	Value	Source
Chemical Name	2-[(R)-[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole sesquihydrate	[6]
CAS Number	313640-86-7	[2]
Molecular Formula	C₃₂H₃₄F₆N₆O₇S₂ (for the dimer with 3 water molecules)	[7]
Molecular Weight	792.77 g/mol (sesquihydrate complex)	[2]
Anhydrous MW	369.36 g/mol	[4][8]

Core Physicochemical Properties

The therapeutic performance of dexlansoprazole is intrinsically linked to its fundamental physicochemical characteristics. Its solubility, pKa, and lipophilicity govern its absorption, distribution, and mechanism of action.

Solubility Profile

Dexlansoprazole is characterized by its pH-dependent solubility. It is freely soluble in methanol and other organic solvents but exhibits poor solubility in aqueous media, particularly at neutral and acidic pH.[4][9] This property is a cornerstone of its formulation strategy. The low solubility in the acidic environment of the stomach protects the acid-labile molecule from degradation, while its solubility at higher pH levels allows for dissolution and absorption in the small intestine.

• Water: Practically insoluble[4]

• Methanol: Freely soluble[9]

• pH 7.4 Phosphate Buffer: Very slightly soluble[4]

This pH-dependent solubility is the primary reason for the use of enteric-coated granules in the DDR formulation. The coatings are designed to dissolve at specific pH values, enabling the targeted release of the drug.[1][10]

Acidity (pKa)

As a substituted benzimidazole, dexlansoprazole has two pKa values corresponding to the pyridine and benzimidazole ring systems. These values are critical for its mechanism of action, which requires the molecule to be uncharged to cross cell membranes but then become protonated and trapped within the acidic canaliculi of the parietal cells to exert its inhibitory effect.

Lipophilicity (LogP)

The partition coefficient (LogP) is a measure of a compound's lipophilicity. An estimated XLogP3 value for the free base is 2.8, indicating sufficient lipophilicity to facilitate passage across biological membranes, a prerequisite for reaching the target proton pumps.[11]

Solid-State Characterization

The solid-state properties of dexlansoprazole sesquihydrate are vital for ensuring batch-to-batch consistency, stability, and manufacturability. The sesquihydrate is a specific, stable crystalline form that must be rigorously controlled.[12][13]

Crystallinity and Polymorphism

Dexlansoprazole can exist in various solid forms, including anhydrous, hydrated, and amorphous states.[12][14] The sesquihydrate is a preferred form due to its stability compared to the amorphous form, which has been reported to have poor stability.[15][16] Controlling the crystalline form is essential, as different polymorphs can exhibit different solubility, dissolution rates, and stability, which would directly impact the drug's bioavailability.

X-Ray Powder Diffraction (XRPD) is the definitive technique for identifying and controlling the crystalline form of dexlansoprazole sesquihydrate. Patents and literature describe characteristic XRPD patterns for various forms. For example, one patent describes a crystalline form with main peaks at 6.7, 8.8, 12.2, 14.4, 17.9, 18.8, 19.2, 19.7, 20.2, 20.6, and 23.7 degrees 2θ.[15][17]

Thermal Properties

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential for characterizing the hydrate form and its thermal stability.

• Melting Point: The melting point of dexlansoprazole sesquihydrate is reported to be in the range of 76-80°C, significantly lower than the anhydrous form's melting point of 147-148°C.[14] Another source reports a melting range of 139-140°C for dexlansoprazole (form unspecified).[18] This difference highlights the importance of form identification.

• Differential Scanning Calorimetry (DSC): A DSC thermogram for dexlansoprazole typically shows endothermic events corresponding to dehydration followed by melting and/or decomposition.[19][20] These thermal events are unique fingerprints for a specific crystalline form.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass as a function of temperature. For dexlansoprazole sesquihydrate, TGA analysis would show a weight loss corresponding to the loss of 1.5 moles of water upon heating, confirming its hydration state.[21]

Stability Profile

Dexlansoprazole is sensitive to acidic conditions, heat, and moisture.[22] Its stability is a critical quality attribute that dictates its formulation, packaging, and storage requirements.

• pH Stability: The molecule is highly unstable in acidic environments. This acid lability is the primary driver for the enteric-coated, delayed-release formulation, which protects the API from degradation in the stomach.

• Thermal Stability: As shown by thermal analysis, the sesquihydrate form can lose water upon heating. This dehydration can potentially lead to a change in crystalline form or degradation.[13]

• Moisture Stability: As a hydrate, control of humidity during storage is important to prevent dehydration or further water uptake, which could alter the solid form.

Analytical Methodologies

A suite of analytical techniques is required to fully characterize dexlansoprazole sesquihydrate and ensure its quality. The workflow below illustrates the synergistic use of these methods.

Caption: Analytical workflow for the characterization of Dexlansoprazole Sesquihydrate.

Experimental Protocol: Solid-State Characterization via XRPD

• Objective: To confirm the crystalline identity of dexlansoprazole sesquihydrate.

• Instrumentation: A powder X-ray diffractometer (e.g., APD-2000 or equivalent).[14][17]

• Sample Preparation: Gently grind a small amount of the API sample using a mortar and pestle to ensure a uniform particle size. Pack the powder into the sample holder, ensuring a flat, even surface.

• Instrumental Parameters:

  • Radiation Source: CuKα (λ = 1.5418 Å)[14][17]

  • Scan Range (2θ): 3° to 40°[14][17]

  • Step Size: 0.03°[14][17]

  • Scan Speed (Time per step): 1 second[14][17]

• Data Analysis: Collect the diffraction pattern and process the data to identify the angular positions (2θ) and intensities of the diffraction peaks.

• Validation: Compare the obtained peak positions with a reference pattern for dexlansoprazole sesquihydrate from a pharmacopeia or an established literature source. The pattern must match the reference to confirm the correct polymorphic form.

Experimental Protocol: Purity and Assay by RP-HPLC

• Objective: To determine the purity and assay of dexlansoprazole sesquihydrate.

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system with UV detection.

• Chromatographic Conditions:

  • Column: Enable C18 or Hypersil-BDS, C18 (e.g., 250 x 4.6 mm, 5µm)[23][24]

  • Mobile Phase: A mixture of Methanol and Water (95:5 v/v) or Methanol and Acetonitrile (60:40 v/v).[23][24] The mobile phase composition should be optimized to achieve adequate separation.

  • Flow Rate: 1.0 - 1.2 mL/min[23][24]

  • Detection Wavelength: 247 nm or 283 nm[23][24]

  • Injection Volume: 20 µL

• Sample Preparation: Accurately weigh and dissolve the dexlansoprazole sample in a suitable diluent (e.g., 0.1N NaOH and methanol, 75:25 v/v) to a known concentration (e.g., 100 µg/mL).[22]

• System Suitability: Inject a standard solution multiple times. The system is deemed suitable if parameters like retention time repeatability (RSD < 1.0%), theoretical plates, and tailing factor meet predefined criteria.

• Analysis: Inject the sample solution and integrate the peak area for dexlansoprazole and any impurities. Calculate the assay against a reference standard and the percentage of impurities by area normalization.

• Validation: The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[24][25]

Implications for Formulation and Biopharmaceutics

The physicochemical properties of dexlansoprazole sesquihydrate are not merely academic; they are the foundational elements that enable its sophisticated Dual Delayed-Release (DDR) technology.

Caption: Relationship between physicochemical properties and the DDR formulation.

The DDR capsule contains two types of enteric-coated granules.[5]

• First Release: 25% of the dose is in granules with a coating that dissolves at pH 5.5. This release occurs in the proximal duodenum, 1-2 hours after administration.[1][26]

• Second Release: The remaining 75% of the dose is in granules with a different coating that dissolves at pH 6.75. This release happens further down in the small intestine, resulting in a second plasma peak 4-5 hours post-administration.[1][26]

This innovative formulation, made possible by exploiting the inherent physicochemical properties of dexlansoprazole, extends the plasma concentration profile, providing effective 24-hour acid control and improving therapeutic outcomes for patients with GERD.[5]

Conclusion

The physicochemical properties of dexlansoprazole sesquihydrate are intricately linked to its successful clinical use. Its specific crystalline structure, hydration state, thermal behavior, and pH-dependent solubility are not just parameters to be measured but are critical attributes that have been expertly leveraged to design a stable and effective dual delayed-release delivery system. A thorough understanding and rigorous control of these properties, verified through a comprehensive suite of analytical methodologies, are paramount for the development, manufacturing, and quality assurance of this important therapeutic agent.

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An In-depth Technical Guide to the Solubility Profile of Dexlansoprazole Sesquihydrate

Abstract

Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) widely used in the management of acid-related gastrointestinal disorders.[1][2] Its efficacy is intrinsically linked to its bioavailability, which is heavily influenced by the solubility of the active pharmaceutical ingredient (API). This guide provides a comprehensive technical overview of the solubility profile of dexlansoprazole sesquihydrate. We will explore its physicochemical properties, pH-dependent aqueous solubility, solubility in various organic solvents, and the critical factors that modulate its dissolution. Furthermore, this document details a robust, field-proven protocol for the experimental determination of its thermodynamic solubility, providing researchers and formulation scientists with the foundational knowledge required for effective drug development and optimization.

Introduction: The Critical Role of Solubility in Dexlansoprazole Formulations

Dexlansoprazole functions by irreversibly inhibiting the H+/K+-ATPase enzyme system (the proton pump) in gastric parietal cells, thereby blocking the final step in gastric acid production.[1][3][4] As with all orally administered drugs, the therapeutic action begins with dissolution. For dexlansoprazole, a compound known to be unstable in acidic conditions, this presents a significant formulation challenge.[3][5] The drug must be protected from the acidic milieu of the stomach and dissolve effectively in the more neutral to alkaline environment of the small intestine for absorption.

The sesquihydrate form of dexlansoprazole offers specific physicochemical properties that are leveraged in advanced drug delivery systems, such as the dual delayed-release technology found in commercial formulations.[6][7][8][9][10][11] This technology employs two types of enteric-coated granules that release the drug at different pH values in the small intestine, prolonging the plasma concentration and therapeutic effect.[6][7][8][9][10][11] A thorough understanding of the solubility profile of dexlansoprazole sesquihydrate is therefore not merely an academic exercise but a cornerstone of rational formulation design, ensuring predictable bioavailability and clinical efficacy.

Physicochemical Properties of Dexlansoprazole

The solubility of a compound is governed by its intrinsic physicochemical characteristics. A summary of the key properties for dexlansoprazole is presented below.

Property	Value	Source
Molecular Formula (Sesquihydrate)	C₃₂H₃₄F₆N₆O₇S₂	[12][13]
Molecular Weight (Sesquihydrate)	792.77 g/mol	[12][13]
Molecular Formula (Free Base)	C₁₆H₁₄F₃N₃O₂S	[1][14][15]
Molecular Weight (Free Base)	369.36 g/mol	[1][4][15]
pKa (Predicted)	Weak base, pKa₁ ~4.0-4.9 (pyridine), pKa₂ ~8.8 (benzimidazole)	[16]
LogP (Calculated)	2.8	[1]

Causality Insight: Dexlansoprazole is an amphiphilic molecule. The pyridine nitrogen provides a basic center (pKa₁), while the benzimidazole N-H group provides an acidic center (pKa₂). This dual nature is the primary driver for its characteristic U-shaped pH-solubility profile. Its LogP value of 2.8 indicates moderate lipophilicity, suggesting that membrane permeability will be favorable once the drug is in solution.

Aqueous and pH-Dependent Solubility

As a proton pump inhibitor, dexlansoprazole is inherently designed to act in an environment of changing pH. Its solubility is critically dependent on the pH of the surrounding medium.

• Acidic pH (pH < 4): In the acidic environment of the stomach, the pyridine nitrogen of dexlansoprazole becomes protonated, forming a cationic species. While this salt form is generally more soluble, the molecule is highly unstable and rapidly degrades.[5][17] This necessitates the use of enteric coatings in oral dosage forms to protect the API.

• Neutral to Alkaline pH (pH > 6): In the small intestine, dexlansoprazole is more stable.[3][4] Its solubility is lowest near its isoelectric point and increases at higher pH values as the benzimidazole proton dissociates, forming an anionic species. The dual delayed-release formulations are engineered to release granules at specific pH triggers (e.g., pH 5.5 and pH 6.75) to optimize dissolution and absorption along the intestinal tract.[9][11]

The relationship between pH and the ionization state of dexlansoprazole is visualized below.

Caption: pH-dependent ionization states of Dexlansoprazole.

Solubility in Organic Solvents and Co-Solvent Systems

Solubility in organic solvents is crucial for manufacturing processes, analytical method development, and the preparation of stock solutions for preclinical research.

Solvent	Solubility Description	Source
Dimethylformamide (DMF)	Freely Soluble	[3]
Methanol	Freely Soluble	[3][5]
Dichloromethane	Freely Soluble	[3]
Ethanol	Freely Soluble / ≥46.4 mg/mL	[3][18]
Ethyl Acetate	Freely Soluble	[3]
Acetonitrile	Soluble	[3]
Dimethyl Sulfoxide (DMSO)	Soluble / ≥12.6 mg/mL	[15][18]
Diethyl Ether	Slightly Soluble	[3]
Water	Very Slightly Soluble / Insoluble	[3][18]
Hexane	Practically Insoluble	[3]

Experimental Insight: The high solubility in polar aprotic solvents like DMF and DMSO, as well as in alcohols like methanol and ethanol, makes them suitable for preparing concentrated stock solutions for in vitro assays.[3][15][18] For analytical purposes, such as HPLC, mobile phases often consist of mixtures of acetonitrile or methanol with aqueous buffers.[19][20] The choice of diluent for analytical samples is critical; a mixture of 0.1N NaOH and methanol has been used to ensure complete dissolution and stability during analysis.[21][22]

Experimental Protocol: Thermodynamic Solubility Determination

To ensure reliable and reproducible data, a standardized protocol is essential. The gold standard for determining thermodynamic (or equilibrium) solubility is the shake-flask method .[23][24][25] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid drug, representing the true solubility of the compound.

Protocol: Shake-Flask Method for Dexlansoprazole Sesquihydrate

Objective: To determine the thermodynamic solubility of dexlansoprazole sesquihydrate in a specified aqueous medium (e.g., pH 7.4 phosphate buffer) at a controlled temperature.

Materials:

• Dexlansoprazole sesquihydrate powder

• Selected aqueous buffer (e.g., USP Phosphate Buffered Saline, pH 7.4)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Syringe filters (0.22 µm, low-binding, e.g., PVDF)

• Calibrated analytical balance, pH meter, and HPLC-UV system

• Volumetric flasks and pipettes

Methodology:

• Preparation:

  • Set the orbital shaker incubator to the desired temperature (e.g., 25°C or 37°C).

  • Prepare the aqueous buffer and verify its pH.[23]

• Sample Addition:

  • Add an excess amount of dexlansoprazole sesquihydrate to a glass vial.

  • Expertise Note: "Excess" is critical. A visual confirmation of undissolved solid must be present throughout the experiment to ensure saturation is maintained.[23] A starting point is to add ~5-10 mg of API to 1 mL of buffer.

• Equilibration:

  • Add a precise volume of the pre-warmed buffer to the vial.

  • Securely cap the vial and place it in the orbital shaker.

  • Shake the vials at a constant speed (e.g., 150-200 rpm) for a defined period.

  • Trustworthiness Note: To ensure true equilibrium is reached, this step must be conducted for a sufficient duration. A self-validating approach involves sampling at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when the measured concentration plateaus between consecutive time points.[24][25][26] For dexlansoprazole, a 24-48 hour period is typically adequate.

• Sample Processing:

  • Allow the vials to stand for a short period (~30 minutes) in the incubator to let larger particles settle.

  • Carefully withdraw an aliquot from the supernatant, avoiding any solid material.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean collection vial.

  • Expertise Note: The first few drops from the filter should be discarded to saturate any potential binding sites on the filter membrane. This minimizes drug loss due to adsorption.

• Quantification:

  • Accurately dilute the filtered sample with a suitable mobile phase or diluent to fall within the linear range of the analytical method.

  • Analyze the sample concentration using a validated stability-indicating HPLC-UV method. Detection is typically performed at a wavelength of ~283-285 nm.[5][21][22]

  • Calculate the original concentration in the saturated solution by applying the dilution factor.

Experimental Workflow Diagram

Caption: Workflow for Thermodynamic Solubility via Shake-Flask Method.

Conclusion

The solubility of dexlansoprazole sesquihydrate is a multifaceted property that is fundamental to its performance as an oral therapeutic. Its pronounced pH-dependent solubility, coupled with its instability in acidic conditions, dictates the necessity for advanced formulation strategies like enteric coating and dual delayed-release mechanisms. This guide has provided a detailed examination of its solubility in both aqueous and organic media, grounded in its core physicochemical properties. The outlined shake-flask protocol offers a robust, self-validating framework for researchers to accurately determine its thermodynamic solubility. A comprehensive grasp of these principles is indispensable for scientists engaged in the development, formulation, and analysis of dexlansoprazole-based drug products, enabling the creation of safer and more effective medicines.

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The Critical Nature of Polymorphism in Dexlansoprazole Sesquihydrate: A Technical Guide for Drug Development

Abstract

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a widely used proton pump inhibitor for treating acid-related disorders. Its efficacy and stability as a pharmaceutical product are intrinsically linked to its solid-state properties, particularly polymorphism. This technical guide provides an in-depth exploration of the polymorphic landscape of dexlansoprazole, with a primary focus on its sesquihydrate form. We will delve into the critical implications of polymorphism on the physicochemical properties, stability, and bioavailability of the active pharmaceutical ingredient (API). This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental protocols to navigate the complexities of dexlansoprazole's solid-state chemistry.

Introduction: The Phenomenon of Polymorphism in Pharmaceuticals

Polymorphism is the ability of a solid material to exist in more than one crystal lattice structure.[1] These different crystalline forms, known as polymorphs, can exhibit distinct physicochemical properties, including melting point, solubility, dissolution rate, and stability, even though they are chemically identical.[2] In the pharmaceutical industry, controlling polymorphism is of paramount importance, as an unintended polymorphic transformation can significantly impact a drug's safety, efficacy, and manufacturability.[3][4] The U.S. Food and Drug Administration (FDA) provides guidance for industry on the handling of polymorphic compounds, emphasizing the need to assess and control these forms to ensure product quality and performance.[5]

Dexlansoprazole can exist in various solid forms, including crystalline anhydrous, amorphous, and several solvated forms, with the sesquihydrate being a key crystalline form.[6][7] Understanding the relationships between these forms and the methods to selectively prepare and characterize them is crucial for developing a robust and reliable drug product.

The Polymorphic Landscape of Dexlansoprazole

Dexlansoprazole presents a complex polymorphic landscape, with numerous crystalline and an amorphous form reported in scientific literature and patents. The sesquihydrate form is a common starting material for the preparation of other polymorphs.[8][9]

Dexlansoprazole Sesquihydrate

Dexlansoprazole sesquihydrate is a crystalline form containing approximately 1.5 moles of water per mole of dexlansoprazole. It is often the initial form isolated during synthesis.[10] Its relative stability under ambient conditions makes it a suitable candidate for formulation, but it can also serve as a precursor to other polymorphic or amorphous forms.

Other Known Polymorphic and Amorphous Forms

Beyond the sesquihydrate, several other forms of dexlansoprazole have been identified and characterized:

• Amorphous Dexlansoprazole: This non-crystalline form is characterized by the absence of long-range molecular order.[11] Amorphous forms often exhibit higher solubility and faster dissolution rates compared to their crystalline counterparts, which can be advantageous for bioavailability.[12][13] However, they are also thermodynamically less stable and can be prone to crystallization over time, especially in the presence of moisture or heat.[11]

• Anhydrous Crystalline Forms: Multiple anhydrous polymorphs of dexlansoprazole have been reported, designated as Forms I, II, III, IV, V, and VI, among others.[6] These forms differ in their crystal packing and, consequently, their physical properties. The preparation of a specific anhydrous form is highly dependent on the solvent system and crystallization conditions.[7]

• Solvated Forms: Besides the sesquihydrate, dexlansoprazole can form solvates with various organic solvents, such as ethanol, isopropanol, and methanol.[12][14] These solvates can have unique crystal structures and properties.

The interconversion between these forms is a critical aspect to consider during drug development. For instance, dexlansoprazole sesquihydrate can be converted to the anhydrous form by heating or through specific solvent-mediated transformations.[7] Similarly, amorphous dexlansoprazole can be prepared from the sesquihydrate by controlled drying or by dissolving it in a suitable solvent followed by rapid solvent removal.[8]

Characterization of Dexlansoprazole Polymorphs

A combination of analytical techniques is essential for the comprehensive characterization of dexlansoprazole polymorphs.

Core Analytical Techniques

Technique	Principle and Application in Polymorph Characterization
X-Ray Powder Diffraction (XRPD)	XRPD is the gold standard for identifying and differentiating crystalline polymorphs. Each crystalline form produces a unique diffraction pattern based on its crystal lattice structure. Amorphous forms lack a distinct pattern and show a broad halo.[14]
Differential Scanning Calorimetry (DSC)	DSC measures the heat flow into or out of a sample as a function of temperature. It is used to determine melting points, glass transitions (for amorphous forms), and to study polymorphic transitions.[14] Different polymorphs will exhibit different melting endotherms.
Thermogravimetric Analysis (TGA)	TGA measures the change in mass of a sample as a function of temperature. It is particularly useful for identifying and quantifying the amount of water or solvent in hydrated or solvated forms, such as dexlansoprazole sesquihydrate.
Infrared (IR) and Raman Spectroscopy	These vibrational spectroscopy techniques can differentiate polymorphs by probing differences in molecular conformation and intermolecular interactions within the crystal lattice.[14]
Solid-State Nuclear Magnetic Resonance (ssNMR)	ssNMR provides information about the local environment of atomic nuclei within the solid state and can be a powerful tool for distinguishing between polymorphs that may have similar XRPD patterns.

Comparative Data of Key Dexlansoprazole Forms

The following table summarizes characteristic data for some of the key forms of dexlansoprazole, compiled from various sources. It is important to note that exact peak positions in XRPD and thermal events in DSC can vary slightly due to experimental conditions.

Form	Key XRPD Peaks (2θ ± 0.2°)	Key DSC Thermal Events
Sesquihydrate	13.2, 9.6, 8.9, 8.1, 6.6, 5.9, 5.7, 4.5[14]	Endothermic events corresponding to dehydration and melting.
Amorphous	Broad halo, no distinct peaks[11]	Glass transition followed by crystallization and/or decomposition at higher temperatures.
Anhydrous Form (Example)	Varies significantly between different anhydrous forms. For one reported form: 6.7, 8.8, 12.2, 14.4, 17.9, 18.8, 19.2, 19.7, 20.2, 20.6, 23.7[12]	A distinct melting endotherm, typically at a higher temperature than the sesquihydrate.
Ethanol Solvate (Example)	Varies depending on the specific solvate.	Desolvation endotherm followed by melting or decomposition.

Experimental Protocols for Polymorph Preparation and Interconversion

The ability to selectively prepare and control the polymorphic form of dexlansoprazole is a critical manufacturing capability. The choice of solvent, temperature, stirring rate, and the presence of seed crystals are all crucial parameters.

General Workflow for Polymorph Screening and Preparation

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A Technical Guide to the Stereospecific Activity of Dexlansoprazole: An In-depth Analysis of the R- and S-Enantiomers

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

Lansoprazole, a widely prescribed proton pump inhibitor (PPI), is a racemic mixture of two enantiomers: dexlansoprazole (R-enantiomer) and levlansoprazole (S-enantiomer). While chemically identical in composition, their three-dimensional arrangement dictates profound differences in their pharmacological activity, metabolic fate, and clinical efficacy. This in-depth technical guide provides a comprehensive analysis of the core differences between the R- and S-enantiomers of lansoprazole, with a primary focus on dexlansoprazole, the therapeutically advanced enantiomer. We will delve into the stereospecific interactions with the gastric H+/K+-ATPase, the nuances of their metabolic pathways, and the resulting pharmacodynamic and clinical advantages of dexlansoprazole. This guide is intended to serve as a critical resource for researchers and professionals in the field of drug development, offering both foundational knowledge and detailed experimental insights.

Introduction: The Significance of Chirality in Proton Pump Inhibitors

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmacology. Enantiomers, the two mirror-image forms of a chiral drug, can exhibit markedly different pharmacokinetic and pharmacodynamic properties. The development of single-enantiomer drugs from existing racemates has been a significant strategy in drug development to improve therapeutic outcomes. In the realm of proton pump inhibitors, the evolution from racemic lansoprazole to its R-enantiomer, dexlansoprazole, exemplifies the successful application of this principle.

Lansoprazole and its enantiomers are substituted benzimidazoles that act as prodrugs.[1] They require activation in the acidic environment of the gastric parietal cells to inhibit the H+/K+-ATPase, the final step in gastric acid secretion.[2] This guide will dissect the critical differences between dexlansoprazole and its S-counterpart, elucidating the scientific rationale behind the development and clinical superiority of dexlansoprazole.

Mechanism of Action: Stereospecific Interaction with the Gastric H+/K+-ATPase

The therapeutic target of lansoprazole and its enantiomers is the gastric H+/K+-ATPase, an enzyme responsible for pumping protons into the gastric lumen.[1] The prodrugs accumulate in the acidic canaliculi of parietal cells, where they are converted to their active form, a sulfenamide intermediate. This activated form then forms a covalent disulfide bond with cysteine residues on the extracellular domain of the H+/K+-ATPase, leading to its irreversible inhibition.[3]

While both enantiomers target the same enzyme, their intrinsic inhibitory potencies show subtle but important differences. In vitro studies have demonstrated that both the (+)- and (-)-enantiomers of lansoprazole inhibit H+/K+-ATPase activity in a concentration-dependent manner.

Quantitative Analysis of H+/K+-ATPase Inhibition

The following table summarizes the in vitro inhibitory activities of the lansoprazole enantiomers.

Parameter	(+)-Enantiomer (Dexlansoprazole)	(-)-Enantiomer (Levlansoprazole)	Racemic Lansoprazole	Experimental System	Reference(s)
IC50 (H+/K+-ATPase activity)	4.2 µM	5.2 µM	2.1 µM	Canine Gastric Microsomes	[4]
IC50 (db-cAMP-stimulated acid formation)	59 nM	82 nM	59 nM	Isolated Canine Parietal Cells	[4]

These data indicate that both enantiomers are potent inhibitors of the proton pump, with dexlansoprazole exhibiting slightly greater potency in inhibiting acid formation in isolated parietal cells.[4] The primary driver of dexlansoprazole's enhanced clinical efficacy, however, lies not in a vastly superior binding affinity, but in its distinct pharmacokinetic profile.

Stereoselective Metabolism of Lansoprazole Enantiomers.

Dual Delayed-Release Formulation of Dexlansoprazole

Further enhancing its pharmacodynamic profile, dexlansoprazole is formulated in a dual delayed-release (DDR) capsule. This innovative formulation contains two types of enteric-coated granules that release the drug at different pH levels in the small intestine. [5]

• First Release: Occurs in the proximal duodenum (pH ~5.5).

• Second Release: Occurs in a more distal portion of the small intestine (pH ~6.75).

This results in two distinct peaks in the plasma concentration of dexlansoprazole, prolonging the duration of effective drug levels and, consequently, the period of gastric acid suppression. [5]

Comparative Pharmacodynamics and Clinical Efficacy

The favorable pharmacokinetic profile of dexlansoprazole translates directly into superior pharmacodynamic effects and clinical efficacy compared to what would be expected from the S-enantiomer.

Gastric Acid Control

The prolonged plasma concentration of dexlansoprazole leads to a longer duration of profound acid suppression. In a comparative study, dexlansoprazole 60 mg demonstrated a significantly greater mean percentage of time with intragastric pH > 4 over a 24-hour period compared to esomeprazole 40 mg (58% vs. 48%). [6]Another study showed that after 5 days of therapy, dexlansoprazole achieved a mean 24-hour intragastric pH of 4.55 compared to 4.13 for lansoprazole. [7]While a direct in vivo comparison with purified S-lansoprazole is not available in the literature, the significantly lower systemic exposure of the S-enantiomer strongly suggests it would provide inferior acid control.

Clinical Implications

The enhanced and prolonged acid suppression provided by dexlansoprazole has significant clinical benefits, particularly in the management of gastroesophageal reflux disease (GERD) and erosive esophagitis. [8]Clinical trials have demonstrated the high efficacy of dexlansoprazole in healing erosive esophagitis and providing relief from heartburn, including nocturnal symptoms. [8]The dual delayed-release formulation also allows for once-daily dosing with flexibility in relation to meals, which can improve patient adherence. [2] The lack of extensive clinical development for S-lansoprazole (levlansoprazole) is a testament to the clear pharmacokinetic and pharmacodynamic advantages of the R-enantiomer. The rapid clearance of the S-enantiomer would likely necessitate higher or more frequent dosing to achieve a therapeutic effect comparable to dexlansoprazole, making it a less viable drug candidate.

Experimental Protocols

For researchers aiming to investigate the activity of proton pump inhibitors, the following provides a detailed, step-by-step methodology for a key in vitro experiment.

In Vitro H+/K+-ATPase Inhibition Assay

This protocol outlines the procedure for determining the IC50 value of a test compound against gastric H+/K+-ATPase.

5.1.1. Preparation of H+/K+-ATPase Enriched Gastric Vesicles

• Source: Obtain fresh porcine or rabbit gastric mucosa.

• Homogenization: Scrape the mucosal tissue and homogenize it in an ice-cold buffer (e.g., 250 mM sucrose, 5 mM Tris-HCl, 1 mM EDTA, pH 7.4). [9]3. Differential Centrifugation:

  • Perform a low-speed centrifugation (e.g., 1,000 x g for 10 minutes) to remove cellular debris.

  • Collect the supernatant and perform a high-speed centrifugation (e.g., 100,000 x g for 60 minutes) to pellet the microsomal vesicles containing the H+/K+-ATPase. [9]4. Resuspension: Resuspend the final pellet in a suitable buffer and store at -80°C until use.

5.1.2. ATPase Activity Assay

• Reaction Mixture: Prepare a reaction mixture containing the gastric vesicles, a buffer at pH 6.1, MgCl2, KCl (to stimulate the enzyme), and the test inhibitor at various concentrations. [9]2. Pre-incubation: Pre-incubate the enzyme with the test compound for a defined period (e.g., 60 minutes) at 37°C. [10]3. Initiation: Initiate the reaction by adding ATP. [9]4. Incubation: Incubate the reaction mixture for a specific time (e.g., 30 minutes) at 37°C. [5]5. Termination: Stop the reaction by adding an acid solution (e.g., 10% trichloroacetic acid). [11]6. Phosphate Detection: Quantify the amount of inorganic phosphate (Pi) released from ATP hydrolysis using a colorimetric method, such as the Fiske-Subbarow method or the malachite green assay. [9][10]7. Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration by comparing the enzyme activity to a vehicle-treated control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve. [12]

Experimental Workflow for H+/K+-ATPase Inhibition Assay.

Conclusion

The comparative analysis of dexlansoprazole and its S-enantiomer provides a compelling case study in the importance of stereochemistry in drug design and development. While both enantiomers possess intrinsic activity against the gastric H+/K+-ATPase, the superior pharmacokinetic profile of dexlansoprazole, driven by its stereoselective metabolism, is the key determinant of its enhanced clinical efficacy. The slower clearance of the R-enantiomer, coupled with its innovative dual delayed-release formulation, results in more sustained and profound gastric acid suppression. This technical guide has elucidated the fundamental differences between the two enantiomers, providing a robust scientific foundation for researchers and drug development professionals working with proton pump inhibitors and other chiral molecules. The development of dexlansoprazole from racemic lansoprazole stands as a clear example of how a deep understanding of stereospecific pharmacology can lead to significant therapeutic advancements.

References

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• Miura, M., Tada, H., Yasui-Furukori, N., Uno, T., Sugawara, K., & Tateishi, T. (2005). Role of CYP3A4 and CYP2C19 in the stereoselective metabolism of lansoprazole by human liver microsomes. Xenobiotica, 35(5), 483-494.

• Nagaya, H., Satoh, H., Kubo, K., & Maki, Y. (1991). Effects of the enantiomers of lansoprazole (AG-1749) on (H+ + K+)-ATPase activity in canine gastric microsomes and acid formation in isolated canine parietal cells. Biochemical pharmacology, 42(10), 1875–1878. [Link]

• Vakily, M., Zhang, W., Wu, J., Gunawardhana, L., & Mulford, D. (2008). Pharmacokinetics and pharmacodynamics of a known active PPI with a novel dual delayed release technology, dexlansoprazole MR. Alimentary pharmacology & therapeutics, 27(10), 967–978.
• Shin, J. M., & Sachs, G. (2008). Pharmacology of proton pump inhibitors. Current gastroenterology reports, 10(6), 528–534.
• Pohle, T., & Domschke, W. (2000). Onset of action of proton pump inhibitors (PPI): Does lansoprazole act more rapidly?. Praxis, 89(45), 1934-1939.
• Moura, B., et al. (2019). A comparison between dexlansoprazole modified release–based and lansoprazole-based nonbismuth quadruple (concomitant) therapy for first-line Helicobacter pylori eradication: a prospective randomized trial. Therapeutics and Clinical Risk Management, 15, 1147-1155.
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• Pohle, T., & Domschke, W. (2000). Onset of action of proton pump inhibitors (PPI): Does lansoprazole act more rapidly?. Praxis, 89(45), 1934-1939.
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In Vitro Metabolism of Dexlansoprazole Sesquihydrate: A Technical Guide for Drug Development Professionals

Abstract

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) widely used in the management of acid-related gastrointestinal disorders. A thorough understanding of its metabolic profile is crucial for predicting its pharmacokinetic behavior, potential for drug-drug interactions, and inter-individual variability in clinical response. This technical guide provides a comprehensive overview of the in vitro metabolism of dexlansoprazole, intended for researchers, scientists, and drug development professionals. We delve into the primary metabolic pathways, the roles of key cytochrome P450 (CYP) enzymes, and present a detailed, field-proven protocol for studying its metabolism using human liver microsomes.

Introduction: The Significance of In Vitro Metabolism Studies

The liver is the primary site of drug metabolism, where xenobiotics are enzymatically converted into more water-soluble compounds for excretion.[1] In vitro models, particularly those utilizing human liver subcellular fractions like microsomes, are indispensable tools in early drug development.[1][2][3] They offer a cost-effective and high-throughput means to:

• Characterize metabolic pathways.

• Identify the enzymes responsible for metabolism.

• Assess metabolic stability and predict in vivo clearance.

• Evaluate the potential for CYP-mediated drug-drug interactions.

For dexlansoprazole, an understanding of its in vitro metabolism is particularly important due to the well-established role of polymorphic enzymes in its clearance, which can lead to significant variability in patient exposure and response.

Metabolic Pathways of Dexlansoprazole

Dexlansoprazole undergoes extensive hepatic metabolism to inactive metabolites through oxidation and reduction, followed by conjugation reactions.[4][5][6] The initial oxidative metabolism is predominantly mediated by the cytochrome P450 (CYP) enzyme system.[4][5][7][8]

The two major CYP isozymes involved are:

• CYP2C19: This enzyme is primarily responsible for the hydroxylation of dexlansoprazole, a major metabolic route.[4][5][9]

• CYP3A4: This isozyme catalyzes the oxidation of dexlansoprazole to its sulfone metabolite.[4][5][9]

The relative contribution of these two enzymes can be influenced by an individual's CYP2C19 genotype. In individuals who are extensive or intermediate metabolizers of CYP2C19 substrates, the major plasma metabolite is 5-hydroxy dexlansoprazole and its glucuronide conjugate.[4][8] Conversely, in poor metabolizers, dexlansoprazole sulfone is the major plasma metabolite.[4][8][10]

Caption: Metabolic pathways of dexlansoprazole.

In Vitro Experimental Protocol: A Guide to Studying Dexlansoprazole Metabolism

This section outlines a robust, step-by-step methodology for investigating the in vitro metabolism of dexlansoprazole using pooled human liver microsomes (HLMs). HLMs are a well-established and convenient in vitro system as they contain a rich complement of CYP enzymes.[2]

Objective

To characterize the metabolic profile of dexlansoprazole in HLMs and to determine the relative contributions of CYP2C19 and CYP3A4 to its metabolism.

Materials

• Dexlansoprazole sesquihydrate

• Pooled Human Liver Microsomes (HLMs)

• Potassium Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• CYP2C19-selective chemical inhibitor (e.g., ticlopidine)

• CYP3A4-selective chemical inhibitor (e.g., ketoconazole)

• Acetonitrile (ACN), ice-cold

• Internal Standard (IS) for LC-MS/MS analysis

• LC-MS/MS system

Experimental Workflow

Caption: Workflow for in vitro metabolism of dexlansoprazole.

Detailed Methodology

• Preparation of Reagents:

  • Prepare a stock solution of dexlansoprazole in a suitable solvent (e.g., DMSO). The final solvent concentration in the incubation should be kept low (e.g., <0.5%) to avoid enzyme inhibition.

  • Prepare stock solutions of the CYP inhibitors.

  • Prepare the NADPH regenerating system as per the manufacturer's instructions.

• Incubation:

  • In microcentrifuge tubes, combine the phosphate buffer, HLM suspension (typically 0.2-0.5 mg/mL final protein concentration), and either a vehicle or a CYP inhibitor at a concentration known to cause maximal inhibition.

  • Pre-incubate the mixtures at 37°C for 5 minutes.

  • Add dexlansoprazole to achieve the desired final concentration.

  • Initiate the metabolic reaction by adding the NADPH regenerating system. A control incubation without the NADPH system is essential to assess for non-enzymatic degradation.

• Time Course and Termination:

  • Incubate the reactions at 37°C in a shaking water bath.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing the internal standard. This step precipitates the proteins and quenches the enzymatic activity.

• Sample Processing and Analysis:

  • Vortex the terminated samples and centrifuge at high speed to pellet the precipitated protein.

  • Transfer the supernatant to vials for analysis by a validated LC-MS/MS method for the quantification of dexlansoprazole and its primary metabolites.

Data Interpretation

The rate of disappearance of dexlansoprazole and the formation of its metabolites are determined. By comparing the results from the incubations with and without specific CYP inhibitors, the contribution of each enzyme can be elucidated.

Condition	Expected Outcome for 5-Hydroxy Dexlansoprazole Formation	Expected Outcome for Dexlansoprazole Sulfone Formation	Rationale
Control (No Inhibitor)	Baseline formation rate	Baseline formation rate	Represents the total CYP-mediated metabolism.
+ CYP2C19 Inhibitor	Significantly decreased formation	Minimal to no change	Demonstrates the primary role of CYP2C19 in hydroxylation.
+ CYP3A4 Inhibitor	Minimal to no change	Significantly decreased formation	Confirms the involvement of CYP3A4 in sulfoxidation.

Authoritative Grounding and Trustworthiness

The experimental design presented is self-validating. The inclusion of a no-NADPH control ensures that the observed turnover is enzyme-mediated. The use of selective chemical inhibitors provides strong evidence for the involvement of specific CYP isozymes.[2] Furthermore, the use of an internal standard in the analytical phase is critical for accurate and precise quantification.

Conclusion

The in vitro metabolism of dexlansoprazole is a well-defined process primarily governed by CYP2C19 and CYP3A4. The methodologies outlined in this guide provide a robust framework for the characterization of its metabolic profile. Such studies are fundamental in drug development, offering critical insights that inform clinical trial design, predict potential drug-drug interactions, and contribute to a comprehensive understanding of the drug's disposition in humans.

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• Vakily, M., et al. (2009). Drug interaction studies with dexlansoprazole modified release (TAK-390MR), a proton pump inhibitor with a dual delayed-release formulation: results of four randomized, double-blind, crossover, placebo-controlled, single-centre studies. Clinical Drug Investigation, 29(1), 35-50. [Link]

• Fass, R., & Takeda. (2017). The role of dexlansoprazole modified-release in the management of gastroesophageal reflux disease. Therapeutic Advances in Gastroenterology, 10(7), 545–553. [Link]

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A Technical Guide to the Degradation Pathways of Dexlansoprazole Sesquihydrate

Abstract: Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) pivotal in managing acid-related gastrointestinal disorders. Its stability is a critical determinant of its therapeutic efficacy and safety. This technical guide provides an in-depth exploration of the degradation pathways of dexlansoprazole sesquihydrate under various stress conditions as stipulated by the International Council for Harmonisation (ICH) guidelines. We will dissect the chemical mechanisms of degradation, identify the resulting products, and present validated, field-proven protocols for conducting forced degradation studies and subsequent analysis. This document is intended for researchers, formulation scientists, and analytical development professionals engaged in the pharmaceutical development of dexlansoprazole.

Introduction to Dexlansoprazole and the Imperative of Stability Analysis

Chemical Nature and Mechanism of Action

Dexlansoprazole is a substituted benzimidazole, chemically described as 2-((R)-((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-1H-benzimidazole.[1] As a proton pump inhibitor, its mechanism of action is the irreversible inhibition of the gastric H+/K+-ATPase (the proton pump) in parietal cells, which is the final step in gastric acid secretion.[1] The sesquihydrate form indicates the presence of 1.5 moles of water per mole of dexlansoprazole in its crystalline structure. This hydration state can influence the solid-state stability of the active pharmaceutical ingredient (API).

The molecule's core structure, featuring a sulfoxide bridge between a benzimidazole and a pyridine ring, is inherently susceptible to chemical transformation, particularly in acidic environments where it converts to its active, sulfenamide form. However, this reactivity also predisposes it to degradation under various other conditions.

The "Why": Rationale for Degradation Pathway Analysis

Understanding the degradation pathways of an API is not merely an academic exercise; it is a cornerstone of modern drug development and a regulatory requirement. The ICH guidelines mandate forced degradation (or stress testing) studies for several critical reasons:

• Pathway Elucidation: To determine the likely degradation products that could form under normal and accelerated storage conditions.

• Method Validation: To develop and validate stability-indicating analytical methods capable of separating the API from its degradation products, thus ensuring accurate quantification of the drug substance over its shelf life.[2][3]

• Formulation Development: To inform the development of a stable dosage form by identifying conditions that must be avoided. For instance, the inherent acid lability of PPIs necessitates enteric-coated or delayed-release formulations.[4]

• Safety Assessment: Degradation products are considered impurities and must be identified, quantified, and qualified (assessed for safety) if present above certain thresholds.[5]

Core Degradation Pathways of Dexlansoprazole

Forced degradation studies reveal that dexlansoprazole is labile under acidic, basic, oxidative, and thermal stress conditions, while showing moderate stability under photolytic stress.[6][7]

Acid-Catalyzed Degradation

This is the most significant and mechanistically relevant pathway for a PPI. The acidic environment of the stomach is where the drug is designed to activate. However, uncontrolled exposure to acid during manufacturing or from a compromised dosage form leads to degradation.

• Mechanism: The degradation cascade begins with the protonation of the benzimidazole nitrogen. This is followed by an intramolecular nucleophilic attack, leading to the formation of a tetracyclic intermediate. This highly reactive sulfenamide intermediate is the active form that binds to the proton pump. However, in the absence of the enzyme, it can undergo further reactions and rearrangements, leading to a variety of degradation products.[8] Studies on the closely related lansoprazole show that this can lead to products where the sulfoxide linkage is cleaved and the benzimidazole and pyridine rings are separated.[9][10]

• Major Degradants:

  • Sulfide Impurity: Reduction of the sulfoxide to a sulfide.

  • Sulfone Impurity: Oxidation of the sulfoxide to a sulfone (also prominent in oxidative degradation).

  • Products resulting from cleavage of the molecule.[10]

Caption: Acid-catalyzed activation and subsequent degradation of dexlansoprazole.

Base-Catalyzed Degradation

Dexlansoprazole also shows lability in alkaline conditions.[11]

• Mechanism: While less complex than acid hydrolysis, basic conditions can facilitate hydrolysis and other rearrangements. Studies on lansoprazole have identified the formation of novel impurities with higher molecular weights in basic media, suggesting potential dimerization or condensation reactions.[12]

• Major Degradants: Two primary degradation peaks are often observed under basic stress.[11] One significant product identified in lansoprazole studies was a novel impurity with a mass of m/z 468.11, formed under basic conditions.[13]

Oxidative Degradation

The sulfoxide group is a primary target for oxidation.

• Mechanism: Oxidizing agents, such as hydrogen peroxide (H₂O₂), readily oxidize the sulfur atom of the sulfoxide group to a sulfone. This transformation significantly alters the molecule's electronic properties and conformation.

• Major Degradants:

  • Dexlansoprazole Sulfone: This is the principal and most predictable oxidative degradation product.[6] It is a known process-related impurity and degradant for many substituted benzimidazoles.

Caption: Oxidation of dexlansoprazole to its corresponding sulfone derivative.

Thermal and Photolytic Degradation

• Thermal Stress: Exposure to high temperatures (e.g., 105°C) can induce degradation, leading to the formation of multiple minor degradation products.[11] The specific pathways can be complex and may involve a combination of hydrolysis and oxidation, depending on the presence of moisture and air.

• Photolytic Stress: Dexlansoprazole is considered moderately stable under photolytic conditions.[6][7] However, exposure to UV light can still cause some degradation, typically resulting in the formation of several minor impurities.[11]

Experimental Design: A Self-Validating Protocol for Forced Degradation

The objective of a forced degradation study is to achieve 5-20% degradation of the drug substance.[11] This level is sufficient to generate and detect degradation products without completely consuming the parent drug, which is necessary for demonstrating peak purity and mass balance in the subsequent analysis.

Rationale for Experimental Choices

• Acid/Base Concentration (0.1 N HCl / 0.1 N NaOH): These concentrations are physiologically relevant and are standard in pharmaceutical stress testing. They are potent enough to induce degradation within a reasonable timeframe (e.g., 30 minutes to a few hours) without being overly aggressive, which could lead to unrealistic degradation pathways.[11]

• Oxidizing Agent (3-30% H₂O₂): Hydrogen peroxide is a common choice for simulating oxidative stress. A range of concentrations is often tested because the susceptibility to oxidation can vary. A 30% concentration is a robust starting point.[11]

• Temperature (Room Temp to 80°C): Reactions are often initiated at room temperature. If the degradation is too slow, the temperature is increased to accelerate the process, following the principles of chemical kinetics (Arrhenius equation).

• Drug Concentration (e.g., 100 µg/mL to 1 mg/mL): The concentration is chosen to be compatible with the sensitivity of the analytical method (e.g., HPLC-UV) and to ensure that sufficient quantities of degradation products are formed for detection and, if necessary, isolation.[11][14]

Step-by-Step Experimental Protocol

• Preparation of Stock Solution: Prepare a stock solution of dexlansoprazole (e.g., 1 mg/mL) in a suitable solvent like a 50:50 mixture of acetonitrile and water.[14]

• Acid Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of 0.1 N HCl.

  • Keep the solution at room temperature for 30 minutes.[11]

  • After the specified time, withdraw a sample and immediately neutralize it with an equivalent amount of 0.1 N NaOH to stop the reaction. Dilute with mobile phase to the target analytical concentration.

• Base Hydrolysis:

  • To a known volume of the stock solution, add an equal volume of 0.1 N NaOH.

  • Keep the solution at room temperature for 30 minutes.[11]

  • Withdraw a sample and neutralize with an equivalent amount of 0.1 N HCl. Dilute with mobile phase.

• Oxidative Degradation:

  • To a known volume of the stock solution, add an equal volume of 30% H₂O₂.[11]

  • Keep the solution at room temperature for 30 minutes.

  • Withdraw a sample and dilute with mobile phase.

• Thermal Degradation:

  • Transfer the drug solution to a heat-stable container and expose it to a dry heat of 105°C for a specified period (e.g., 24 hours).[11]

  • Allow to cool, then withdraw a sample and dilute with mobile phase.

• Photolytic Degradation:

  • Expose the drug solution to UV light (e.g., in a photostability chamber) according to ICH Q1B guidelines.

  • Simultaneously, keep a control sample protected from light.

  • After exposure, withdraw samples from both the exposed and control solutions and dilute with mobile phase.

• Control Sample: A sample of the dexlansoprazole stock solution diluted only with the mobile phase should be prepared and analyzed alongside the stressed samples to serve as an undegraded control.

Caption: Workflow for conducting forced degradation studies of dexlansoprazole.

Analytical Methodologies for Degradant Profiling

A robust, validated stability-indicating method is essential for separating and quantifying dexlansoprazole from its degradation products.[15] Reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection is the workhorse technique for this purpose.[3][16]

Detailed HPLC-UV Protocol (Example)

This protocol is a composite based on several published methods and serves as a robust starting point.[11][17][18]

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18 (e.g., X-Terra RP18, 250x4.6mm, 5µm)	C18 columns provide excellent hydrophobic retention for separating the parent drug from more polar degradants.[15]
Mobile Phase A	10 mM Dibasic Potassium Phosphate, pH 7.2	A buffered mobile phase is critical to ensure reproducible retention times and peak shapes for ionizable compounds like dexlansoprazole.[15]
Mobile Phase B	Acetonitrile	A common organic modifier that provides good peak shape and elution strength.
Gradient Elution	A gradient program is often necessary to elute both early-eluting polar degradants and the more retained parent drug within a reasonable run time.[19]
Flow Rate	1.0 - 1.2 mL/min	A standard flow rate for a 4.6 mm ID column, balancing run time with column efficiency.[15]
Detection	285 nm	This is a common wavelength of maximum absorbance for dexlansoprazole, providing good sensitivity for both the parent drug and its impurities.[15]
Column Temp.	30°C	Maintaining a constant column temperature ensures retention time stability.
Injection Vol.	10 µL	A typical injection volume for analytical HPLC.

• System Suitability Test (SST): Before sample analysis, the system's performance must be verified. This is a self-validating step. A solution containing dexlansoprazole and a known impurity (e.g., the sulfone) is injected.

  • Resolution: The resolution between the two peaks must be > 2.0.

  • Tailing Factor: The tailing factor for the dexlansoprazole peak should be < 2.0.

  • Theoretical Plates: The plate count for the dexlansoprazole peak should be > 2000.

Advanced Characterization using LC-MS/MS

When unknown degradation products are detected, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is the definitive tool for structural elucidation.[2][6]

• Methodology: An HPLC system is coupled to a mass spectrometer (e.g., a Triple Quadrupole or Time-of-Flight instrument).[20]

• Data Acquisition: The mass spectrometer provides the mass-to-charge ratio (m/z) of the parent ion and its fragmentation pattern (MS/MS).

• Interpretation: By comparing the mass of a degradant to the parent drug and analyzing its fragmentation, a chemical structure can be proposed. For example, a mass shift of +16 amu strongly suggests the addition of an oxygen atom (e.g., sulfone formation). A mass shift of -16 amu suggests the loss of oxygen (e.g., sulfide formation).[6]

Summary of Major Degradation Products

The following table summarizes the key impurities formed under various stress conditions.

Degradation Condition	Major Degradation Product(s)	Typical Analytical Observation
Acidic Hydrolysis	Cleavage products, Sulfide Impurity	Multiple early-eluting peaks, peak with m/z corresponding to reduction.[9][11]
Basic Hydrolysis	Various hydrolysis products	Two or more distinct degradant peaks.[11]
Oxidative	Dexlansoprazole Sulfone	A major peak with a mass shift of +16 amu relative to the parent drug.[6]
Thermal	Mixture of oxidative and hydrolytic products	Multiple small peaks, often corresponding to known oxidative and hydrolytic degradants.[11]
Photolytic	Mixture of minor, unspecified products	Several small peaks appearing upon UV exposure compared to a dark control.[11]

Conclusion and Formulation Strategies

The chemical stability of dexlansoprazole sesquihydrate is intrinsically linked to its sulfoxide moiety and substituted benzimidazole structure. It is highly susceptible to degradation in acidic environments and also degrades under basic, oxidative, and thermal stress. The primary degradation pathways involve acid-catalyzed rearrangement/cleavage and oxidation to the corresponding sulfone.

This comprehensive understanding is not just a regulatory requirement but a practical tool for drug development. The insights gained from these studies directly inform strategies to create a stable and effective pharmaceutical product. The most critical strategy for dexlansoprazole is the use of a delayed-release formulation with an enteric coating.[4] This coating protects the acid-labile drug from the gastric environment, ensuring it only dissolves in the higher pH of the small intestine, thereby preserving its integrity until it reaches its site of absorption.

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• Scribd. (n.d.). Dexlansoprazole Stability Analysis.

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• ResearchGate. (2021). Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC.

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• Semantic Scholar. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product.

• ResearchGate. (2021). Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC.

• International Journal of Current Advanced Research. (2018). Development and Validation of Stability Indicating RP-HPLC Method for the Estimation of Dexlansoprazole in Capsules.

• Journal of Mass Spectrometry. (2017). Forced degradation studies of lansoprazole using LC-ESI HRMS and 1H-NMR experiments: in vitro toxicity evaluation of major degradation products.

• Chemistry Stack Exchange. (2017). How does lansoprazole degrade in acidic conditions (mechanism)?.

• Rasayan Journal of Chemistry. (2013). IDENTIFICATION, ISOLATION AND CHARACTERIZATION OF POTENTIAL DEGRADATION PRODUCT IN LANSOPRAZOLE DRUG SUBSTANCE.

• Semantic Scholar. (n.d.). Identification , Synthesis and Characterization of Potential Impurities of Dexlansoprazole.

• An-Najah Journals. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product.

• SCIRP. (n.d.). Hydrolytic Degradation Study of Lansoprazole, Identification, Isolation and Characterisation of Base Degradation Product.

• JETIR. (2021). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM.

• Asian Journal of Pharmaceutical Analysis. (n.d.). Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC.

• Journal of Applied Pharmaceutical Science. (2018). Sensitive analytical liquid chromatography-tandem mass spectroscopy method for the estimation of dexlansoprazole in pharmaceutical formulations.

• ACS Publications. (2021). Automatic Identification of Lansoprazole Degradants under Stress Conditions by LC-HRMS with MassChemSite and WebChembase.

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A Senior Application Scientist's Guide to the Thermal Analysis of Dexlansoprazole Sesquihydrate

Abstract

This in-depth technical guide provides a comprehensive framework for the thermal analysis of dexlansoprazole sesquihydrate, an active pharmaceutical ingredient (API), using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). Designed for researchers, scientists, and drug development professionals, this document moves beyond mere procedural outlines to explain the causality behind experimental choices. It integrates principles of solid-state characterization with actionable, field-proven protocols, ensuring a scientifically rigorous approach to understanding the thermal behavior of this hydrated pharmaceutical compound. The guide emphasizes the synergy between DSC and TGA for elucidating dehydration processes, identifying phase transitions, and ensuring the quality and stability of dexlansoprazole sesquihydrate, in alignment with regulatory expectations.

Introduction: The Critical Role of Solid-State Characterization

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) that effectively treats gastroesophageal reflux disease (GERD) by suppressing gastric acid secretion.[1] It is commonly formulated as a sesquihydrate, meaning that three molecules of water are incorporated into the crystal lattice for every two molecules of dexlansoprazole.[2] The presence and nature of this bound water are fundamental to the material's physicochemical properties, including its stability, dissolution rate, and bioavailability.

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and guidelines from the International Council for Harmonisation (ICH), specifically ICH Q6A, mandate a thorough understanding of the solid state of an API.[3][4][5][6] This includes identifying and controlling the crystalline form, as changes in hydration or polymorphism can significantly impact the drug product's safety and efficacy.[3][7]

Thermal analysis techniques, particularly Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), are indispensable tools for this characterization.[8][9][10] TGA provides quantitative information on mass changes, such as water loss upon heating, while DSC measures the heat energy associated with thermal events, such as dehydration, melting, and crystallization.[8][11] Used in concert, they provide a definitive thermal fingerprint of the API.

Physicochemical Profile: Dexlansoprazole Sesquihydrate

A precise understanding of the material's properties is the foundation of any analytical study. Dexlansoprazole sesquihydrate is a complex of two dexlansoprazole molecules and three water molecules.

Property	Value	Source(s)
Chemical Formula	2(C₁₆H₁₄F₃N₃O₂S)·3H₂O	[2]
Molecular Weight (Anhydrous)	369.4 g/mol	[1][12]
Molecular Weight (Sesquihydrate)	792.77 g/mol	[2][13]
Theoretical Water Content	6.82% w/w	Calculated

Calculation of Theoretical Water Content:

• Mass of 2 moles of Dexlansoprazole = 2 × 369.36 g/mol = 738.72 g

• Mass of 3 moles of Water = 3 × 18.02 g/mol = 54.06 g

• Total Mass of Sesquihydrate = 738.72 g + 54.06 g = 792.78 g

• % Water = (54.06 g / 792.78 g) × 100% = 6.82%

This theoretical water content is a critical benchmark. The primary objective of our TGA analysis is to experimentally verify this value, confirming the identity and purity of the sesquihydrate form.

Core Principles of Key Thermal Analysis Techniques

Thermogravimetric Analysis (TGA)

TGA measures the change in a sample's mass as it is heated or held at a constant temperature.[8] Its utility in analyzing hydrates is unparalleled because it directly quantifies the loss of volatile components, such as water. The resulting TGA curve plots mass percentage against temperature, revealing one or more distinct steps if mass loss occurs. The temperature at which water is lost provides insight into the thermal stability of the hydrate and the strength of the water-API binding.[8]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to maintain a sample and an inert reference at the same temperature.[10] This technique detects thermal events that involve an exchange of energy.

• Endothermic Events (Heat Absorption): Processes like dehydration, desolvation, and melting appear as positive peaks (by convention) in the heat flow signal.[14]

• Exothermic Events (Heat Release): Processes like crystallization or some forms of decomposition appear as negative peaks.

For a hydrate, DSC reveals the energetics of water removal—a process that requires energy to break the bonds holding the water in the crystal lattice.[14] It can also detect subsequent events, such as the melting of the newly formed anhydrous material.

Integrated Experimental Workflow

A robust analysis relies on a logical and well-documented workflow. The following diagram illustrates the key stages, from sample preparation to integrated data interpretation.

Caption: Workflow for the thermal analysis of Dexlansoprazole Sesquihydrate.

Experimental Protocol: Thermogravimetric Analysis (TGA)

This protocol is designed to precisely quantify the water content.

Parameter	Setting	Rationale
Instrument	TGA with a sensitive microbalance	Required for accurate mass measurements.
Sample Mass	3–5 mg	Balances sensitivity with minimizing thermal gradients within the sample.
Crucible	Open Platinum or Alumina	Ensures unobstructed release of evolved water vapor.
Temperature Program	Ramp from 25°C to 300°C	Covers the typical range for dehydration of pharmaceutical hydrates without inducing significant decomposition.
Heating Rate	10°C/min	A standard rate that provides a good balance between resolution and analysis time.[14]
Purge Gas	Nitrogen at 40 mL/min	An inert atmosphere prevents oxidative degradation of the sample, ensuring that observed mass loss is due to dehydration/desolvation only.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

This protocol is designed to characterize the energetic changes during heating.

Parameter	Setting	Rationale
Instrument	Heat-Flux DSC	Provides high sensitivity and baseline stability.[8]
Sample Mass	3–5 mg	Ensures good thermal contact with the crucible and minimizes temperature gradients.
Crucible	Aluminum pan with a pinhole lid	The pinhole allows the pressure of the evolved water vapor to be released in a controlled manner, preventing crucible deformation while yielding sharp, well-defined peaks.
Temperature Program	Ramp from 25°C to 200°C	This range is sufficient to observe the dehydration event and the subsequent melting of the anhydrous form, which patents suggest occurs around 145°C.[15][16]
Heating Rate	10°C/min	Matches the TGA rate for direct comparison of thermal events.[17]
Purge Gas	Nitrogen at 50 mL/min	Maintains an inert environment, preventing oxidative side reactions.

Data Analysis and Interpretation: A Unified Approach

The true analytical power comes from correlating the data from both TGA and DSC. An event observed in DSC that has a corresponding weight loss in TGA can be confidently assigned to a process like dehydration.

Caption: Correlating TGA and DSC data for unambiguous event identification.

Expected Results

TGA Thermogram: The analysis should reveal a single, distinct weight loss step. The magnitude of this loss should be approximately 6.8%, directly corresponding to the theoretical water content of the sesquihydrate. The onset temperature of this loss indicates the beginning of the dehydration process.

DSC Thermogram: The DSC curve is expected to show two primary endothermic events:

• A broad endotherm in the range of ~50-120°C. This peak corresponds to the energy required to remove the water of hydration and will align perfectly with the weight loss seen in the TGA.

• A sharp endotherm at a higher temperature (e.g., ~145°C). This represents the melting of the anhydrous crystalline form of dexlansoprazole that is formed in situ after dehydration.[15][16]

The following table summarizes hypothetical but representative data:

Analysis	Event	Onset Temperature (°C)	Peak Temperature (°C)	Result
TGA	Dehydration	~55	N/A	6.8% Weight Loss
DSC	Dehydration	~55	~95	ΔH ≈ 150 J/g
DSC	Melting	~142	~145	ΔH ≈ 80 J/g

Conclusion: From Data to Decision-Making

The combined application of TGA and DSC provides a comprehensive and unambiguous thermal profile of dexlansoprazole sesquihydrate. This analysis is not merely an academic exercise; it is a cornerstone of pharmaceutical quality control. It validates the identity and purity of the API by confirming its hydration state, provides critical data for defining drying parameters in manufacturing, and establishes a fingerprint for stability studies and batch-to-batch consistency. By grounding these robust analytical techniques in a deep understanding of the underlying physicochemical principles, scientists can ensure the development of safe, stable, and effective pharmaceutical products.

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A Guide to the Spectroscopic Characterization of Dexlansoprazole Sesquihydrate by NMR and IR

Introduction: Unveiling the Molecular Signature of a Key Proton Pump Inhibitor

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a potent proton pump inhibitor (PPI) pivotal in the management of acid-related gastrointestinal disorders.[1] Its efficacy is intrinsically linked to its specific molecular structure, which blocks the final step in gastric acid production.[1] In pharmaceutical development and quality control, the precise characterization of the active pharmaceutical ingredient (API) is paramount. Dexlansoprazole is often formulated as a sesquihydrate, a crystalline form incorporating one and a half water molecules per two molecules of dexlansoprazole.[2] This hydrated state is critical as it influences the drug's stability, dissolution profile, and bioavailability.

This technical guide provides an in-depth exploration of the spectroscopic techniques used to elucidate and confirm the structure and hydration state of dexlansoprazole sesquihydrate. We will focus on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, two powerful and complementary analytical methods. Our approach is grounded in explaining the causality behind experimental choices, ensuring that the described protocols are robust and self-validating for researchers, scientists, and drug development professionals.

The Molecular Architecture of Dexlansoprazole

Understanding the spectroscopic data begins with a clear picture of the molecule itself. Dexlansoprazole consists of a substituted benzimidazole ring and a pyridine ring, linked by a chiral sulfinyl methyl bridge. The sesquihydrate form indicates a specific, ordered arrangement of water molecules within the crystal lattice, which imparts unique spectroscopic features.

Caption: Molecular structure of dexlansoprazole.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for providing a detailed atomic-level map of a molecule. It relies on the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C, to deduce the connectivity and chemical environment of atoms.

Expertise & Experience: The Causality of NMR Analysis

For a molecule like dexlansoprazole, ¹H and ¹³C NMR are not just confirmatory; they are investigative. ¹H NMR provides rapid confirmation of the key structural motifs and their relative arrangement. ¹³C NMR, while less sensitive, offers a clear view of the carbon skeleton and is particularly useful for identifying stereochemistry, as carbons near the chiral sulfur atom can exhibit distinct chemical shifts.[3] The choice of a deuterated solvent is critical; deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common choices, selected based on the solubility of the sample and the need to avoid overlapping solvent signals with key analyte peaks.[3][4]

¹H NMR Spectroscopic Profile of Dexlansoprazole

The ¹H NMR spectrum of dexlansoprazole provides a unique fingerprint. The signals corresponding to the aromatic protons on the benzimidazole and pyridine rings typically appear in the downfield region (δ 6.5-8.5 ppm) due to the deshielding effect of the ring currents. The methylene protons of the bridge (adjacent to the chiral sulfoxide) are diastereotopic and thus appear as a complex multiplet, often an AB quartet of doublets. The trifluoroethoxy and methyl groups give rise to characteristic signals in the upfield region.

A representative ¹H NMR spectrum in CDCl₃ shows the following key signals[3]:

• δ 8.29 (d, 1H): A proton on the pyridine ring.

• δ 7.62 (dd, 2H) & 7.28 (dd, 2H): Protons on the benzimidazole ring.

• δ 6.63 (d, 1H): A proton on the pyridine ring.

• δ 4.82 (dd, 2H): The diastereotopic methylene protons of the sulfinyl methyl bridge.

• δ 4.35 (q, 2H): The methylene protons of the trifluoroethoxy group.

• δ 2.21 (s, 3H): The methyl group on the pyridine ring.

For the sesquihydrate form, a broad signal corresponding to the water protons (H₂O) would also be expected, the chemical shift of which can vary depending on the solvent and concentration.

¹³C NMR Spectroscopic Profile of Dexlansoprazole

The ¹³C NMR spectrum complements the proton data by providing a signal for each unique carbon atom in the molecule. This is crucial for confirming the complete carbon framework.

Key ¹³C NMR chemical shifts in CDCl₃ include[3]:

• δ 161.8 - 106.0: Aromatic and heteroaromatic carbons of the benzimidazole and pyridine rings.

• δ 65.35: The methylene carbon of the trifluoroethoxy group (-OCH₂CF₃).

• δ 60.74: The methylene carbon of the sulfinyl methyl bridge (-CH₂SO-).

• δ 10.95: The methyl carbon on the pyridine ring.

The chemical shifts of carbons near the chiral sulfur atom can be particularly sensitive to the stereoconfiguration, making ¹³C NMR a valuable tool in stereochemical assignment.[3]

Data Presentation: NMR Spectral Data Summary

¹H NMR (CDCl₃)	Assignment	¹³C NMR (CDCl₃)	Assignment
δ 8.29 ppm	Pyridine-H	δ 161.83 - 106.02 ppm	Aromatic/Heteroaromatic Carbons
δ 7.62, 7.28 ppm	Benzimidazole-H	δ 65.35 ppm	-OC H₂CF₃
δ 6.63 ppm	Pyridine-H	δ 60.74 ppm	-C H₂SO-
δ 4.82 ppm	-C H₂SO-	δ 10.95 ppm	Pyridine-C H₃
δ 4.35 ppm	-OC H₂CF₃
δ 2.21 ppm	Pyridine-C H₃

Experimental Protocol for NMR Analysis

Trustworthiness through a Validated System: A reliable NMR protocol is the foundation of trustworthy data.

• Sample Preparation: Accurately weigh approximately 10-20 mg of dexlansoprazole sesquihydrate. Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. Ensure complete dissolution.

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• ¹H NMR Acquisition:

  • Tune and shim the instrument to achieve optimal magnetic field homogeneity.

  • Acquire the spectrum using a standard single-pulse experiment.

  • Set a spectral width sufficient to cover all expected proton signals (e.g., 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each carbon.

  • A larger number of scans will be required due to the lower natural abundance of ¹³C.

• Data Processing: Process the acquired Free Induction Decay (FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique that probes the vibrational modes of molecules. It is exceptionally sensitive to the presence of specific functional groups and, critically for this topic, to hydrogen bonding and the presence of water of hydration.[5][6]

Expertise & Experience: Why IR is Essential for Hydrate Characterization

While NMR excels at mapping the carbon-hydrogen framework, IR spectroscopy provides direct evidence of the functional groups (like N-H, S=O, C=N) and, most importantly, the hydration state. The water molecules in dexlansoprazole sesquihydrate are involved in hydrogen bonding within the crystal lattice, giving rise to a distinct and broad O-H stretching band in the IR spectrum.[7] The position and shape of this band are highly informative. The standard method for solid-state analysis is the potassium bromide (KBr) pellet technique, which involves mixing the sample with IR-transparent KBr powder and pressing it into a thin, transparent disk.[8][9][10] This minimizes scattering and produces a high-quality spectrum.

IR Spectroscopic Profile of Dexlansoprazole Sesquihydrate

The IR spectrum is a composite of absorption bands corresponding to the vibrations of specific bonds. For dexlansoprazole sesquihydrate, the key regions are:

• ~3400 cm⁻¹ (broad): This prominent, broad absorption is characteristic of the O-H stretching vibrations of the water molecules involved in hydrogen bonding.[9] Its presence is a primary indicator of the hydrated form.

• ~3224 cm⁻¹: This band corresponds to the N-H stretching vibration of the benzimidazole ring. It may overlap with the broad O-H band.

• ~2930 cm⁻¹: C-H stretching vibrations from the methyl and methylene groups.

• ~1638 cm⁻¹: C=N stretching vibration within the imidazole ring.

• ~1358 cm⁻¹: A strong band characteristic of the S=O (sulfoxide) stretching vibration.

• ~1244 cm⁻¹: C-N stretching vibrations.

The "fingerprint region" (below 1500 cm⁻¹) contains a complex pattern of bands unique to the molecule's overall structure and crystalline form, making it useful for identifying different polymorphs or hydrates.[7]

Data Presentation: IR Absorption Band Summary

Wavenumber (cm⁻¹)	Vibrational Mode Assignment	Significance
~3400 (broad)	O-H Stretch (Water)	Confirms presence of hydration
~3224	N-H Stretch	Benzimidazole ring
~2930	C-H Stretch (Aliphatic)	Methyl and Methylene groups
~1638	C=N Stretch	Imidazole ring
~1358	S=O Stretch	Sulfoxide group
~1244	C-N Stretch	Aromatic amine

Experimental Protocol for FTIR Analysis (KBr Pellet Method)

Trustworthiness through Meticulous Preparation: The quality of an IR spectrum from a KBr pellet is directly dependent on the preparation technique. Moisture contamination is a critical concern.[9]

• Material Preparation: Use spectroscopy-grade KBr, which has been thoroughly dried in an oven (e.g., at 110°C) and stored in a desiccator to eliminate absorbed water.[11]

• Sample Grinding: In an agate mortar and pestle, grind 1-2 mg of the dexlansoprazole sesquihydrate sample to a very fine powder.

• Mixing: Add approximately 100-200 mg of the dry KBr powder to the mortar. Gently but thoroughly mix with the sample powder to ensure a homogenous dispersion.[8]

• Pellet Pressing: Transfer the mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent, or translucent pellet.[11]

• Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record a background spectrum of the empty sample chamber.

  • Record the sample spectrum over the desired range (e.g., 4000-400 cm⁻¹) with an appropriate resolution (e.g., 4 cm⁻¹).

Integrated Spectroscopic Workflow

The true power of spectroscopic characterization lies in the integration of multiple techniques. NMR provides the detailed structural framework, while IR confirms the presence of key functional groups and the specific solid-state form (sesquihydrate). This combined approach forms a self-validating system for the unambiguous identification of the API.

Caption: Integrated workflow for spectroscopic characterization.

Conclusion

The spectroscopic characterization of dexlansoprazole sesquihydrate via NMR and IR spectroscopy provides a comprehensive and definitive molecular portrait. ¹H and ¹³C NMR together elucidate the precise arrangement of atoms and the carbon-hydrogen backbone, while FTIR serves as a rapid and highly effective tool for confirming functional groups and, crucially, verifying the presence of water of hydration. The protocols and data interpretations presented in this guide offer a robust framework for scientists in pharmaceutical research and quality control, ensuring the identity, purity, and correct solid-state form of this important active pharmaceutical ingredient.

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• Shimadzu. KBr Pellet Method.

• Kintek Press. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency.

• Pellet Press Die Sets. Making KBr Pellets for FTIR: Step by Step Guide.

• Jurczak, E., et al. (2020). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. Pharmaceutics, 12(10), 959.

• Maurin, M. B., et al. (2021). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. Research Article.

• Zielińska-Pisklak, M., et al. (2020). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. ProQuest.

• AZoM. (2022). How is Potassium Bromide Used in Infrared Spectroscopy?

• PubMed. (2020). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances.

• Zhou, Z., et al. (2015). Stereochemistrical Determination of Dexlansoprazole by Optical Rotation, ECD and 13C-NMR. Hilaris Publisher.

• Jurczak, E., et al. (2020). Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. PMC.

• Encyclopedia MDPI. (2020). Pharmaceutical Hydrates Analysis.

• Oxford Instruments Magnetic Resonance. Characterization of Lansoprazole by Benchtop NMR Spectroscopy.

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• PubChem. Dexlansoprazole Sesquihydrate. CID 71587692.

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Discovery and development of Dexlansoprazole

An In-Depth Technical Guide to the Discovery and Development of Dexlansoprazole

Abstract

Dexlansoprazole represents a significant advancement in the management of acid-related gastrointestinal disorders. As the R-enantiomer of lansoprazole, its development is a prime example of "chiral switching," a strategic optimization of a pre-existing racemic drug to enhance its pharmacokinetic profile. This technical guide provides a comprehensive overview of the discovery and development of dexlansoprazole, from the rationale behind its enantiomeric separation to its innovative formulation and clinical validation. The core of its therapeutic superiority lies in a unique Dual Delayed-Release (DDR) technology, which provides a prolonged plasma concentration profile and extended duration of acid suppression. This document details the synthesis, mechanism of action, pharmacokinetics, clinical efficacy, and regulatory journey of dexlansoprazole for an audience of research and drug development professionals.

From Racemate to Enantiopure: The Rationale for Dexlansoprazole

The story of dexlansoprazole begins with its precursor, lansoprazole, a highly effective proton pump inhibitor (PPI) marketed as a racemic mixture of its R-(+) and S-(-) enantiomers. In drug development, isolating a single, more active or favorably metabolized enantiomer from a racemic mixture—a process known as chiral switching—can lead to a superior therapeutic agent.

Early pharmacokinetic studies of lansoprazole revealed significant stereoselective differences in its metabolism and absorption.[1] The R-enantiomer, dexlansoprazole, was found to have a three- to five-fold greater area under the plasma drug concentration-time curve (AUC) compared to the S-enantiomer.[2] This key finding suggested that the R-enantiomer was cleared more slowly from the body, offering the potential for a longer duration of action.[3] This stereoselective pharmacokinetic advantage was the primary driver for Takeda Pharmaceuticals to develop dexlansoprazole as a single-enantiomer drug, aiming for improved acid suppression and clinical efficacy.[1][4]

Synthesis and Chiral Separation: Obtaining the R-Enantiomer

The industrial production of an enantiomerically pure drug like dexlansoprazole relies on two primary strategies: asymmetric synthesis or chiral resolution of the racemate.

Asymmetric Synthesis

The most efficient method for producing dexlansoprazole is through the asymmetric oxidation of its pro-chiral sulfide precursor. This approach selectively creates the desired R-sulfoxide. A widely used method is a modified Kagan-Sharpless oxidation.[5]

Experimental Protocol: Asymmetric Oxidation of Pro-chiral Sulfide

• Catalyst Formation: A chiral titanium-based catalyst is formed in situ. This typically involves reacting titanium (IV) isopropoxide with an optically active ligand, such as (+)-diethyl-L-tartrate (DET), in an appropriate solvent like toluene or tetrahydrofuran (THF).[6]

• Substrate Addition: The pro-chiral sulfide, 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole, is added to the reaction mixture.

• Oxidation: The mixture is cooled (e.g., to 0°C), and an oxidizing agent, such as cumene hydroperoxide, is added slowly.[6] The chiral catalyst directs the oxidation to stereoselectively form the (R)-sulfoxide.

• Workup and Purification: The reaction is quenched, and the product is extracted. Purification, often involving crystallization from a solvent like acetone, is performed to remove any unreacted starting material and the undesired S-enantiomer, yielding dexlansoprazole with high enantiomeric excess (>99.8%).[7][8]

Caption: Workflow for the asymmetric synthesis of dexlansoprazole.

Chiral Resolution

An alternative, though often less efficient, method is to synthesize the racemic lansoprazole and then separate the enantiomers. This is commonly achieved using preparative high-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP). Polysaccharide-based columns, such as Chiralcel® and Chiralpak®, are effective for this separation.[3][9][10] While effective at a laboratory scale, this method can be costly and complex to scale up for industrial production compared to asymmetric synthesis.[11]

Formulation Innovation: The Dual Delayed-Release (DDR) Technology

A cornerstone of dexlansoprazole's development is its advanced formulation. To overcome the short half-life characteristic of many PPIs and to provide prolonged acid control, Takeda developed a novel Dual Delayed-Release (DDR) delivery system.[1][12]

This technology is encapsulated in a single capsule containing two distinct types of enteric-coated granules that dissolve at different pH levels.[13][14]

• Granule Type 1 (25% of the dose): Coated to release the drug at a pH of 5.5. This release occurs in the proximal part of the small intestine (duodenum), resulting in the first peak plasma concentration approximately 1 to 2 hours after administration.[13]

• Granule Type 2 (75% of the dose): Coated to release the drug at a pH of 6.75. This release happens further down in the more distal small intestine, leading to a second, later peak in plasma concentration at around 4 to 5 hours post-dose.[2][13]

This biphasic release mechanism creates a prolonged plasma concentration profile, extending the duration of therapeutic drug levels and, consequently, the period of acid suppression over a 24-hour interval with once-daily dosing.[1][15]

Caption: The DDR mechanism leads to a dual-peaked pharmacokinetic profile.

Mechanism of Action: Proton Pump Inhibition

Like all PPIs, dexlansoprazole is a prodrug that suppresses gastric acid secretion by irreversibly inhibiting the gastric H+/K+ ATPase enzyme system, also known as the proton pump.[13][16][17]

• Absorption and Activation: After oral administration and absorption in the intestine, dexlansoprazole reaches the parietal cells of the stomach lining via the bloodstream.[18]

• Acid-Catalyzed Conversion: In the highly acidic environment of the parietal cell's secretory canaliculus, dexlansoprazole undergoes a proton-catalyzed conversion into its active form, a reactive tetracyclic sulfenamide.[13]

• Irreversible Inhibition: This activated form then forms a stable, covalent disulfide bond with cysteine residues on the α-subunit of the H+/K+ ATPase pump.[19]

• Blockade of Acid Secretion: This irreversible binding inactivates the pump, blocking the final step in the secretion of hydrochloric acid into the gastric lumen.[16][17] Because the inhibition is irreversible, acid secretion resumes only after new proton pump enzymes are synthesized and integrated into the cell membrane.

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• 1. Development of Dexlansoprazole Delayed-Release Capsules, a Dual Delayed-Release Proton Pump Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Determination of R(+)- and S(-)-lansoprazole using chiral stationary-phase liquid chromatography and their enantioselective pharmacokinetics in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
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A-Technical-Guide-to-the-Preclinical-Evaluation-of-Dexlansoprazole-Sesquihydrate

-An-In-Depth-Whitepaper-for-Drug-Development-Professionals-

-Introduction-

Dexlansoprazole,-the-R-enantiomer-of-lansoprazole,-is-a-second-generation-proton-pump-inhibitor-(PPI)-developed-for-the-treatment-of-acid-related-disorders-such-as-gastroesophageal-reflux-disease-(GERD)-and-erosive-esophagitis-(EE).[1][2] Its-unique-dual-delayed-release-(DDR)-formulation-provides-two-separate-releases-of-the-active-ingredient,-aiming-for-prolonged-plasma-concentration-and-extended-duration-of-acid-suppression.[3][4] As-with-any-new-chemical-entity-or-formulation,-a-rigorous-preclinical-evaluation-was-essential-to-establish-its-pharmacological-activity,-safety-profile,-and-pharmacokinetic-characteristics-before-advancing-to-human-trials.-This-guide-synthesizes-the-core-preclinical-studies-that-characterize-dexlansoprazole-sesquihydrate,-providing-field-proven-insights-into-the-experimental-choices-and-methodologies-that-underpin-its-development.

-Part-1:-Pharmacodynamic-Evaluation:-Mechanism-and-Efficacy-

The-primary-goal-of-pharmacodynamic-(PD)-studies-is-to-demonstrate-that-the-drug-candidate-exerts-the-desired-biological-effect-at-its-target.-For-dexlansoprazole,-this-means-confirming-potent-and-sustained-inhibition-of-gastric-acid-secretion.

-1.1-Mechanism-of-Action:-Targeting-the-Gastric-Proton-Pump-

Dexlansoprazole,-like-all-PPIs,-is-a-prodrug-that-requires-activation-in-an-acidic-environment.[1] It-selectively-targets-the-hydrogen-potassium-adenosine-triphosphatase-(H+/K+-ATPase),-the-enzyme-responsible-for-the-final-step-in-gastric-acid-secretion-from-parietal-cells.[2][5]

The-causality-behind-this-mechanism-is-a-covalent,-irreversible-inhibition.-After-systemic-absorption,-dexlansoprazole-accumulates-in-the-acidic-secretory-canaliculi-of-parietal-cells.-Here,-the-low-pH-catalyzes-its-conversion-to-a-reactive-tetracyclic-sulfenamide.-This-activated-form-then-forms-a-disulfide-bond-with-cysteine-residues-on-the-extracellular-domain-of-the-H+/K+-ATPase,-inactivating-the-pump.[5][6] This-irreversible-binding-is-why-the-pharmacodynamic-effect-of-PPIs-lasts-much-longer-than-their-plasma-half-life;-acid-secretion-resumes-only-after-new-proton-pump-molecules-are-synthesized.

-Caption: -Primary-Metabolic-Pathways-of-Dexlansoprazole.

-Part-3:-Safety-Pharmacology-and-Toxicology-

This-phase-of-preclinical-testing-is-designed-to-identify-potential-adverse-effects.-It-involves-a-battery-of-studies-mandated-by-regulatory-agencies-like-the-FDA.

-3.1-Safety-Pharmacology-

Core-battery-studies-assess-the-effects-of-dexlansoprazole-on-vital-organ-systems.

• -Central-Nervous-System-(CNS): -Evaluations-in-rodents-(e.g.,-Functional-Observational-Battery)-look-for-changes-in-behavior,-motor-activity,-and-coordination.

• -Cardiovascular-System: -In-vivo-studies-in-conscious,-telemetered-animals-(e.g.,-dogs)-are-used-to-assess-effects-on-blood-pressure,-heart-rate,-and-electrocardiogram-(ECG)-intervals.-In-vitro-assays-(e.g.,-hERG-channel-assay)-are-used-to-evaluate-the-potential-for-QT-prolongation.

• -Respiratory-System: -Effects-on-respiratory-rate-and-tidal-volume-are-assessed,-often-using-whole-body-plethysmography-in-rodents.

For-dexlansoprazole,-as-with-other-PPIs,-these-studies-generally-reveal-a-wide-margin-of-safety-with-no-clinically-significant-effects-at-therapeutic-doses. [7]

-3.2-Toxicology-

Toxicology-studies-evaluate-the-adverse-effects-of-the-drug-after-acute-and-repeated-dosing-over-various-durations.

• -Genotoxicity: -A-standard-battery-of-tests-is-conducted-to-assess-mutagenic-and-clastogenic-potential.-Dexlansoprazole-was-found-to-be-positive-in-the-in-vitro-Ames-and-chromosome-aberration-tests-but-negative-in-the-in-vivo-mouse-micronucleus-test. [8][9]This-pattern,-where-in-vitro-positives-are-not-confirmed-in-vivo,-is-not-uncommon-and-the-in-vivo-result-is-generally-considered-more-relevant-to-human-risk.

• -Carcinogenicity: -Long-term-(2-year)-carcinogenicity-studies-are-conducted-in-rodents.-The-carcinogenic-potential-of-dexlansoprazole-was-inferred-from-studies-on-its-racemate,-lansoprazole. [9][10]These-studies-showed-dose-related-gastric-enterochromaffin-like-(ECL)-cell-hyperplasia-and-carcinoids-in-rats. [9]This-is-a-known-class-effect-for-PPIs-and-is-considered-secondary-to-the-prolonged-hypergastrinemia-that-results-from-chronic,-profound-acid-suppression,-rather-than-a-direct-genotoxic-effect. [8]* -Reproductive-and-Developmental-Toxicology: -Studies-in-rats-and-rabbits-are-performed-to-assess-effects-on-fertility,-embryo-fetal-development,-and-pre--and-postnatal-development.-No-adverse-effects-on-embryo-fetal-development-were-observed-in-rabbits-at-doses-up-to-9-times-the-maximum-recommended-human-dose. [9]

-Caption: -Workflow-for-an-In-Vivo-Efficacy-Study-(Pylorus-Ligation-Model).

-Conclusion-

The-preclinical-evaluation-of-dexlansoprazole-sesquihydrate-provided-a-robust-data-package-supporting-its-advancement-into-clinical-development.-Pharmacodynamic-studies-confirmed-its-mechanism-of-action-and-demonstrated-potent-inhibition-of-gastric-acid-secretion-in-validated-animal-models.-Pharmacokinetic-studies-characterized-its-ADME-profile-and-validated-the-dual-delayed-release-mechanism,-which-provides-a-prolonged-plasma-concentration-profile.-Finally,-a-comprehensive-toxicology-and-safety-pharmacology-program-established-a-favorable-safety-margin,-identifying-potential-risks-that-are-recognized-class-effects-of-PPIs.-These-foundational-studies-were-critical-for-designing-safe-and-effective-Phase-I-clinical-trials-and-ultimately-led-to-its-approval-for-clinical-use.

-References-

• -Pharmacological-and-Safety-Profile-of-Dexlansoprazole:-A-New-Proton-Pump-Inhibitor-–-Implications-for-Treatment-of-Gastroesophageal-Reflux-Disease-in-the-Asia-Pacific-Region.-Journal-of-Neurogastroenterology-and-Motility.-[Link]

• -Dexlansoprazole-–-a-new-generation-proton-pump-inhibitor.-Przeglad-Gastroenterologiczny.-[Link]

• -Dexlansoprazole-.-Wikipedia.-[Link]

• -What-is-the-mechanism-of-Dexlansoprazole?.-Patsnap-Synapse.-[Link]

• -What-is-Dexlansoprazole-used-for?.-Patsnap-Synapse.-[Link]

• -The-Science-Behind-Dexlansoprazole:-How-It-Works-for-Esophagitis.-NINGBO-INNO-PHARMCHEM-CO.,LTD.-[Link]

• -Safety-and-Efficacy-of-Proton-Pump-Inhibitors-are-Relevant-to-their-Distinctive-Chemical-Structures-and-Physicochemical-Properties.-ResearchGate.-[Link]

• -Proton-pump-inhibitors:-from-CYP2C19-pharmacogenetics-to-precision-medicine.-National-Institutes-of-Health.-[Link]

• -Dexlansoprazole-Product-Monograph.-Takeda-Canada-Inc.-[Link]

• -Pharmacology-Review(s)-for-NDA-208056.-U.S.-Food-and-Drug-Administration.-[Link]

• -Dexilant-(dexlansoprazole)-Delayed-Release-Capsules-in-the-Treatment-of-Gastroesophageal-Reflux-Disease-(GERD).-U.S.-Pharmacist.-[Link]

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A Technical Guide to Dexlansoprazole Sesquihydrate: Advanced Proton Pump Inhibition Through Dual Delayed-Release Technology

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Evolution of Proton Pump Inhibitors

Proton Pump Inhibitors (PPIs) represent the cornerstone of therapy for acid-related disorders, offering superior efficacy in reducing gastric acid secretion compared to previous drug classes like H2-receptor antagonists.[1][2] They function by irreversibly inhibiting the gastric H+/K+ ATPase (the proton pump) in parietal cells, the final step in the acid secretion pathway.[3][4][5] The evolution of PPIs has been marked by advancements in stereochemistry and formulation science. Dexlansoprazole, the R-enantiomer of lansoprazole, exemplifies this progress.[3][6] While possessing the same mechanism of action as its parent compound, its distinction lies in a sophisticated Dual Delayed-Release (DDR) formulation designed to overcome the pharmacokinetic limitations of conventional single-release PPIs, thereby extending the duration of acid suppression.[7][8]

This guide provides an in-depth technical examination of dexlansoprazole sesquihydrate, focusing on its molecular characteristics, unique pharmacokinetic and pharmacodynamic profile, and the methodologies for its preclinical and clinical evaluation.

Molecular Profile of Dexlansoprazole Sesquihydrate

• Chemical Name: 2-[(R)-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole sesquihydrate.[9][10][11]

• Molecular Formula: C₃₂H₃₄F₆N₆O₇S₂[10][12]

• Molecular Weight: 792.77 g/mol [11][12]

• Structure: Dexlansoprazole is a chiral sulfoxide and the R-enantiomer of the racemic compound lansoprazole.[3][9] The sesquihydrate form incorporates three molecules of water for every two molecules of dexlansoprazole.

The stereospecific configuration of dexlansoprazole is associated with a three- to five-fold greater area under the plasma drug concentration-time curve (AUC) compared to the S-enantiomer, a key factor contributing to its enhanced pharmacokinetic profile.[6]

Pharmacology: Mechanism of Action

Dexlansoprazole is a prodrug that requires activation in an acidic environment.[2] The mechanism follows a well-established pathway for substituted benzimidazole PPIs:

• Systemic Absorption: Following oral administration, dexlansoprazole is absorbed into the systemic circulation.

• Parietal Cell Accumulation: As a weak base, it selectively accumulates in the acidic secretory canaliculi of gastric parietal cells.[2]

• Acid-Catalyzed Conversion: In this low pH environment, dexlansoprazole is protonated and rapidly converted to its active form, a tetracyclic sulfenamide.[2][13]

• Covalent Inhibition: The active sulfenamide forms a disulfide bond with cysteine residues on the luminal surface of the H+/K+ ATPase enzyme.[5][13] This binding is covalent and irreversible, effectively inactivating the pump and inhibiting the final step of gastric acid secretion.[4][6]

Because new proton pumps are continuously synthesized by the parietal cell, maximal acid suppression is achieved after several days of consistent dosing.

Mechanism of H+/K+ ATPase Inhibition by Dexlansoprazole.

Pharmacokinetics: The Dual Delayed-Release (DDR) Advantage

The defining feature of dexlansoprazole is its DDR formulation, which contains two distinct types of enteric-coated granules within a single capsule.[1][6][14] This technology is engineered to prolong the plasma concentration profile, addressing a key limitation of earlier PPIs—a short plasma half-life that can lead to nocturnal acid breakthrough.[3][14]

• Granule Type 1: Designed to release the drug in the proximal duodenum at a pH of approximately 5.5. This accounts for about 25% of the total dose.[3]

• Granule Type 2: Coated to dissolve more distally in the small intestine, where the pH is around 6.75, releasing the remaining 75% of the drug.[3]

This formulation results in a plasma concentration-time profile with two distinct peaks.[1][15][16]

• The first peak occurs approximately 1 to 2 hours post-administration.[1][3][4][16]

• The second peak occurs around 4 to 5 hours post-administration.[1][3][4][16]

This biphasic release extends the duration of drug exposure, leading to a longer mean residence time (approx. 5.6-6.4 hours) compared to single-release PPIs like lansoprazole (approx. 2.8-3.2 hours).[1] Importantly, dexlansoprazole does not accumulate with multiple once-daily doses, and its pharmacokinetics are dose- and time-independent.[1][8] Furthermore, the formulation allows for flexible dosing, as it can be administered regardless of food intake without clinically relevant effects on intragastric pH.[1][17]

Dual Delayed-Release (DDR) Pharmacokinetic Workflow.

Pharmacodynamics: Superior Intragastric pH Control

The extended plasma concentration profile of dexlansoprazole translates directly to a more sustained pharmacodynamic effect. The primary metric for PPI efficacy is the percentage of a 24-hour period during which intragastric pH is maintained above 4.0, the threshold for inactivating pepsin and promoting healing of acid-induced mucosal damage.

Studies have consistently shown that dexlansoprazole achieves superior 24-hour intragastric pH control compared to single-release PPIs.

• In a comparison with esomeprazole 40 mg, a single dose of dexlansoprazole 60 mg resulted in a mean percentage of time with pH > 4 of 58% versus 48% for esomeprazole (P=0.003).[1][18]

• This difference was most pronounced in the later post-dose period (>12-24 hours), where dexlansoprazole maintained pH > 4 for 60% of the time compared to 42% for esomeprazole (P < 0.001).[1][18]

• The average mean 24-hour intragastric pH was also significantly higher with dexlansoprazole (4.3 vs. 3.7, P < 0.001).[1][18]

• Similarly, when compared to its parent compound, dexlansoprazole demonstrated significantly greater gastric acid suppression after 5 days of therapy (mean 24-hour intragastric pH of 4.55 vs. 4.13 for lansoprazole, P < 0.05).[1][17]

Comparative Pharmacodynamic Data

Parameter	Dexlansoprazole 60 mg	Esomeprazole 40 mg	P-value	Source
Mean % Time pH > 4 (0-24h)	58%	48%	0.003	[1][18]
Mean % Time pH > 4 (>12-24h)	60%	42%	< 0.001	[1][18]
Average Mean pH (0-24h)	4.3	3.7	< 0.001	[1][18]
Average Mean pH (>12-24h)	4.5	3.5	< 0.001	[1][18]

Clinical Efficacy and Safety Profile

Dexlansoprazole is approved for healing erosive esophagitis (EE), maintaining healed EE, and treating heartburn associated with non-erosive reflux disease (NERD).[1][3][19]

• Healing of Erosive Esophagitis: In two large, randomized controlled trials, dexlansoprazole 60 mg and 90 mg were highly effective, achieving 8-week healing rates of 92-95%, which was non-inferior to lansoprazole 30 mg.[20] In patients with moderate-to-severe EE, the 90 mg dose was shown to be superior to lansoprazole.[20]

• Maintenance of Healed EE: Dexlansoprazole 60 mg and 90 mg were significantly superior to placebo in maintaining healing over a 6-month period.[21] Maintenance rates were 87% (60 mg) and 82% (90 mg) compared to 26% for placebo (P < 0.0025).[21]

• Symptom Control: The drug provides effective control of 24-hour symptoms, significantly increasing the percentage of heartburn-free days and nights compared to placebo.[1][21]

The safety profile of dexlansoprazole is well-established and comparable to that of lansoprazole and other PPIs.[1][19] The most commonly reported adverse events in clinical trials included diarrhea, abdominal pain, nausea, and upper respiratory tract infection.[16] Long-term (12-month) safety studies have not identified any clinically concerning trends in laboratory values, gastric pathology, or serious adverse events.[19]

Preclinical and Clinical Evaluation Protocols

The development and validation of a drug like dexlansoprazole rely on a series of standardized in-vitro, preclinical, and clinical protocols.

Protocol: In Vitro H+/K+ ATPase Inhibition Assay

Objective: To determine the inhibitory potential (IC₅₀) of a test compound on the proton pump enzyme. This assay validates the primary mechanism of action.

Methodology:

• Enzyme Preparation: Gastric microsomes rich in H+/K+ ATPase are isolated from a suitable animal model (e.g., goat or hog gastric mucosa).[22]

• Reaction Mixture: Prepare a reaction buffer (e.g., 40 mM Tris-HCl, pH 7.4) containing 2 mM MgCl₂ and a standardized amount of the microsomal protein preparation (e.g., 10 µg).[22]

• Incubation: Add varying concentrations of the test compound (dexlansoprazole) and a standard inhibitor (e.g., omeprazole) to the reaction mixture. Incubate for a defined period (e.g., 20 minutes) at 37°C.[22]

• Reaction Initiation: Initiate the ATPase reaction by adding 2 mM ATP Tris salt.[22]

• Reaction Termination: After a set incubation time, terminate the reaction by adding an ice-cold solution of 10% trichloroacetic acid.[22]

• Quantification: Determine the amount of inorganic phosphate (Pi) released from ATP hydrolysis using a colorimetric method (e.g., Fiske-Subbarow method). The amount of Pi released is inversely proportional to the inhibitory activity of the compound.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration to calculate the IC₅₀ value.

Protocol: Preclinical In Vivo Pharmacokinetic Study

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of the drug in an appropriate animal model, providing data to support safe first-in-human studies.[23][24]

Methodology:

• Animal Model Selection: Select a relevant species (e.g., beagle dogs or rodents) where drug metabolism is reasonably predictive of humans.[25][26] Adhere to Good Laboratory Practices (GLP) for all procedures.[24]

• Dose Administration: Administer a single oral dose of the dexlansoprazole formulation to a cohort of fasted animals. The route of administration should mimic the intended clinical use.[26]

• Blood Sampling: Collect serial blood samples at predetermined time points (e.g., pre-dose, 0.5, 1, 1.5, 2, 3, 4, 5, 6, 8, 12, and 24 hours post-dose) via an indwelling cannula.[25]

• Plasma Processing: Process blood samples immediately to separate plasma, which is then stored at -80°C until analysis.

• Bioanalytical Method: Quantify dexlansoprazole concentrations in plasma using a validated high-performance liquid chromatography with tandem mass spectrometry (LC-MS/MS) method.[14]

• Pharmacokinetic Analysis: Use non-compartmental analysis to calculate key PK parameters, including:

  • Cₘₐₓ (Maximum plasma concentration)

  • Tₘₐₓ (Time to reach Cₘₐₓ)

  • AUC₀₋ₜ (Area under the concentration-time curve from time 0 to the last measurable point)

  • AUC₀₋ᵢₙf (AUC extrapolated to infinity)

  • t₁/₂ (Terminal half-life)

Protocol: Clinical 24-Hour Intragastric pH Monitoring

Objective: To assess the pharmacodynamic effect of dexlansoprazole on gastric acid suppression in human subjects.

Methodology:

• Subject Enrollment: Recruit healthy volunteers or patients with GERD. Subjects must discontinue any acid-suppressing medications for a specified washout period (e.g., 10 days for PPIs).[27]

• Catheter Placement: A thin pH-impedance catheter is inserted transnasally and positioned in the esophagus, with the pH sensor located in the stomach, typically 10 cm below the lower esophageal sphincter.[27][28]

• Data Recording: The catheter is connected to a portable data recorder that the subject wears for 24 hours.[28][29] The device records pH values continuously.

• Dosing and Diary: The subject is administered the study drug (e.g., dexlansoprazole 60 mg). They are instructed to follow their normal daily routine and to log meals, periods of recumbency, and any symptoms experienced in a diary.[27]

• Data Analysis: After 24 hours, the catheter is removed, and the data is downloaded. Key pharmacodynamic endpoints are calculated, including:

  • Mean intragastric pH over 24 hours.

  • Percentage of time intragastric pH remains > 4.0.

  • Percentage of time intragastric pH remains > 5.0 and > 6.0.

  • Analysis of daytime and nighttime (recumbent) periods separately.

Conclusion

Dexlansoprazole sesquihydrate represents a significant advancement in the management of acid-related disorders. Its identity as the R-enantiomer of lansoprazole, combined with a novel Dual Delayed-Release formulation, provides a distinct pharmacokinetic profile characterized by two absorption peaks and a prolonged duration of therapeutic plasma concentrations.[1][7][8] This profile translates into a superior and more sustained pharmacodynamic effect, offering enhanced 24-hour control of intragastric pH compared to conventional single-release PPIs.[1][18][30] The robust clinical data supporting its efficacy in healing and maintaining healed erosive esophagitis, coupled with a well-tolerated safety profile, establishes dexlansoprazole as a valuable and versatile tool for drug development professionals and researchers in the field of gastroenterology.

References

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Protocols & Analytical Methods

Application Note: A Stability-Indicating RP-HPLC Method for the Development and Validation of Dexlansoprazole Sesquihydrate Analysis

Abstract

This document provides a comprehensive guide for the development and validation of a precise, accurate, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of dexlansoprazole sesquihydrate in bulk and pharmaceutical dosage forms. Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor used to manage gastroesophageal reflux disease.[1][2][3] Ensuring its quality and stability through a reliable analytical method is paramount. The methodology herein is developed and validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, covering specificity, linearity, accuracy, precision, and robustness.[4][5][6]

Introduction: The Rationale for a Robust Analytical Method

Dexlansoprazole effectively suppresses gastric acid secretion by inhibiting the (H+, K+)-ATPase enzyme system in gastric parietal cells.[3] As a key therapeutic agent, its purity, potency, and stability are critical quality attributes that must be rigorously controlled. High-Performance Liquid Chromatography (HPLC) stands as the definitive analytical technique for this purpose due to its high resolution, sensitivity, and specificity.

The primary objective of this application note is to delineate a systematic approach to developing a stability-indicating HPLC method. A method is deemed "stability-indicating" when it can unequivocally separate the active pharmaceutical ingredient (API) from its potential degradation products, process impurities, and formulation excipients.[7][8][9] This capability is essential for accurately assessing the stability of the drug substance and product over time and under various environmental conditions.

Strategic Method Development: A Causality-Driven Approach

The development of a robust HPLC method is not a matter of trial and error but a logical process guided by the physicochemical properties of the analyte and the principles of chromatography.

Stationary Phase (Column) Selection

The foundational choice in reversed-phase HPLC is the column. Dexlansoprazole is a moderately polar molecule, making a C18 (octadecylsilane) stationary phase an ideal starting point. This non-polar stationary phase provides effective retention and separation for a wide range of pharmaceutical compounds. Modern, high-purity silica-based C18 columns, such as a Hypersil BDS or Inertsil ODS C18 (250 mm x 4.6 mm, 5 µm), offer excellent peak symmetry and reproducibility.[1][10]

Mobile Phase Optimization

The mobile phase is the primary tool for controlling retention and selectivity.

• Organic Modifier: Both acetonitrile and methanol are common choices. Acetonitrile often provides better peak shape and lower backpressure. A simple mobile phase consisting of methanol and acetonitrile (e.g., 60:40 v/v) can be effective for basic potency assays.[10] However, for a stability-indicating method, a buffered aqueous phase is critical.

• Aqueous Phase & pH Control: Dexlansoprazole's structure contains ionizable groups, making the pH of the mobile phase a critical parameter. A buffer, such as potassium phosphate or ammonium acetate, is necessary to maintain a constant pH, ensuring consistent retention times and peak shapes.[11][12] A pH around 7.0 is often a good starting point to keep the analyte in a stable, non-ionized state.[3][12]

• Elution Mode (Isocratic vs. Gradient): While an isocratic method (constant mobile phase composition) is simpler, a gradient elution is frequently required for stability-indicating assays.[7][11][13] Forced degradation studies can produce a variety of degradants with a wide range of polarities. A gradient program, which systematically increases the organic solvent concentration over the run, ensures that both early-eluting polar degradants and late-eluting non-polar degradants are effectively separated from the main dexlansoprazole peak within a reasonable timeframe.[7]

Detection Wavelength (λmax)

The selection of an appropriate detection wavelength is crucial for achieving high sensitivity and specificity. By analyzing the UV spectrum of dexlansoprazole in the mobile phase, a wavelength of maximum absorbance (λmax) is identified. For dexlansoprazole, this is typically in the range of 283-285 nm , providing an excellent signal-to-noise ratio.[1][7][10][12]

Diluent Selection

The diluent used to prepare standard and sample solutions must ensure the analyte's solubility and stability. Since dexlansoprazole is a benzimidazole derivative, it can be unstable in acidic conditions. A slightly basic or neutral diluent is preferable. A mixture of 0.1N NaOH and methanol (75:25 v/v) or the mobile phase itself are common effective choices.[1][7]

Experimental Workflows and Protocols

The following diagrams and protocols provide a structured framework for method development and validation.

Method Development & Validation Workflow

Caption: HPLC Method Development and Validation Workflow.

Protocol 1: Reagents and Equipment

• Equipment: HPLC system with gradient pump, UV/PDA detector, autosampler, and column oven.

• Column: Inertsil ODS C18 (250 x 4.6 mm, 5µm) or equivalent.

• Reagents:

  • Dexlansoprazole Sesquihydrate Reference Standard

  • Acetonitrile (HPLC Grade)

  • Methanol (HPLC Grade)

  • Potassium Dihydrogen Phosphate (AR Grade)

  • Orthophosphoric Acid (AR Grade)

  • Sodium Hydroxide (AR Grade)

  • Water (HPLC Grade / Milli-Q)

Protocol 2: Preparation of Solutions

• Mobile Phase A (Buffer): Dissolve 1.36 g of Potassium Dihydrogen Phosphate in 1000 mL of HPLC grade water. Adjust the pH to 7.0 using dilute orthophosphoric acid or potassium hydroxide. Filter through a 0.45 µm membrane filter.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Diluent: Prepare a mixture of Mobile Phase A and Mobile Phase B in a 50:50 v/v ratio.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of Dexlansoprazole reference standard into a 25 mL volumetric flask. Dissolve and make up to volume with the diluent.

• Working Standard Solution (100 µg/mL): Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation (from Capsules):

  • Weigh and finely powder the contents of not fewer than 10 capsules.

  • Transfer a quantity of powder equivalent to 30 mg of dexlansoprazole into a 100 mL volumetric flask.

  • Add approximately 70 mL of diluent and sonicate for 20 minutes to dissolve.[3][14]

  • Cool to room temperature and dilute to volume with the diluent.

  • Filter a portion of this solution through a 0.45 µm syringe filter.

  • Further dilute 5 mL of the filtered solution to 15 mL with diluent to achieve a final concentration of approximately 100 µg/mL.

Optimized Method and Validation

Table 1: Optimized Chromatographic Conditions

Parameter	Condition
Column	Inertsil ODS C18 (250 x 4.6 mm, 5µm)
Mobile Phase	A: 0.01M KH2PO4 Buffer (pH 7.0) B: Acetonitrile
Gradient Program	Time(min) / %B: 0/30, 10/70, 12/70, 12.1/30, 15/30
Flow Rate	1.0 mL/min
Detection	UV at 285 nm
Injection Volume	10 µL
Column Temperature	30°C
Run Time	15 minutes
Retention Time	Approx. 6.8 - 7.1 minutes[12]

System Suitability

Before sample analysis, the chromatographic system must be verified. This is achieved by making five replicate injections of the working standard solution.

Table 2: System Suitability Acceptance Criteria

Parameter	Acceptance Limit	Rationale
Tailing Factor (T)	Not More Than 2.0	Ensures peak symmetry.[12]
Theoretical Plates (N)	Not Less Than 3000	Measures column efficiency.[12]
%RSD of Peak Areas	Not More Than 2.0%	Demonstrates system precision.[12]
%RSD of Retention Times	Not More Than 1.0%	Indicates stability of the pump and mobile phase delivery.

Method Validation Protocol (ICH Q2(R1))

Method validation provides documented evidence that the procedure is suitable for its intended purpose.[5][10]

Specificity is the ability to assess the analyte unequivocally in the presence of other components. This is demonstrated through forced degradation studies, which also establish the stability-indicating nature of the method. Dexlansoprazole is known to be labile to acid, base, and oxidative conditions.[14][15]

Caption: Logic of Forced Degradation for Specificity Testing.

• Procedure: Subject a sample solution (100 µg/mL) to the following conditions:

  • Acid: 0.1N HCl at room temperature for 30 min.[14]

  • Base: 0.1N NaOH at room temperature for 30 min.[14]

  • Oxidative: 3-6% H₂O₂ at room temperature for 30 min.[14]

  • Thermal: Heat at 105°C for a defined period.[14]

  • Photolytic: Expose to UV light as per ICH Q1B guidelines.

• Acceptance Criteria: The method must demonstrate resolution between the dexlansoprazole peak and all degradation product peaks. Peak purity analysis using a PDA detector should confirm the main peak is spectrally pure.

Table 3: Typical Forced Degradation Results Summary

Stress Condition	% Degradation	Observations
Acid (0.1N HCl)	~5-10%	One or more degradation peaks observed.[14]
Base (0.1N NaOH)	~5-10%	Two or more degradation peaks observed.[14]
Oxidative (3% H₂O₂)	~4-8%	Degradation peaks are well-resolved.[14]
Thermal	~4-5%	Minor degradation observed.[14]
Photolytic	~4-5%	Minor degradation observed.[14]

• Procedure: Prepare a series of solutions from the stock solution in the range of 25-150 µg/mL (e.g., 25, 50, 75, 100, 125, 150 µg/mL).[3][10] Inject each concentration in triplicate.

• Analysis: Plot a graph of mean peak area versus concentration.

• Acceptance Criteria: Correlation coefficient (R²) should be ≥ 0.999.

• Procedure: Analyze samples spiked with the reference standard at three concentration levels (e.g., 50%, 100%, and 150% of the target concentration) in triplicate.[3]

• Analysis: Calculate the percentage recovery at each level.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.[1][9][13]

• Procedure (Repeatability): Analyze six separate preparations of the sample at 100% of the test concentration on the same day.[10]

• Procedure (Intermediate Precision): Repeat the analysis on a different day with a different analyst or on a different instrument.[10]

• Acceptance Criteria: The %RSD for the set of measurements should not be more than 2.0%.

Table 4: Summary of Validation Parameters and Typical Results

Parameter	Concentration Range / Levels	Acceptance Criteria	Typical Result
Linearity	25-150 µg/mL	R² ≥ 0.999	0.9995[3]
Accuracy (% Recovery)	50%, 100%, 150%	98.0 - 102.0%	99.8 - 100.5%[3][10]
Repeatability (%RSD)	100% concentration (n=6)	≤ 2.0%	0.3%[10]
Intermediate Precision (%RSD)	100% concentration (n=6)	≤ 2.0%	0.2%[10]
LOD	-	Signal-to-Noise ~3:1	0.09 µg/mL[3][10]
LOQ	-	Signal-to-Noise ~10:1	0.28 µg/mL[3][10]

• Procedure: Deliberately introduce small variations to the method parameters and assess the impact on the results.[3][16]

  • Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min)

  • Column Temperature: ± 5°C (e.g., 25°C and 35°C)

  • Mobile Phase pH: ± 0.2 units (e.g., 6.8 and 7.2)

• Acceptance Criteria: System suitability parameters must still be met, and the results should not significantly deviate from the nominal condition results.

Conclusion

The RP-HPLC method detailed in this application note is simple, precise, accurate, and robust for the quantitative determination of dexlansoprazole sesquihydrate. The successful separation of the parent drug from its degradation products confirms its stability-indicating nature. This validated method is highly suitable for routine quality control analysis and stability studies of dexlansoprazole in both bulk drug and finished pharmaceutical products.[2][9][16]

References

• Scribd. (n.d.). Dexlansoprazole Stability Analysis | PDF | High Performance Liquid Chromatography. Retrieved from [Link]

• ResearchGate. (2016). Stress degradation study and structure characterization of oxidation degradation product of dexlansoprazole using liquid chromatography-mass spectrometry/time of flight, liquid chromatography-tandem mass spectrometry and nuclear magnetic resonance. Retrieved from [Link]

• JETIR. (2021). “ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM”. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. Retrieved from [Link]

• Pharma-IQ. (2024). RP-HPLC method for dexlansoprazole in bulk and capsules. Retrieved from [Link]

• Scribd. (n.d.). Validation of Analytical Methods in Accordance With ICH Guidelines Q2. Retrieved from [Link]

• ResearchGate. (2019). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]

• International Journal of Current Advanced Research. (2018). STABILITY INDICATING VALIDATED NOVEL RP-HPLC METHOD FOR THE ESTIMATION OF DEXLANSOPRAZOLE IN BULK AND EXTENDED RELEASE CAPSULES. Retrieved from [Link]

• An-Najah Journals. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Retrieved from [Link]

• An-Najah Journals. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Retrieved from [Link]

• Semantic Scholar. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). ICH-Guidelines Q2(R1), Validation of Analytical Procedures Text and Methodology. Retrieved from [Link]

• ResearchGate. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (2021). A NOVEL RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF DEXLANSOPRAZOLE IN. Retrieved from [Link]

• ResearchGate. (2016). (PDF) stability indicating validated novel RP-HPLC method for the estimation of Dexlansoprazole in bulk and extended release capsules. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC. Retrieved from [Link]

• Journal of Mass Spectrometry. (2017). Forced degradation studies of lansoprazole using LC-ESI HRMS and 1 H-NMR experiments: in vitro toxicity evaluation of major degradation products. Retrieved from [Link]

• ACS Publications. (2021). Automatic Identification of Lansoprazole Degradants under Stress Conditions by LC-HRMS with MassChemSite and WebChembase. Retrieved from [Link]

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Application Note: A Validated Chiral HPLC Method for the Enantiomeric Purity of Dexlansoprazole

Abstract

This application note presents a robust, validated High-Performance Liquid Chromatography (HPLC) method for the chiral separation of dexlansoprazole from its S-enantiomer. Dexlansoprazole, the (R)-(+)-enantiomer of lansoprazole, is a widely used proton pump inhibitor (PPI)[1][2]. Due to significant differences in the pharmacological and toxicological profiles of enantiomers, regulatory agencies mandate the stringent assessment of enantiomeric purity[3][4]. This protocol utilizes a cellulose-based chiral stationary phase (CSP) under reversed-phase conditions to achieve baseline separation, enabling accurate quantification of the S-enantiomer impurity. The method is designed for reliability and precision, making it suitable for quality control and drug development environments.

Introduction: The Imperative of Chiral Purity for Dexlansoprazole

Dexlansoprazole is a prominent example of a "chiral switch," where a single, therapeutically active enantiomer is developed from a previously marketed racemic mixture (lansoprazole)[5]. It functions by irreversibly blocking the H+/K+-ATPase proton pump in gastric parietal cells, thereby inhibiting acid secretion[2]. The stereochemistry of the sulfoxide group is the source of its chirality. While the (R)-enantiomer (dexlansoprazole) and the (S)-enantiomer have the same binding affinity for the proton pump, dexlansoprazole exhibits a three- to five-fold greater area under the plasma concentration-time curve (AUC), indicating significant pharmacokinetic differences between the enantiomers[1].

Given these stereoselective pharmacokinetics, ensuring the enantiomeric purity of dexlansoprazole is not merely a procedural step but a critical factor in guaranteeing its safety and efficacy. The presence of the undesired (S)-enantiomer must be controlled and quantified. High-Performance Liquid Chromatography (HPLC) coupled with a Chiral Stationary Phase (CSP) is the industry-standard technique for this purpose, offering high resolution and reproducibility[6]. This guide details a method based on a polysaccharide-derived CSP, which has demonstrated broad enantioselectivity for a variety of chiral compounds, including proton pump inhibitors[6][7].

The Principle of Chiral Recognition on Polysaccharide CSPs

The successful separation of enantiomers relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector immobilized on the stationary phase. The principle of chiral recognition, often explained by the "three-point interaction model," posits that a minimum of three simultaneous interactions are necessary for differentiation[3].

Polysaccharide-based CSPs, such as cellulose tris-(3,5-dichlorophenylcarbamate), achieve this through a combination of interaction forces:

• Hydrogen Bonding: Occurs between the polar groups on the analyte (e.g., N-H from the benzimidazole ring) and the carbamate groups on the CSP.

• π-π Interactions: Between the aromatic rings of dexlansoprazole and the phenyl groups of the CSP.

• Dipole-Dipole Interactions: Involving the sulfoxide group and other polar functionalities.

• Steric Hindrance: The chiral grooves and cavities on the polysaccharide backbone create a spatially constrained environment, forcing the enantiomers to fit differently, leading to differential retention.

The subtle differences in the stability of these diastereomeric complexes result in one enantiomer being retained longer on the column, thus enabling their separation.

Experimental Protocol

This protocol provides a self-validating system for the determination of dexlansoprazole's enantiomeric purity.

Instrumentation, Chemicals, and Reagents

• HPLC System: A system equipped with a quaternary pump, degasser, autosampler, and a UV or Photo Diode Array (PDA) detector. A Waters 2695 module or equivalent is suitable[8].

• Data Acquisition: Empower, Chromeleon, or equivalent chromatography data software.

• Chiral Column: Chiralpak IC (Cellulose tris-(3,5-dichlorophenylcarbamate)), 250 mm x 4.6 mm, 5 µm particle size[8].

• Chemicals:

  • Acetonitrile (ACN), HPLC Grade.

  • Potassium Phosphate, Dibasic (K₂HPO₄), Analytical Grade.

  • Ortho-Phosphoric Acid (H₃PO₄), Analytical Grade.

  • Dexlansoprazole Reference Standard (containing a known amount of the S-enantiomer or racemic lansoprazole for system suitability).

  • Purified water (Milli-Q or equivalent).

Chromatographic Conditions

All key chromatographic parameters are summarized in the table below for quick reference. The reversed-phase mode was chosen for its robustness and compatibility with aqueous buffer systems.

Parameter	Condition	Rationale
Column	Chiralpak IC (250 x 4.6 mm, 5 µm)	Proven cellulose-based CSP for separating lansoprazole enantiomers and related impurities[8][9].
Mobile Phase	Acetonitrile : 10 mM Potassium Phosphate Buffer (pH 7.2)	Provides a stable pH environment and sufficient organic strength for optimal resolution and peak shape[8].
Ratio	40 : 60 (v/v)	This ratio balances retention time and resolution. It can be adjusted (e.g., to 50:50) to fine-tune separation.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring efficient mass transfer.
Column Temperature	30 °C	Enhances method reproducibility by controlling viscosity and interaction kinetics.
Detection	UV at 285 nm	A common wavelength for detecting PPIs, providing good sensitivity[10].
Injection Volume	10 µL	A typical volume to avoid column overloading while ensuring adequate signal.
Run Time	~25 minutes	Sufficient to allow for the elution of both enantiomers and any potential impurities.

Step-by-Step Methodology

1. Mobile Phase Preparation (1 L): a. To prepare the 10 mM Potassium Phosphate Buffer, weigh 1.74 g of K₂HPO₄ into a 1 L beaker. b. Add 1000 mL of purified water and stir until fully dissolved. c. Adjust the pH to 7.20 ± 0.05 using dilute ortho-phosphoric acid. d. Prepare the final mobile phase by mixing 400 mL of Acetonitrile with 600 mL of the prepared buffer. e. Degas the mobile phase for 15 minutes in an ultrasonic bath or by online degasser before use.

2. Standard Solution Preparation: a. System Suitability Solution (SSS): Prepare a solution of 0.5 mg/mL of racemic lansoprazole in the mobile phase. This solution contains both R- and S-enantiomers in a 1:1 ratio and is used to verify resolution. b. Standard Solution: Accurately weigh and dissolve Dexlansoprazole Reference Standard in the mobile phase to obtain a final concentration of 0.5 mg/mL.

3. Sample Preparation: a. For drug substance analysis, accurately weigh and dissolve the Dexlansoprazole sample in the mobile phase to obtain a final concentration of 0.5 mg/mL. b. For dosage forms (e.g., capsules), the contents of multiple capsules should be emptied, mixed, and an amount equivalent to one dose should be dissolved in a suitable solvent and then diluted with the mobile phase to the target concentration of 0.5 mg/mL. c. Filter all solutions through a 0.45 µm syringe filter before injection to protect the column from particulate matter.

Experimental and Analytical Workflow

The following diagram illustrates the logical flow of the entire protocol, from initial preparation to the final report generation.

Caption: Workflow for the Chiral Purity Analysis of Dexlansoprazole.

Trustworthiness: System Suitability Testing (SST)

To ensure the validity and trustworthiness of the results on any given day, a System Suitability Test (SST) must be performed before sample analysis. The SST verifies that the chromatographic system is performing adequately for the intended analysis. The acceptance criteria are based on established pharmaceutical guidelines[8][11].

Parameter	Test Procedure	Acceptance Criteria	Rationale
Resolution (Rs)	Inject the System Suitability Solution (racemic lansoprazole).	Rs ≥ 2.0 between the S- and R-enantiomer peaks.	Ensures baseline separation, which is critical for accurate integration and quantification of the minor enantiomer peak.
Tailing Factor (T)	Measure for the Dexlansoprazole (R-enantiomer) peak in the standard injection.	T ≤ 2.0	Confirms good peak symmetry, preventing co-elution issues and ensuring accurate peak area measurement.
Theoretical Plates (N)	Calculate for the Dexlansoprazole (R-enantiomer) peak.	N ≥ 2000	Indicates high column efficiency, leading to sharp and narrow peaks for better separation.
%RSD of Peak Area	Perform five replicate injections of the standard solution.	≤ 2.0%	Demonstrates the precision and reproducibility of the injector and the overall system.

The S-enantiomer typically elutes before the R-enantiomer (Dexlansoprazole) under these conditions.

Conclusion

This application note provides a detailed, scientifically grounded protocol for the chiral separation of dexlansoprazole enantiomers using reversed-phase HPLC. By explaining the causality behind the selection of the column, mobile phase, and other parameters, this guide empowers researchers to not only execute the method but also to troubleshoot and adapt it as needed. The integrated system suitability criteria form a self-validating framework, ensuring that the generated data is accurate and trustworthy. This method is directly applicable to the routine quality control of dexlansoprazole in both bulk drug substance and finished pharmaceutical products.

References

• Katsuse, M., Orito, M., et al. (2002). Determination of R(+)- and S(-)-lansoprazole using chiral stationary-phase liquid chromatography and their enantioselective pharmacokinetics in humans. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Szabó, Z. I., Gáspár, A., et al. (2019). Chiral separation of lansoprazole and rabeprazole by capillary electrophoresis using dual cyclodextrin systems. Electrophoresis. Available at: [Link]

• Ilisz, I., Gecse, Z., et al. (2020). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules. Available at: [Link]

• Wikipedia. Dexlansoprazole. Available at: [Link]

• Parthiban, P., et al. (2015). A simple RP-HPLC method for simultaneous estimation of organic impurities, enantiomer and assay of dexlansoprazole. International Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Takeda Canada Inc. (2020). DEXILANT - Product Monograph. Available at: [Link] (Note: Direct link to monograph may change, linking to company page).

• Takeda Canada Inc. (2023). Product Monograph Including Patient Medication Information - DEXLANSOPRAZOLE. Available at: [Link] (Note: Direct link to monograph may change, linking to company page).

• RxReasoner. DEXILANT Delayed-release capsules Overview. Available at: [Link]

• PubChem. Dexlansoprazole. National Center for Biotechnology Information. Available at: [Link]

• precisionFDA. Dexlansoprazole Substance Details. U.S. Food and Drug Administration. Available at: [Link]

• Bhole, R., et al. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. An-Najah University Journal for Research. Available at: [Link] (Note: Deep link may be unstable).

• Jetir.org. (2020). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Journal of Emerging Technologies and Innovative Research. Available at: [Link]

• U.S. Food and Drug Administration. (2015). DEXILANT (dexlansoprazole) Label. Available at: [Link]

• Takeda Canada Inc. (2021). Product Monograph Including Patient Medication Information - DEXILANT. Available at: [Link] (Note: Direct link to monograph may change, linking to company page).

• ResearchGate. (2019). Chiral separation of lansoprazole and rabeprazole by capillary electrophoresis using dual cyclodextrin systems. Request PDF. Available at: [Link]

• ResearchGate. (2015). Enantioselective determination of (R)- and (S)-lansoprazole in human plasma by chiral liquid chromatography with mass spectrometry and its application to a stereoselective pharmacokinetic study. Request PDF. Available at: [Link]

• Scribd. Chiral Drug Separation. Available at: [Link]

• Asian Journal of Pharmaceutical Analysis. (2024). Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. Available at: [Link]

• World Journal of Pharmaceutical Research. (2021). A NOVEL RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF DEXLANSOPRAZOLE IN BULK AND CAPSULE DOSAGE FORM. Available at: [Link]

• Prolekare.cz. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• U.S. Food and Drug Administration. (2012). DEXILANT (dexlansoprazole) Label. Available at: [Link]

• Academia.edu. Chiral switches versus de novo enantiomerically pure compounds. Available at: [Link]

• Periodikos. (2023). Chemistry, pharmacology, and chiral separation of proton pump inhibitor drugs. Available at: [Link]

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Application Notes &amp; Protocols: Formulation Development of Dexlansoprazole Delayed-Release Capsules

Abstract

This document provides a comprehensive technical guide for the formulation development of Dexlansoprazole delayed-release capsules. Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) that requires protection from the acidic environment of the stomach to ensure its bioavailability.[1][2] The innovative Dual Delayed-Release (DDR) formulation technology is designed to prolong the plasma concentration profile of the drug, thereby extending the duration of acid suppression and improving therapeutic outcomes for patients with acid-related disorders like gastroesophageal reflux disease (GERD).[3][4] This guide delves into the physicochemical rationale, formulation strategies, detailed manufacturing protocols, and critical quality control testing necessary to develop a robust and effective Dexlansoprazole DDR capsule product.

Introduction: The Rationale for Dual Delayed-Release Technology

Proton pump inhibitors (PPIs) are the cornerstone of therapy for acid-related disorders, acting by irreversibly inhibiting the gastric H+/K+-ATPase (the proton pump) in parietal cells.[1][5] However, conventional delayed-release PPIs often have a pharmacokinetic profile that may not provide consistent 24-hour acid control, leading to nocturnal acid breakthrough in some patients.[4][6]

Dexlansoprazole was developed to overcome this limitation through a novel Dual Delayed-Release (DDR) formulation.[7] This technology utilizes a capsule containing two distinct types of enteric-coated granules.[4] This design achieves a dual-peak plasma concentration profile:

• First Peak (1-2 hours post-dose): The first set of granules dissolves in the proximal small intestine (duodenum), providing rapid initial acid suppression.[8][9]

• Second Peak (4-5 hours post-dose): The second set of granules is designed to dissolve further down the small intestine at a higher pH, releasing the remaining drug and prolonging the therapeutic effect.[8][9]

This extended plasma concentration maintains therapeutic levels for a longer duration compared to conventional single-release PPIs, offering improved symptom control.[3][7]

Pre-formulation Analysis: Understanding the API

A thorough understanding of Dexlansoprazole's physicochemical properties is fundamental to designing a stable and effective formulation. As an acid-labile substituted benzimidazole, its characteristics dictate the entire formulation strategy.[10][11]

Property	Value / Description	Formulation Implication	Reference
Chemical Name	(+)-2-[(R)-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl] methyl} sulfinyl]-1H-benzimidazole	-	[12]
Molecular Formula	C16H14F3N3O2S	Used for calculating molarity and dose.	[1][12]
Molecular Weight	369.36 g/mol	Essential for all quantitative calculations.	[1][12]
Appearance	White to nearly white crystalline powder.	Influences blending and content uniformity.	[11][12]
Solubility	Very slightly soluble in water; freely soluble in methanol, ethanol, dichloromethane.	Poor aqueous solubility necessitates careful solvent selection for drug layering.	[12][13]
Stability	Highly unstable in acidic conditions; more stable in neutral and alkaline conditions. Stable when exposed to light.	CRITICAL: This is the primary reason for enteric coating. The drug will degrade rapidly in the stomach if unprotected.	[8][11][12]

The Dual Delayed-Release Formulation Strategy

The core of the DDR technology lies in creating two distinct pellet populations that are then combined in a single capsule. The key difference between these populations is the composition of the enteric coating, which dictates the pH at which the drug is released.

Visualization of the DDR Mechanism

The following diagram illustrates the sequential release of Dexlansoprazole from a DDR capsule as it transits through the gastrointestinal tract.

Caption: Workflow of the Dual Delayed-Release (DDR) mechanism.

Core Formulation Components & Excipient Selection

A multi-particulate system (pellets) is preferred over a single monolithic tablet to reduce the risk of dose dumping and ensure a more predictable gastrointestinal transit time.

Component Layer	Purpose	Common Excipients	Rationale / Causality
Inert Core	Provides a uniform surface for layering.	Sugar spheres (non-pareils), Microcrystalline cellulose (MCC) spheres.	Ensures consistent particle size and shape, which is critical for uniform coating and predictable dissolution.
Drug Layer	Contains the active ingredient.	Dexlansoprazole, Hydroxypropyl cellulose (HPC), Magnesium Carbonate, Sucrose.	Magnesium Carbonate acts as an alkalizing agent to create a micro-environmental pH that protects the acid-labile Dexlansoprazole.[11] HPC acts as a binder.
Barrier Coat	Physically separates the acid-labile drug from the acidic functional groups of the enteric polymer.	Hypromellose (HPMC), Talc, Titanium Dioxide.	This is a critical step. Direct contact between Dexlansoprazole and acidic enteric polymers (like methacrylic acid copolymers) can cause significant drug degradation during processing and storage.
Enteric Coat (Granule A)	Dissolves at a lower pH for the first release.	Methacrylic Acid Copolymer Type C (e.g., Eudragit® L 100-55), Triethyl Citrate (plasticizer), Talc (anti-tacking).	Eudragit® L 100-55 dissolves at pH > 5.5, targeting the duodenum for the initial drug release.[10]
Enteric Coat (Granule B)	Dissolves at a higher pH for the second release.	Methacrylic Acid Copolymer Type A & B (e.g., Eudragit® S 100 / L 100), Polyethylene Glycol (PEG 8000), Polysorbate 80.	A combination of polymers or a polymer like Eudragit® S 100 (dissolves at pH > 7.0) can be used to target the distal small intestine/colon, ensuring the second, delayed release. The specific pH target for the second release is a key variable.[9][14]
Capsule Shell	Contains the final blend of granules.	Hypromellose (HPMC), Carrageenan.	HPMC capsules are often preferred over gelatin for moisture-sensitive drugs.

Manufacturing Process and In-Process Controls

The manufacturing of Dexlansoprazole DDR capsules is a multi-stage process requiring precise control, typically utilizing a fluid bed coater/processor.

Manufacturing Workflow Diagram

Caption: General manufacturing workflow for Dexlansoprazole DDR capsules.

Detailed Experimental Protocols

The following protocols provide a framework for laboratory-scale development. Quantities should be adjusted based on batch size and equipment. All processing should be done in a GMP-compliant environment.

Protocol 1: Drug Layering

• Prepare Binder Solution: Dissolve Hydroxypropyl Cellulose in purified water.

• Prepare Drug Suspension: To the binder solution, add Magnesium Carbonate and Sucrose, and mix until uniform. Slowly disperse the Dexlansoprazole API into the suspension and continue mixing.

• Coating: Load sugar spheres into a fluid bed coater (Wurster insert). Spray the drug suspension onto the spheres under controlled inlet air temperature, atomization pressure, and spray rate.

• Drying: Dry the drug-layered pellets in the fluid bed until the Loss on Drying (LOD) is within the specified limit (e.g., < 2.0%).

Protocol 2: Barrier Coating

• Prepare Coating Suspension: Disperse Hypromellose, Talc, and Titanium Dioxide in purified water and mix until uniform.

• Coating: Using the fluid bed coater, spray the barrier coat suspension onto the drug-layered pellets. The target weight gain is typically 3-5% w/w.

• Drying: Dry the pellets to the target LOD.

Protocol 3: Enteric Coating (Parallel Process)

This step is performed on two separate portions of the barrier-coated pellets. A common ratio is 25% of the batch for Granule A and 75% for Granule B.[9]

For Granule A (First Release):

• Prepare Coating Solution: Disperse Eudragit® L 100-55, Triethyl Citrate, and Talc in an appropriate solvent system (e.g., Isopropyl alcohol/water).

• Coating: Spray the solution onto 25% of the barrier-coated pellets in the fluid bed coater to a target weight gain (e.g., 15-20% w/w).

• Drying & Curing: Dry the pellets and cure them as per the polymer manufacturer's recommendation to ensure proper film formation.

For Granule B (Second Release):

• Prepare Coating Solution: Prepare a solution with a polymer system designed for higher pH dissolution (e.g., Eudragit® S 100 or a combination of polymers), along with a suitable plasticizer and anti-tacking agent.

• Coating: Spray the solution onto the remaining 75% of the barrier-coated pellets to a target weight gain (e.g., 20-30% w/w). The higher weight gain may be necessary for more extended delay.

• Drying & Curing: Dry and cure the pellets appropriately.

Protocol 4: Blending and Encapsulation

• Sizing: Sieve both Granule A and Granule B pellets through appropriate mesh screens to remove agglomerates.

• Blending: Combine the required amounts of Granule A and Granule B in a suitable blender (e.g., V-blender or bin blender) and mix for a specified duration until a homogenous mixture is achieved.

• Encapsulation: Encapsulate the final blend into appropriate size HPMC capsules using an automated or semi-automated capsule filling machine. Ensure consistent fill weight throughout the batch.

Quality Control and Analytical Methods

Rigorous testing is essential to ensure the final product meets its quality attributes, especially the dual-release profile.

Protocol 5: Assay by RP-HPLC

A validated stability-indicating RP-HPLC method is required for assay and impurities determination.[15][16]

Parameter	Typical Conditions
Column	C18 (e.g., Inertsil ODS, 100 x 4.6mm, 5µm)
Mobile Phase	Gradient or isocratic mixture of an aqueous buffer (e.g., Ammonium Acetate) and an organic solvent (e.g., Acetonitrile).
Flow Rate	1.0 mL/min
Detection	UV at 285 nm
Column Temp.	Ambient or controlled (e.g., 30°C)
Sample Prep	Capsule contents are dissolved in a suitable solvent (e.g., 0.1N NaOH), sonicated to break the pellets, and diluted with the mobile phase.[17]

Protocol 6: In-Vitro Dissolution Testing

This is the most critical test to confirm the dual delayed-release characteristic. A multi-stage dissolution method is required.[18]

Stage	Medium	Apparatus	Time	Acceptance Criteria (Example)
Acid Stage	0.1 N HCl	USP Apparatus I (Basket) at 100 RPM or II (Paddle) at 75 RPM	120 minutes	NMT 10% of Dexlansoprazole released.
Buffer Stage 1	pH 6.0 Phosphate Buffer	Same as above	60 minutes	Approx. 25% of drug released (from Granule A).
Buffer Stage 2	pH 7.0 Phosphate Buffer with Surfactant (e.g., SLS)	Same as above	Additional 90 minutes	NLT 80% of total drug released.

Note: The specific pH of the buffer stages and time points should be optimized and validated to correlate with the in-vivo performance of the two granule types. The FDA guidance for Dexlansoprazole recommends testing in multiple media (pH 4.5, 6.0, 6.8, and water) to fully characterize the release profile.[18]

Stability Considerations

Dexlansoprazole's instability in the presence of moisture and acidic excipients necessitates careful stability planning.

• Forced Degradation: Stress testing (acid, base, oxidation, thermal, photolytic) must be performed to demonstrate the specificity of the analytical method.[15]

• Accelerated Stability: Studies are conducted under accelerated conditions (e.g., 40°C / 75% RH) to predict the shelf life.

• Packaging: The final product should be packaged in tightly sealed containers, often with a desiccant, to protect against moisture.

Conclusion

The development of Dexlansoprazole Dual Delayed-Release capsules is a complex but well-defined process centered on protecting the acid-labile API and precisely controlling its release in two distinct phases. Success hinges on a deep understanding of the drug's properties, rational selection of excipients, meticulous control over the multi-layer coating process, and the implementation of rigorous, phase-appropriate analytical methods. The protocols and strategies outlined in this guide provide a robust framework for researchers and developers to create a high-quality, therapeutically advanced PPI product.

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Application Note: In Vitro Dissolution Testing for Dexlansoprazole Dual Delayed-Release Capsules

Introduction: The Challenge of Dexlansoprazole's Unique Release Profile

Dexlansoprazole is a proton pump inhibitor (PPI) that effectively treats gastroesophageal reflux disease (GERD) and erosive esophagitis by suppressing gastric acid secretion.[1] What distinguishes dexlansoprazole from other PPIs is its formulation: a Dual Delayed-Release (DDR) system.[2] This technology incorporates two distinct types of enteric-coated granules within a single capsule.[3][4][5] This design achieves a prolonged plasma concentration profile with two peaks, targeting different regions of the small intestine for drug release.[6][7]

The first set of granules is engineered to release the drug in the proximal duodenum (pH ≈ 5.5), while the second set releases it several hours later in the more distal parts of the small intestine (pH ≥ 6.75).[2][6] This sophisticated delivery system poses a significant analytical challenge: the in vitro dissolution method must be robust enough to discriminate between these two release phases, ensuring product quality and predicting in vivo performance. This application note provides a detailed, scientifically-grounded protocol for the two-stage dissolution testing of dexlansoprazole delayed-release capsules, based on methodologies recommended by the U.S. Food and Drug Administration (FDA).[8][9]

Scientific Rationale: Mimicking the Gastrointestinal Transit

The core principle of the dissolution method is to simulate the physiological journey of the capsule from the acidic environment of the stomach to the progressively more neutral pH of the small intestine.

• Acid Stage (Stomach Simulation): Dexlansoprazole is an acid-labile drug.[10] The enteric coating on the granules must protect the active pharmaceutical ingredient (API) from degradation in the stomach. Therefore, the first stage of the test involves exposing the capsule to a low pH medium (0.1 N HCl) for 2 hours. Minimal drug release is expected during this phase, confirming the integrity of the enteric coating.

• Buffer Stage (Intestinal Simulation): After the acid stage, the pH of the medium is raised to simulate the entry into the small intestine, where the drug is intended to be absorbed. A phosphate buffer (pH 6.8) containing a surfactant is used for this stage. The dual-release profile is then characterized by taking samples at specific time points over several hours.

Recommended Dissolution Method and Parameters

The following parameters are consolidated from the FDA's Dissolution Methods Database and associated guidance documents.[8][9][11] This method is designed to be a reliable quality control test for assessing product performance.

Parameter	Acid Stage	Buffer Stage
Apparatus	USP Apparatus I (Baskets)	USP Apparatus I (Baskets)
Agitation Speed	100 RPM	100 RPM
Temperature	37 ± 0.5°C	37 ± 0.5°C
Medium	0.1 N HCl	pH 6.8 Phosphate Buffer with 0.75% Sodium Lauryl Sulfate (SLS)
Volume	750 mL	1000 mL (750 mL from Acid Stage + 250 mL concentrate)
Duration	120 minutes	As per sampling times
Sampling Times	120 minutes	10, 20, 40, 50, 60, 75, 105, and 120 minutes (post-buffer addition)

Note: For generic product development, additional comparative dissolution profiles in pH 4.5, 6.0, 6.8, and water may be required to fully verify release profiles.[8]

Detailed Experimental Protocol

This protocol provides a step-by-step guide for executing the two-stage dissolution test.

Media and Reagent Preparation

• 0.1 N Hydrochloric Acid (HCl) Medium:

  • Add 8.3 mL of concentrated HCl to a 1000 mL volumetric flask.

  • Dilute to volume with deionized water and mix thoroughly. Prepare a sufficient volume for all dissolution vessels.

• Phosphate Buffer Concentrate (for Buffer Stage):

  • To prepare the 250 mL of concentrate needed for each vessel: Dissolve an appropriate amount of monobasic sodium phosphate and sodium hydroxide in deionized water. Add 7.5 grams of Sodium Lauryl Sulfate (SLS).

  • Adjust the pH to ensure that when 250 mL of this concentrate is added to the 750 mL of 0.1 N HCl in the vessel, the final pH of the 1000 mL solution is 6.8 ± 0.05.

  • Expert Tip: Pre-testing this neutralization and pH adjustment is critical. The reaction is exothermic, so the concentrate should be allowed to return to 37°C before the final pH check.

• Standard Solution Preparation:

  • Accurately weigh approximately 30 mg of Dexlansoprazole reference standard into a 100 mL volumetric flask.

  • Dissolve in a small amount of methanol and dilute to volume with the pH 6.8 Phosphate Buffer. This creates the stock standard.

  • Further dilute this stock solution with the pH 6.8 buffer to achieve a final concentration that brackets the expected concentrations in the dissolution samples.

Dissolution Test Execution

The following diagram illustrates the complete experimental workflow.

Figure 1: Experimental workflow for two-stage Dexlansoprazole dissolution.

Step-by-Step Procedure:

• Setup: Set up the USP Apparatus I (Baskets) and equilibrate the vessels containing 750 mL of 0.1 N HCl to 37 ± 0.5°C.

• Acid Stage Initiation: At T=0, place one dexlansoprazole capsule in each basket, lower the baskets into the vessels, and immediately start rotation at 100 RPM.

• Acid Stage Sampling: Precisely at T=120 minutes, withdraw an aliquot (e.g., 5 mL) from each vessel. This sample is used to quantify any premature drug release in the acidic medium.

• Buffer Stage Initiation: Immediately after sampling, add 250 mL of the pre-warmed (37°C) phosphate buffer concentrate to each vessel. The total volume is now 1000 mL and the pH is 6.8.

• Buffer Stage Sampling: Continue the run and withdraw samples at the specified time points (e.g., 10, 20, 40, 50, 60, 75, 105, and 120 minutes after buffer addition). It is crucial to replace the withdrawn volume with fresh, pre-warmed pH 6.8 buffer to maintain constant hydrodynamics and volume.

• Sample Processing: Immediately filter all collected samples through a chemically compatible filter (e.g., 0.45 µm PVDF) to stop the dissolution process.

Analytical Finish: Quantification by HPLC

Quantification of dexlansoprazole in the filtered dissolution samples should be performed using a validated stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method.[12][13]

• Typical Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient or isocratic mixture of an organic solvent (like acetonitrile or methanol) and a buffer (like ammonium acetate).[12][13]

• Detection: UV detection at approximately 283-286 nm is suitable for dexlansoprazole.[13][14]

• Calculation: The percentage of drug dissolved at each time point is calculated by comparing the peak area of the analyte in the sample to the peak area of the reference standard, accounting for dilutions and the label claim of the capsule.

Method Development and Validation Insights

• Surfactant Concentration: The use of SLS in the buffer stage is critical to ensure sink conditions, especially for higher dosage strengths. The concentration may need optimization depending on the specific formulation.

• Degradation: Dexlansoprazole is unstable in acidic conditions. Samples from the acid stage should be analyzed promptly or neutralized to prevent degradation of any drug that may have been released.

• Automation: Given the multiple, closely-spaced time points in the buffer stage, the use of an automated dissolution sampling system is highly recommended to ensure accuracy and reproducibility.

• Validation: The complete analytical procedure, including the dissolution method and the HPLC finish, must be fully validated according to ICH guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness.[13]

Conclusion

The two-stage dissolution test is an indispensable tool for the quality control and development of Dexlansoprazole Dual Delayed-Release capsules. By carefully simulating the pH transition of the human gastrointestinal tract, this method provides crucial data on the integrity of the enteric coating and the functionality of the bimodal release mechanism. Adherence to a well-defined and validated protocol, as outlined in this note, is essential for ensuring the consistent delivery and therapeutic efficacy of this advanced drug product.

References

• PRODUCT MONOGRAPH - DEXILANT. (2020). Takeda Canada Inc.

• FDA. (n.d.). Draft Guidance on Dexlansoprazole. U.S. Food and Drug Administration.

• PRODUCT MONOGRAPH - DEXILANT. (2014). Takeda Canada Inc.

• FDA. (2018). Draft Guidance on Dexlansoprazole Delayed-release orally disintegrating tablets. U.S. Food and Drug Administration.

• Goh, K. L., et al. (2012). Pharmacological and Safety Profile of Dexlansoprazole: A New Proton Pump Inhibitor – Implications for Treatment of Gastroesophageal Reflux Disease in the Asia Pacific Region. Journal of Neurogastroenterology and Motility.

• Patel, H., et al. (2021). Formulation and evaluation of dexlansoprazole extended-release tablet. GSC Biological and Pharmaceutical Sciences.

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• Sree, G. N., et al. (2017). Formulation and Evaluation of Dexlansoprazole Delayed Release Capsules. Ommega Publishers.

• Scribd. (n.d.). FDA Dissolution Methods Overview.

• Kumar, Y. N., et al. (2016). Design and In Vitro Characterization of Dexlansoprazole Controlled Release Tablets. Asian Journal of Pharmaceutics.

• Al-Ani, L. A. S., & Al-Rekabi, M. D. (2016). Assessment of the Pharmacopeial Analytical Methodologies in the Dissolution Test of Enteric-Coated Lansoprazole Preparations. Dissolution Technologies.

• Reddy, G. S., et al. (2014). FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE DELAYED RELEASE CAPSULES. Indian Journal of Research in Pharmacy and Biotechnology.

• FDA. (2016). Dissolution Methods Database. U.S. Food and Drug Administration.

• JETIR. (2021). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Journal of Emerging Technologies and Innovative Research.

• Scribd. (n.d.). Dexlansoprazole Stability Analysis.

• Shohin, I. E., et al. (2016). A Brief Review of the FDA Dissolution Methods Database. Dissolution Technologies.

• DailyMed. (n.d.). DEXLANSOPRAZOLE DELAYED-RELEASE CAPSULES. National Library of Medicine.

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Application Note &amp; Protocol: Establishing a Comprehensive Stability Testing Program for Dexlansoprazole Sesquihydrate

Audience: Researchers, scientists, and drug development professionals in the pharmaceutical industry.

Abstract: This document provides a detailed, science-driven protocol for conducting stability testing on Dexlansoprazole Sesquihydrate, a proton pump inhibitor. Moving beyond a simple checklist, this guide elucidates the scientific rationale behind each procedural step, from initial forced degradation studies to a full-scale formal stability program. The protocols are designed to be self-validating and are grounded in the authoritative standards set by the International Council for Harmonisation (ICH), U.S. Food and Drug Administration (FDA), and European Medicines Agency (EMA). The objective is to equip researchers with the necessary framework to rigorously evaluate the intrinsic stability of dexlansoprazole, identify potential degradation pathways, and establish a justifiable re-test period or shelf-life.

Introduction: The Imperative for Stability Assessment

Dexlansoprazole is the (R)-enantiomer of lansoprazole, a proton pump inhibitor (PPI) that suppresses gastric acid secretion by specific inhibition of the (H+, K+)-ATPase enzyme system at the secretory surface of the gastric parietal cell.[1][2] It is clinically used for the treatment of gastroesophageal reflux disease (GERD) and erosive esophagitis.[3] As with all benzimidazole-class PPIs, the sulfoxide moiety in dexlansoprazole's structure is susceptible to degradation, particularly in acidic environments, which is a critical consideration in formulation and stability program design.[4]

Stability testing is a non-negotiable component of the drug development lifecycle. Its purpose is to provide evidence on how the quality of a drug substance or drug product varies with time under the influence of environmental factors such as temperature, humidity, and light.[5] The data generated are foundational for determining recommended storage conditions, re-test periods for the active pharmaceutical ingredient (API), and shelf-life for the finished dosage form.[6] This protocol is structured in accordance with global regulatory expectations, primarily the ICH Q1A(R2) guideline.[7][8][9][10]

Foundational Knowledge: Pre-formulation & Analytical Strategy

Before initiating a formal stability program, a foundational understanding of the molecule's properties and a robust analytical toolkit are essential.

Physicochemical Characteristics

• Chemical Name: (R)-(+)-2-([3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl)-1H-benzimidazole sesquihydrate

• Molecular Formula (Sesquihydrate): C₃₂H₃₄F₆N₆O₇S₂[11][12]

• Molecular Weight (Sesquihydrate): 792.77 g/mol [3][12]

• Solubility: Freely soluble in acetonitrile.[13]

• Key Structural Feature: The chiral sulfoxide group, which is a primary site for oxidative and acid-catalyzed degradation.

The Analytical Cornerstone: Stability-Indicating Method

A validated stability-indicating analytical method is the bedrock of any stability study. It must be able to accurately quantify the intact dexlansoprazole and separate it from any potential degradation products or impurities without interference.[14] High-Performance Liquid Chromatography (HPLC) with UV detection is the standard technique.[15]

Recommended Starting HPLC Conditions:

Parameter	Recommendation	Rationale
Column	C18 (e.g., Kromasil, X-Terra, Hypersil BDS), 250 x 4.6 mm, 5 µm	Provides excellent resolving power for the parent drug and its polar/non-polar degradants.
Mobile Phase	Gradient elution using a buffered aqueous phase (e.g., 10 mM Ammonium Acetate or Potassium Phosphate, pH adjusted to ~7.0) and an organic modifier (e.g., Acetonitrile).[13][14]	The neutral pH is critical to prevent on-column degradation of the acid-labile dexlansoprazole. A gradient is necessary to elute all potential impurities with varying polarities.
Flow Rate	1.0 - 1.2 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Detection	UV at 283-285 nm[14][16]	This wavelength provides a strong chromophoric response for dexlansoprazole, ensuring high sensitivity.

| Column Temp. | 30 °C | Provides better peak shape and run-to-run reproducibility. |

This method must be validated according to ICH Q2(R2) or USP General Chapter <1225> guidelines before use in formal stability studies.[17][18][19][20]

Protocol Part I: Forced Degradation (Stress Testing)

Objective: To deliberately degrade the dexlansoprazole sample under conditions more severe than accelerated testing. This is a multi-faceted tool used to:

• Elucidate potential degradation pathways.

• Identify likely degradation products that may appear in formal studies.[21]

• Prove the specificity and "stability-indicating" nature of the analytical method.[22]

Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies on dexlansoprazole.

Step-by-Step Forced Degradation Protocols

Target Degradation: Aim for 5-20% degradation. This is sufficient to demonstrate separation without generating secondary or tertiary degradants that might not be relevant under normal storage conditions. Adjust exposure times as needed.

• Acid Hydrolysis:

  • To 1 mL of a 1000 µg/mL dexlansoprazole stock solution, add 1 mL of 0.1 N HCl.

  • Keep the solution at room temperature for approximately 30 minutes. (Note: PPIs are highly acid-labile; degradation may be rapid).

  • Neutralize the solution by adding 1 mL of 0.1 N NaOH.

  • Dilute to a final concentration of ~100 µg/mL with the mobile phase diluent. Analyze immediately.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Keep the solution at room temperature for approximately 30-60 minutes.

  • Neutralize with 1 mL of 0.1 N HCl.

  • Dilute to the target concentration and analyze.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 30% hydrogen peroxide (H₂O₂).

  • Keep at room temperature for 30-60 minutes. The sulfoxide moiety is prone to oxidation to the corresponding sulfone.

  • Dilute to the target concentration and analyze.

• Thermal Degradation:

  • Place solid dexlansoprazole powder in a petri dish or vial to form a thin layer.

  • Expose to dry heat in an oven at 105°C for 24 hours.

  • After exposure, allow the sample to cool, then prepare a solution at the target concentration and analyze.

• Photostability:

  • Conduct this study according to ICH Q1B guidelines.[23][24][25]

  • Expose a thin layer of solid dexlansoprazole and a solution of the drug to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[26]

  • A parallel sample should be wrapped in aluminum foil to serve as a dark control.

  • After exposure, prepare solutions from both the exposed sample and the dark control and analyze.

Protocol Part II: Formal Stability Study

Objective: To generate primary data to establish a re-test period for the API. This protocol is based on ICH Q1A(R2) for Climatic Zones I and II.[27][28]

Workflow for Formal Stability Study

Caption: High-level workflow for a formal ICH stability study.

Experimental Design & Parameters

1. Batch Selection:

• Use a minimum of three primary batches of dexlansoprazole sesquihydrate.[8]

• The manufacturing process for these batches should simulate the final commercial process.[8]

2. Storage Conditions and Testing Frequency: The following table outlines the standard conditions, which should be maintained in qualified and monitored stability chambers.

Study Type	Storage Condition	Minimum Duration	Testing Frequency (Months)
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 months	0, 3, 6, 9, 12, 18, 24, 36
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months	0, 3, 6
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6

Source: Adapted from ICH Q1A(R2) Guidelines.[8][27]

3. Stability-Indicating Tests and Acceptance Criteria: At each time point, the following tests should be performed. Specifications must be established prior to initiating the study.

Test Parameter	Analytical Procedure	Typical Acceptance Criteria
Appearance	Visual Inspection	White to off-white crystalline powder
Assay	Validated Stability-Indicating HPLC Method	98.0% - 102.0% of the initial value
Degradation Products	Validated Stability-Indicating HPLC Method	- Individual unknown impurity: ≤ 0.10%- Total impurities: ≤ 0.5%
Water Content	Karl Fischer Titration	Conforms to specification (e.g., 3.0% - 5.0% for sesquihydrate)

Data Evaluation and Conclusion

The goal of the formal stability study is to observe if the API remains within its pre-defined specifications. A "significant change" under accelerated conditions (e.g., failure to meet the assay specification) triggers the need for intermediate testing.[8]

The results from the long-term study are used to establish the re-test period. Statistical analysis of the data, as described in ICH Q1E, can be used to support the proposed re-test period. The forced degradation studies provide critical supporting information, demonstrating that the analytical method is capable of detecting any changes that might occur.

By systematically implementing this comprehensive protocol, researchers can build a robust and scientifically sound stability data package for dexlansoprazole sesquihydrate that meets the stringent requirements of global regulatory agencies.

References

• European Medicines Agency. (n.d.). Stability testing of existing active substances and related finished products - Scientific guideline. EMA. Retrieved from [Link]

• European Medicines Agency. (2025). ICH Q1 guideline on stability testing of drug substances and drug products. EMA. Retrieved from [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• GMP Compliance. (2014, April 23). New EMA Guideline on Stability Testing for Applications for Variations. Retrieved from [Link]

• European Medicines Agency. (1998, January 1). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. EMA. Retrieved from [Link]

• AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. Retrieved from [Link]

• Manufacturing Chemist. (2014, April 23). EMA releases new guideline on stability testing. Retrieved from [Link]

• Boston Analytical. (n.d.). USP <1225> Method Validation. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Q1B: Photostability Testing of New Drug Substances and Products. ICH. Retrieved from [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

• Scribd. (n.d.). Dexlansoprazole Stability Analysis. Retrieved from [Link]

• International Council for Harmonisation. (2003, February 6). Q1A(R2): Stability Testing of New Drug Substances and Products. ICH. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. ICH. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018, August 24). Q1A(R2) Stability Testing of New Drug Substances and Products. FDA. Retrieved from [Link]

• European Medicines Agency. (n.d.). Quality: stability. EMA. Retrieved from [Link]

• European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. EMA. Retrieved from [Link]

• USP. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Retrieved from [Link]

• Investigations of a Dog. (2025, November 13). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Retrieved from [Link]

• SlideShare. (n.d.). Stability Testing Photostability Testing of New Drug Substances and Products-Q1B.pptx. Retrieved from [Link]

• Scribd. (n.d.). FDA Stability Testing. Retrieved from [Link]

• Atlas Material Testing Technology. (2021, December 13). ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. Retrieved from [Link]

• GMP Compliance. (2016, March 16). USP proposes revision of general chapter <1225> Validation of compendial procedures: Adding a section on Life Cycle Management. Retrieved from [Link]

• U.S. Food and Drug Administration. (2025, June 24). Q1 Stability Testing of Drug Substances and Drug Products. FDA. Retrieved from [Link]

• USP-NF. (n.d.). <1225> Validation of Compendial Procedures. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Guidance for Industry Q1A(R2) Stability Testing of New Drug Substances and Products. FDA. Retrieved from [Link]

• Bhole, R., et al. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. An-Najah University Journal for Research. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Dexlansoprazole Sesquihydrate. PubChem. Retrieved from [Link]

• Semantic Scholar. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Retrieved from [Link]

• Srinivasu, M. K., et al. (2017). Forced degradation studies of lansoprazole using LC-ESI HRMS and 1 H-NMR experiments: in vitro toxicity evaluation of major degradation products. Journal of Mass Spectrometry. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Isolation and Characterization of Forced Degradative Products of a Proton Pump Inhibitor Drug Ilaprazole by LC/MS Technique. Retrieved from [Link]

• Waters. (n.d.). Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 μm Columns. Retrieved from [Link]

• Nakkala, K., et al. (2025). Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC. ResearchGate. Retrieved from [Link]

• ResearchGate. (2025). Forced degradation studies of lansoprazole using LC‐ESI HRMS and 1H‐NMR experiments: in vitro toxicity evaluation of major degradation products. Retrieved from [Link]

• Yanamadala, G., et al. (2016). stability indicating validated novel RP-HPLC method for the estimation of Dexlansoprazole in bulk and extended release capsules. ResearchGate. Retrieved from [Link]

• Chandarana, C., et al. (2021). Forced Degradation Study for Simultaneous Quantification of Aspirin and Omeprazole in Pharmaceutical Dosage form by RP-HPLC. Journal of Pharmaceutical Research International. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Dexlansoprazole. PubChem. Retrieved from [Link]

• DrugBank. (n.d.). Dexlansoprazole Sesquihydrate. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. Retrieved from [Link]

• precisionFDA. (n.d.). DEXLANSOPRAZOLE SESQUIHYDRATE. Retrieved from [Link]

• JETIR. (n.d.). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Retrieved from [Link]

• International Journal of Current Advanced Research. (2018). Development and validation of stability indicating RP-HPLC method for estimation of dexlansoprazole in capsules. Retrieved from [Link]

• Veeprho. (n.d.). Dexlansoprazole Impurities and Related Compound. Retrieved from [Link]

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Development of a Validated Stability-Indicating RP-HPLC Method for the Quantification of Dexlansoprazole in Pharmaceutical Formulations

Senior Application Scientist, Analytical Chemistry Division

Abstract

This application note details the development and validation of a simple, precise, and accurate stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of dexlansoprazole in bulk and pharmaceutical dosage forms. The method was developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines, demonstrating its suitability for routine quality control and stability studies. The developed method is also capable of separating dexlansoprazole from its degradation products, proving its stability-indicating nature.

Introduction

Dexlansoprazole is a proton pump inhibitor (PPI) that effectively treats conditions such as gastroesophageal reflux disease (GERD) and erosive esophagitis by suppressing gastric acid secretion.[1][2][3] It is the R-enantiomer of lansoprazole and is formulated as a dual delayed-release capsule to provide two separate releases of the medication.[3][4][5] The chemical formula of dexlansoprazole is C₁₆H₁₄F₃N₃O₂S, and its IUPAC name is 2-[(R)-[3-methyl-4-(2,2,2-trifluoroethoxy) pyridine-2-yl]-1H-benzimidazole.[6][7]

Given its therapeutic importance, it is crucial to have a reliable analytical method for the quantification of dexlansoprazole in pharmaceutical products to ensure their quality, safety, and efficacy.[6] High-performance liquid chromatography (HPLC) is a powerful technique for the analysis of pharmaceuticals due to its high resolution, sensitivity, and specificity.[4][8] This application note describes a validated RP-HPLC method that is simple, rapid, and cost-effective for the routine analysis of dexlansoprazole.

Experimental

Instrumentation and Chemicals

The analysis was performed on an HPLC system equipped with a UV detector. A C18 column was used for the separation. All chemicals and reagents were of analytical or HPLC grade. Dexlansoprazole reference standard was obtained from a certified source.

Chromatographic Conditions

The chromatographic separation was optimized to achieve a good resolution of dexlansoprazole with a short run time. Several mobile phase compositions and flow rates were tested. The final optimized conditions are presented in Table 1.

Table 1: Optimized Chromatographic Conditions

Parameter	Condition
Column	Enable C18 (250 x 4.6 mm, 5 µm)[9] or Hypersil-BDS C18 (250 x 4.6 mm, 5 µm)[8] or Kromasil C18[10]
Mobile Phase	Methanol and Water (95:5, v/v)[6][9] or Methanol and Acetonitrile (60:40, v/v)[8] or Acetonitrile and 0.5 mmol Ammonium Acetate (pH 4.5)[10]
Flow Rate	1.0 mL/min[6][8][9][10]
Detection Wavelength	247 nm[6][9] or 283 nm[8][10] or 285 nm[4][11]
Injection Volume	20 µL
Column Temperature	Ambient
Run Time	< 10 minutes

Preparation of Standard and Sample Solutions

Standard Stock Solution: A standard stock solution of dexlansoprazole (1 mg/mL) was prepared by accurately weighing and dissolving the reference standard in the mobile phase.

Working Standard Solutions: Working standard solutions were prepared by diluting the stock solution with the mobile phase to obtain concentrations within the desired linearity range (e.g., 20-120 µg/mL).[6][9]

Sample Preparation: For capsule dosage forms, the contents of a representative number of capsules were accurately weighed, and a portion of the powder equivalent to a specific amount of dexlansoprazole was dissolved in the mobile phase. The solution was sonicated to ensure complete dissolution, filtered, and then diluted to the appropriate concentration for analysis.[12]

Method Validation

The developed RP-HPLC method was validated according to ICH Q2(R1) guidelines for parameters including specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and robustness.[1][7][8]

Specificity and Forced Degradation Studies

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4] To demonstrate the stability-indicating nature of the method, forced degradation studies were conducted by subjecting the dexlansoprazole sample to various stress conditions, including acidic, alkaline, oxidative, and thermal degradation.[1][12] The chromatograms of the stressed samples were compared with that of an unstressed sample to evaluate the resolution between dexlansoprazole and any degradation products. The method was found to be specific, as no interference from excipients or degradation products was observed at the retention time of dexlansoprazole.[1][4]

Linearity

The linearity of the method was established by analyzing a series of dexlansoprazole solutions at different concentrations. A calibration curve was constructed by plotting the peak area against the concentration. The method demonstrated excellent linearity over the concentration range of 20-120 µg/mL, with a correlation coefficient (R²) of 0.997 or higher.[6][9]

Accuracy

The accuracy of the method was determined by performing recovery studies. A known amount of dexlansoprazole was added to a placebo preparation at different concentration levels (e.g., 50%, 100%, and 150%). The samples were then analyzed, and the percentage recovery was calculated. The mean recovery was found to be in the range of 98.6% to 102%, indicating the high accuracy of the method.[1][10]

Precision

The precision of the method was evaluated by determining the intra-day and inter-day precision. Intra-day precision was assessed by analyzing six replicate injections of the standard solution on the same day. Inter-day precision was determined by analyzing the standard solution on three different days. The relative standard deviation (%RSD) for both intra-day and inter-day precision was found to be less than 2%, demonstrating the excellent precision of the method.[8]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. The LOD and LOQ for dexlansoprazole were determined based on the signal-to-noise ratio and were found to be low, indicating the high sensitivity of the method. For instance, one study reported an LOD of 0.49 µg/mL and an LOQ of 1.65 µg/mL.[6]

Robustness

The robustness of the method was evaluated by making small, deliberate variations in the chromatographic parameters, such as the mobile phase composition, flow rate, and detection wavelength. The method was found to be robust, as these small changes did not significantly affect the chromatographic results.

Results and Discussion

The developed RP-HPLC method provided a well-resolved peak for dexlansoprazole with a retention time of approximately 2.9 to 6.8 minutes, depending on the specific conditions used.[6][11] The short run time allows for a high throughput of samples. The validation results are summarized in Table 2.

Table 2: Summary of Validation Parameters

Parameter	Result
Linearity Range	20-120 µg/mL[6][9]
Correlation Coefficient (R²)	> 0.997[6][9][10]
Accuracy (% Recovery)	98.6% - 102%[1][10]
Precision (%RSD)	< 2%[8]
LOD	0.49 µg/mL[6]
LOQ	1.65 µg/mL[6]

The forced degradation studies showed that dexlansoprazole is susceptible to degradation under acidic and oxidative conditions, while it is more stable under alkaline and neutral conditions.[5] The developed method was able to successfully separate the dexlansoprazole peak from the peaks of the degradation products, confirming its stability-indicating capability.

Workflow and Diagrams

RP-HPLC Method Development and Validation Workflow

The following diagram illustrates the key steps involved in the development and validation of the RP-HPLC method for dexlansoprazole.

Caption: Workflow for RP-HPLC method development and validation.

Conclusion

A simple, rapid, precise, accurate, and stability-indicating RP-HPLC method has been successfully developed and validated for the quantitative determination of dexlansoprazole in bulk and pharmaceutical dosage forms. The method meets all the requirements of the ICH guidelines for analytical method validation. The short analysis time and simple mobile phase make this method suitable for routine quality control analysis and stability studies of dexlansoprazole in the pharmaceutical industry.

References

• A novel RP-HPLC method development and validation for the estimation of dexlansoprazole in bulk and extended-release capsules. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Dexlansoprazole Stability Analysis. (n.d.). Scribd. Retrieved from [Link]

• A novel rp-hplc method development and validation for the estimation of dexlansoprazole in bulk and extended-release capsules. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Bhole, R., Bonde, C., Girase, G., & Gurav, S. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. An-Najah University Journal for Research - B (Humanities). Retrieved from [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. (2021). Journal of Emerging Technologies and Innovative Research. Retrieved from [Link]

• Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC. (2018). ResearchGate. Retrieved from [Link]

• Bhole, R., Bonde, C., Girase, G., & Gurav, S. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. An-Najah University Journal for Research - B (Humanities), 38(3). Retrieved from [Link]

• Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. (2023). Asian Journal of Pharmaceutical Analysis. Retrieved from [Link]

• Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. (2024). Semantic Scholar. Retrieved from [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. (2021). JETIR. Retrieved from [Link]

• A simple RP-HPLC method for simultaneous estimation of organic impurities, enantiomer and assay of dexlansoprazole. (2015). ResearchGate. Retrieved from [Link]

• Dexlansoprazole. (n.d.). PharmaCompass. Retrieved from [Link]

• Summary of forced degradation results. (n.d.). ResearchGate. Retrieved from [Link]

• DEXILANT (dexlansoprazole) Label. (n.d.). U.S. Food and Drug Administration. Retrieved from [Link]

• Chilumuru, R. M. R., & Lakkineni, C. A. K. (2018). STABILITY INDICATING RP-HPLC ASSAY METHOD FOR THE DETERMINATION OF DEXLANSOPRAXOLE IN BULK AND CAPSULEDOSAGE FORMS. International Journal of Current Advanced Research. Retrieved from [Link]

• Meher, M. K. (2018). Analytical method development, validation and forced degradation studies of lansoprazole by rp-hplc. Asian Journal of Pharmaceutical research and Development. Retrieved from [Link]

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Application Note: Chiral Purity Analysis of Dexlansoprazole Using Capillary Electrophoresis

Abstract This application note provides a comprehensive guide to the chiral purity analysis of Dexlansoprazole using Capillary Electrophoresis (CE). Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a widely used proton pump inhibitor.[1] Ensuring its enantiomeric purity is critical for therapeutic efficacy and safety. This document details the principles of chiral separation by CE, provides a validated protocol for the determination of the (S)-lansoprazole enantiomeric impurity, and offers insights into method development and troubleshooting. The described methodology is robust, precise, and accurate, suitable for quality control in pharmaceutical development and manufacturing.

Introduction: The Significance of Chiral Purity for Dexlansoprazole

Dexlansoprazole is the dextrorotatory enantiomer of lansoprazole, a racemic mixture. Its therapeutic action as a proton pump inhibitor is primarily associated with this specific stereoisomer. The opposite enantiomer, (S)-lansoprazole, is considered a chiral impurity and may exhibit different pharmacokinetic and pharmacodynamic profiles. Therefore, regulatory bodies require stringent control over the enantiomeric purity of Dexlansoprazole to ensure its quality, safety, and efficacy.

Capillary electrophoresis has emerged as a powerful analytical technique for chiral separations due to its high efficiency, resolution, low sample and reagent consumption, and operational flexibility.[2][3] This application note focuses on a cyclodextrin-modified capillary zone electrophoresis (CZE) method, which has proven effective for the enantiomeric resolution of lansoprazole and its derivatives.[2][4]

Principles of Chiral Separation by Capillary Electrophoresis

The separation of enantiomers by capillary electrophoresis is achieved by creating a chiral environment within the capillary. This is typically accomplished by adding a chiral selector to the background electrolyte (BGE).[2] Cyclodextrins (CDs) and their derivatives are the most commonly used chiral selectors due to their ability to form transient diastereomeric inclusion complexes with the enantiomers of the analyte.[2][5][6]

The fundamental principle lies in the differential interaction between the chiral selector and each enantiomer. The (R)- and (S)-enantiomers of lansoprazole will have different binding affinities and association constants with the cyclodextrin molecules. This difference in interaction leads to a variation in their effective electrophoretic mobilities, resulting in different migration times and, consequently, their separation into distinct peaks in the electropherogram. The use of dual cyclodextrin systems, such as a combination of a neutral and an anionic CD, can further enhance the enantioseparation selectivity.[5][7]

Materials and Methods

Instrumentation

• Capillary Electrophoresis System with a UV detector

• Fused-silica capillary (e.g., 50 µm i.d., 64 cm total length, 56 cm effective length)[8][9]

• Data acquisition and processing software

Chemicals and Reagents

• Dexlansoprazole reference standard

• (S)-(-)-Lansoprazole reference standard

• Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)[8][9]

• Methyl-β-cyclodextrin (Me-β-CD)[8][9]

• Sodium phosphate monobasic

• Sodium phosphate dibasic

• Sodium hydroxide

• Hydrochloric acid

• Deionized water (18.2 MΩ·cm)

• Methanol (HPLC grade)

Preparation of Solutions

• Background Electrolyte (BGE): Prepare a 90 mM phosphate buffer (pH 6.0) containing 30 mM sulfobutyl ether-β-cyclodextrin and 20 mM methyl-β-cyclodextrin.[8][9][10] Dissolve the appropriate amounts of sodium phosphate monobasic and dibasic in deionized water to make a 90 mM solution. Adjust the pH to 6.0 with sodium hydroxide or hydrochloric acid. Add the SBE-β-CD and Me-β-CD and stir until fully dissolved. Filter the BGE through a 0.45 µm filter before use.

• Sample Solution: Accurately weigh and dissolve Dexlansoprazole in methanol to obtain a final concentration of 4.0 mg/mL.[8][9]

• Spiked Sample Solution: Prepare a stock solution of (S)-(-)-Lansoprazole in methanol. Spike the Sample Solution with the (S)-(-)-Lansoprazole stock solution to a concentration representing the desired impurity level (e.g., 0.2% to 1.0% of the Dexlansoprazole concentration) for validation purposes.[8][9]

Experimental Protocol

Capillary Conditioning

Before the first injection, and as needed, condition the new capillary by flushing sequentially with 1 M sodium hydroxide (30 min), deionized water (15 min), and finally with the background electrolyte (30 min). Between runs, a pre-conditioning sequence of flushing with 0.1 M sodium hydroxide (2 min), deionized water (2 min), and BGE (5 min) is recommended to ensure reproducibility.

Instrument Setup and Electrophoretic Conditions

Parameter	Optimized Value
Capillary	Fused-silica, 50 µm i.d., 64 cm total length (56 cm effective)
Background Electrolyte	90 mM Phosphate buffer (pH 6.0) with 30 mM SBE-β-CD and 20 mM Me-β-CD
Applied Voltage	+25 kV
Temperature	16 °C
Injection	Hydrodynamic injection at 50 mbar for 5 seconds
Detection Wavelength	280 nm

These optimized conditions have been demonstrated to provide robust and reliable separation of Dexlansoprazole and its S-enantiomer.[8][9][10]

Analysis Sequence

• Inject and run the BGE as a blank to ensure a stable baseline.

• Inject and run the Sample Solution.

• Inject and run the Spiked Sample Solution to confirm the peak identification of the (S)-lansoprazole impurity.

Visualizing the Workflow

The following diagram illustrates the key stages of the chiral purity analysis of Dexlansoprazole by Capillary Electrophoresis.

Caption: Workflow for Dexlansoprazole chiral purity analysis.

Results and Discussion

A successful separation will yield two well-resolved peaks in the electropherogram. Under the specified conditions, the S-enantiomer typically migrates before the R-enantiomer (Dexlansoprazole).[4]

Peak Identification and System Suitability

• The major peak corresponds to Dexlansoprazole ((R)-lansoprazole).

• The smaller, earlier migrating peak corresponds to the (S)-lansoprazole impurity.

• System suitability parameters, such as resolution between the enantiomer peaks (should be > 2.0), theoretical plates, and tailing factor, should be monitored to ensure the performance of the analytical system.

Calculation of Chiral Purity

The percentage of the (S)-lansoprazole impurity is calculated using the area normalization method:

% (S)-lansoprazole = (Area of (S)-lansoprazole Peak / (Area of (S)-lansoprazole Peak + Area of Dexlansoprazole Peak)) x 100

Method Validation

A comprehensive validation of the method should be performed in accordance with the International Council for Harmonisation (ICH) guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the resolution of the enantiomers from each other and from any other potential impurities.

• Linearity: The method has been shown to be linear for (S)-(-)-lansoprazole in the range of 0.2-1.0%.[8][9]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD for (S)-(-)-lansoprazole has been reported to be as low as 0.07%, with an LOQ of 0.20%, relative to a total dexlansoprazole concentration of 4.0 mg/mL.[8][9]

• Precision: The method demonstrates good intra-day and inter-day precision, with relative standard deviations (RSD) for the peak area ratio typically below 2%.[8][9]

• Accuracy: Accuracy is often assessed by recovery studies in spiked samples, with reported recoveries in the range of 101.7% to 103.1%.[8][9]

• Robustness: The method's robustness should be evaluated by making small, deliberate variations in method parameters such as buffer pH, temperature, and applied voltage.

Conclusion

The described capillary electrophoresis method provides a reliable, precise, and accurate means for the determination of the chiral purity of Dexlansoprazole. The use of a dual cyclodextrin system in the background electrolyte allows for excellent resolution of the (R)- and (S)-enantiomers. This application note serves as a detailed guide for researchers, scientists, and drug development professionals involved in the quality control of Dexlansoprazole, ensuring its safety and efficacy.

References

• Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. MDPI. [Link]

• Determination of S-(-)-lansoprazole in dexlansoprazole preparation by capillary zone electrophoresis. PubMed. [Link]

• Chiral separation of lansoprazole and rabeprazole by capillary electrophoresis using dual cyclodextrin systems. PubMed. [Link]

• Determination of S-(−)-lansoprazole in dexlansoprazole preparation by capillary zone electrophoresis. ResearchGate. [Link]

• The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview. MDPI. [Link]

• Chiral separation of lansoprazole and rabeprazole by capillary electrophoresis using dual cyclodextrin systems. ResearchGate. [Link]

• Determination of S-(−)-lansoprazole in dexlansoprazole preparation by capillary zone electrophoresis. Korea Institute of Science and Technology Information. [Link]

• The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview. PubMed Central. [Link]

• Review of Applications of β-Cyclodextrin as a Chiral Selector for Effective Enantioseparation. MDPI. [Link]

• A simple RP-HPLC method for simultaneous estimation of organic impurities, enantiomer and assay of dexlansoprazole. ResearchGate. [Link]

• Application of cyclodextrins in chiral capillary electrophoresis. PubMed. [Link]

• Development and validation of a capillary electrophoresis method for determination of enantiomeric purity and related substances. CONICET. [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. JETIR. [Link]

• Application of Experimental Design Methodologies in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: A Review. MDPI. [Link]

• Method development and validation for the separation and determination of omeprazole enantiomers in pharmaceutical preparations by capillary electrophoresis. ResearchGate. [Link]

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• 1. jetir.org [jetir.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Chiral separation of lansoprazole and rabeprazole by capillary electrophoresis using dual cyclodextrin systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview [mdpi.com]
• 8. Determination of S-(-)-lansoprazole in dexlansoprazole preparation by capillary zone electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [논문]Determination of S-(−)-lansoprazole in dexlansoprazole preparation by capillary zone electrophoresis [scienceon.kisti.re.kr]

Application Notes &amp; Protocols: Dexlansoprazole Sesquihydrate for In Vitro Cell-Based Assays

Abstract

This document provides a comprehensive technical guide for the use of Dexlansoprazole sesquihydrate, a potent proton pump inhibitor (PPI), in various in vitro cell-based assays. We delve into the core principles of its mechanism of action, provide field-tested protocols for compound handling and storage, and detail methodologies for assessing its biological activity, including its effects on cell viability, apoptosis, and its primary function of H+/K+-ATPase inhibition. This guide is designed for researchers in pharmacology, cancer biology, and drug development, offering the technical depth required to generate robust and reproducible data.

Introduction: Understanding Dexlansoprazole

Dexlansoprazole is the R-enantiomer of lansoprazole, belonging to the class of proton pump inhibitors (PPIs) that suppress gastric acid secretion.[1][2] Its primary mechanism of action involves the specific and irreversible inhibition of the hydrogen/potassium adenosine triphosphatase (H+/K+-ATPase) enzyme system, also known as the proton pump, located at the secretory surface of gastric parietal cells.[1][2][3][4][5] By blocking this final step in acid production, dexlansoprazole effectively reduces gastric acidity.[3]

Beyond its established role in treating acid-related gastrointestinal disorders, the application of PPIs in in vitro research is expanding. Studies have explored their effects on various cancer cell lines, where they may induce apoptosis and inhibit proliferation, suggesting potential anti-neoplastic properties.[6][7][8] This guide provides the foundational protocols to investigate these and other cellular effects of dexlansoprazole in a controlled laboratory setting.

The "sesquihydrate" designation indicates that one-and-a-half molecules of water are associated with each molecule of dexlansoprazole, a factor that must be considered when calculating molar concentrations for experiments.[9]

Mechanism of Action: Proton Pump Inhibition

Dexlansoprazole is a prodrug that requires activation in an acidic environment.[2][] In the acidic canaliculi of parietal cells, it is converted to its active form, a sulfenamide derivative. This active metabolite then forms a covalent disulfide bond with cysteine residues on the H+/K+-ATPase, leading to irreversible inhibition of the enzyme's activity.[] Enzyme activity can only be restored through the synthesis of new H+/K+-ATPase pumps.[]

Figure 1. Mechanism of Action of Dexlansoprazole. The prodrug accumulates in the acidic environment of parietal cells, where it is converted to its active form, which irreversibly inhibits the H+/K+-ATPase proton pump.

Compound Handling and Stock Solution Preparation

Proper handling and preparation of Dexlansoprazole sesquihydrate are critical for experimental success. Due to its limited aqueous solubility, a high-concentration stock solution in an appropriate organic solvent is required.

Key Properties

Property	Value	Source
Chemical Formula	C₃₂H₃₄F₆N₆O₇S₂	PubChem[9]
Molecular Weight	792.8 g/mol	PubChem[9]
Solubility	Insoluble in Water; Soluble in DMSO	Selleck Chemicals[11]
Storage	Store powder at -20°C. Store DMSO stock solutions in aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles.	General Lab Practice

Protocol: Preparation of a 10 mM Stock Solution

This protocol provides a method for preparing a validated stock solution, which serves as the foundation for all subsequent experimental dilutions.

Materials:

• Dexlansoprazole sesquihydrate powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

• Calibrated analytical balance and weigh paper/boat

• Vortex mixer

Procedure:

• Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to prevent moisture absorption.[11]

• Weigh Compound: Accurately weigh out 7.93 mg of Dexlansoprazole sesquihydrate (MW = 792.8 g/mol ) and transfer it to a sterile conical tube.

  • Causality Note: Using the molecular weight of the sesquihydrate form is essential for accurate molarity calculations.

• Add Solvent: Add 1.0 mL of anhydrous DMSO to the tube containing the powder.

• Dissolve: Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution against a light source to ensure no particulates remain.

• Aliquot and Store: Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile polypropylene microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C for long-term storage. For immediate use, the stock can be kept at 4°C for a short period (up to one week), protected from light.

Self-Validation Check: The final concentration of DMSO in the cell culture medium should be kept constant across all treatments, including the vehicle control, and should typically not exceed 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Core Experimental Protocols

The following protocols are foundational for evaluating the in vitro effects of dexlansoprazole. They include assays for general cytotoxicity and for probing specific apoptotic pathways.

Figure 2. A generalized workflow for in vitro cell-based assays using Dexlansoprazole. This process ensures consistency from cell seeding through data analysis.

Protocol: Cell Viability Assessment using MTS Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability. Viable cells reduce the tetrazolium salt MTS into a colored formazan product.

Materials:

• Human gastric cancer cell line (e.g., AGS) or other cell line of interest.

• Complete growth medium (e.g., RPMI-1640 with 10% FBS).

• 96-well, flat-bottom, sterile cell culture plates.

• Dexlansoprazole stock solution (10 mM in DMSO).

• MTS reagent (e.g., CellTiter 96® AQueous One Solution).

• Multi-channel pipette.

• Microplate reader capable of measuring absorbance at 490 nm.

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate.

  • Expert Insight: Seeding density is critical. Too few cells will yield a low signal; too many will become confluent and exit logarithmic growth, affecting metabolic rate and drug sensitivity. Optimize for your specific cell line.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to adhere.

• Compound Preparation: Prepare serial dilutions of dexlansoprazole in complete medium from the 10 mM stock. A typical concentration range to test for PPIs is 50-300 µM.[6] Prepare a vehicle control containing the same final concentration of DMSO as the highest drug concentration.

• Cell Treatment: Carefully remove the old medium from the wells and add 100 µL of the prepared drug dilutions or vehicle control.

• Treatment Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add MTS Reagent: Add 20 µL of MTS reagent directly to each well.

• Final Incubation: Incubate for 1-4 hours at 37°C. The incubation time depends on the metabolic rate of the cell line and should be optimized.

• Measure Absorbance: Read the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of "medium only" blank wells from all other values.

  • Calculate percent viability: (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100.

  • Plot percent viability against the log of dexlansoprazole concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of metabolic activity).

Protocol: Apoptosis Detection using Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.[12]

Materials:

• Cells and culture reagents as in Protocol 3.1.

• White-walled, 96-well plates suitable for luminescence.

• Caspase-Glo® 3/7 Assay System (Promega or similar).

• Luminometer.

Procedure:

• Seed and Treat Cells: Follow steps 1-5 from Protocol 3.1, using a white-walled 96-well plate. It is crucial to include a positive control for apoptosis (e.g., staurosporine) and a vehicle control.

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature. Prepare the reagent according to the manufacturer's instructions.

• Assay Execution:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for ~30 minutes.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

  • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubation: Incubate the plate at room temperature for 1-3 hours, protected from light.

• Measure Luminescence: Read the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the average luminescence of "medium + reagent" blank wells.

  • Express results as Relative Luminescence Units (RLU) or as fold-change relative to the vehicle control. An increase in luminescence indicates an increase in caspase-3/7 activity and apoptosis.

Protocol: Functional H+/K+-ATPase Inhibition Assay (Cell-Based)

Directly measuring H+/K+-ATPase activity in vitro often requires isolated gastric vesicles.[13][14] However, a functional readout can be achieved by measuring ATP depletion in stimulated gastric cells. The principle is that active proton pumping is an ATP-dependent process; inhibiting the pump with dexlansoprazole should spare ATP.[][15]

Materials:

• Gastric parietal cells or a suitable cell line (e.g., primary rabbit parietal cells or a human gastric adenocarcinoma line like HGT-1).

• Stimulants: Histamine and Gastrin I (human).[16]

• ATP determination kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay).

• White-walled, 96-well plates.

• Luminometer.

Procedure:

• Seed and Treat: Seed cells in a white-walled 96-well plate and allow them to adhere. Pre-treat cells with various concentrations of dexlansoprazole or vehicle control for 1-2 hours.

  • Causality Note: Pre-incubation allows the drug to enter the cell and be ready for activation when the proton pumps are stimulated.

• Stimulate Proton Pumping: Add a cocktail of stimulants (e.g., 100 µM histamine) to all wells except the unstimulated negative control. This activates the H+/K+-ATPase pumps, leading to ATP consumption.

• Incubation: Incubate for a short period (e.g., 30-60 minutes) to allow for significant ATP consumption in the stimulated, untreated cells.

• Measure ATP Levels: Use a commercial ATP detection kit (like CellTiter-Glo®) according to the manufacturer's protocol. This typically involves adding a single reagent that lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

• Read Luminescence: Measure the luminescent signal with a luminometer.

• Data Analysis:

  • Compare the ATP levels (luminescence) in the dexlansoprazole-treated wells to the stimulated vehicle control.

  • Higher luminescence in the dexlansoprazole-treated wells indicates less ATP consumption, and therefore, successful inhibition of the H+/K+-ATPase pump.

  • Calculate the percent inhibition of ATP consumption relative to the stimulated and unstimulated controls.

Data Interpretation and Troubleshooting

Observation	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding; Edge effects in the 96-well plate; Pipetting errors.	Use a multi-channel pipette for consistency; Avoid using the outer wells of the plate; Ensure proper mixing of reagents.
IC₅₀ value is much higher than expected	Compound precipitation in media; Short drug incubation time; Cell line is resistant.	Visually inspect media for precipitates; Increase incubation time (e.g., 48-72h); Verify H+/K+-ATPase expression in the chosen cell line.
Low signal in Caspase or ATP assays	Insufficient cell number; Reagents not at room temperature; Assay performed too early/late in the apoptotic process.	Increase cell seeding density; Ensure all components are equilibrated to room temperature before mixing; Perform a time-course experiment to find the optimal endpoint.
High background in luminescence assays	Contamination of reagents or plates; Incompatible plate material.	Use fresh, sterile reagents; Use opaque, white-walled plates specifically designed for luminescence to prevent crosstalk.

References

• Dexlansoprazole | C16H14F3N3O2S | CID 9578005 - PubChem. National Center for Biotechnology Information. [Link]

• DEXILANT (dexlansoprazole) Label - accessdata.fda.gov. U.S. Food and Drug Administration. [Link]

• Dexlansoprazole – a new-generation proton pump inhibitor - PMC. National Center for Biotechnology Information. [Link]

• What is the mechanism of Dexlansoprazole? - Patsnap Synapse. Patsnap. [Link]

• Dexlansoprazole - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall. Pediatric Oncall. [Link]

• [In vitro evaluation of antacid activity in gastric acid secretion in static and dynamic systems]. PubMed. [Link]

• A gastric acid secretion model - PMC. National Center for Biotechnology Information. [Link]

• In vitro inhibition of gastric acid secretion by vasopressin - PubMed. PubMed. [Link]

• Impact of proton pump inhibitors on cell viability. Cell viability... - ResearchGate. ResearchGate. [Link]

• CHAPTER 3: High Throughput Screening Methods for PPI Inhibitor Discovery - Books. The Royal Society of Chemistry. [Link]

• Proton pump inhibitors inhibit PHOSPHO1 activity and matrix mineralisation in vitro - bioRxiv. bioRxiv. [Link]

• The Evaluation of Potential Cytotoxic Effect of Different Proton Pump Inhibitors on Different Human Cancer Cell Lines - PubMed. PubMed. [Link]

• In vitro H+ -K + ATPase inhib... Asian Journal of Pharmacy and Pharmacology. [Link]

• Retraction: Blockage of intracellular proton extrusion with proton pump inhibitor induces apoptosis in gastric cancer - PMC. National Center for Biotechnology Information. [Link]

• In vitro antioxidant and H+, K+-ATPase inhibition activities of Acalypha wilkesiana foliage extract - PMC. National Center for Biotechnology Information. [Link]

• In vitro H+/K+‐ATPase Inhibition, Antiradical Effects of a Flavonoid‐rich Fraction of Dissotis. Journal of Natural Science, Biology and Medicine. [Link]

• A model for integrative study of human gastric acid secretion | Journal of Applied Physiology. American Physiological Society. [Link]

• H+K+-ATPase Activity Assay Kit (E-BC-K122-S) - Elabscience. Elabscience. [Link]

• Hydrogen potassium adenosine triphosphatase activity inhibition and downregulation of its expression by bioactive fraction DLBS2411 from Cinnamomum burmannii in gastric parietal cells - NIH. National Center for Biotechnology Information. [Link]

• Proton pump inhibitors induce apoptosis of human B-cell tumors through a caspase-independent mechanism involving reactive oxygen species - PubMed. PubMed. [Link]

• Dexlansoprazole Sesquihydrate | C32H34F6N6O7S2 | CID 71587692 - PubChem. National Center for Biotechnology Information. [Link]

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Application Notes: Dexlansoprazole Sesquihydrate as a Reference Standard in Pharmaceutical Analysis

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the proficient use of Dexlansoprazole Sesquihydrate as a reference standard. These application notes detail the essential physicochemical properties, handling, and preparation of Dexlansoprazole Sesquihydrate, along with validated protocols for its use in High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) spectrophotometry. The methodologies are designed to ensure analytical accuracy, precision, and reliability in the quantification of Dexlansoprazole in bulk drug substances and finished pharmaceutical products, aligning with the principles of scientific integrity and regulatory expectations.

Introduction to Dexlansoprazole and the Role of a Reference Standard

Dexlansoprazole is the (R)-enantiomer of lansoprazole, a proton pump inhibitor (PPI) that significantly suppresses gastric acid secretion.[1][2] It is widely used for the treatment of erosive esophagitis and heartburn associated with gastroesophageal reflux disease (GERD).[3] The efficacy and safety of any pharmaceutical product are intrinsically linked to the precise quantification of the active pharmaceutical ingredient (API). This necessitates the use of a well-characterized reference standard.

A reference standard is a highly purified compound used as a measurement base for qualitative and quantitative analysis. The use of Dexlansoprazole Sesquihydrate as a reference standard is critical for:

• Assay determination: Quantifying the amount of Dexlansoprazole in a drug substance or product.

• Impurity profiling: Identifying and quantifying process-related and degradation impurities.

• Method validation: Establishing the performance characteristics of analytical procedures.

• Stability studies: Assessing the degradation of the API under various environmental conditions.

The sesquihydrate form of Dexlansoprazole is a stable, crystalline solid, making it suitable for use as a reference material.[4] This guide is structured to provide both the foundational knowledge and the practical steps required to confidently employ Dexlansoprazole Sesquihydrate as a reference standard in a GxP-compliant laboratory setting.

Reference Standard Profile: Dexlansoprazole Sesquihydrate

A thorough understanding of the reference standard's properties is the bedrock of reliable analytical measurements. The following profile for Dexlansoprazole Sesquihydrate has been compiled from authoritative sources.

Property	Information
Chemical Name	2-[(R)-[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole sesquihydrate[5]
Molecular Formula	C₁₆H₁₄F₃N₃O₂S · 1.5H₂O[6]
Molecular Weight	396.4 g/mol (369.4 for the free base + 27.0 for 1.5 H₂O)[6]
CAS Number	313640-86-7[6]
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMSO and methanol; practically insoluble in water.[7][8]
Storage Conditions	Store at 2-8 °C in a well-closed container to maintain its integrity and prevent moisture uptake.[6][9]

Chemical Structure:

Caption: Chemical name of Dexlansoprazole Sesquihydrate.

Handling and Preparation of Standard Solutions

The accuracy of all subsequent analyses hinges on the correct preparation of the standard solutions. This section provides detailed protocols for preparing stock and working standard solutions of Dexlansoprazole Sesquihydrate.

General Best Practices

• Weighing: Use a calibrated analytical balance and an appropriate weighing vessel. Ensure the balance is free from drafts and vibrations.[10]

• Glassware: Employ Class A volumetric flasks and pipettes for all preparations to ensure volume accuracy.[11]

• Solvents: Use HPLC-grade solvents to minimize the introduction of impurities that could interfere with the analysis.[10]

• Sonication: Use an ultrasonic bath to ensure complete dissolution of the reference standard, especially for stock solutions.

Protocol: Preparation of Stock Standard Solution for HPLC (1000 µg/mL)

• Weighing: Accurately weigh approximately 25 mg of Dexlansoprazole Sesquihydrate reference standard into a clean 25 mL volumetric flask. Record the exact weight.

• Dissolution: Add approximately 15 mL of HPLC-grade methanol to the flask.

• Sonication: Sonicate the flask for 10-15 minutes, or until the reference standard is completely dissolved.

• Dilution to Volume: Allow the solution to return to room temperature. Dilute to the mark with methanol and mix thoroughly by inverting the flask several times.[12]

• Labeling and Storage: Label the flask clearly with the compound name, concentration, preparation date, and initials of the analyst. Store the stock solution at 2-8°C, protected from light.

Protocol: Preparation of Working Standard Solutions for HPLC

Working standard solutions are prepared by diluting the stock solution to the desired concentration for the specific analytical method. For an assay of a 60 mg dosage form, a typical working standard concentration might be 60 µg/mL.

• Pipetting: Accurately pipette 3.0 mL of the 1000 µg/mL Dexlansoprazole stock solution into a 50 mL volumetric flask.

• Dilution: Dilute to the mark with the mobile phase used in the HPLC method and mix well. This will yield a working standard solution of approximately 60 µg/mL.

• Use: This solution should be prepared fresh daily or as dictated by solution stability studies.

Application in HPLC Analysis

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the predominant analytical technique for the assay and impurity determination of Dexlansoprazole. The protocols provided below are based on validated methods reported in the scientific literature and are consistent with ICH guidelines.[13][14]

Protocol: Assay of Dexlansoprazole by RP-HPLC

This method is suitable for determining the content of Dexlansoprazole in a drug substance or a finished product.

Caption: Workflow for the HPLC assay of Dexlansoprazole.

The following table summarizes typical HPLC conditions for the assay of Dexlansoprazole. These parameters should be optimized and validated for the specific instrumentation and product matrix.

Parameter	Condition
Column	C18, 250 x 4.6 mm, 5 µm (e.g., Hypersil BDS, Inertsil ODS)[6][15]
Mobile Phase	Methanol and Acetonitrile (60:40 v/v)[6]
Flow Rate	1.0 mL/min[6]
Detection	UV at 283 nm or 285 nm[6][15]
Injection Volume	20 µL
Column Temperature	Ambient
Run Time	Approximately 10 minutes[15]

• System Suitability: Before sample analysis, inject the working standard solution five or six times. The system is deemed suitable if the relative standard deviation (RSD) of the peak areas is not more than 2.0%.

• Standard Analysis: Inject the working standard solution in duplicate and record the chromatograms.

• Sample Analysis: Prepare the sample solution by dissolving a known quantity of the drug substance or product in the mobile phase to achieve a theoretical concentration similar to the working standard. Inject the sample solution in duplicate.

• Calculation: Calculate the percentage of Dexlansoprazole in the sample using the following formula:

  % Assay = (Area_sample / Area_standard) * (Conc_standard / Conc_sample) * Purity_standard

  Where:

  • Area_sample is the average peak area of the Dexlansoprazole peak in the sample chromatograms.

  • Area_standard is the average peak area of the Dexlansoprazole peak in the standard chromatograms.

  • Conc_standard is the concentration of the Dexlansoprazole working standard solution.

  • Conc_sample is the theoretical concentration of the sample solution.

  • Purity_standard is the purity of the Dexlansoprazole Sesquihydrate reference standard as stated in the Certificate of Analysis.

Protocol: Purity and Impurity Profiling

A stability-indicating method is crucial for separating Dexlansoprazole from its potential degradation products and process impurities. Such methods are typically validated according to ICH Q2(R1) guidelines to demonstrate specificity.[13][16]

The following parameters must be validated for an impurity profiling method:

Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradants).[17]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[18]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[18]
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte.[17]
Accuracy	The closeness of test results obtained by the method to the true value.[19]
Precision	The degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample.[19]
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[17]

Application in UV-Vis Spectrophotometry

UV-Vis spectrophotometry offers a simpler and more cost-effective method for the quantification of Dexlansoprazole, particularly in bulk drug analysis and for dissolution testing.

Protocol: Quantification of Dexlansoprazole by UV-Vis Spectrophotometry

Caption: Workflow for UV-Vis quantification of Dexlansoprazole.

• Solvent System: A mixture of water and acetonitrile (e.g., 40% acetonitrile in water) is a suitable solvent system.[10][20]

• Determination of λmax:

  • Prepare a dilute solution of Dexlansoprazole (e.g., 20 µg/mL) in the chosen solvent system.

  • Scan the solution over a wavelength range of 200-400 nm using a UV-Vis spectrophotometer with the solvent system as a blank.

  • The wavelength of maximum absorbance (λmax) for Dexlansoprazole is typically observed around 282-284 nm.[11][20]

• Preparation of Calibration Curve:

  • From the stock solution, prepare a series of at least five standard solutions of different concentrations (e.g., 5, 10, 15, 20, 25 µg/mL).[11][20]

  • Measure the absorbance of each standard solution at the determined λmax.

  • Plot a graph of absorbance versus concentration. The curve should be linear with a correlation coefficient (R²) of ≥ 0.999.[20]

• Sample Analysis:

  • Prepare a sample solution with a concentration that falls within the range of the calibration curve.

  • Measure the absorbance of the sample solution at the λmax.

• Calculation: Determine the concentration of Dexlansoprazole in the sample solution by interpolating its absorbance on the calibration curve or by using the regression equation derived from the curve.

Conclusion

The proficient use of a well-characterized reference standard is fundamental to ensuring the quality, safety, and efficacy of pharmaceutical products. Dexlansoprazole Sesquihydrate serves as a reliable and stable reference material for the analytical testing of Dexlansoprazole. By adhering to the detailed protocols and best practices outlined in these application notes for handling, solution preparation, and analysis by HPLC and UV-Vis spectrophotometry, researchers and drug development professionals can achieve accurate and reproducible results, thereby ensuring the integrity of their analytical data and compliance with regulatory standards.

References

• ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2005. [Link]

• Mastelf. How to Make a Reference Solution for HPLC Analysis. Mastelf; 2024. [Link]

• Pharmaguideline. Steps for HPLC Method Validation. Pharmaguideline; 2024. [Link]

• JETIR. ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Journal of Emerging Technologies and Innovative Research; 2021. [Link]

• ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration; 2021. [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub; 2024. [Link]

• Journal of Drug Delivery and Therapeutics. Development and Validation of UV-Visible Spectrophotometric Method for Estimation of Dexlansoprazole. Journal of Drug Delivery and Therapeutics; 2021. [Link]

• Quora. How to make a reference solution for HPLC analysis. Quora; 2017. [Link]

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). European Medicines Agency; 2005. [Link]

• University of Nebraska Medical Center. Protocol for Preparation of Drug Stock Solutions for HPLC/UPLC-UV/Vis. UNMC; 2018. [Link]

• News-Medical.net. Solution Preparation - Standard Solution Preparation: A Comprehensive Guide. News-Medical.net; 2024. [Link]

• Venkatasai Life Sciences. Dexlansoprazole Sesquihydrate | 313640-86-7. Venkatasai Life Sciences. Accessed January 8, 2026. [Link]

• Chromatography Forum. method validation for low (assay) and high load (impurities). Chromatography Forum; 2006. [Link]

• LCGC Europe. HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC Europe; 2003. [Link]

• LCGC International. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International; 2020. [Link]

• Drugs.com. Dexlansoprazole Monograph for Professionals. Drugs.com; 2025. [Link]

• Takeda. DEXILANT® (dexlansoprazole) Product Monograph. Takeda; 2017. [Link]

• PubChem. Dexlansoprazole Sesquihydrate. National Center for Biotechnology Information. Accessed January 8, 2026. [Link]

• Takeda. DEXILANT® (dexlansoprazole) Product Monograph. Takeda; 2020. [Link]

• Takeda. DEXILANT® (dexlansoprazole) Product Monograph. Takeda; 2014. [Link]

• precisionFDA. DEXLANSOPRAZOLE SESQUIHYDRATE. precisionFDA. Accessed January 8, 2026. [Link]

• Takeda. DEXILANT® (dexlansoprazole) Product Monograph. Takeda; 2023. [Link]

• Google Patents. Crystalline forms of dexlansoprazole.

• Takeda. DEXILANT® (dexlansoprazole) Product Monograph. Takeda; 2021. [Link]

• PubChem. Dexlansoprazole. National Center for Biotechnology Information. Accessed January 8, 2026. [Link]

• European Pharmacopoeia. Lansoprazole Monograph. European Directorate for the Quality of Medicines & HealthCare; 2008. [Link]

• TGA. DEXILANT (dexlansoprazole) Prescribing Information. Therapeutic Goods Administration. Accessed January 8, 2026. [Link]

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Application Note &amp; Protocol: Preparation of Dexlansoprazole Sesquihydrate Stock Solutions

Abstract

This document provides a comprehensive, scientifically-grounded guide for the preparation of stock solutions of Dexlansoprazole sesquihydrate. It is intended for researchers, scientists, and drug development professionals who require accurate, stable, and reproducible solutions for various in vitro and in vivo applications. The protocols herein are designed to ensure the integrity of the compound by addressing its unique physicochemical properties, including its pH-dependent stability and solubility. This guide emphasizes the causality behind procedural steps, offering a framework for both standardized preparation and customized modifications.

Introduction: Understanding Dexlansoprazole

Dexlansoprazole is the (R)-enantiomer of lansoprazole, a proton pump inhibitor (PPI) that suppresses gastric acid secretion by selectively inhibiting the H+/K+-ATPase in gastric parietal cells. Its sesquihydrate form is a stable crystalline solid used in pharmaceutical formulations. The stability of dexlansoprazole, like other benzimidazole-derived PPIs, is highly pH-dependent. The molecule is most stable at neutral to slightly alkaline pH but degrades rapidly in acidic environments. This degradation pathway involves a conversion to a tetracyclic sulfonamide, which is inactive.

Understanding this pH-dependent instability is paramount for preparing stock solutions that maintain the compound's structural and functional integrity. The choice of solvent and subsequent storage conditions are not merely logistical considerations but are critical experimental parameters.

Key Physicochemical Properties of Dexlansoprazole:

Property	Value	Significance for Stock Preparation
Chemical Formula	C16H14F3N3O2S · 1.5H2O	The sesquihydrate form must be accounted for in molarity calculations.
Molecular Weight	396.38 g/mol (Sesquihydrate)	Essential for accurate concentration calculations.
pKa	~4.0 (pyridine) and ~9.0 (benzimidazole)	The molecule's charge and stability are dictated by the solution's pH relative to these values.
Solubility	Practically insoluble in water; soluble in DMSO, ethanol, methanol.	Dictates the choice of primary solvent for high-concentration stock solutions.
Stability	Highly unstable in acidic conditions (pH < 5); stable at neutral/alkaline pH.	The most critical factor governing solvent choice, buffer use, and storage.

Core Principles: Ensuring Solution Integrity

The preparation of a dexlansoprazole stock solution is governed by two primary objectives: solubilization and stabilization .

• Solubilization: Due to its poor aqueous solubility, an organic solvent is required to create a concentrated primary stock. Dimethyl sulfoxide (DMSO) is the most common and effective choice due to its high solubilizing power and relative biocompatibility in small volumes for cell-based assays.

• Stabilization: The inherent instability in acidic conditions necessitates that all solvents and diluents are free of acidic contaminants. For aqueous working solutions, a buffer system with a pH ≥ 7.4 is mandatory to prevent degradation.

The following diagram illustrates the decision-making workflow for preparing a stable dexlansoprazole solution.

Caption: Workflow for Dexlansoprazole Solution Preparation.

Protocols

Materials and Equipment

• Dexlansoprazole sesquihydrate (MW: 396.38 g/mol )

• Dimethyl sulfoxide (DMSO), anhydrous, >99.5% purity

• Phosphate-Buffered Saline (PBS), 1X, pH 7.4

• HEPES buffer (1 M stock, pH 7.4)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator bath (optional)

• Calibrated micropipettes and sterile tips

Protocol 1: Preparation of a 10 mM Primary Stock Solution in DMSO

This protocol details the preparation of a high-concentration stock solution, which is ideal for long-term storage and subsequent dilution into aqueous media for experiments.

Rationale: DMSO is used as the solvent due to its ability to readily dissolve dexlansoprazole at high concentrations. The anhydrous grade minimizes the presence of water, which could participate in hydrolytic degradation pathways over long-term storage. Storage at -20°C or -80°C dramatically slows any potential degradation. Aliquoting is critical to prevent multiple freeze-thaw cycles, which can introduce moisture and degrade the compound.

Step-by-Step Methodology:

• Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L × 0.001 L × 396.38 g/mol × 1000 mg/g = 3.96 mg

• Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance. Carefully weigh out approximately 3.96 mg of dexlansoprazole sesquihydrate into the tube. Record the exact mass.

• Solubilization:

  • Add the calculated volume of anhydrous DMSO to the tube. For example, if you weighed exactly 3.96 mg, add 1.0 mL of DMSO.

  • Close the tube tightly and vortex for 1-2 minutes until the solid is completely dissolved. A clear, colorless solution should be formed.

  • If dissolution is slow, briefly sonicate the tube in a water bath for 2-5 minutes. Avoid excessive heating.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile, amber tubes.

  • Label each aliquot clearly with the compound name, concentration, solvent, and date.

  • Store the aliquots at -20°C for short-to-medium term storage (1-3 months) or at -80°C for long-term storage (>3 months).

Protocol 2: Preparation of a 100 µM Aqueous Working Solution

This protocol describes the dilution of the primary DMSO stock into a buffered aqueous solution suitable for direct use in most cell-based assays or biochemical experiments.

Rationale: Direct dilution into an unbuffered aqueous solution like pure water is strongly discouraged as the final pH can be slightly acidic, leading to rapid degradation of dexlansoprazole. A buffer with a pH of 7.4, such as PBS or a medium containing HEPES, is essential to maintain a stable, neutral environment. The working solution should be prepared fresh before each experiment as the stability of dexlansoprazole in aqueous media, even when buffered, is limited over time at room temperature.

Step-by-Step Methodology:

• Thawing: Remove one aliquot of the 10 mM primary stock solution from the freezer and allow it to thaw completely at room temperature.

• Dilution Calculation: To prepare 1 mL of a 100 µM working solution from a 10 mM stock, a 1:100 dilution is required.

  • Volume of stock = (Final Concentration × Final Volume) / Initial Concentration

  • Volume of stock = (100 µM × 1 mL) / 10,000 µM = 0.01 mL or 10 µL

• Preparation:

  • Pipette 990 µL of pre-warmed (to experimental temperature, e.g., 37°C) 1X PBS (pH 7.4) or cell culture medium into a sterile tube.

  • Add 10 µL of the 10 mM dexlansoprazole stock solution to the buffer.

  • Immediately vortex the tube gently for 5-10 seconds to ensure homogeneity.

• Usage: Use the freshly prepared working solution immediately. Do not store aqueous working solutions for later use. The final DMSO concentration in this example is 1%, which is generally well-tolerated by most cell lines.

Validation and Quality Control

A self-validating protocol incorporates checkpoints to ensure success.

• Visual Inspection: Both the primary stock and final working solutions should be clear and free of any precipitate. Cloudiness indicates poor solubility or precipitation, suggesting an error in solvent choice or concentration.

• pH Measurement: For critical applications, the pH of the final aqueous working solution can be measured to confirm it remains within a stable range (pH 7.2-8.0).

• Functional Assay: The ultimate validation is the compound's performance in a functional assay (e.g., inhibition of a proton pump). A loss of activity over time can indicate degradation due to improper preparation or storage.

The relationship between pH and stability is the most critical parameter to control during the process.

Caption: pH-Dependent Stability of Dexlansoprazole.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, when handling dexlansoprazole powder and DMSO.

• DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin. Handle with care.

• All handling of the powder should be done in a well-ventilated area or a chemical fume hood to avoid inhalation.

• Consult the Safety Data Sheet (SDS) for dexlansoprazole for comprehensive handling and disposal information.

References

• Fass, R., & Frazier, R. (2017). Dexlansoprazole for the management of gastroesophageal reflux disease. Expert Review of Gastroenterology & Hepatology. Available at: [Link]

• Sharma, P., Shaheen, N. J., & Perez, M. C. (2009). Clinical and Translational Gastroenterology. American Journal of Gastroenterology. Available at: [Link]

• Gedda, G., & Lin, C. (2011). Stability of Lansoprazole in a vehicle for oral liquid dosage form. International Journal of Pharmaceutical Compounding. Available at: [Link] (Note: While this link discusses lansoprazole, the stability principles are directly applicable to its enantiomer, dexlansoprazole).

Characterizing the Solid-State Landscape of Dexlansoprazole: An Application Guide to Polymorph Identification

Introduction: The Critical Role of Polymorphism in Dexlansoprazole Development

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a potent proton pump inhibitor (PPI) widely used for the treatment of acid-related disorders.[1][2] As with many active pharmaceutical ingredients (APIs), dexlansoprazole can exist in various solid-state forms, including multiple crystalline polymorphs, solvates, and an amorphous form.[1][3][4] These different forms, while chemically identical, can exhibit distinct physicochemical properties such as solubility, dissolution rate, stability, and hygroscopicity.[4][5] Such variations can significantly impact the drug's bioavailability, manufacturability, and therapeutic efficacy, making comprehensive solid-state characterization a non-negotiable step in drug development and quality control.

Regulatory bodies, including those following the International Council for Harmonisation (ICH) guidelines, mandate the identification and control of polymorphic forms to ensure product consistency and performance.[3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the key solid-state characterization techniques for identifying and differentiating the polymorphic forms of Dexlansoprazole. We will delve into the causality behind experimental choices and provide robust protocols designed to yield unambiguous and reliable results.

Strategic Workflow for Polymorph Investigation

A systematic approach is essential for a thorough polymorph screen. The workflow should be designed to maximize the discovery of potential forms and provide a deep understanding of their relationships. A typical strategy involves an initial comprehensive screening followed by a detailed characterization of the identified forms.

Caption: Strategic workflow for Dexlansoprazole polymorph investigation.

Powder X-Ray Diffraction (PXRD): The Definitive Fingerprint

Expertise & Causality: PXRD is the cornerstone technique for polymorph identification. It provides a unique "fingerprint" based on the three-dimensional arrangement of molecules in a crystal lattice. Since each polymorph has a distinct crystal structure, its PXRD pattern, a plot of X-ray scattering intensity versus scattering angle (2θ), will be unique. This uniqueness makes PXRD the primary method for unambiguous form identification and for monitoring phase purity.

Identified Crystalline Forms of Dexlansoprazole

Numerous crystalline forms of Dexlansoprazole have been reported, primarily in patent literature. The following table summarizes the characteristic PXRD peaks for several of these forms. It is crucial to note that slight variations in peak positions (±0.2° 2θ) are common due to instrumental and sample preparation differences.

Polymorphic Form	Characteristic 2θ Peaks (°)[1][3][4][6]
Form A	5.6, 7.6, 11.3, 17.0, 22.6
Form B	5.7, 7.6, 17.1, 18.1, 20.2, 22.4
Form C	5.1, 8.8, 10.2, 11.7, 13.5, 15.5, 15.9, 18.4, 20.3, 22.3, 22.8, 24.0
Form D	5.3, 6.1, 7.3, 10.0, 14.2, 16.0, 19.8, 21.7, 22.0, 22.8, 25.0
Form E	8.5, 14.1, 14.9, 16.9, 17.4, 19.8, 20.6, 22.1, 23.2, 26.3, 30.0
Form X	6.8, 12.2, 14.4, 16.4, 17.8, 20.4
Form XII	5.5, 7.0, 13.2, 16.6, 19.7, 21.2, 22.5, 26.1
Form XIII	6.7, 12.2, 13.4, 14.4, 17.9, 18.4, 18.8, 19.2, 20.7
Form XIV	8.9, 10.2, 13.2, 13.5, 15.5, 15.9, 18.4, 22.3

Protocol for PXRD Analysis of Dexlansoprazole

• Sample Preparation:

  • Gently grind approximately 10-20 mg of the Dexlansoprazole sample using an agate mortar and pestle to ensure a random crystal orientation and reduce particle size effects.

  • Carefully pack the powdered sample into the sample holder. Use a zero-background sample holder for small sample amounts to minimize background noise.

  • Ensure the sample surface is flat and level with the surface of the holder to prevent errors in peak positions.

• Instrument Setup (Typical Parameters):

  • Radiation: Cu Kα (λ = 1.5418 Å)

  • Voltage and Current: 40 kV, 40 mA

  • Scan Range (2θ): 3° to 40°

  • Step Size: 0.02°

  • Scan Speed/Time per Step: 1 second/step (or equivalent to achieve good signal-to-noise ratio)

• Data Acquisition:

  • Load the sample into the diffractometer.

  • Run the pre-defined experimental method.

• Data Analysis:

  • Process the raw data to identify peak positions and relative intensities.

  • Compare the resulting diffractogram to the reference patterns of known Dexlansoprazole polymorphs (from the table above or an internal library).

  • The absence of diffraction peaks, characterized by a broad halo, indicates an amorphous sample.[5]

Thermal Analysis: Unveiling Thermodynamic Relationships

Expertise & Causality: Thermal techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are indispensable for studying the thermodynamic properties of polymorphs. DSC measures the heat flow into or out of a sample as a function of temperature, revealing events like melting, crystallization, and solid-solid phase transitions. Each polymorph will have a unique melting point and heat of fusion (ΔHfus). TGA measures changes in sample mass with temperature, primarily used to identify solvates (by weight loss of solvent) or degradation. Together, they help establish the relative thermodynamic stability of different forms.

Thermal Properties of Dexlansoprazole Forms

Form	DSC Event (Endotherm)	TGA Weight Loss	Interpretation
Form A	~76°C[1]	-	Melting of Form A.
Form C	~151°C[1]	< 1.1% w/w[1][7]	Melting of a stable anhydrous form.
Form D	Peak ~145°C[5]	-	Melting process.
Form E	Peak ~60°C, ~145°C[5]	-	Desolvation followed by melting.
Form X	~40°C - 90°C[4]	< 2% w/w[4]	Melting of a potentially solvated or less stable form.
Amorphous	-	0 to ~4.5%[5]	No sharp melting peak; weight loss may indicate residual solvent or water.

Protocol for DSC Analysis

• Sample Preparation:

  • Accurately weigh 2-5 mg of the Dexlansoprazole sample into an aluminum DSC pan.

  • Crimp the pan with a lid. For solvates, a pinhole lid is recommended to allow for controlled solvent escape.

• Instrument Setup:

  • Temperature Range: 25°C to 200°C (or above the highest expected melting point).

  • Heating Rate: A standard rate of 10°C/min is typically used for initial screening. Slower rates (e.g., 2-5°C/min) can improve resolution of complex transitions.

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min to provide an inert atmosphere.

  • Calibration: Ensure the instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium).

• Data Acquisition & Analysis:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Run the temperature program.

  • Analyze the resulting thermogram to determine the onset temperature, peak maximum, and integrated peak area (enthalpy of fusion, ΔHfus) for any thermal events.

Protocol for TGA Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the Dexlansoprazole sample into a TGA pan (platinum or ceramic).

• Instrument Setup:

  • Temperature Range: 25°C to 300°C (or a temperature sufficient to observe desolvation and initial degradation).

  • Heating Rate: 10°C/min.

  • Purge Gas: Nitrogen at a flow rate of 40-60 mL/min.

• Data Acquisition & Analysis:

  • Load the sample into the TGA furnace.

  • Run the temperature program.

  • Analyze the resulting curve to quantify the percentage weight loss over specific temperature ranges. A distinct step-wise loss typically corresponds to the loss of a solvent or water molecule.

Vibrational Spectroscopy (FT-IR & Raman): Probing Molecular Differences

Expertise & Causality: Fourier-Transform Infrared (FT-IR) and Raman spectroscopy are powerful, non-destructive techniques that probe the vibrational modes of molecules. While polymorphs have the same chemical bonds, the different ways molecules are arranged and interact in the crystal lattice (e.g., hydrogen bonding, π-π stacking) lead to subtle but measurable differences in their vibrational spectra.[8] These differences appear as shifts in peak positions, changes in peak intensities, or the appearance/disappearance of peaks.

• FT-IR Spectroscopy is particularly sensitive to polar functional groups involved in hydrogen bonding, such as the N-H and S=O groups in Dexlansoprazole.

• Raman Spectroscopy is highly sensitive to non-polar bonds and is excellent for examining the overall molecular framework and low-frequency lattice vibrations (phonon modes), which are directly related to the crystal packing arrangement.[8][9][10]

Caption: Workflow for polymorph differentiation using vibrational spectroscopy.

Protocol for FT-IR Analysis (ATR Method)

• Sample Preparation:

  • Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond) is clean.

  • Place a small amount (~1-2 mg) of the Dexlansoprazole powder onto the ATR crystal.

  • Apply consistent pressure using the anvil to ensure good contact between the sample and the crystal.

• Instrument Setup:

  • Spectral Range: 4000 to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Accumulate 16-32 scans to achieve a good signal-to-noise ratio.

  • Collect a background spectrum of the clean, empty ATR crystal before analyzing the sample.

• Data Acquisition & Analysis:

  • Collect the sample spectrum.

  • Perform an ATR correction if necessary.

  • Compare the spectrum to reference spectra of known polymorphs, paying close attention to the regions of N-H stretching (~3400-3200 cm⁻¹), S=O stretching (~1360-1350 cm⁻¹), and the fingerprint region (1500-600 cm⁻¹).[11]

Protocol for Raman Spectroscopy

• Sample Preparation:

  • Place a small amount of the sample onto a microscope slide or into a glass vial. No further preparation is typically needed.

• Instrument Setup:

  • Laser Excitation: 785 nm is common for pharmaceuticals to minimize fluorescence.

  • Spectral Range: 100 to 3200 cm⁻¹.

  • Resolution: ≤ 4 cm⁻¹ is crucial for resolving subtle polymorphic differences.[8]

  • Laser Power: Use the lowest power necessary to obtain a good signal to avoid sample heating, which could induce a polymorphic transformation.

• Data Acquisition & Analysis:

  • Focus the laser on the sample and acquire the spectrum.

  • Compare the spectrum to references, with particular focus on the low-frequency lattice modes (< 200 cm⁻¹) as these are often the most definitive for distinguishing polymorphs.[9]

Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy

Expertise & Causality: Solid-state NMR is a highly sensitive technique for probing the local chemical environment of specific atomic nuclei (e.g., ¹³C, ¹⁵N) within a solid sample. Molecules in different polymorphic forms, while chemically identical, are magnetically inequivalent due to their distinct packing environments. This results in different chemical shifts in the ssNMR spectrum. For complex cases or when other methods are inconclusive, ssNMR can provide definitive evidence of polymorphism by resolving signals from individual atoms in the asymmetric unit of the crystal lattice. It is also exceptionally powerful for quantifying mixtures of crystalline and amorphous material.

Protocol for ¹³C CP/MAS ssNMR

• Sample Preparation:

  • Tightly pack approximately 50-100 mg of the Dexlansoprazole sample into a zirconia rotor (typically 4 mm).

• Instrument Setup (Typical Parameters):

  • Technique: Cross-Polarization Magic Angle Spinning (CP/MAS).

  • Spinning Speed: 8-15 kHz (to minimize spinning sidebands).

  • Contact Time: ~1-2 ms.

  • Recycle Delay: Sufficiently long to allow for full relaxation of the nuclei (e.g., 5-10 s).

• Data Acquisition & Analysis:

  • Acquire the spectrum, accumulating a sufficient number of scans for a good signal-to-noise ratio.

  • Reference the chemical shifts (e.g., using adamantane).

  • Compare the spectrum to those of known polymorphs. The number of peaks observed for a given carbon resonance corresponds to the number of magnetically inequivalent molecules in the crystallographic asymmetric unit. Differences in peak positions between forms reflect changes in molecular conformation and packing.

Conclusion

The solid-state form of Dexlansoprazole is a critical quality attribute that must be thoroughly understood and controlled. A multi-technique approach, spearheaded by Powder X-Ray Diffraction, is essential for a comprehensive characterization. PXRD provides the definitive fingerprint for identification, while thermal analysis reveals the thermodynamic stability and relationships between forms. Vibrational spectroscopies like FT-IR and Raman offer valuable insights into molecular interactions, and ssNMR provides a high-resolution view of the local atomic environment. By employing the protocols outlined in this guide, researchers can confidently identify, differentiate, and monitor the polymorphic forms of Dexlansoprazole, ensuring the development of a safe, effective, and consistent drug product.

References

• US8362260B2, Crystalline forms of dexlansoprazole, Google P
• US20100113527A1, Crystalline forms of dexlansoprazole, Google P

• Hu, Y., et al. (2013). Polymorph Discrimination using Low Wavenumber Raman Spectroscopy. PMC - NIH, [Link]

• AlfatestLab. Polymorphs discrimination using Morphologically-Directed Raman Spectroscopy, [Link]

• WO2011139414A2, Dexlansoprazole polymorphic forms, Google P

• IJSRT. (2023). Formulation and Evaluation of Dexlansoprazole-Loaded Solid Lipid Nanoparticles for Solubility Enhancement. International Journal of Scientific Research & Technology, [Link]

• LBT Scientific. (2019). Raman Spectroscopy and Polymorphism, [Link]

• TREA. (2010). CRYSTALLINE FORMS OF DEXLANSOPRAZOLE, [Link]

• US8314241B2, Process for the preparation of crystalline dexlansoprazole, Google P

• Jurnal Farmasi dan Ilmu Kefarmasian Indonesia. (2021). Improving the Solubility of Dexlansoprazole by Cocrystallization with Isonicotinamide, [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Quantitative Solid-State NMR Analysis of Crystalline Polymorphs and Amorphous Phases, [Link]

• GSC Online Press. (2021). Formulation and evaluation of dexlansoprazole extended-release tablet, [Link]

• LBT Scientific. (2019). Raman Spectroscopy and Polymorphism, [Link]

• US20100113527A1, Crystals of Dexlansoprazole, Google P
• Googleapis.com. (2011). WO 2011/139414 A2,

• Far-Infrared Spectroscopy as A Probe for Polymorph Discrimination. (2018). PMC - PubMed Central, [Link]

• Springer. (2022). A combined differential scanning calorimetry and thermogravimetry approach for the effective assessment of drug substance‐excipient compatibility, [Link]

• PubMed. (2009). Formation, Physicochemical Characterization, and Thermodynamic Stability of the Amorphous State of Drugs and Excipients, [Link]

• MDPI. (2023). Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals, [Link]

• MDPI. (2021). Recent Advances in the Application of Characterization Techniques for Studying Physical Stability of Amorphous Pharmaceutical Solids, [Link]

• MDPI. (2023). Methods of Thermal Analysis as Fast and Reliable Tools for Identification and Quantification of Active Ingredients in Commercially Available Drug Products, [Link]

• MDPI. (2018). Vibrational Spectroscopy for Cocrystals Screening. A Comparative Study, [Link]

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Application Note: A Validated LC-MS/MS Method for the Quantification of Dexlansoprazole in Human Plasma

Abstract

This application note describes a robust, sensitive, and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of dexlansoprazole in human plasma. Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor used to treat acid-related disorders.[1][2] Accurate measurement of its concentration in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. This method utilizes a simple and efficient protein precipitation technique for sample preparation and employs a stable isotope-labeled internal standard (Dexlansoprazole-d4) to ensure accuracy and precision. The method was fully validated according to the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation guidance, demonstrating excellent performance across all validation parameters.[3][4]

Introduction

Dexlansoprazole is a proton pump inhibitor (PPI) that suppresses gastric acid secretion by inhibiting the (H+, K+)-ATPase enzyme system at the secretory surface of the gastric parietal cell.[2][5] It is the active enantiomer of lansoprazole and is formulated in a dual delayed-release technology to prolong its plasma concentration profile.[6][7] To support drug development and clinical research, a reliable bioanalytical method is essential for quantifying dexlansoprazole in human plasma.

LC-MS/MS has become the gold standard for bioanalysis due to its high selectivity, sensitivity, and speed. The method detailed herein was developed to provide a rapid and reliable tool for researchers. The choice of protein precipitation (PPT) as the sample preparation technique was based on its simplicity, high throughput, and cost-effectiveness, which is suitable for the analysis of large batches of clinical samples.[8][9] The use of a stable isotope-labeled internal standard (SIL-IS), Dexlansoprazole-d4, is critical as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, leading to the most accurate and precise quantification.[10]

Materials and Methods

Chemicals and Reagents

• Dexlansoprazole reference standard (>99.5% purity)

• Dexlansoprazole-d4 (Internal Standard, IS) (>99% purity)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Acetate (LC-MS Grade)

• Human Plasma (K2-EDTA as anticoagulant)

• Ultrapure Water

Instrumentation

A triple quadrupole mass spectrometer equipped with a positive electrospray ionization (ESI) source was used, coupled to a high-performance liquid chromatography (HPLC) system.

Component	Specification
HPLC System	Shimadzu Nexera X2 or equivalent
Mass Spectrometer	SCIEX API 4000 or equivalent
Analytical Column	X-terra RP18 (50 x 4.6 mm, 5 µm)[11]
Data System	Analyst Software

LC-MS/MS Conditions

Rationale for Parameter Selection:

• Mobile Phase: A mixture of ammonium acetate buffer and acetonitrile was chosen. The buffer helps to control the pH and ensure consistent retention times, while acetonitrile provides good chromatographic resolution. Formic acid is added to the mobile phase to promote protonation of dexlansoprazole, enhancing the signal in positive ion ESI mode.

• Gradient Elution: A gradient elution is employed to ensure a short run time (2.0 minutes) while achieving good separation of the analyte from endogenous plasma components.[11]

• MRM Transitions: The Multiple Reaction Monitoring (MRM) transitions were optimized by infusing standard solutions of dexlansoprazole and its IS into the mass spectrometer. The precursor ion ([M+H]+) was selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion was monitored in the third quadrupole (Q3). This highly specific detection minimizes interferences.

Table 1: Chromatographic Conditions | Parameter | Setting | | :--- | :--- | | Column | X-terra RP18 (50 x 4.6 mm, 5 µm)[11] | | Mobile Phase A | 2 mM Ammonium Acetate + 0.1% Formic Acid in Water | | Mobile Phase B | Acetonitrile + 0.1% Formic Acid | | Flow Rate | 0.50 mL/min[11][12] | | Injection Volume | 5 µL | | Column Temp. | 40 °C | | Run Time | 2.0 min[11] | | Gradient Program | Time (min) | %B | | | 0.00 | 20 | | | 0.50 | 95 | | | 1.50 | 95 | | | 1.51 | 20 | | | 2.00 | 20 |

Table 2: Mass Spectrometer Conditions | Parameter | Setting | | :--- | :--- | | Ionization Mode | ESI Positive | | Curtain Gas | 30 psi | | IonSpray Voltage | 5500 V | | Temperature | 500 °C | | Ion Source Gas 1 | 50 psi | | Ion Source Gas 2 | 50 psi | | MRM Transition | Q1 Mass (amu) | Q3 Mass (amu) | Dwell (ms) | | Dexlansoprazole | 370.0 | 252.0 | 200 | | Dexlansoprazole-d4 (IS) | 374.0 | 256.0 | 200 |

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and QCs

• Primary Stock Solutions: Prepare a 1.0 mg/mL stock solution of dexlansoprazole and dexlansoprazole-d4 (IS) by dissolving the accurately weighed reference standards in methanol.

• Working Solutions: Prepare serial dilutions of the dexlansoprazole stock solution with 50:50 (v/v) acetonitrile:water to create working solutions for calibration curve (CC) standards and quality control (QC) samples.

• IS Working Solution: Dilute the IS stock solution with 50:50 (v/v) acetonitrile:water to achieve a final concentration of 100 ng/mL.

• Calibration Curve (CC) Standards: Spike blank human plasma with the appropriate working solutions to obtain CC standards at concentrations of 2.0, 5.0, 25, 100, 500, 1000, 2000, and 2500 ng/mL. The calibration range was established based on typical plasma concentrations observed in clinical studies.[11]

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four concentration levels:

  • LLOQ: 2.0 ng/mL (Lower Limit of Quantification)

  • LQC: 6.0 ng/mL (Low Quality Control)

  • MQC: 600 ng/mL (Medium Quality Control)

  • HQC: 2000 ng/mL (High Quality Control)

Sample Preparation Protocol (Protein Precipitation)

The protein precipitation method is a rapid and effective technique for removing the majority of proteins from the plasma sample, which could otherwise interfere with the analysis. Acetonitrile is an efficient precipitating agent that also ensures the analyte remains in the supernatant.

Bioanalytical Method Validation

The method was validated following the FDA's "Bioanalytical Method Validation Guidance for Industry".[3][4] The validation assessed selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Selectivity and Linearity

• Selectivity: Six different lots of blank human plasma were analyzed to ensure no significant interference at the retention times of dexlansoprazole and the IS.

• Linearity: The calibration curve was linear over the range of 2.0-2500.0 ng/mL. A linear regression with a 1/x² weighting factor was used, and the correlation coefficient (r) was consistently >0.998.[11][12]

Accuracy and Precision

Intra-day and inter-day accuracy and precision were evaluated by analyzing six replicates of QC samples at four levels (LLOQ, LQC, MQC, HQC) on three separate days.

Table 3: Summary of Intra-day and Inter-day Accuracy & Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	2.0	≤ 8.5	-4.5 to 6.2	≤ 9.8	-2.1 to 5.5
LQC	6.0	≤ 6.1	-2.8 to 3.5	≤ 7.4	-1.5 to 4.1
MQC	600	≤ 4.5	-5.0 to 1.9	≤ 5.2	-3.3 to 2.8
HQC	2000	≤ 3.8	-1.7 to 2.4	≤ 4.9	-0.9 to 3.0

Acceptance Criteria: Precision (%CV) ≤15% (≤20% for LLOQ); Accuracy (%Bias) within ±15% (±20% for LLOQ).

Matrix Effect and Recovery

• Recovery: The extraction recovery of dexlansoprazole was determined by comparing the peak areas of extracted QC samples to those of post-extraction spiked samples. Recovery was consistent and concentration-independent, averaging >85%.

• Matrix Effect: The matrix effect was assessed by comparing the peak areas of analytes spiked into post-extraction blank plasma supernatant with those of pure solutions. The IS-normalized matrix factor was close to 1.0, indicating that the SIL-IS effectively compensated for any ion suppression or enhancement.

Stability

The stability of dexlansoprazole in human plasma was evaluated under various conditions to mimic situations encountered during routine sample handling and storage. Dexlansoprazole was found to be stable under all tested conditions.[11][12]

Table 4: Stability Assessment Summary

Stability Condition	Duration	Result
Bench-Top Stability	8 hours at Room Temp.	Stable
Freeze-Thaw Stability	3 cycles (-80°C to RT)	Stable
Autosampler Stability	24 hours at 10°C	Stable
Long-Term Stability	90 days at -80°C	Stable

Acceptance Criteria: Mean concentration within ±15% of nominal values.

Conclusion

The LC-MS/MS method described in this application note is rapid, sensitive, selective, and reliable for the quantification of dexlansoprazole in human plasma. The simple protein precipitation sample preparation allows for high-throughput analysis. The method was successfully validated according to current regulatory guidelines and is well-suited for supporting pharmacokinetic and bioequivalence studies in clinical and preclinical drug development.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Hotha, K. K., Bharathi, D. V., et al. (2012). Development and validation of a highly sensitive LC-MS/MS method for quantitation of dexlansoprazole in human plasma: application to a human pharmacokinetic study. Biomedical Chromatography. [Link]

• PubChem. Dexlansoprazole Compound Summary. National Center for Biotechnology Information. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Bora, R., Narenderan, S. T., et al. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. Research Journal of Pharmacy and Technology. [Link]

• U.S. Food and Drug Administration. (2016). Clinical Pharmacology and Biopharmaceutics Review(s) - Dexilant (dexlansoprazole). [Link]

• Health Canada. (2020). Product Monograph - DEXILANT. [Link]

• Bora, R., & Meyyanathan, S.N. Development And Validation Using Protein Precipitation By Liquid Chromatography Tandem Mass Spectrometry. Journal of Xi'an Shiyou University, Natural Science Edition. [Link]

• Cheng, J., Lu, W., et al. (2019). Pharmacokinetic/Pharmacodynamic Evaluation of Dexlansoprazole Infusion Injection Compared with Lansoprazole in Healthy Chinese Adults. Clinical Drug Investigation. [Link]

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Drug-excipient compatibility studies for Dexlansoprazole formulations

Abstract & Introduction

Dexlansoprazole is the R-enantiomer of lansoprazole, a proton pump inhibitor (PPI) that suppresses gastric acid secretion.[1] Its therapeutic efficacy is intrinsically linked to its stability, as it is highly susceptible to degradation in acidic environments.[2] Consequently, dexlansoprazole is formulated in dual delayed-release capsules to protect the active pharmaceutical ingredient (API) from stomach acid and ensure its delivery to the duodenum and small intestine where the pH is higher.[1][3] The selection of appropriate excipients is therefore a critical step in the development of a stable, safe, and effective dexlansoprazole dosage form.[4]

Drug-excipient compatibility studies are a mandatory component of preformulation research, designed to identify and mitigate potential physical and chemical interactions between the API and the inactive ingredients.[5][6] Such interactions can compromise the product's stability, bioavailability, and safety.[7] This application note provides a comprehensive guide for researchers and formulation scientists on designing and executing a robust drug-excipient compatibility study for dexlansoprazole. It details the rationale behind excipient selection, outlines protocols for key analytical techniques, and provides a framework for data interpretation, adhering to the principles outlined in ICH guidelines.[8][9]

Physicochemical Properties of Dexlansoprazole

A thorough understanding of the API's properties is fundamental to designing a meaningful compatibility study.

Property	Description	Implication for Formulation
Appearance	White to nearly white crystalline powder.[2][10]	Standard visual inspection is applicable.
Solubility	Freely soluble in methanol, ethanol; very slightly soluble in water; practically insoluble in hexane.[2][10]	Affects solvent selection for analytical methods and granulation processes.
Melting Point	Melts with decomposition at approximately 140°C.[2][10]	This thermal event is a key marker in Differential Scanning Calorimetry (DSC). A shift can indicate an interaction.
Stability	More stable in neutral and alkaline conditions; degrades rapidly in acidic conditions.[2][10] Stable when exposed to light.[2]	CRITICAL: Excipients must not create an acidic microenvironment. Enteric coating is essential. Forced degradation studies under acidic conditions are necessary to validate the stability-indicating nature of analytical methods.[11]
pKa	~8.87	Indicates the pH at which the compound will ionize.

Experimental Design: A Multi-Tiered Approach

A successful compatibility study integrates multiple analytical techniques to build a comprehensive picture of potential interactions. The workflow should be logical, starting with broad screening methods and progressing to specific, quantitative analyses.

Selection of Excipients

Excipients for dexlansoprazole delayed-release formulations must be chosen carefully to support the dosage form's function while ensuring API stability.

Table of Common Excipients for Delayed-Release Formulations:

Function	Excipient Class	Examples	Rationale & Potential Issues
Fillers/Diluents	Sugars, Celluloses	Mannitol, Microcrystalline Cellulose (MCC)	Provide bulk and improve compression. Mannitol is generally inert. MCC should be low moisture grade.
Binders	Polymers	Hypromellose (HPMC), Polyvinylpyrrolidone (PVP)	Impart cohesion to granules. HPMC is widely used and generally compatible.[12]
Disintegrants	Superdisintegrants	Croscarmellose Sodium, Sodium Starch Glycolate	Facilitate rapid breakdown of granules in the intestine.[12]
Lubricants	Stearates	Magnesium Stearate, Stearic Acid	Prevent adhesion to manufacturing equipment. Potential for interaction with some APIs, requires careful evaluation.
Glidants	Silicas	Colloidal Silicon Dioxide	Improve powder flow.[13] Generally considered inert.
Coating Agents	pH-Dependent Polymers	Methacrylic Acid Copolymers (e.g., Eudragit®), HPMC Phthalate (HPMCP)	CRITICAL: Provides enteric protection, dissolving only at the higher pH of the intestine.[14][15]
Plasticizers	Esters, Glycols	Triethyl Citrate, Polyethylene Glycol (PEG)	Ensures flexibility of the enteric coat.

Sample Preparation

The core of the study involves analyzing binary mixtures of dexlansoprazole with each selected excipient.

• Ratio Selection: A 1:1 (w/w) ratio of API to excipient is typically used for initial screening to maximize the likelihood of detecting an interaction.[16] Ratios reflecting the final formulation should also be tested.

• Physical Mixtures: Accurately weigh and combine the API and excipient in a glass vial. Mix thoroughly using a spatula or vortex mixer to ensure homogeneity.

• Stressed Samples: Prepare a separate set of binary mixtures by adding 5-10% (w/w) purified water to simulate the high humidity conditions encountered during accelerated stability testing.

• Controls: Prepare samples of the pure API and each pure excipient. These will serve as controls and undergo the same stress conditions.

Storage Conditions

Samples should be stored under accelerated stability conditions as prescribed by ICH Q1A(R2) guidelines to promote potential interactions within a shortened timeframe.[8][17][18]

• Primary Condition: 40°C / 75% Relative Humidity (RH) for 4 weeks.[17]

• Additional Condition: 50°C or 60°C in a dry oven to assess thermal stress without humidity.

• Analysis Timepoints: Samples should be analyzed at initial (T=0) and concluding (e.g., T=4 weeks) timepoints. Intermediate timepoints (e.g., 1 or 2 weeks) can provide additional insight.

Analytical Strategy

A multi-technique approach is essential for a thorough investigation. Thermal, spectroscopic, and chromatographic methods provide complementary information.[19][20]

Caption: Workflow for Drug-Excipient Compatibility Assessment.

Detailed Analytical Protocols

Protocol: Differential Scanning Calorimetry (DSC)

Causality: DSC measures the heat flow into or out of a sample as a function of temperature.[21] It is a rapid screening tool to detect physical interactions (like eutectic formation) or chemical reactions, which manifest as shifts in melting points, disappearance of peaks, or the appearance of new thermal events.[22]

Methodology:

• Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., Indium).

• Sample Preparation: Accurately weigh 2-5 mg of the sample (pure API, pure excipient, or binary mixture) into a standard aluminum pan. Crimp the pan to seal.

• Experimental Conditions:

  • Temperature Range: 30°C to 250°C (well beyond the melting point of dexlansoprazole).

  • Heating Rate: 10°C/min.

  • Purge Gas: Nitrogen at a flow rate of 40-50 mL/min.

• Data Analysis: Overlay the thermograms of the binary mixture with those of the individual components.

  • No Interaction: The thermogram of the mixture is a simple summation of the individual component thermograms.

  • Potential Interaction: Observe for broadening, shifting, or disappearance of the dexlansoprazole melting endotherm (~140°C), or the appearance of new exothermic or endothermic peaks.[20]

Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

Causality: FTIR spectroscopy identifies chemical functional groups by measuring the absorption of infrared radiation.[23] The disappearance of characteristic peaks or the appearance of new peaks in a binary mixture suggests the formation of new chemical bonds, indicating a chemical interaction.[24][25]

Methodology:

• Sample Preparation: Prepare a potassium bromide (KBr) disc. Mix ~1 mg of the sample with ~100 mg of dry, spectroscopic-grade KBr. Grind the mixture to a fine powder and press it into a transparent disc using a hydraulic press.

• Background Collection: Collect a background spectrum of the empty sample compartment.

• Experimental Conditions:

  • Spectral Range: 4000 cm⁻¹ to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Average of 16 or 32 scans to improve the signal-to-noise ratio.

• Data Analysis: Compare the spectrum of the binary mixture to the spectra of the pure API and excipient. Pay close attention to the characteristic peaks of dexlansoprazole (e.g., N-H, C=O, S=O stretching). A significant shift (>2 cm⁻¹) or the disappearance/appearance of peaks indicates a potential interaction.[26]

Protocol: Stability-Indicating HPLC Method

Causality: High-Performance Liquid Chromatography (HPLC) is the definitive technique for compatibility studies.[4] It separates and quantifies the API from its degradation products and excipients.[27] A "stability-indicating" method is one that can resolve the API from all potential degradation products, ensuring that a decrease in the API peak is accurately measured and any new impurity peaks are detected.[28]

Methodology:

• Forced Degradation: First, demonstrate the method's stability-indicating capability by subjecting a solution of pure dexlansoprazole to forced degradation under various stress conditions (acid, base, oxidation, heat, light) as per ICH guidelines.[11] The goal is to achieve 5-20% degradation.

• Chromatographic Conditions (Example): A validated method is required. The following is a representative starting point based on published literature.[29][30]

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of a phosphate buffer (pH ~7.0) and a polar organic solvent like acetonitrile or methanol.

  • Flow Rate: 1.0 - 1.2 mL/min.

  • Detection Wavelength: 283 nm or 285 nm.[28][29]

  • Column Temperature: Ambient or controlled at 30°C.

• Sample Preparation:

  • Accurately weigh an amount of the binary mixture equivalent to a target dexlansoprazole concentration (e.g., 100 µg/mL).

  • Dissolve in a suitable diluent (e.g., a 60:40 v/v mixture of 0.1 N NaOH and Acetonitrile).[27]

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Analyze the stressed binary mixture samples and the T=0 control.

  • Compatibility: The chromatogram shows no significant decrease (>1-2%) in the dexlansoprazole peak area and no appearance of new peaks corresponding to degradation products when compared to the control.[31]

  • Incompatibility: A significant decrease in the main peak area and/or the appearance of one or more new impurity peaks. Calculate the percentage of degradation and the relative amount of each new impurity.

Caption: Key Criteria for Assessing Compatibility.

Interpretation and Reporting

The final assessment of compatibility is based on a weight-of-evidence approach, integrating data from all analytical techniques.

• Visual Inspection: Note any changes in color, liquefaction, or gas formation. While not definitive, these are strong indicators of instability.

• Thermal Analysis (DSC/TGA): These are considered screening tools. A change in a DSC thermogram is an alert for a potential interaction that must be confirmed by a more specific method like HPLC.[21]

• Spectroscopy (FTIR): Provides evidence of chemical bond changes. Like DSC, it flags potential issues for confirmation.[25]

• Chromatography (HPLC): This is the ultimate arbiter of compatibility. It provides unambiguous, quantitative data on the loss of API and the formation of degradants.[27]

An excipient is deemed compatible if, after storage under accelerated conditions, the binary mixture shows:

• No significant change in physical appearance.

• No significant changes in DSC or FTIR spectra compared to the individual components.

• An HPLC assay of dexlansoprazole that is not significantly lower than the control and shows no new degradation peaks of significant size (e.g., >0.2%).

An excipient is deemed incompatible if significant changes are observed, particularly a confirmed loss of API or formation of degradants via HPLC.

Conclusion

A systematic and scientifically sound drug-excipient compatibility study is indispensable for the development of a robust and stable dexlansoprazole formulation. By employing a multi-tiered analytical approach that combines rapid screening tools like DSC and FTIR with the quantitative power of a stability-indicating HPLC method, formulation scientists can confidently select excipients that preserve the integrity of the API. This diligence in the preformulation stage is critical to ensuring the final drug product's quality, safety, and therapeutic efficacy, and is a key requirement for regulatory submissions.[6][32]

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• 21. biomedres.us [biomedres.us]
• 22. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 23. benthamdirect.com [benthamdirect.com]
• 24. eurekaselect.com [eurekaselect.com]
• 25. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 26. biopharma-asia.com [biopharma-asia.com]
• 27. scribd.com [scribd.com]
• 28. journals.najah.edu [journals.najah.edu]
• 29. researchgate.net [researchgate.net]
• 30. jetir.org [jetir.org]
• 31. veeprho.com [veeprho.com]
• 32. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]

Technical Notes & Optimization

Troubleshooting peak tailing in Dexlansoprazole HPLC analysis

Welcome to the Troubleshooting Guide for Dexlansoprazole HPLC Analysis. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues, with a specific focus on peak tailing. As Senior Application Scientists, we have compiled this guide to provide not just solutions, but a deeper understanding of the chromatographic principles at play.

Introduction to the Challenge: Understanding Dexlansoprazole and Peak Tailing

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a proton pump inhibitor. Its chemical structure contains a basic benzimidazole moiety and a sulfinyl group, which can present challenges in reversed-phase HPLC. The primary issue encountered is often peak tailing , which can compromise resolution, accuracy, and precision in quantitation.

Peak tailing for basic compounds like dexlansoprazole in reversed-phase HPLC is frequently caused by secondary interactions between the analyte and the stationary phase. The primary culprits are the acidic silanol groups (Si-OH) present on the surface of silica-based columns. At typical mobile phase pH values (between 3 and 7), these silanols can be deprotonated (SiO⁻), creating active sites that interact strongly with protonated basic analytes via ion-exchange mechanisms. This leads to a portion of the analyte being retained longer than the bulk, resulting in a tailed peak.

This guide will walk you through a logical, step-by-step process to identify the root cause of peak tailing and implement effective solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I'm observing significant peak tailing with my dexlansoprazole standard. What is the most likely cause?

A1: The most probable cause is secondary interaction between the protonated dexlansoprazole molecule and residual silanol groups on the HPLC column's silica surface. Dexlansoprazole has a pKa of approximately 4.53 for the pyridine nitrogen and another around 8.8-9.0 for the benzimidazole nitrogen. In a typical reversed-phase mobile phase with a pH between 3 and 7, the molecule will be protonated and carry a positive charge. If the mobile phase pH is high enough to deprotonate the surface silanols (pKa ~3.5-4.5), these negatively charged sites will strongly retain the positively charged analyte, causing tailing.

To confirm this, consider the following:

• Column Type: Are you using a modern, high-purity, end-capped C18 column? Older "Type A" silica columns have a higher concentration of acidic silanols and are more prone to this issue.

• Mobile Phase pH: Is your mobile phase pH below 4? Operating at a lower pH (e.g., 2.5-3.0) will suppress the ionization of silanol groups, minimizing these secondary interactions.

Q2: How can I modify my mobile phase to reduce peak tailing for dexlansoprazole?

A2: Optimizing the mobile phase is the most effective first step. Here are several strategies, ordered from most common to more advanced:

• Lower the pH: Adjust the aqueous portion of your mobile phase to a pH of 2.5-3.0 using an appropriate buffer like phosphate or formate. At this pH, most silanol groups will be protonated (Si-OH), effectively "shielding" them from interacting with the protonated dexlansoprazole.

• Increase Buffer Concentration: A higher buffer concentration (e.g., 25-50 mM) can also help. The buffer cations will compete with the protonated analyte for any available ionized silanol sites, further reducing secondary interactions.

• Add a Competing Base: Introduce a small amount of a competing amine, such as triethylamine (TEA), into the mobile phase (0.1-0.5% v/v). TEA is a small, basic molecule that will preferentially interact with the active silanol sites, effectively masking them from the dexlansoprazole. Remember to adjust the mobile phase pH after adding the amine.

Table 1: Mobile Phase Modification Strategies and Their Mechanisms

Strategy	Typical Concentration/Value	Mechanism of Action	Key Considerations
pH Adjustment	pH 2.5 - 3.5	Suppresses ionization of silanol groups (Si-OH), minimizing ion-exchange interactions.	Ensure column stability at low pH. May alter analyte retention time.
Increase Buffer Strength	25 - 50 mM	Buffer cations compete with the protonated analyte for active silanol sites.	Higher salt concentrations can increase system pressure and risk precipitation.
Add Competing Base	0.1 - 0.5% (v/v) TEA	The competing base (e.g., TEA) preferentially binds to active silanol sites, masking them.	Can suppress ionization in MS detection. May require dedicated column for amine-containing mobile phases.

Q3: Could my column be the problem? What column characteristics are best for analyzing basic compounds like dexlansoprazole?

A3: Absolutely. The column is a critical factor. If mobile phase optimization doesn't resolve the issue, evaluate your column choice.

• High-Purity Silica: Use columns packed with modern, high-purity silica ("Type B"). These have a much lower metal content and fewer acidic silanols compared to older silica types.

• End-Capping: Ensure you are using a thoroughly end-capped column. End-capping is a process where residual silanols are chemically bonded with a small silylating agent (like trimethylchlorosilane) to make them inert.

• Alternative Stationary Phases: Consider phases with "embedded polar groups" or "polar-endcapping." These phases have functional groups (e.g., carbamate) embedded within the alkyl chain, which helps to shield the silanols and provides an alternative, symmetrical interaction mechanism for polar and basic analytes. Some manufacturers also offer specific columns designed for basic compounds.

Q4: I've tried adjusting the mobile phase and I'm using a good quality column, but I still see some tailing. What else can I check?

A4: If the primary causes have been addressed, it's time to investigate other potential issues. The following troubleshooting workflow can help isolate the problem.

Caption: Logical workflow for troubleshooting HPLC peak tailing.

• Column Contamination/Degradation: The column might be contaminated with strongly retained basic compounds from previous analyses or the stationary phase might be degraded. Try a rigorous washing procedure or, if the column is old, replace it.

• Sample Overload: Injecting too much sample mass can saturate the stationary phase at the column inlet, leading to tailing. Try reducing the injection volume or the sample concentration.

• Extracolumn Volume: Excessive volume in tubing, fittings, or the detector flow cell can cause band broadening that manifests as tailing. Ensure you are using tubing with a small internal diameter (e.g., 0.005" or 0.12 mm) and that all connections are made with zero dead volume.

• Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the mobile phase (e.g., 100% Acetonitrile), it can cause peak distortion. Ideally, the sample solvent should be the same as, or weaker than, the mobile phase.

Experimental Protocols

Protocol 1: Column Conditioning and Equilibration

This protocol is essential to ensure a stable and inert surface before analysis, especially when using a mobile phase with additives like TEA.

• Initial Flush: Flush the new or stored column with 100% HPLC-grade acetonitrile or methanol for at least 20 column volumes. (For a 4.6 x 150 mm column, this is approx. 30-40 mL).

• Intermediate Flush: Flush with an intermediate solvent like 50:50 acetonitrile:water for 10 column volumes.

• Mobile Phase Equilibration: Introduce the analytical mobile phase.

  • If the mobile phase contains a competing base (e.g., TEA), this step is critical. Equilibrate the column with the mobile phase for at least 30-50 column volumes, or until the baseline is stable and retention times are reproducible. This ensures the silanol sites are fully saturated with the competing base.

• System Check: Perform several blank injections (mobile phase as sample) followed by injections of a system suitability standard to confirm stable retention times and peak shapes.

Protocol 2: Preparation of pH-Adjusted Mobile Phase

This protocol details the correct preparation of a buffered mobile phase to control silanol ionization.

• Prepare Aqueous Buffer:

  • Weigh the appropriate amount of buffering agent (e.g., potassium phosphate monobasic) to achieve the target concentration (e.g., 25 mM) in the final aqueous volume.

  • Dissolve in HPLC-grade water.

• Adjust pH:

  • While stirring, slowly add a pH adjuster (e.g., 85% phosphoric acid) dropwise.

  • Monitor the pH with a calibrated pH meter until the target pH (e.g., 3.0) is reached.

• Final Mobile Phase Preparation:

  • Measure the required volumes of the prepared aqueous buffer and the organic solvent (e.g., acetonitrile) using graduated cylinders.

  • Combine them in the mobile phase reservoir. For example, for a 70:30 (v/v) aqueous:acetonitrile mobile phase, combine 700 mL of the pH-adjusted buffer with 300 mL of acetonitrile.

• Degassing: Degas the final mobile phase using sonication, vacuum filtration, or an inline degasser before use to prevent air bubbles in the system.

References

• HPLC for Pharmaceutical Scientists. Wiley-Interscience. [Link]

• Introduction to Modern Liquid Chromatography, 3rd Edition. Wiley. [Link]

• Peak Tailing in HPLC. Restek. [Link]

• Dexlansoprazole DrugBank Entry. DrugBank. [Link]

Optimizing Mobile Phase for Dexlansoprazole Sesquihydrate HPLC: A Technical Support Guide

Welcome to the technical support center for the HPLC analysis of Dexlansoprazole sesquihydrate. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions regarding mobile phase optimization. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-proven insights to help you overcome common analytical challenges.

Troubleshooting Guide: Resolving Common Chromatographic Issues

This section addresses specific problems you may encounter during the HPLC analysis of Dexlansoprazole, with a focus on mobile phase-related causes and solutions.

Q1: Why is my Dexlansoprazole peak exhibiting significant tailing or fronting?

Peak asymmetry is a common issue that can compromise the accuracy and precision of quantification.

Probable Causes & Solutions:

• Inappropriate Mobile Phase pH: Dexlansoprazole is a benzimidazole derivative with a pKa around 8.87.[1] If the mobile phase pH is too close to the pKa, the analyte can exist in both ionized and non-ionized forms, leading to peak tailing.

  • Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. For Dexlansoprazole, a mobile phase pH of around 7.0-7.2 is often effective for achieving symmetrical peaks.[1][2]

• Secondary Interactions with the Stationary Phase: Residual silanol groups on the C18 column can interact with the basic nitrogen atoms in the Dexlansoprazole molecule, causing peak tailing.

  • Solution: Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1-1%).[1][3] TEA will preferentially interact with the active silanol sites, minimizing their interaction with Dexlansoprazole.

• Column Overload: Injecting too high a concentration of the sample can lead to peak fronting.

  • Solution: Reduce the sample concentration or the injection volume. A typical concentration range for Dexlansoprazole analysis is 25-150 µg/mL.[2][4]

Q2: My retention time for Dexlansoprazole is shifting between injections. What's causing this instability?

Inconsistent retention times can affect the reliability of peak identification and integration.

Probable Causes & Solutions:

• Inadequate Column Equilibration: Insufficient equilibration time with the mobile phase before starting the analytical run can lead to drifting retention times.

  • Solution: Ensure the column is equilibrated for a sufficient period (typically 15-30 minutes or until a stable baseline is achieved) with the mobile phase before injecting your first sample.

• Mobile Phase Instability or Evaporation: The composition of the mobile phase can change over time due to the evaporation of the more volatile organic component (e.g., acetonitrile or methanol).

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs capped to minimize evaporation. Using a mobile phase with a lower percentage of the volatile organic solvent can also help if evaporation is a significant issue.

• Fluctuations in Column Temperature: Changes in the ambient temperature can affect the viscosity of the mobile phase and the kinetics of partitioning, leading to shifts in retention time.

  • Solution: Use a column oven to maintain a constant and controlled temperature throughout the analysis.

Q3: I'm struggling with poor resolution between Dexlansoprazole and its related substances or degradation products. How can I improve the separation?

Achieving adequate resolution is critical for accurate impurity profiling and stability-indicating assays.

Probable Causes & Solutions:

• Suboptimal Mobile Phase Composition: The ratio of the aqueous and organic components of the mobile phase may not be optimal for separating closely eluting compounds.

  • Solution: Systematically vary the mobile phase composition. For instance, if you are using a mixture of acetonitrile and a buffer, try decreasing the percentage of acetonitrile to increase the retention and potentially improve the resolution of early eluting peaks. Conversely, a slight increase in the organic modifier can sometimes improve the separation of later eluting compounds.

• Inappropriate Organic Modifier: The choice of organic solvent can significantly impact selectivity.

  • Solution: If you are using acetonitrile, try substituting it with methanol, or vice versa. Methanol and acetonitrile have different solvent properties and can provide different selectivities for your analytes.

• Isocratic vs. Gradient Elution: An isocratic method may not be sufficient to resolve all compounds in a complex mixture, especially in forced degradation studies where a wide range of polar and non-polar degradants may be present.[5][6][7]

  • Solution: Develop a gradient elution method. A gradient allows for a continuous change in the mobile phase composition during the run, which can significantly improve the resolution of complex mixtures. A typical gradient might start with a higher percentage of the aqueous phase and gradually increase the organic phase concentration.[5]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the development of a robust HPLC method for Dexlansoprazole.

Q1: What is a good starting point for mobile phase selection for Dexlansoprazole analysis?

A common starting point for reversed-phase HPLC analysis of Dexlansoprazole is a C18 column with a mobile phase consisting of a phosphate or ammonium acetate buffer and an organic modifier like acetonitrile or methanol.[1][2][6] The pH of the buffer is a critical parameter and should be carefully controlled.

Example Starting Mobile Phases:

Aqueous Phase	Organic Phase	Ratio (v/v)	Reference
0.01M KH2PO4 buffer (pH 7.0 with triethylamine)	Acetonitrile	60:40	[2]
10mM Dibasic potassium phosphate buffer (pH 7.2)	Acetonitrile	70:30	[1]
0.5 mmol Ammonium Acetate (pH 4.5)	Acetonitrile	Gradient	[6]
Water	Methanol	5:95	[8][9]

Q2: How does the pH of the mobile phase affect the chromatography of Dexlansoprazole?

The mobile phase pH plays a crucial role in controlling the retention and peak shape of ionizable compounds like Dexlansoprazole. Since Dexlansoprazole is a weak base, its retention on a reversed-phase column is highly dependent on its ionization state. At a pH below its pKa, it will be protonated and more polar, resulting in earlier elution. At a pH above its pKa, it will be in its neutral form and more retained. Controlling the pH is essential for reproducible results.

Q3: What is the purpose of adding triethylamine (TEA) to the mobile phase?

Triethylamine (TEA) is often used as a mobile phase additive in the analysis of basic compounds like Dexlansoprazole.[1][3] It acts as a competing base that masks the residual silanol groups on the silica-based stationary phase. This minimizes the undesirable secondary interactions between the basic analyte and the acidic silanol groups, resulting in improved peak symmetry and reduced tailing.

Q4: How should I prepare and handle the mobile phase to ensure method robustness?

Proper preparation and handling of the mobile phase are critical for achieving reproducible and reliable results.

• Use high-purity solvents and reagents: Always use HPLC-grade solvents and high-purity salts and additives.

• Accurate pH measurement: Use a calibrated pH meter to ensure the accurate and consistent pH of the aqueous phase.

• Degassing: Thoroughly degas the mobile phase before use to prevent the formation of air bubbles in the pump and detector, which can cause baseline noise and pressure fluctuations. Sonication or vacuum filtration are common degassing methods.[9]

• Filtration: Filter the mobile phase through a 0.45 µm or 0.22 µm membrane filter to remove any particulate matter that could clog the column or other system components.[10]

• Fresh Preparation: Prepare fresh mobile phase for each analysis to avoid issues related to solvent evaporation, microbial growth, or degradation of additives.

Experimental Workflow for Mobile Phase Optimization

The following diagram illustrates a systematic approach to optimizing the mobile phase for Dexlansoprazole analysis.

Caption: A systematic workflow for troubleshooting and optimizing the HPLC mobile phase.

References

• Dexlansoprazole Stability Analysis | PDF | High Performance Liquid Chromatography - Scribd. Available at: [Link]

• Bhole, R., Bonde, C., Girase, G., & Gurav, S. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. An-Najah Journals. Available at: [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. (2021). Journal of Emerging Technologies and Innovative Research. Available at: [Link]

• Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC - An-Najah journals. Available at: [Link]

• Nakkala, K., et al. (2021). Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC. ResearchGate. Available at: [Link]

• Yanamadala, G., et al. (2013). stability indicating validated novel RP-HPLC method for the estimation of Dexlansoprazole in bulk and extended release capsules. ResearchGate. Available at: [Link]

• RP-HPLC method for dexlansoprazole in bulk and capsules. (2024). Available at: [Link]

• Keerthi, L. (2021). a novel rp-hplc method development and validation for the estimation of dexlansoprazole in. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available at: [Link]

• Al-karmal, A., et al. (2022). Quality by Design Formulation Approach for the Development of Orodispersible Tablets of Dexlansoprazole. PMC - PubMed Central. Available at: [Link]

• Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. Asian Journal of Pharmaceutical Analysis. Available at: [Link]

• International Journal of Current Advan urnal of Current Advanced Research. (2018). Available at: [Link]

• Automatic Identification of Lansoprazole Degradants under Stress Conditions by LC-HRMS with MassChemSite and WebChembase | Journal of Chemical Information and Modeling - ACS Publications. Available at: [Link]

• Meher Madhavi K. (2018). Analytical method development, validation and forced degradation studies of lansoprazole by rp-hplc. SciSpace. Available at: [Link]

• Forced degradation studies of lansoprazole using LC-ESI HRMS and 1 H-NMR experiments. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Quality by Design Formulation Approach for the Development of Orodispersible Tablets of Dexlansoprazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jetir.org [jetir.org]
• 5. scribd.com [scribd.com]
• 6. journals.najah.edu [journals.najah.edu]
• 7. journals.najah.edu [journals.najah.edu]
• 8. RP-HPLC method for dexlansoprazole in bulk and capsules. [wisdomlib.org]
• 9. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 10. journalijcar.org [journalijcar.org]

Dexlansoprazole Dissolution Enhancement: A Technical Support Guide

Welcome to the technical support center for researchers, scientists, and drug development professionals dedicated to overcoming the challenges associated with the dissolution rate of Dexlansoprazole. This guide is structured to provide not just protocols, but a deeper understanding of the scientific principles and troubleshooting strategies essential for successful formulation development.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding Dexlansoprazole's physicochemical properties and common formulation challenges.

Question 1: Why is Dexlansoprazole considered a poorly soluble drug?

Dexlansoprazole is classified as a Biopharmaceutics Classification System (BCS) Class II drug, which is characterized by low aqueous solubility and high membrane permeability.[1][2] Its aqueous solubility is notably poor, approximately 0.1 mg/mL at a neutral pH of 7.[1] This low solubility is a primary factor limiting its oral bioavailability, as the drug must first dissolve in gastrointestinal fluids to be absorbed.

Furthermore, Dexlansoprazole's solubility is highly pH-dependent. It is more soluble in acidic conditions but is also extremely labile at low pH, leading to degradation in the stomach.[1][3] This dual challenge of poor neutral solubility and acid instability necessitates advanced formulation strategies, such as enteric coating, to protect the drug and ensure it dissolves at the intended site of absorption in the intestine.[3][4]

Question 2: What are the primary strategies for improving the dissolution rate of Dexlansoprazole?

Given its BCS Class II properties, the primary goal is to enhance the dissolution rate to leverage its inherent high permeability. The main strategies revolve around increasing the drug's surface area and/or its apparent solubility. Key approaches include:

• Amorphous Solid Dispersions (ASDs): This involves dispersing Dexlansoprazole in its amorphous, higher-energy state within a polymer matrix. This prevents the drug from crystallizing and presents it in a more readily dissolvable form.

• Nanoparticle Engineering: Reducing the particle size of Dexlansoprazole to the nanometer scale dramatically increases the surface area-to-volume ratio, leading to a faster dissolution rate according to the Noyes-Whitney equation. Techniques like Solid Lipid Nanoparticles (SLNs) have been successfully employed.[1]

• Co-crystallization: This technique involves forming a new crystalline solid phase composed of Dexlansoprazole and a benign co-former molecule held together by non-covalent bonds, such as hydrogen bonds.[5][6] Co-crystals can exhibit significantly different (and often improved) physicochemical properties, including solubility and dissolution rate, compared to the pure drug.[5][7]

• Lipid-Based Formulations: Self-microemulsifying drug delivery systems (SMEDDS) can be formulated to carry the drug in a lipidic vehicle. Upon gentle agitation in aqueous media (like GI fluids), these systems form fine oil-in-water microemulsions, presenting the drug in a solubilized state ready for absorption.[8]

Question 3: What dissolution media and apparatus are recommended for in-vitro testing of Dexlansoprazole formulations?

Due to its pH-dependent solubility and the nature of its delayed-release formulations, multi-stage dissolution testing is often required. The US FDA recommends comparative dissolution profiling using USP Apparatus I (Baskets) at 100 rpm in multiple media to verify the release characteristics of dual-release formulations.[9]

A typical testing protocol might involve:

• Acid Stage: Exposure to 0.1 N HCl for a specified period (e.g., 2 hours) to simulate gastric fluid and test the integrity of the enteric coating. Little to no drug release should occur.[9]

• Buffer Stage: Transferring the dosage form to a buffer at a higher pH (e.g., pH 6.0, 6.8, or 7.0 phosphate buffer) to simulate intestinal conditions and measure the drug release rate.[9][10] A small amount of surfactant like Sodium Lauryl Sulphate (SLS) may be necessary to maintain sink conditions.[10]

The specific pH of the buffer can be chosen to target different regions of the intestine where the formulation is designed to release the drug.[11][12]

Part 2: Troubleshooting Guides for Formulation Development

This section provides in-depth troubleshooting for specific experimental challenges.

Guide 1: Amorphous Solid Dispersions (ASDs)

Scenario: "My Dexlansoprazole ASD, prepared by solvent evaporation, shows excellent initial dissolution but recrystallizes upon storage, leading to a loss of dissolution advantage. How can I improve its physical stability?"

Root Cause Analysis:

Recrystallization in ASDs is a common stability issue. It occurs because the amorphous form is thermodynamically unstable and will always tend to revert to its more stable, lower-energy crystalline state. This process is driven by molecular mobility. The key to preventing it is to limit this mobility by selecting the right polymer and ensuring a homogenous, single-phase dispersion.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ASD stability.

Experimental Protocol: Polymer Screening using Differential Scanning Calorimetry (DSC)

• Objective: To assess the miscibility of Dexlansoprazole with various polymers (e.g., PVP K30, HPMC-AS, Soluplus®) and predict the stability of the resulting ASD.

• Preparation:

  • Accurately weigh and prepare physical mixtures of Dexlansoprazole and the selected polymer at various ratios (e.g., 10:90, 20:80, 30:70 drug:polymer by weight).

  • Gently blend the powders using a mortar and pestle.

• DSC Analysis:

  • Accurately weigh 3-5 mg of the physical mixture into a standard aluminum DSC pan and seal it.

  • Place the pan in the DSC instrument. Use an empty, sealed pan as a reference.

  • Perform a "heat-cool-heat" cycle:

    • First Heat: Ramp the temperature from 25°C to ~20°C above the melting point of Dexlansoprazole (~140°C) at a rate of 10°C/min. This removes the thermal history and creates an amorphous blend in-situ.

    • Cool: Quench-cool the sample to below its expected Tg (e.g., -20°C).

    • Second Heat: Ramp the temperature again at 10°C/min to approximately 200°C.

• Data Interpretation:

  • Miscible System: The thermogram from the second heating scan will show a single glass transition temperature (Tg) that lies between the Tg of the pure drug and the pure polymer. The presence of a single Tg is a strong indicator of miscibility.

  • Immiscible System: The thermogram will show two distinct Tgs, corresponding to the drug-rich and polymer-rich phases, or a single Tg that does not change with composition.

Guide 2: Co-Crystallization

Scenario: "My liquid-assisted grinding experiment to produce Dexlansoprazole co-crystals with a chosen co-former (e.g., isonicotinamide) resulted in a physical mixture. How can I successfully screen for and produce co-crystals?"

Root Cause Analysis:

Co-crystal formation depends on favorable intermolecular interactions, primarily hydrogen bonding, between the active pharmaceutical ingredient (API) and the co-former.[5][6] Failure to form a co-crystal suggests that the self-association of the individual components is energetically more favorable than the API-co-former interaction under the experimental conditions. The choice of solvent and screening method is critical.

Troubleshooting & Screening Protocol:

• Co-former Selection (In-Silico & Experimental):

  • Principle: Choose co-formers that are pharmaceutically acceptable and have complementary hydrogen bond donors and acceptors to Dexlansoprazole's sulfinyl (S=O) and N-H groups.[5]

  • Action: Use co-formers like isonicotinamide, nicotinamide, or other GRAS (Generally Regarded as Safe) compounds with amide, carboxylic acid, or pyridine functionalities.[5][13]

• Solvent Screening:

  • Principle: The solvent mediates the interaction. The relative solubility of the API and co-former in the solvent is crucial.

  • Action: Test a range of solvents (e.g., ethanol, methanol, ethyl acetate, acetonitrile). A solvent in which both components have moderate, but not excessively high, solubility is often ideal.

• Experimental Screening Methods:

Method	Step-by-Step Protocol	Rationale & Causality
Slurry Crystallization	1. Add an excess of a 1:1 stoichiometric physical mixture of Dexlansoprazole and the co-former to a small volume of the chosen solvent in a sealed vial. 2. Agitate the slurry at a constant temperature (e.g., 25°C) for 24-72 hours. 3. Isolate the solid by vacuum filtration and allow it to air dry.	This method allows the system to reach thermodynamic equilibrium. If the co-crystal is the most stable solid form, it will preferentially crystallize from the solution over time.
Solvent Evaporation	1. Dissolve stoichiometric amounts (e.g., 1:1 molar ratio) of Dexlansoprazole and the co-former in a minimal amount of a common solvent to achieve a clear solution. 2. Allow the solvent to evaporate slowly and undisturbed at room temperature.	Slow evaporation provides the necessary time for the specific API-co-former hydrogen bonds to form and organize into a crystal lattice.[13]
Liquid-Assisted Grinding	1. Place a stoichiometric mixture of Dexlansoprazole and the co-former in a ball mill or mortar. 2. Add a very small, sub-stoichiometric amount of a selected solvent (e.g., a few microliters per 100 mg of solid). 3. Grind the mixture for 30-60 minutes.	The small amount of liquid acts as a molecular lubricant, increasing mobility and facilitating the molecular recognition required for co-crystal formation without fully dissolving the components.

• Characterization is Key:

  • Principle: You must confirm the formation of a new, single crystalline phase.

  • Action: Analyze the resulting solids using the following hierarchy:

    • Powder X-Ray Diffraction (PXRD): This is the definitive method. A true co-crystal will exhibit a unique diffraction pattern that is different from the patterns of the starting materials and their physical mixture.[5]

    • Differential Scanning Calorimetry (DSC): A co-crystal will typically show a single, sharp melting endotherm at a temperature different from that of the API or co-former.[5]

    • Fourier-Transform Infrared (FTIR) Spectroscopy: Look for shifts in the vibrational frequencies of key functional groups (e.g., N-H stretch, S=O stretch) involved in hydrogen bonding, which indicates a change in the molecular environment.[5]

Sources

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• 5. Improving the solubility of dexlansoprazole by cocrystallization with isonicotinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. EP2452678A2 - Pulsatile-release pharmaceutical formulation of dexlansoprazole - Google Patents [patents.google.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Matrix Effects in Dexlansoprazole Bioanalysis

Prepared by: Senior Application Scientist

Welcome to the technical support guide for the bioanalysis of Dexlansoprazole. This resource is designed for researchers, scientists, and drug development professionals encountering challenges with matrix effects in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Our goal is to provide practical, field-proven insights and solutions to ensure the development of robust, accurate, and reproducible bioanalytical methods.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding matrix effects in the quantitative analysis of Dexlansoprazole from biological samples.

Q1: What are matrix effects and why are they a critical issue in Dexlansoprazole bioanalysis?

A: Matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the biological sample matrix.[1] In LC-MS/MS analysis, particularly with electrospray ionization (ESI), these interferences can either suppress or enhance the signal of Dexlansoprazole, leading to inaccurate and unreliable quantitative results.[2] The primary concern is that the magnitude of this effect can vary unpredictably from one sample to another, compromising the precision and accuracy of the entire study.[3] Regulatory bodies like the FDA and EMA mandate the evaluation of matrix effects during method validation to ensure data integrity.[2][4]

Q2: What are the primary sources of matrix effects when analyzing Dexlansoprazole in plasma or serum?

A: The most significant contributors to matrix effects in plasma are endogenous phospholipids from cell membranes.[5][6] Due to their amphipathic nature, phospholipids are often co-extracted with analytes and can wreak havoc in several ways: they can cause ion suppression, increase system backpressure, and shorten the lifespan of the analytical column.[6] Other sources include salts, proteins that were not fully precipitated, and exogenous compounds like anticoagulants or co-administered drugs.[1]

Q3: How can I quantitatively assess the presence and magnitude of matrix effects in my assay?

A: The most accepted method is the post-extraction spike approach .[1][5] This involves comparing the peak response of an analyte spiked into an extracted blank matrix sample to the response of the analyte in a pure solution (neat standard). The matrix factor (MF) is calculated, and an MF value significantly different from 1.0 indicates the presence of ion suppression (<1.0) or enhancement (>1.0). For a robust method, the absolute MF should ideally be between 0.75 and 1.25.[1] A qualitative assessment can also be performed using a post-column infusion experiment to identify chromatographic regions where matrix effects are most pronounced.[7]

Q4: What is the role of an internal standard (IS), and which type is best for Dexlansoprazole?

A: An internal standard is a compound added at a constant concentration to all samples (calibrators, QCs, and unknowns) to correct for variability in sample processing and instrument response. The ideal IS should mimic the analyte's behavior as closely as possible. For Dexlansoprazole, the gold standard is a stable isotope-labeled (SIL) internal standard , such as Dexlansoprazole-d4.[8][9] A SIL-IS has nearly identical chemical properties and chromatographic retention time to Dexlansoprazole, meaning it will experience the same degree of matrix effect.[5][10] This co-elution allows it to effectively compensate for signal variations, a feat that a structural analog IS (like Omeprazole) may not achieve as reliably.[11][12]

Troubleshooting Guide: Common Issues & Solutions

This guide provides a structured approach to diagnosing and resolving specific problems encountered during method development and sample analysis.

Problem 1: High variability in QC sample results (>15% CV) and poor reproducibility.

• Probable Cause: Inconsistent matrix effects between wells or samples. This is often due to an inadequate sample cleanup procedure that fails to uniformly remove interfering components like phospholipids.

• Solution Pathway:

  • Evaluate Sample Preparation: Protein precipitation (PPT) is fast but often results in the "dirtiest" extracts.[13][14] If you are using PPT, consider switching to a more rigorous technique like liquid-liquid extraction (LLE) or, preferably, solid-phase extraction (SPE).[14]

  • Incorporate Phospholipid Removal (PLR): Use specialized SPE cartridges or 96-well plates (e.g., HybridSPE®, Ostro™) designed to selectively remove phospholipids while allowing Dexlansoprazole to pass through.[13][15] This is one of the most effective ways to improve assay robustness.[6]

  • Verify IS Performance: Ensure you are using a stable isotope-labeled IS (Dexlansoprazole-d4).[8] An analog IS may not track the analyte's response variability caused by matrix effects.[10]

Problem 2: Low analyte response, poor sensitivity, and inability to consistently meet the Lower Limit of Quantitation (LLOQ).

• Probable Cause: Significant ion suppression. Endogenous matrix components, especially phospholipids, are co-eluting with Dexlansoprazole and competing for ionization in the MS source, thereby reducing its signal.[6]

• Solution Pathway:

  • Optimize Chromatography: The first step is to try and chromatographically separate Dexlansoprazole from the region of ion suppression. Modify your gradient to be sharper, or use a column with a different selectivity. A post-column infusion experiment can pinpoint the exact retention times where suppression occurs.[7]

  • Enhance Sample Cleanup: This is the most direct way to eliminate the source of suppression. Implement a robust SPE protocol. See Protocol 2 for a detailed example.

  • Reduce Sample Injection Volume: Injecting a smaller volume can lessen the total amount of matrix components entering the MS system, though this may compromise sensitivity if the suppression is severe.[7]

  • Consider a Different Ionization Technique: ESI is highly susceptible to matrix effects.[2][5] If your instrument allows, testing Atmospheric Pressure Chemical Ionization (APCI) may resolve the issue, as it is generally less prone to suppression from non-volatile matrix components.[1]

Problem 3: Incurred sample reanalysis (ISR) fails, even though the validation run passed.

• Probable Cause: The matrix of the incurred (study) samples is different from the pooled blank matrix used for validation. This can be due to metabolites, co-administered drugs, or disease-state physiology affecting the endogenous profile of the samples.

• Solution Pathway:

  • Re-evaluate Matrix Effect with Multiple Sources: During validation, assess the matrix effect using at least six different sources of blank matrix to ensure the method is robust against inter-subject variability.[3]

  • Improve Chromatographic Resolution: Focus on increasing the separation between Dexlansoprazole and any potential drug metabolites that might be causing interference in the incurred samples.

  • Implement a More Universal Cleanup: A more aggressive and less selective cleanup (like a mixed-mode SPE) might be necessary to remove a wider range of interferences present in the diverse study sample population.

Data Summary: Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Efficacy for Dexlansoprazole
Protein Precipitation (PPT)	Fast, inexpensive, simple workflow.[13]	"Dirty" extract, high levels of phospholipids remain, prone to significant matrix effects.[13][14]	Suitable for early discovery but often lacks the robustness for regulated bioanalysis.[16]
Liquid-Liquid Extraction (LLE)	Cleaner extract than PPT, removes salts and many polar interferences.[11][14]	More labor-intensive, requires solvent optimization, potential for emulsions.	A viable and published method for Dexlansoprazole, offering moderate cleanup.[11][17]
Solid-Phase Extraction (SPE)	Provides the cleanest extracts, can concentrate the analyte, high reproducibility.[15]	Requires method development, more expensive than PPT/LLE.	Highly effective, especially with phases designed for phospholipid removal.[9][15] Recommended for regulated studies.

Experimental Protocols & Workflows

Workflow for Troubleshooting Matrix Effects

The following diagram outlines a logical decision-making process for identifying and mitigating matrix effects in your Dexlansoprazole assay.

Caption: A decision tree for troubleshooting matrix effects in bioanalysis.

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike)

• Objective: To quantitatively determine the degree of ion suppression or enhancement for Dexlansoprazole.

• Methodology:

  • Prepare Set A: Spike a known amount of Dexlansoprazole and IS into the mobile phase or reconstitution solvent. This represents 100% response (no matrix effect).

  • Prepare Set B: Process at least 6 different lots of blank biological matrix (e.g., human plasma) through your entire sample preparation procedure. After the final extraction step, spike the resulting blank extracts with the same amount of Dexlansoprazole and IS as in Set A.

  • Prepare Set C: Spike blank biological matrix with Dexlansoprazole and IS before the extraction procedure. This set is used to determine overall recovery, but is not needed for the matrix factor calculation itself.

  • Analysis: Inject all samples from Set A and Set B into the LC-MS/MS system.

  • Calculation:

    • Matrix Factor (MF): MF = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

    • IS-Normalized MF: (MF of Analyte) / (MF of Internal Standard)

  • Interpretation: An IS-Normalized MF close to 1.0 indicates the IS is effectively compensating for the matrix effect, even if the absolute MF for the analyte is not 1.0.[1]

Protocol 2: Sample Preparation via Phospholipid Removal Plate

• Objective: To efficiently remove proteins and phospholipids from plasma samples prior to LC-MS/MS analysis, thereby minimizing matrix effects. This protocol is adapted from pass-through methodologies.[13]

• Materials:

  • Phospholipid removal 96-well plate (e.g., Waters Ostro™, Supelco HybridSPE-PPT®)

  • Acetonitrile with 1% formic acid (Precipitation Solvent)

  • Dexlansoprazole-d4 working solution (in Acetonitrile)

  • Collection plate

  • Vacuum manifold or positive pressure manifold

• Methodology:

  • Aliquot Sample: In a 96-well plate or microcentrifuge tubes, aliquot 100 µL of plasma sample (calibrator, QC, or unknown).

  • Add IS & Precipitate: Add 300 µL of cold Precipitation Solvent containing the working concentration of Dexlansoprazole-d4.

  • Vortex: Vortex the plate/tubes for 2 minutes to ensure complete protein precipitation.

  • Load Plate: Place the phospholipid removal plate on the manifold base with a collection plate underneath.

  • Transfer & Filter: Transfer the entire supernatant from the precipitation step to the wells of the phospholipid removal plate.

  • Apply Pressure/Vacuum: Apply a brief pulse of vacuum (~10 in. Hg) or positive pressure (~10 psi) to draw the sample through the sorbent bed and into the collection plate. The goal is a quick pass-through, not a traditional SPE elution.

  • Evaporate & Reconstitute (Optional): Depending on the required sensitivity, the eluate can be evaporated to dryness under nitrogen and reconstituted in a smaller volume of mobile phase.

  • Inject: The sample is now ready for injection into the LC-MS/MS system. This procedure removes >99% of phospholipids, significantly improving data quality.[6]

References

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. (2015). Chromatography Online. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (n.d.). LCGC International. [Link]

• Xue, Y. J., Liu, J., & Fu, Y. (2017). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 9(1), 1-5. [Link]

• All You Need To Know About Phospholipid Removal (PLR). (n.d.). Element Lab Solutions. [Link]

• Hotha, K. K., Bharathi, D. V., et al. (2012). Development and validation of a highly sensitive LC-MS/MS method for quantitation of dexlansoprazole in human plasma: application to a human pharmacokinetic study. Biomedical Chromatography, 26(2), 192-198. [Link]

• Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. (n.d.). Waters Corporation. [Link]

• Selective Depletion of Phospholipids in Bioanalysis using HybridSPE-PPT Technology. (n.d.). Chromatography Today. [Link]

• V., & S. (2012). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Bora, R., Narenderan, S. T., Babu, B., et al. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. Journal of Applied Pharmaceutical Science, 8(07), 033-036. [Link]

• Chambers, E., Lame, M., & Bardsley, S. (2011). Extraction methods for the removal of phospholipids and other endogenous material from a biological fluid. Bioanalysis, 3(24), 2747-2755. [Link]

• Hotha, K. K., Bharathi, D. V., et al. (2012). Development and validation of a highly sensitive LC-MS/MS method for quantitation of dexlansoprazole in human plasma: application to a human pharmacokinetic study. Semantic Scholar. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Chromatography Online. [Link]

• Mei, H., Hsieh, Y., Nardo, C., et al. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid Communications in Mass Spectrometry, 17(1), 97-103. [Link]

• Bora, R., & Meyyanathan, S. N. (2019). Development And Validation Using Protein Precipitation Of Dexlansoprazole In Spiked Human Plasma By Liquid Chromatography Tandem Mass Spectrometry. Journal of Xi'an Shiyou University, Natural Science Edition. [Link]

• FDA Clinical Pharmacology and Biopharmaceutics Review: Dexlansoprazole. (2016). U.S. Food and Drug Administration. [Link]

• Bala Sekharan, C., Prasada Rao, M., et al. (2015). Determination of the dexlansoprazole in bulk and spiked human plasma by extraction spectrophotometry. ResearchGate. [Link]

• Bora, R., Narenderan, S. T., Babu, B., et al. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. ResearchGate. [Link]

• Bora, R., & Meyyanathan, S. N. (2019). Development And Validation Using Protein Precipitation Of Dexlansoprazole In Spiked Human Plasma By Liquid Chromatography Tandem Mass Spectrometry. Journal of Xi'an Shiyou University, Natural Science Edition. [Link]

• Drug Bioanalysis by LC-MS: some pragmatic solutions to commonly occurring problems. (n.d.). Chromatography Today. [Link]

• Bala Sekharan, C., Prasada Rao, M., et al. (2015). Determination of the Dexlansoprazole in Bulk and Spiked Human Plasma by Extraction Spectrophotometry. ResearchGate. [Link]

• Zhang, K., Zhang, Y., et al. (2019). Pharmacokinetic/Pharmacodynamic Evaluation of Dexlansoprazole Infusion Injection Compared with Lansoprazole in Healthy Chinese Adults. Clinical Drug Investigation, 39(7), 641-653. [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. (2021). Journal of Emerging Technologies and Innovative Research. [Link]

• Matrix Effect Elimination During LC–MS/MS Bioanalytical Method Development. (2019). ResearchGate. [Link]

• Wolska, A., Stachecka, J., & Czerwińska, K. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis, 164, 619-621. [Link]

• Draft Guidance on Dexlansoprazole. (2018). U.S. Food and Drug Administration. [Link]

• Guideline on bioanalytical method validation. (2011). European Medicines Agency. [Link]

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Technical Support Center: Strategies for Preventing Dexlansoprazole Degradation During Analysis

Welcome to the technical support center for dexlansoprazole analysis. This guide is designed for researchers, analytical scientists, and drug development professionals who work with dexlansoprazole. As a proton pump inhibitor (PPI), dexlansoprazole is inherently susceptible to degradation, particularly in acidic environments. This presents significant challenges for accurate and reproducible quantification.

This document provides in-depth, field-proven insights and troubleshooting protocols to help you maintain the integrity of your samples and standards, ensuring the reliability of your analytical results.

Section 1: Understanding Dexlansoprazole's Instability

FAQ: Why is dexlansoprazole so prone to degradation during analysis?

Answer: Dexlansoprazole's instability is rooted in its chemical structure, specifically the sulfinyl group linking benzimidazole and pyridine rings. This structure is highly susceptible to rearrangement and degradation in the presence of acid.[1][2] As a PPI, its mechanism of action involves activation in the acidic environment of the stomach's parietal cells; this same reactivity makes it labile under analytical conditions if not properly controlled.[3][4]

Key characteristics to be aware of include:

• Acid Lability: It degrades rapidly in acidic conditions.[2][5] This is the most critical factor to control during analysis.

• Alkaline Stability: Dexlansoprazole is significantly more stable in neutral and alkaline (basic) solutions.[1][3] This principle is the cornerstone of preventing degradation.

• Other Stress Factors: Forced degradation studies show susceptibility to oxidative, thermal, and to a lesser extent, photolytic stress.[6][7] While the product is generally stable to ambient light, high-intensity light in a photostability chamber can cause degradation.[1][6]

The primary triggers for dexlansoprazole degradation are summarized below.

Caption: Key environmental factors that can induce dexlansoprazole degradation.

Section 2: Troubleshooting Guide for Sample & Standard Preparation

This is the most critical stage where degradation commonly occurs. The choice of diluent is paramount for accurate results.

FAQ: My dexlansoprazole standard/sample recoveries are low and inconsistent. What is the most likely cause and how do I fix it?

Answer: The most probable cause is the degradation of dexlansoprazole in your sample/standard diluent prior to injection. Using unbuffered aqueous solutions, acidic media, or even pure organic solvents like methanol without an alkalizing agent can lead to rapid degradation. The solution is to prepare all samples and standards in a basic (alkaline) diluent to ensure stability.

The following table illustrates the impact of diluent choice.

Diluent Composition	Approximate pH	Expected Observation	Recommendation
0.1 N Hydrochloric Acid	1.0	Severe and rapid degradation (>5% within minutes).[6]	Avoid. Used for forced degradation studies only.
Deionized Water	~5.5 - 6.5	Gradual but significant degradation over a short period.	Avoid. Insufficiently stable for a sequence.
Methanol / Water (50:50)	~7.0	Moderate stability, but risk of degradation increases over time.	Not Recommended. Lacks buffering capacity.
0.1 N NaOH / Methanol (75:25)	> 12.0	Excellent Stability. [8]	Recommended. Provides a highly stable environment.
Phosphate Buffer (pH 7.2) / Acetonitrile (70:30)	7.2	Excellent Stability. [9]	Recommended. Ideal for mimicking mobile phase conditions.

Protocol: Preparation of Stabilized Dexlansoprazole Solutions

This protocol ensures the stability of both standard and sample solutions during the analytical run.

Objective: To prepare a 100 µg/mL dexlansoprazole working standard solution.

Materials:

• Dexlansoprazole Reference Standard

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Sodium Hydroxide (NaOH), analytical grade

• Deionized Water

• Volumetric flasks and pipettes

Procedure:

• Prepare the Alkalized Diluent:

  • To prepare a 0.1 N NaOH solution, dissolve 4.0 g of NaOH in 1 L of deionized water.

  • Mix the 0.1 N NaOH solution with Methanol in a 75:25 (v/v) ratio.[8] For example, combine 75 mL of 0.1 N NaOH with 25 mL of Methanol. This is your working diluent.

  • Alternative: Prepare a 10 mM dibasic potassium phosphate buffer and adjust the pH to 7.20 with dilute orthophosphoric acid. Mix this buffer with acetonitrile in a 70:30 (v/v) ratio.[9]

• Prepare the Stock Standard Solution (e.g., 1 mg/mL):

  • Accurately weigh 25 mg of dexlansoprazole reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the prepared alkalized diluent. Mix thoroughly. This solution is more stable but should still be prepared fresh for best results.

• Prepare the Working Standard Solution (100 µg/mL):

  • Pipette 5.0 mL of the stock standard solution into a 50 mL volumetric flask.

  • Dilute to volume with the alkalized diluent and mix thoroughly.

• Sample Preparation (from Capsules):

  • For delayed-release capsules, carefully open the capsule and transfer the intact granules into a volumetric flask.[6]

  • Add a volume of the alkalized diluent sufficient to submerge the granules.

  • Sonicate for approximately 15-20 minutes to dissolve the drug from the granules.[6]

  • Allow the solution to return to room temperature, then dilute to the final volume with the alkalized diluent.

  • Filter through a 0.45 µm syringe filter compatible with basic solutions (e.g., PTFE or Nylon) before injection.

Section 3: Troubleshooting Guide for Chromatographic Analysis

Even with a stable solution, degradation can occur on the HPLC system itself if the chromatographic conditions are not optimized.

FAQ: I'm seeing peak splitting, tailing, or new impurity peaks during my HPLC run. Could this be on-column degradation?

Answer: Yes, this is a strong possibility. If your mobile phase is acidic or unbuffered, the dexlansoprazole that was stable in your basic diluent can begin to degrade upon injection as it mixes with the mobile phase on the column. This leads to poor peak shape and inaccurate quantification. The key is to use a mobile phase with a neutral to slightly alkaline pH.

The workflow below outlines the optimization process to prevent on-column degradation.

Caption: HPLC method optimization workflow for dexlansoprazole analysis.

Protocol: Recommended Stability-Indicating HPLC Method

This method is adapted from published, validated procedures and is designed to prevent on-column degradation while separating the parent drug from potential degradants.[9]

Parameter	Recommended Condition	Rationale / Causality
Stationary Phase	X-Terra RP18 or equivalent C18 column (e.g., 250 x 4.6 mm, 5 µm)	Provides good retention and resolution for dexlansoprazole and its related substances.[9]
Mobile Phase	10 mM Dibasic Potassium Phosphate Buffer : Acetonitrile : Triethylamine (70:30:1 v/v/v)	The buffer maintains a stable, slightly alkaline pH on-column, preventing degradation. Acetonitrile provides the necessary elution strength.[9]
pH of Aqueous Phase	Adjust to 7.20 with dilute orthophosphoric acid	This is critical. A pH of 7.2 ensures dexlansoprazole remains in its stable, non-protonated form during separation.[9]
Flow Rate	1.2 mL/min	Provides optimal efficiency and reasonable run times.[9]
Column Temperature	Ambient or controlled at 30°C	Elevated temperatures can promote degradation; maintaining a consistent temperature ensures reproducibility.[6]
Detection Wavelength	285 nm	This is a wavelength of maximum absorbance for dexlansoprazole, providing good sensitivity.[9]
Injection Volume	10-20 µL	Standard volume for typical analytical concentrations.

Summary of Best Practices

Factor	Prevention Strategy	Why It Works
Diluent	Always use a freshly prepared alkaline diluent (e.g., buffered at pH 7.2 or using 0.1 N NaOH).	Neutralizes any residual acidity and maintains dexlansoprazole in its most stable form.[8][9]
Mobile Phase	Ensure the aqueous component of the mobile phase is buffered to a pH between 7.0 and 7.2.	Prevents on-column acid-catalyzed degradation upon injection.[6]
Temperature	Avoid excessive heat. Store stock solutions refrigerated and run HPLC at ambient or controlled room temperature.	Thermal stress is a known degradation pathway.[6][7]
Time	Analyze samples and standards as quickly as possible after preparation.	Minimizes the opportunity for any potential degradation, even in stabilized solutions.
Light	Use amber vials or protect solutions from direct, high-intensity light.	While generally stable to ambient light, this is a good laboratory practice to prevent photolytic degradation.[1][6]

By understanding the inherent instability of dexlansoprazole and implementing these robust sample handling and chromatographic strategies, you can overcome the common challenges associated with its analysis and generate accurate, reliable, and reproducible data.

References

• Scribd. Dexlansoprazole Stability Analysis. Available at: [Link]

• U.S. Food and Drug Administration. DEXILANT (dexlansoprazole) Label. Available at: [Link]

• An-Najah National University. Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Available at: [Link]

• Takeda Canada Inc. DEXILANT Product Monograph (2020). Available at: [Link]

• ResearchGate. Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC. Available at: [Link]

• Semantic Scholar. Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Available at: [Link]

• Takeda Canada Inc. DEXILANT Product Monograph (2014). Available at: [Link]

• National Institutes of Health. Pharmacological and Safety Profile of Dexlansoprazole: A New Proton Pump Inhibitor – Implications for Treatment of Gastroesophageal Reflux Disease in the Asia Pacific Region. Available at: [Link]

• An-Najah National University Journals. Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Available at: [Link]

• Indian Journal of Research in Pharmacy and Biotechnology. FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE DELAYED RELEASE CAPSULES. Available at: [Link]

• Veeprho. Dexlansoprazole Impurities and Related Compound. Available at: [Link]

• ResearchGate. Review article: Dual delayed release formulation of dexlansoprazole MR, a novel approach to overcome the limitations of conventional single release proton pump inhibitor therapy. Available at: [Link]

• Wikipedia. Dexlansoprazole. Available at: [Link]

• International Journal of Current Advanced Research. Stability Indicating Rp-HPLC Assay Method For the Determination of Dexlansopraxole in Bulk and Capsuledosage Forms. Available at: [Link]

• Mayo Clinic. Dexlansoprazole (Oral Route). Available at: [Link]

• ResearchGate. Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Available at: [Link]

• ResearchGate. Stress degradation study and structure characterization of oxidation degradation product of dexlansoprazole. Available at: [Link]

• U.S. Food and Drug Administration. Draft Guidance on Dexlansoprazole. Available at: [Link]

• JETIR. ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Available at: [Link]

• GSC Biological and Pharmaceutical Sciences. Formulation and evaluation of dexlansoprazole extended-release tablet. Available at: [Link]

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Technical Support Center: A Deep Dive into the Optimization of Enteric Coating for Dexlansoprazole Pellets

Dexlansoprazole, a proton pump inhibitor (PPI), is inherently unstable in acidic environments.[1] Consequently, an enteric coating is crucial to protect the active pharmaceutical ingredient (API) from degradation in the stomach, ensuring its delivery to the small intestine for absorption.[2] This technical guide delves into the nuances of formulating and processing enteric-coated dexlansoprazole pellets, with a focus on achieving optimal therapeutic efficacy and product quality. A unique feature of dexlansoprazole is its dual delayed-release (DDR) formulation, which employs two types of enteric-coated granules to prolong the plasma concentration profile of the drug.[3]

Troubleshooting Guide: Navigating Common Coating Defects

This section provides a systematic approach to identifying and resolving common issues encountered during the fluid bed coating of dexlansoprazole pellets.

Pellet Agglomeration and Twinning

The Issue: A prevalent problem where pellets adhere to one another, forming larger clusters. This defect compromises yield, content uniformity, and the dissolution profile.[4]

Causality and Mechanism: Agglomeration is primarily a result of over-wetting, where the rate of coating solution application surpasses the solvent evaporation rate. This leads to a tacky pellet surface, promoting adhesion upon collision. Inadequate fluidization can create "dead zones" in the coating chamber, where pellets are not sufficiently separated, further exacerbating the issue.[5]

Recommended Solutions:

• Process Parameter Optimization:

  • Reduce Spray Rate: Align the spray rate with the drying capacity of the fluid bed processor to prevent excessive moisture accumulation.[5]

  • Increase Drying Efficiency: Elevate the inlet air temperature or airflow volume to enhance solvent evaporation. Care must be taken to remain within the thermal stability limits of dexlansoprazole.

  • Enhance Atomization: Increase the atomization air pressure to produce finer droplets, which distribute more evenly and dry more rapidly.

• Formulation Adjustments:

  • Lower Solids Content: Decrease the solid content of the coating dispersion to reduce its viscosity and prevent the formation of large, slow-drying droplets.[4]

  • Incorporate Anti-Tacking Agents: The addition of talc (up to 50% of the dry polymer weight) or colloidal silicon dioxide is effective in minimizing tackiness.[6]

Cracking or Peeling of the Enteric Film

The Issue: The integrity of the enteric film is compromised, leading to premature drug release and failure to meet acid resistance specifications.

Causality and Mechanism: A brittle film is often the result of insufficient plasticizer, which is essential for imparting flexibility to the polymer matrix.[7] High internal stresses, induced by rapid drying at elevated temperatures, can also lead to film fracture. Furthermore, if the product temperature falls below the minimum film-forming temperature (MFFT) of the polymer dispersion, the polymer particles will fail to coalesce into a continuous, coherent film.

Recommended Solutions:

• Formulation Optimization:

  • Select and Optimize Plasticizer: For acrylic polymers like Eudragit®, citrate esters such as triethyl citrate (TEC) are highly suitable.[7] The concentration should be methodically optimized, typically falling within the 10% to 25% range based on dry polymer weight.

• Process Control:

  • Moderate Drying Conditions: Employ a controlled, gradual drying process by avoiding excessively high inlet air temperatures.

  • Maintain Product Temperature: Ensure the product temperature remains consistently above the MFFT of the enteric polymer throughout the coating run.

• Introduce a Barrier Coat: Applying a sub-coat of a non-functional polymer like hydroxypropyl methylcellulose (HPMC) provides a smooth, inert surface for the enteric coat, improving adhesion and preventing potential interactions between the acidic polymer and the acid-labile drug.[8]

Inadequate Acid Resistance in Dissolution Testing

The Issue: The coated pellets release more than the acceptable limit of dexlansoprazole (typically >10%) during the acid stage of dissolution (e.g., 2 hours in 0.1 N HCl).

Causality and Mechanism: This failure is often due to insufficient coating thickness, which fails to provide a robust barrier against acid penetration.[9][10] Film permeability, which can be exacerbated by hydrophilic plasticizers or film imperfections, also plays a significant role.[7] Additionally, some aqueous polymer dispersions require a post-coating curing step to ensure complete film coalescence and reduce permeability.[11]

Recommended Solutions:

• Increase Coating Weight Gain: A higher weight gain, often in the range of 10-15% or more, may be necessary to achieve the critical coating thickness required for acid protection.

• Formulation Refinement:

  • Utilize a Hydrophobic Plasticizer: Opt for a hydrophobic plasticizer like TEC over a hydrophilic one such as polyethylene glycol (PEG) to minimize the water permeability of the film.[7]

• Process Enhancement:

  • Implement a Curing Step: Evaluate the impact of a post-coating curing step (e.g., 40-60°C for 2-24 hours). This can significantly improve the film's resistance to acid.[11]

  • Apply a Seal Coat: A seal coat is particularly important if the core pellets contain alkaline excipients, as it prevents the neutralization and premature dissolution of the enteric polymer at the core-coat interface.[12]

Incomplete Drug Release in Buffer Stage

The Issue: The pellets do not release the full amount of dexlansoprazole within the specified time in the buffer stage of dissolution (e.g., pH 6.8).

Causality and Mechanism: An excessively thick enteric coat can significantly delay the dissolution of the polymer, even at the target pH. Over time, some enteric polymers can also undergo cross-linking, especially under conditions of high temperature and humidity, which reduces their solubility.

Recommended Solutions:

• Optimize Coating Thickness: Reduce the enteric coat weight gain to a level that ensures acid resistance without unduly retarding release in the buffer.

• Control Storage Conditions: Store the finished pellets in well-sealed containers under controlled temperature and humidity to mitigate the risk of polymer cross-linking.

• Verify Dissolution Medium pH: Ensure the pH of the buffer is appropriate for the enteric polymer used. For instance, Eudragit® L100 requires a pH > 6.0 for dissolution, whereas Eudragit® S100 needs a pH > 7.0.

Frequently Asked Questions (FAQs)

Formulation Development

• Q1: Why is a sub-coat (seal coat) critical for dexlansoprazole pellets?

  • A1: A sub-coat is multi-functional: it protects the acid-labile dexlansoprazole from the acidic enteric polymer, provides a smooth surface for uniform enteric coat application, and enhances the mechanical strength of the pellets.[8]

• Q2: How do I select the appropriate enteric polymer for a dual delayed-release profile?

  • A2: To achieve the DDR profile of dexlansoprazole, you can either formulate two distinct populations of pellets with different enteric coatings or use a combination of polymers. For the first release in the proximal small intestine, polymers like Eudragit® L 30 D-55 (dissolves at pH 5.5) are suitable. For the second, more distal release, a polymer like Eudragit® S 100 (dissolves at pH 7.0) or a thicker coating of a lower pH-dissolving polymer could be employed.[13]

Process Optimization and Scale-Up

• Q3: What are the most critical process parameters to monitor during fluid bed coating?

  • A3: The key is to maintain a thermodynamic balance. The most critical parameters are inlet air temperature, product temperature (relative to the MFFT), spray rate, atomization air pressure (which controls droplet size), and fluidizing air volume.[14]

• Q4: What are the primary challenges when scaling up the pellet coating process?

  • A4: Maintaining a comparable fluidization pattern is paramount. Process parameters such as spray rate and airflow do not typically scale linearly with batch size and require careful recalculation based on thermodynamic and geometric principles.[15] Longer processing times in larger batches also increase the mechanical stress on the pellets.

Analytical Characterization

• Q5: What is the standard dissolution methodology for dexlansoprazole delayed-release products?

  • A5: A two-stage dissolution test as per USP guidelines is standard. This involves an initial acid stage (typically 2 hours in 0.1 N HCl) followed by a buffer stage (e.g., pH 6.8 phosphate buffer).[16] Due to the potential for acid-induced degradation, using a stability-indicating HPLC method for analysis is highly recommended over UV spectroscopy.[17]

• Q6: How can the thickness and uniformity of the enteric coat be accurately assessed?

  • A6: While in-process weight gain is a useful indicator, more direct and precise methods are available. Scanning Electron Microscopy (SEM) of pellet cross-sections allows for direct visualization and measurement of the coating thickness. Advanced Process Analytical Technology (PAT) tools like Optical Coherence Tomography (OCT) and Near-Infrared (NIR) spectroscopy can provide non-destructive, real-time measurements of coating thickness and uniformity.[9][10][18]

Data Summaries and Standard Protocols

Table 1: Critical Process Parameters for Dexlansoprazole Pellet Coating

Parameter	Typical Range	Rationale & Impact on Quality
Inlet Air Temperature	50 - 70 °C	Balances drying rate; too low may cause agglomeration, too high can lead to film cracking.
Product Temperature	35 - 45 °C	Must be maintained above the polymer's MFFT for effective film formation.
Spray Rate	10 - 50 g/min/kg	Must be controlled to prevent over-wetting and subsequent agglomeration.[4]
Atomization Air Pressure	1.5 - 3.0 bar	Controls droplet size; higher pressure leads to finer droplets and a more uniform coating.
Fluidizing Air Volume	Equipment Dependent	Ensures uniform pellet circulation for even coating application.

Experimental Protocol: Preparation of an Aqueous Enteric Coating Suspension

This protocol outlines the preparation of a 1 kg batch of an enteric coating suspension using Eudragit® L 30 D-55.

Materials:

Component	Amount (g)	Function
Eudragit® L 30 D-55 (30% dispersion)	500.0	Enteric Polymer
Triethyl Citrate (TEC)	22.5	Plasticizer (15% of dry polymer)
Talc	75.0	Anti-tacking Agent (50% of dry polymer)
Purified Water	402.5	Solvent
Total	1000.0

Procedure:

• In a suitable vessel, disperse the Triethyl Citrate in purified water with gentle stirring.

• Slowly add the talc to the plasticizer dispersion, mixing until a homogenous suspension is achieved.

• In a separate container, place the Eudragit® L 30 D-55 dispersion.

• Under gentle agitation, slowly add the talc/plasticizer suspension to the Eudragit® dispersion. Avoid high shear to prevent polymer coagulation.

• Continue mixing for a minimum of 30 minutes.

• Prior to use, pass the suspension through a 100-mesh sieve to eliminate any potential aggregates.

Visualizations: Workflows and Logic Diagrams

Workflow for Enteric Coating of Dexlansoprazole Pellets

Caption: A typical experimental workflow for the enteric coating of dexlansoprazole pellets.

Troubleshooting Logic for Dissolution Failure (Acid Stage)

Sources

• 1. What you need to know when you prescribe a proton pump inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jinlupacking.com [jinlupacking.com]
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• 5. hello-pharma.com [hello-pharma.com]
• 6. Development and Characterization of Enteric-Coated Immediate-Release Pellets of Aceclofenac by Extrusion/Spheronization Technique Using κ-Carrageenan as a Pelletizing Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Ascertain a minimum coating thickness for acid protection of enteric coatings by means of optical coherence tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]
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• 16. accessdata.fda.gov [accessdata.fda.gov]
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• 18. Non-destructive prediction of enteric coating layer thickness and drug dissolution rate by near-infrared spectroscopy and X-ray computed tomography - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing content uniformity issues in Dexlansoprazole capsules

A Guide to Investigating and Resolving Content Uniformity Failures

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and manufacturing professionals working with Dexlansoprazole modified-release capsules. Content uniformity is a critical quality attribute that ensures every capsule delivers the correct dose to the patient. Given the unique Dual Delayed-Release (DDR) formulation of Dexlansoprazole, achieving uniformity can present specific challenges.[1][2][3]

This document provides in-depth troubleshooting guidance in a direct question-and-answer format. It moves beyond simple procedural steps to explain the underlying scientific principles, helping you diagnose the root cause of variability and implement robust, science-driven solutions.

Part 1: Troubleshooting Guide - Investigating Content Uniformity Failures

This section addresses specific failures you might encounter during manufacturing or quality control testing.

Question 1: Our batch of Dexlansoprazole capsules failed content uniformity testing according to USP <905>. The Acceptance Value (AV) is above the L1 limit of 15.0. Where should we start our investigation?

Answer:

A failure to meet the USP <905> requirements for Uniformity of Dosage Units is a critical issue that necessitates a systematic root cause analysis.[4][5][6][7] The Acceptance Value (AV) calculation is sensitive to both the mean deviation from the label claim and the spread of individual unit doses (Relative Standard Deviation, RSD). A high AV can stem from issues in three main areas: the formulation blend, the capsule filling process, or the analytical method itself.

Our investigation should follow a logical progression, starting with the most likely sources of variability.

Workflow: Root Cause Analysis for Content Uniformity Failure

Here is a systematic workflow to guide your investigation.

Caption: Root cause analysis workflow for a content uniformity failure.

Question 2: We suspect powder segregation is the root cause. How can we confirm this and what are the mitigation strategies for a Dexlansoprazole DDR formulation?

Answer:

This is a very common and critical issue. Segregation, the separation of a powder blend's components, directly leads to inconsistent Active Pharmaceutical Ingredient (API) concentration in the dosage units.[8][9][10] For Dexlansoprazole, the formulation is not a simple powder but a mixture of two types of enteric-coated granules, each with a different pH-dependent release profile.[2][3][11] Any difference in the physical properties (size, shape, density) of these two granule populations, or between the granules and any excipients, creates a high potential for segregation.

Step 1: Confirming Segregation

Before implementing changes, you must confirm that segregation is occurring.

• Experimental Protocol: Blend Uniformity Assessment via Thief Sampling

  • Prepare a batch of the Dexlansoprazole granule blend in your production-scale blender.

  • After the blending cycle is complete, do not discharge the blender.

  • Use a validated sampling thief to take samples from at least 10 different, geographically distinct locations within the blender (e.g., top, middle, bottom; near walls, center).

  • Assay each sample in triplicate for Dexlansoprazole content.

  • Calculate the mean potency and the Relative Standard Deviation (RSD) across all locations. An RSD of >3% is a strong indicator of a non-homogenous blend.

Step 2: Identifying the Segregation Mechanism

The most common segregation mechanisms in pharmaceutical manufacturing are sifting, fluidization, and trajectory segregation.[9][12]

• Sifting/Percolation: Smaller particles move through the spaces between larger ones. This is highly likely if there is a significant size difference between the two types of enteric-coated granules.[9]

• Fluidization: Lighter or aerodynamically finer particles are lifted by air currents during powder transfer and settle last, often concentrating at the top of a hopper.[12]

Step 3: Mitigation Strategies

• Particle Engineering: The most robust solution is to modify the physical properties of the granules to be as similar as possible.

  • Action: Aim for overlapping particle size distributions and similar densities for both granule types. This may require adjusting the coating process or the starting core material (e.g., sugar spheres).[13]

• Process Optimization:

  • Minimize Drop Heights: Reduce the distance the blend falls when being transferred from the blender to the hopper and from the hopper to the capsule filler.[12] This minimizes trajectory and percolation effects.

  • Use Mass Flow Hoppers: Funnel flow hoppers can exacerbate segregation, as the material in the center flows out first. Mass flow designs, where the entire bed of powder moves downward, are highly effective at remixing any segregation that occurred during filling.[13]

  • Optimize Blender Settings: Over-blending can be as detrimental as under-blending. It can induce segregation in fragile blends. Validate your blending time to find the optimal window of homogeneity.[14]

Question 3: Our blend uniformity is excellent (RSD < 2%), but the final capsules are still failing content uniformity. What aspects of the capsule filling process should we investigate?

Answer:

This scenario correctly points the investigation away from the formulation and squarely onto the capsule filling operation. Even a perfect blend can result in non-uniform capsules if the filling process is not well-controlled. The key is ensuring that a consistent volume and density of powder is delivered to every single capsule.

Key Investigation Areas for Capsule Filling:

Parameter	Potential Issue & Causality	Recommended Action & Protocol
Powder Flowability	The blend may be cohesive, leading to poor and inconsistent flow from the main hopper into the dosing mechanism.[15][16][17] This causes intermittent filling, resulting in under-filled capsules.	Protocol: Powder Flow Characterization. Measure Carr's Index and Hausner Ratio. A Carr's Index > 25 or Hausner Ratio > 1.25 indicates poor flow.[18] If flow is poor, consider adding a glidant (e.g., colloidal silicon dioxide) or optimizing particle shape.[15]
Machine Speed	Operating the capsule filler at excessive speeds may not allow sufficient time for the dosing chamber (dosator or tamping pin station) to fill completely and consistently with powder.	Protocol: Speed Titration Study. Run small batches at varying machine speeds (e.g., 70%, 85%, 100% of max). Collect and test 20 capsules for content uniformity at each speed to identify the optimal operating range.
Tamping Pressure (Tamping Pin Fillers)	Incorrect tamping pressure can lead to variable powder plug density. Too little pressure results in a loose, under-weight plug. Too much pressure can cause plug fracture or lamination, also leading to weight variation.	Protocol: Tamping Force Optimization. Perform a study by varying the tamping pin pressure settings. For each setting, measure the in-process capsule fill weights and the final content uniformity. Correlate the pressure with the lowest weight variability.
Hopper Fill Level	Inconsistent powder head pressure over the dosing station can cause variations in fill weight. A full hopper exerts more pressure than a nearly empty one, potentially leading to a trend of decreasing fill weights over a run.	Maintain a consistent powder level in the hopper using an automated level sensor and feeding system. Validate the acceptable operating range for the hopper fill level.
Electrostatic Charges	Pharmaceutical powders can develop static charges during handling, causing particles to repel each other or adhere to machine surfaces.[19][20][21][22][23] This disrupts smooth powder flow and can lead to erratic dosing.	Ensure all equipment is properly grounded.[20] If necessary, increase the relative humidity in the filling suite (within validated limits for the product) to help dissipate static charges.[23]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the USP acceptance criteria for the Content Uniformity test?

The test is typically performed in two stages as defined in USP General Chapter <905> Uniformity of Dosage Units.[4][6]

• Stage 1 (S1): Test 10 capsules. The requirements are met if the calculated Acceptance Value (AV) is less than or equal to the L1 limit, which is 15.0 .[4][7]

• Stage 2 (S2): If the AV is greater than 15.0, test an additional 20 capsules. Calculate a new AV for the total of 30 capsules. The requirements are met if the final AV is less than or equal to 15.0, and no individual unit is outside the range of (1 ± L2 * 0.01) * M, where L2 is 25.0 and M is the reference value.[4][6][7]

Q2: Can we use Weight Variation instead of Content Uniformity for Dexlansoprazole capsules?

No. The Weight Variation test can only be substituted for Content Uniformity when the drug substance is ≥ 25 mg and ≥ 25% of the total dosage unit weight.[24] Dexlansoprazole capsules (e.g., 30 mg or 60 mg) contain coated granules where the API is a smaller fraction of the total granule mass. Therefore, the Content Uniformity test, which relies on a direct assay of the API in individual units, is mandatory.[5]

Q3: Our analytical method for Dexlansoprazole assay is showing high variability. Could this be mistaken for a content uniformity problem?

Absolutely. A noisy, imprecise, or inaccurate analytical method will artificially inflate the variability measured during a content uniformity test.

Workflow: Differentiating Analytical vs. Manufacturing Variability

Caption: A workflow to isolate the source of high variability.

Before investigating the manufacturing process, it is crucial to ensure your analytical method is robust. A common method is RP-HPLC with UV detection.[25][26] Ensure the method is fully validated for precision, accuracy, linearity, and specificity according to ICH guidelines.[27]

Q4: How does the Dual Delayed-Release (DDR) nature of Dexlansoprazole affect content uniformity?

The DDR technology means each capsule is filled with a blend of two distinct types of enteric-coated granules.[1][11][28] One type releases the drug in the proximal duodenum (pH 5.5), and the other releases it further down in the small intestine (pH 6.8).[2] For content uniformity, this has a major implication: Not only must the total amount of Dexlansoprazole be uniform from capsule to capsule, but the ratio of the two granule types must also be uniform.

A failure to maintain this ratio could lead to a product that passes the content uniformity assay but fails its dissolution profile, as the release characteristics would be altered. This underscores the importance of preventing segregation by matching the physical properties of the two granule populations as closely as possible.

References

• ResearchGate. (n.d.). Dexlansoprazole dual delayed-release technology releases drug in two phases. Retrieved from [Link]

• Fass, R., & Chey, W. D. (2009). The role of dexlansoprazole modified-release in the management of gastroesophageal reflux disease. Therapeutics and Clinical Risk Management, 5, 627–636. Retrieved from [Link]

• Kaialy, W. (2016). Electrostatic charging of pharmaceuticals – a multifaceted phenomenon. Atlas of Science. Retrieved from [Link]

• U.S. Pharmacopeia. (2023). <905> UNIFORMITY OF DOSAGE UNITS. Retrieved from [Link]

• SA Heart. (n.d.). The benefit of dual delayed release. Retrieved from [Link]

• ACME. (n.d.). The Critical Role of Powder Flowability in Pharmaceutical Manufacturing. Retrieved from [Link]

• Metz, D. C., Vakily, M., Dixit, T., & Mulford, D. (2009). Review article: dual delayed release formulation of dexlansoprazole MR, a novel approach to overcome the limitations of conventional single release proton pump inhibitor therapy. Alimentary Pharmacology & Therapeutics, 29(9), 928–937. Retrieved from [Link]

• Gastroenterology & Hepatology. (2010). Update on Dual Delayed-Release PPI Formulations. Retrieved from [Link]

• Chan, Y. Z., et al. (2024). Detailed accounts of segregation mechanisms and the evolution of pharmaceutical blend segregation analysis: A review. International Journal of Pharmaceutics, 665, 124483. Retrieved from [Link]

• Pharmaguideline. (n.d.). Handling Static Charge in Pharmaceutical Manufacturing. Retrieved from [Link]

• Roshdy, A., et al. (2021). New spectroscopic methods for determination of dexlansoprazole using mercurochrome. Luminescence, 36(5), 1181–1188. Retrieved from [Link]

• Studypool. (n.d.). Segregation in Tablet Manufacturing - Mechanisms, Impact, and Mitigation by Granulation. Retrieved from [Link]

• Pharmaceutical Technology. (2004). Static electricity in solid dosage manufacturing. Retrieved from [Link]

• Process Industry Informer. (2018). Reducing Powder Segregation – a big issue especially in vacuum conveying systems. Retrieved from [Link]

• Manufacturing Chemist. (2009). How to avoid segregation. Retrieved from [Link]

• Momin, M. A., et al. (2019). Impact of Electrostatics on Processing and Product Performance of Pharmaceutical Solids. AAPS PharmSciTech, 20(4), 159. Retrieved from [Link]

• PowderTechnology.info. (2024). Powder Flowability: Factors and Measurement Techniques. Retrieved from [Link]

• Hotha, K. K., et al. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. Asian Journal of Chemistry, 30(8), 1803-1807. Retrieved from [Link]

• Aipak. (n.d.). Flowability of Powder: What Do You Know Will Define the Process Performance. Retrieved from [Link]

• Scribd. (n.d.). USP 905 - Uniformity of Dosage Units. Retrieved from [Link]

• JETIR. (2021). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Retrieved from [Link]

• Kaialy, W. (2016). A review of factors affecting electrostatic charging of pharmaceuticals and adhesive mixtures for inhalation. Particuology, 24, 18–29. Retrieved from [Link]

• Scribd. (n.d.). Dexlansoprazole Stability Analysis. Retrieved from [Link]

• Course Hero. (n.d.). RP-HPLC method for dexlansoprazole in bulk and capsules. Retrieved from [Link]

• Powder & Bulk Solids. (2021). Factors That Impact a Powder's Flowability. Retrieved from [Link]

• Pharmaceutical Technology. (2016). Establishing Acceptance Limits for Uniformity of Dosage Units: Part 1. Retrieved from [Link]

• Der Pharma Chemica. (2022). Evaluation Parameters for Powder Flow Ability. Retrieved from [Link]

• PowderTechnology.info. (2025). Powder Segregation Prevention: Mechanisms and How to Fix it. Retrieved from [Link]

• Indian Journal of Research in Pharmacy and Biotechnology. (2015). FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE DELAYED RELEASE CAPSULES. Retrieved from [Link]

• GSC Biological and Pharmaceutical Sciences. (2021). Formulation and evaluation of dexlansoprazole extended-release tablet. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (2012). Resolving Issues of Content Uniformity and Low Permeability Using Eutectic Blend of Camphor and Menthol. Retrieved from [Link]

• ResearchGate. (2025). DEVELOPMENT OF CONTROLLED RELEASE FORMULATIONS OF DEXLANSOPRAZOLE TO IMPROVE BIOAVAILABILITY. Retrieved from [Link]

• Pharmaceuticals (Basel). (2025). Quality by Design Formulation Approach for the Development of Orodispersible Tablets of Dexlansoprazole. Retrieved from [Link]

• Capsuline. (2023). Quality Control Standards for Empty Capsules. Retrieved from [Link]

• Pharma.Tips. (2025). How to Conduct Content Uniformity Testing for Tablets. Retrieved from [Link]

• University of Nottingham. (n.d.). Hard gelatin capsules. Retrieved from [Link]

• Pharmaceutical Technology. (2018). Analyzing Content Uniformity. Retrieved from [Link]

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Technical Support Center: Method Refinement for Sensitive Detection of Dexlansoprazole Impurities

Welcome to the technical support center for the sensitive detection of Dexlansoprazole impurities. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols. Our goal is to empower you with the knowledge to refine your analytical methods, ensuring the highest level of accuracy and reliability in your results.

Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor used to treat gastroesophageal reflux disease (GERD) and erosive esophagitis.[1][2] The control of impurities in the drug substance and final product is a critical aspect of ensuring its safety and efficacy.[1] This guide will address common challenges encountered during the analytical method development and validation for impurity profiling of Dexlansoprazole.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Question 1: I am observing poor resolution between Dexlansoprazole and its known impurities. What are the likely causes and how can I improve the separation?

Answer:

Poor resolution is a common hurdle in chromatographic analysis. The root cause often lies in the interplay between the stationary phase, mobile phase, and the physicochemical properties of the analytes.

• Causality: Dexlansoprazole and its related substances are structurally similar compounds.[1] Achieving baseline separation requires optimizing the chromatographic selectivity. Key factors influencing selectivity include the choice of the stationary phase and the composition and pH of the mobile phase.

• Troubleshooting Steps:

  • Mobile Phase pH Adjustment: The ionization state of Dexlansoprazole and its impurities can significantly impact their retention and peak shape. A systematic study of the mobile phase pH is recommended. For basic compounds like Dexlansoprazole, a mobile phase pH that keeps the analyte in a single ionic form (either fully protonated or deprotonated) can improve peak symmetry and resolution.[3]

  • Organic Modifier Selection: The type and concentration of the organic modifier (e.g., acetonitrile, methanol) in the mobile phase directly influence the retention times of the analytes. Experiment with different organic modifiers and gradient profiles to enhance separation. Acetonitrile often provides sharper peaks for many pharmaceutical compounds.

  • Stationary Phase Chemistry: If mobile phase optimization is insufficient, consider a column with a different stationary phase chemistry. While C18 columns are widely used, a phenyl-hexyl or a polar-embedded phase column might offer different selectivity for these compounds.

  • Temperature Optimization: Lowering the column temperature can sometimes increase chiral selectivity and improve resolution between enantiomeric impurities, although this can also lead to broader peaks and longer run times.[3] Conversely, increasing the temperature can improve efficiency but may reduce selectivity.

Question 2: My chromatogram shows significant peak tailing for the Dexlansoprazole peak, affecting accurate integration and quantification of impurities. What should I investigate?

Answer:

Peak tailing is often indicative of secondary interactions between the analyte and the stationary phase or issues with the chromatographic system itself.

• Causality: Silanol groups on the surface of silica-based stationary phases can interact with basic analytes like Dexlansoprazole, leading to peak tailing. Column overload and dead volume in the HPLC system can also contribute to this issue.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for peak tailing.

• Detailed Steps:

  • Rule out Column Overload: Inject a diluted sample (e.g., 1:10 and 1:100 dilutions). If the peak shape improves significantly, the original sample concentration was too high.[3]

  • Optimize Mobile Phase Additives: For basic compounds, adding a competitor base like triethylamine (TEA) or diethylamine (DEA) at a low concentration (e.g., 0.1%) to the mobile phase can mask the active silanol sites and improve peak shape.[3]

  • Check Column Health: A contaminated or degraded column can lead to poor peak shapes. Flush the column with a strong solvent as recommended by the manufacturer. If the problem persists, the column may need to be replaced.[3]

Question 3: I am observing ghost peaks in my chromatogram, which interfere with the detection of low-level impurities. How can I identify and eliminate them?

Answer:

Ghost peaks are extraneous peaks that appear in a chromatogram and can originate from various sources within the HPLC system or the sample itself.

• Causality: Common sources of ghost peaks include impurities in the mobile phase, sample carryover from the autosampler, or degradation of the sample in the vial.

• Troubleshooting Steps:

  • Blank Injection Analysis: Run a blank injection (mobile phase only). If the ghost peaks are still present, the contamination is likely from the mobile phase or the HPLC system.

  • Mobile Phase Preparation: Use high-purity solvents (HPLC or MS-grade) and freshly prepared mobile phase. Filter all aqueous buffers before use.[3]

  • Autosampler Carryover: Optimize the needle wash procedure in the autosampler settings. Use a wash solvent that is strong enough to completely dissolve Dexlansoprazole and its impurities.[3] A wash solution containing a higher percentage of organic solvent or a different solvent altogether might be necessary.

Frequently Asked Questions (FAQs)

Q1: What are the regulatory guidelines for controlling impurities in pharmaceutical products like Dexlansoprazole?

The International Council for Harmonisation (ICH) provides comprehensive guidelines for impurity testing in pharmaceuticals.[4] Key guidelines include:

• ICH Q3A(R2): Impurities in New Drug Substances.[5][6]

• ICH Q3B(R2): Impurities in New Drug Products.[5][6] These guidelines establish thresholds for reporting, identification, and qualification of impurities.[7] Regulatory bodies like the FDA and EMA also have specific requirements for impurity control.[8]

Q2: What are the common degradation pathways for Dexlansoprazole?

Dexlansoprazole is known to degrade under various stress conditions, including acidic, basic, oxidative, and photolytic conditions.[9][10] Understanding these degradation pathways is crucial for developing a stability-indicating method. Forced degradation studies are performed to demonstrate the specificity of the analytical method in separating the active pharmaceutical ingredient (API) from its degradation products.[11]

Q3: What is a stability-indicating method and why is it important?

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the concentration of the active ingredient without interference from its degradation products, impurities, or excipients.[12] This is essential for determining the shelf-life of a drug product and ensuring its quality and safety over time.

Q4: What are the advantages of using UPLC-MS/MS for impurity profiling of Dexlansoprazole?

Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) offers several advantages for impurity analysis:

• Higher Sensitivity and Selectivity: It allows for the detection and quantification of impurities at very low levels.[13][14]

• Structural Elucidation: MS/MS provides valuable structural information that can help in the identification of unknown impurities and degradation products.[12][15]

• Faster Analysis Times: UPLC systems provide faster separations compared to conventional HPLC.

Experimental Protocols

Protocol 1: Development of a Stability-Indicating HPLC Method

This protocol outlines the steps for developing a robust, stability-indicating HPLC method for the analysis of Dexlansoprazole and its impurities.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector is recommended.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.[16]

• Mobile Phase:

  • Mobile Phase A: 10 mM dibasic potassium phosphate buffer, with the pH adjusted to 7.20 with dilute orthophosphoric acid.[16]

  • Mobile Phase B: Acetonitrile.

• Gradient Program: A gradient elution is typically required to separate all impurities with varying polarities. An example gradient is provided in the table below.

• Flow Rate: 1.0 mL/min.[17]

• Detection Wavelength: 285 nm, as Dexlansoprazole shows good absorbance at this wavelength.[11][16]

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

Table 1: Example Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0	70	30
15	40	60
20	40	60
22	70	30
25	70	30

2. Preparation of Solutions:

• Diluent: A mixture of 0.1 N Sodium Hydroxide and Acetonitrile (60:40 v/v) can be used as a diluent.[16]

• Standard Solution: Prepare a stock solution of Dexlansoprazole reference standard in the diluent. Further dilute to a working concentration (e.g., 100 µg/mL).

• Sample Solution: Prepare the sample by dissolving the drug product in the diluent to achieve a similar concentration as the standard solution.

• Impurity Spiked Solution: Prepare a solution of Dexlansoprazole spiked with known impurities at a relevant concentration (e.g., 0.15% of the API concentration) to verify the separation.

3. Method Validation:

The developed method must be validated according to ICH Q2(R1) guidelines.[12] Validation parameters include:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Protocol 2: Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.

1. Stress Conditions:

• Acid Hydrolysis: Treat the sample with 0.1 N HCl at room temperature for a specified period (e.g., 30 minutes).[10] Neutralize the solution before injection.

• Base Hydrolysis: Treat the sample with 0.1 N NaOH at room temperature for a specified period (e.g., 30 minutes).[10] Neutralize the solution before injection.

• Oxidative Degradation: Treat the sample with 3% hydrogen peroxide at room temperature.[10]

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 105°C).[10]

• Photolytic Degradation: Expose the drug substance to UV light.[10]

2. Analysis:

Analyze the stressed samples using the developed HPLC method. The chromatograms should show adequate separation between the Dexlansoprazole peak and the peaks of the degradation products. The peak purity of the Dexlansoprazole peak should be assessed using the PDA detector to ensure it is not co-eluting with any degradation products.

Visualization of Experimental Workflow

Caption: A typical experimental workflow for HPLC analysis of Dexlansoprazole impurities.

References

• Dexlansoprazole Stability Analysis | PDF | High Performance Liquid Chromatography - Scribd. Available from: [Link]

• Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product - An-Najah journals. Available from: [Link]

• Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. Available from: [Link]

• Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC - An-Najah journals. Available from: [Link]

• (PDF) Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC - ResearchGate. Available from: [Link]

• [PDF] Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product | Semantic Scholar. Available from: [Link]

• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma. Available from: [Link]

• Quality: impurities | European Medicines Agency (EMA). Available from: [Link]

• The Role of Impurity Standards in Pharmaceutical Quality Control - Pharmaffiliates. Available from: [Link]

• Dexlansoprazole Impurities and Related Compound - Veeprho. Available from: [Link]

• Pharmaceutical Impurity Testing and Identification - Intertek. Available from: [Link]

• (PDF) A simple RP-HPLC method for simultaneous estimation of organic impurities, enantiomer and assay of dexlansoprazole - ResearchGate. Available from: [Link]

• Dexlansoprazole Impurities - SynZeal. Available from: [Link]

• CN104330488A - Method applied to detection of suspected genotoxic impurities in dexlansoprazole - Google Patents.

• Stress degradation study and structure characterization of oxidation degradation product of dexlansoprazole using liquid chromatography-mass spectrometry/time of flight, liquid chromatography-tandem mass spectrometry and nuclear magnetic resonance | Request PDF - ResearchGate. Available from: [Link]

• HPLC Troubleshooting Guide - Phenomenex. Available from: [Link]

• “ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM” - Jetir.Org. Available from: [Link]

• Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. Available from: [Link]

• Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC - Asian Journal of Pharmaceutical Analysis. Available from: [Link]

• Identification , Synthesis and Characterization of Potential Impurities of Dexlansoprazole. Available from: [Link]

• HPLC Troubleshooting Guide - SCION Instruments. Available from: [Link]

• Troubleshooting Guide. Available from: [Link]

• HPLC Troubleshooting Guide. Available from: [Link]

• Identification, isolation and characterization of potential degradation product in Lansoprazole drug substance - ResearchGate. Available from: [Link]

• a novel rp-hplc method development and validation for the estimation of dexlansoprazole in - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available from: [Link]

• International Journal of Current Advan urnal of Current Advanced Research. Available from: [Link]

• Dexlansoprazole | C16H14F3N3O2S | CID 9578005 - PubChem. Available from: [Link]

• Compound: DEXLANSOPRAZOLE (CHEMBL1201863) - ChEMBL - EMBL-EBI. Available from: [Link]

• dexlansoprazole | Ligand page - IUPHAR/BPS Guide to PHARMACOLOGY. Available from: [Link]

• DEXILANT (dexlansoprazole) label - accessdata.fda.gov. Available from: [Link]

• Development and validation of a highly sensitive LC-MS/MS method for quantitation of dexlansoprazole in human plasma: application to a human pharmacokinetic study - PubMed. Available from: [Link]

• (PDF) Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations - ResearchGate. Available from: [Link]

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Enhancing the Stability of Amorphous Dexlansoprazole Formulations: A Technical Support Guide

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for enhancing the stability of amorphous dexlansoprazole formulations. It addresses common challenges encountered during experimental work through detailed troubleshooting guides and frequently asked questions, grounded in scientific principles and practical field experience.

Introduction: The Amorphous Advantage and the Stability Challenge

Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) widely used in the treatment of acid-related disorders.[1][2] Like many PPIs, dexlansoprazole is susceptible to degradation in acidic environments.[3] Formulating dexlansoprazole in its amorphous form can significantly enhance its aqueous solubility and dissolution rate, potentially leading to improved bioavailability. However, the amorphous state is thermodynamically unstable and prone to recrystallization, which can negate these advantages.[4][5] Furthermore, dexlansoprazole is sensitive to heat, light, and moisture, which can lead to chemical degradation.[1]

This technical support center is designed to provide you with the necessary tools and knowledge to navigate the complexities of formulating stable amorphous dexlansoprazole.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section provides a systematic approach to resolving common issues encountered during the development and characterization of amorphous dexlansoprazole formulations.

Issue 1: Recrystallization During Processing or Storage

Recrystallization is a primary failure mode for amorphous solid dispersions (ASDs). It can be detected by the appearance of sharp peaks in an X-ray powder diffraction (XRPD) pattern or a melting endotherm in a differential scanning calorimetry (DSC) thermogram.

Possible Causes and Solutions:

• Inadequate Polymer Selection: The chosen polymer may not have sufficient interaction with dexlansoprazole to inhibit molecular mobility.

  • Solution: Screen a variety of polymers with different functional groups capable of hydrogen bonding with dexlansoprazole, such as polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and soluplus®.[4][6] The ideal polymer will be miscible with the drug and elevate the glass transition temperature (Tg) of the dispersion.[7]

• High Drug Loading: Exceeding the solubility of dexlansoprazole in the polymer can lead to phase separation and subsequent crystallization.

  • Solution: Prepare ASDs with varying drug loads (e.g., 10%, 25%, 50% w/w) and assess their physical stability over time. Lowering the drug loading can enhance stability.[[“]]

• Presence of Moisture: Water acts as a plasticizer, lowering the Tg of the formulation and increasing molecular mobility, which facilitates recrystallization.[9][10][11]

  • Solution: Implement stringent moisture control during manufacturing and storage. Consider using less hygroscopic polymers like HPMCAS.[10][12] Package the final formulation with desiccants.

• Elevated Storage Temperature: Storing the formulation at temperatures close to or above its Tg will accelerate recrystallization.

  • Solution: Store the amorphous formulation at a temperature significantly below its Tg.[7] Conduct stability studies at accelerated conditions (e.g., 40°C/75% RH) to predict long-term stability.[12]

Experimental Protocols

Protocol 1: Assessing Physical Stability using X-Ray Powder Diffraction (XRPD)

XRPD is a critical tool for distinguishing between amorphous and crystalline materials. An amorphous solid will produce a broad, diffuse halo, while a crystalline solid will generate sharp, distinct Bragg peaks.[13]

Step-by-Step Methodology:

• Sample Preparation: Gently grind the amorphous dexlansoprazole formulation to a fine powder. Ensure the sample is representative of the batch.

• Instrument Setup (Typical Parameters):

  • Radiation: Cu Kα (λ = 1.5418 Å)

  • Voltage and Current: 40 kV and 40 mA

  • Scan Range (2θ): 5° to 40°

  • Step Size: 0.02°

  • Scan Speed: 1-2°/minute

• Data Acquisition: Place the powdered sample on a zero-background sample holder and initiate the scan.

• Data Analysis:

  • Examine the diffractogram for the presence of a broad halo, indicative of an amorphous state.

  • Look for any sharp peaks, which signify the presence of crystalline material. Even small peaks can indicate the onset of recrystallization.

  • For quantitative analysis of low levels of crystallinity, a calibration curve can be prepared using physical mixtures of amorphous and crystalline dexlansoprazole.[14]

Protocol 2: Determining the Glass Transition Temperature (Tg) using Modulated DSC (mDSC)

The Tg is a key indicator of the stability of an amorphous solid. A higher Tg generally corresponds to greater stability. Modulated DSC is particularly useful as it can separate the glass transition from overlapping thermal events like enthalpic relaxation.[15][16][17]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of the amorphous dexlansoprazole formulation into a non-hermetic aluminum pan.

• Instrument Setup (Typical mDSC Parameters):

  • Underlying Heating Rate: 2-3 °C/minute

  • Modulation Period: 60 seconds

  • Modulation Amplitude: ±1 °C

  • Temperature Range: Start at a temperature at least 20-30°C below the expected Tg and heat to a temperature above the Tg but below the degradation temperature of dexlansoprazole. A typical range could be 25°C to 150°C.

• Data Acquisition: Place the sample pan in the DSC cell and start the temperature program.

• Data Analysis:

  • Analyze the reversing heat flow signal to determine the Tg. The glass transition will appear as a step change in the heat capacity.[18]

  • A single Tg for the dispersion indicates good miscibility between the drug and the polymer.[19] Multiple Tgs may suggest phase separation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for dexlansoprazole?

A1: Dexlansoprazole is known to be labile under acidic, basic, oxidative, and thermal stress conditions.[4] Common degradation products include the corresponding sulfide and sulfone analogs. Forced degradation studies are essential to identify potential degradants and establish the stability-indicating nature of analytical methods.[1] One identified degradation impurity is 7-(3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)-7H-benzo[7][20]imidazo[2,1-b]benzo[7][20]imidazo[2,1-d][4][[“]][20]thiadiazine.[21][22]

Q2: Which excipients should be avoided when formulating amorphous dexlansoprazole?

A2: While specific incompatibility studies for amorphous dexlansoprazole are not extensively published, general principles of excipient compatibility should be followed. Acidic excipients should be avoided due to the acid-labile nature of dexlansoprazole.[3] Excipients with high water content can also compromise stability by acting as plasticizers.[9] It is crucial to conduct drug-excipient compatibility studies, often using techniques like DSC and FTIR, to screen for potential interactions.[23]

Q3: How does drug loading affect the stability of amorphous dexlansoprazole formulations?

A3: Drug loading is a critical parameter. Generally, lower drug loading leads to greater physical stability as the polymer can more effectively inhibit the molecular mobility of the drug molecules.[[“]] At high drug loadings, the system may be supersaturated, increasing the thermodynamic driving force for crystallization. The optimal drug loading should be determined experimentally by evaluating the physical and chemical stability of formulations with varying drug-to-polymer ratios.

Q4: What is the role of humidity in the stability of amorphous dexlansoprazole formulations?

A4: Humidity is a significant destabilizing factor for amorphous solid dispersions.[9] Water absorbed by the formulation can act as a plasticizer, reducing the Tg and increasing molecular mobility, which in turn accelerates recrystallization.[10][11] The impact of humidity is more pronounced for hydrophilic polymers like PVP.[12] Therefore, controlling moisture content during manufacturing and storage is paramount for maintaining the stability of amorphous dexlansoprazole.

Q5: How can I choose the best polymer for my amorphous dexlansoprazole formulation?

A5: The selection of an appropriate polymer is crucial for the stability of an amorphous dexlansoprazole formulation. The ideal polymer should:

• Be miscible with dexlansoprazole.

• Have a high glass transition temperature.

• Be capable of forming intermolecular interactions (e.g., hydrogen bonds) with dexlansoprazole to inhibit crystallization.[4]

• Possess appropriate solubility characteristics for the desired drug release profile.

Commonly used polymers for creating amorphous solid dispersions include PVP, HPMC, HPMCAS, and Soluplus®.[4][6] The choice of polymer will depend on the specific formulation requirements and should be guided by thorough preformulation screening studies.

Data Presentation

Table 1: Key Stability-Influencing Factors and Mitigation Strategies

Factor	Impact on Stability	Mitigation Strategy
Recrystallization	Loss of amorphous form, reduced solubility and bioavailability.	Select appropriate polymer, optimize drug loading, control moisture.
Chemical Degradation	Formation of impurities, loss of potency.	Protect from acid, light, and heat; select compatible excipients.
High Drug Loading	Increased risk of phase separation and recrystallization.[[“]]	Conduct drug loading studies to find the optimal ratio.
Moisture	Plasticizing effect, lowers Tg, increases molecular mobility.[9][10][11]	Use low-hygroscopicity excipients, control manufacturing environment, use desiccants in packaging.
Temperature	Increased molecular mobility, accelerates degradation and recrystallization.	Store below the glass transition temperature (Tg).

Visualizations

Experimental Workflow for Stabilizing Amorphous Dexlansoprazole

Caption: Workflow for developing stable amorphous dexlansoprazole formulations.

Logical Relationship of Stability Factors

Caption: Interplay of factors influencing amorphous stability.

References

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• Stabilizing the Amorphous Form | A Critical Aspect of Drug Development. (2025, July 3). LinkedIn. Retrieved from [Link]

• Crystal Pharmatech. (n.d.). Unveil Key Factors Influencing the Physical Stability of Amorphous Solid Dispersions. Retrieved from [Link]

• Yu, L. (2008). Stability of Amorphous Pharmaceutical Solids: Crystal Growth Mechanisms and Effect of Polymer Additives. AAPS PharmSciTech, 9(3), 875-881.
• Rask, M. B., Knopp, M. M., Olesen, N. E., & Rades, T. (2017). Stabilization of amorphous drugs; are crystalline inorganic excipients a way forward?. Expert Opinion on Drug Delivery, 14(10), 1145-1148.
• GSC Online Press. (2021). Formulation and evaluation of dexlansoprazole extended-release tablet. GSC Biological and Pharmaceutical Sciences, 17(03), 191-197.

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• TA Instruments. (n.d.). Using Modulated DSC® (MDSC®) to Separate an Enthalpic Recovery from a Glass Transition. Retrieved from [Link]

• Lehmkemper, K., Kyeremateng, S. O., Heinzerling, O., Degenhardt, M., & Sadowski, G. (2017). Impact of Polymer Type and Relative Humidity on the Long-Term Physical Stability of Amorphous Solid Dispersions. Molecular Pharmaceutics, 14(11), 3787-3796.
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• Solid State Chemical. (2012, May 9). Characterizing Miscibility in Amorphous Solid Dispersions.

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• Amorphous Solid Forms: The Use of X-ray Powder Diffraction (XRPD). (n.d.).
• Indian Journal of Research in Pharmacy and Biotechnology. (n.d.). FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE DELAYED RELEASE CAPSULES.

• ResearchGate. (n.d.). Common Characterization Techniques for Amorphous Solid Dispersions. Retrieved from [Link]

• Drug Patent Watch. (n.d.). List of excipients (inactive ingredients) in dexlansoprazole. Retrieved from [Link]

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• accessdata.fda.gov. (n.d.). 5b347763-db7d-4817-874a-ec5b74f999a0.xml. Retrieved from [Link]

• Crystal Pharmatech. (n.d.). Characterization and Evaluation of Amorphous Solid Dispersion (ASD) - Part 1. Retrieved from [Link]

• Lehmkemper, K., Kyeremateng, S. O., Heinzerling, O., Degenhardt, M., & Sadowski, G. (2017). Impact of Polymer Type and Relative Humidity on the Long-Term Physical Stability of Amorphous Solid Dispersions. Molecular Pharmaceutics, 14(11), 3787-3796.
• Sahoo, A., Suryanarayanan, R., & Siegel, R. A. (2020). Stabilization of Amorphous Drugs by Polymers: The Role of Overlap Concentration (C*). Molecular Pharmaceutics, 17(11), 4401-4406.
• Ma, X., & Williams, R. O. (2019). Characterization of amorphous solid dispersions: An update. Journal of Drug Delivery Science and Technology, 50, 113-124.
• Vakily, M., et al. (2009). Drug interaction studies with dexlansoprazole modified release (TAK-390MR), a proton pump inhibitor with a dual delayed-release formulation: results of four randomized, double-blind, crossover, placebo-controlled, single-centre studies.
• Zhang, J., et al. (2023). Influence Mechanism of Drug–Polymer Compatibility on Humidity Stability of Crystalline Solid Dispersion. Pharmaceutics, 15(11), 2665.
• RESEARCH ARTICLE. (n.d.). IJMLR.
• Benchmarking the Solubility Enhancement and Storage Stability of Amorphous Drug–Polyelectrolyte Nanoplex against Co-Amorphous Formulation of the Same Drug. (2022). Pharmaceutics, 14(5), 949.
• An-Najah journals. (n.d.).
• Comparative Evaluation of Amorphous Polymers in Solubility and Bioavailability Enhancement. (2021). European Journal of Pharmaceutical and Medical Research, 8(8), 1-8.
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• ResearchGate. (n.t.). Drug Interaction Studies with Dexlansoprazole Modified Release (TAK-390MR), a Proton Pump Inhibitor with a Dual Delayed-Release Formulation. Retrieved from [Link]

• Stability-enhanced hot-melt extruded amorphous solid dispersions via combinations of Soluplus® and HPMCAS-HF. (2015). The AAPS Journal, 17(1), 217-228.
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• Physical stability of hydroxypropyl methylcellulose-based amorphous solid dispersions: Experimental and computational study. (2020). International Journal of Pharmaceutics, 589, 119845.
• Effect of Storage Humidity on Physical Stability of Spray-Dried Naproxen Amorphous Solid Dispersions with Polyvinylpyrrolidone. (2021). Pharmaceutics, 13(7), 1056.
• ResearchGate. (n.d.). (PDF)
• Polymeric Amorphous Solid Dispersions. (2016). Journal of Pharmaceutical Sciences, 105(1), 20-42.

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Technical Support Center: Optimization of Crystallization for Dexlansoprazole Sesquihydrate

Welcome to the technical support center for the crystallization of Dexlansoprazole sesquihydrate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) to navigate the complexities of obtaining the desired crystalline form of this active pharmaceutical ingredient (API). As your virtual Senior Application Scientist, I will guide you through common challenges, explain the underlying scientific principles, and provide actionable protocols to optimize your experimental outcomes.

Introduction to Dexlansoprazole Sesquihydrate Crystallization

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a proton pump inhibitor used to treat acid-related conditions. The sesquihydrate crystalline form is of particular interest due to its stability and dissolution properties. However, like many pharmaceutical crystallization processes, achieving a consistent and pure sesquihydrate form can be challenging. Success hinges on a delicate interplay of thermodynamics and kinetics, where factors such as solvent selection, supersaturation control, temperature, and pH must be meticulously managed. This guide will address the common hurdles encountered during the crystallization of Dexlansoprazole sesquihydrate and provide evidence-based solutions.

Troubleshooting Guide: A-Question-and-Answer Approach

This section directly addresses specific issues you may encounter during your crystallization experiments. Each question is followed by a detailed explanation of potential causes and step-by-step troubleshooting protocols.

Issue 1: No Crystal Formation - The Solution Remains Clear

Question: I have prepared a supersaturated solution of Dexlansoprazole, but no crystals have formed even after an extended period. What could be the issue, and how can I induce crystallization?

Causality and Resolution:

The lack of crystal formation in a supersaturated solution points to a high nucleation energy barrier. This can be due to several factors, including a very pure solution lacking nucleation sites or the solution being in the metastable zone where spontaneous nucleation is unlikely.

Troubleshooting Protocol:

• Induce Nucleation by Scratching: Gently scratch the inner surface of the crystallization vessel below the solution level with a glass rod. The microscopic imperfections created on the glass surface can act as nucleation sites.

• Seeding: Introduce a small amount of pre-existing Dexlansoprazole sesquihydrate crystals (seed crystals) into the supersaturated solution.[1][2] This is the most effective way to control the polymorphic form and induce crystallization at lower supersaturation levels.[1][2]

  • Seed Preparation: If you do not have seed crystals, you may need to generate them through slow evaporation of a saturated solution or by inducing crystallization through rapid cooling of a small aliquot, even if it initially yields a less pure product.

  • Seeding Strategy: Add the seed crystals when the solution is in the metastable zone. Adding them to a highly supersaturated solution can lead to rapid secondary nucleation and the formation of fine particles.

• Increase Supersaturation: If seeding is not an option, you can try to increase the supersaturation level to promote spontaneous nucleation.

  • Slow Evaporation: Partially cover the vessel to allow for slow solvent evaporation, which will gradually increase the solute concentration.

  • Anti-Solvent Addition: Slowly add a miscible anti-solvent (a solvent in which Dexlansoprazole is poorly soluble) to the solution. This will reduce the solubility of Dexlansoprazole and increase supersaturation.

• Temperature Control: A slow cooling rate is crucial. A typical cooling rate to consider is between 0.1 and 0.4°C per minute.[3] Rapid cooling can lead to the formation of an amorphous solid or an oil.[4]

Issue 2: Formation of an Oil or Amorphous Precipitate Instead of Crystals

Question: Instead of crystals, my Dexlansoprazole has "oiled out" or formed a sticky, amorphous solid. Why is this happening, and how can I prevent it?

Causality and Resolution:

"Oiling out," or liquid-liquid phase separation, occurs when the supersaturation level is too high, causing the solute to separate as a liquid phase before it has time to organize into a crystal lattice.[5][6][7][8] This is a common problem with molecules that have flexible structures or when crystallization kinetics are slow.[5][6][7][8] Rapid cooling or the addition of an anti-solvent too quickly are common culprits.[5][8]

Troubleshooting Protocol:

• Control Supersaturation: The key to preventing oiling out is to maintain the solution within the metastable zone and avoid excursions into the labile zone where spontaneous phase separation is likely.

  • Slower Cooling Rate: Employ a much slower cooling profile to allow molecules sufficient time to orient themselves into a crystal lattice.

  • Slower Anti-Solvent Addition: If using an anti-solvent, add it dropwise with vigorous stirring to avoid localized high supersaturation.

• Solvent System Modification: The choice of solvent can significantly impact the propensity for oiling out.

  • Increase Solvent Volume: Using a more dilute solution (higher solvent to solute ratio) can help to stay within the metastable zone.

  • Solvent Selection: Experiment with different solvent systems. Solvents that have stronger interactions with the solute may reduce the driving force for phase separation.

• Seeding: Seeding the solution while it is in the metastable zone provides a template for crystal growth and can effectively prevent oiling out by consuming the supersaturation in a controlled manner.[6]

• Temperature: Conduct the crystallization at a higher temperature if possible, as this can increase molecular mobility and favor crystallization over oiling out.

Issue 3: Incorrect Hydration State - Obtaining Anhydrous or Other Hydrated Forms

Question: My analysis shows that I have crystallized the anhydrous form or a different hydrate of Dexlansoprazole, not the desired sesquihydrate. How can I control the hydration state?

Causality and Resolution:

The formation of a specific hydrate is highly dependent on the water activity in the crystallization medium. The relative stability of the anhydrous form versus different hydrates is a function of both temperature and the water content of the solvent system.

Troubleshooting Protocol:

• Control Water Content in the Solvent System: This is the most critical parameter for controlling the hydration state.

  • Solvent Selection: Use a solvent system with a defined water content. For example, a mixture of an organic solvent like ethanol or acetone with a specific percentage of water.

  • Monitor Water Activity: For precise control, consider using techniques to measure and control the water activity of the crystallization medium.

• Temperature Control: The transition temperature between different hydrated states can be sharp. Ensure your crystallization temperature is within the stability range of the sesquihydrate form.

• Seeding with the Correct Form: Seeding with authentic Dexlansoprazole sesquihydrate crystals will direct the crystallization towards the desired form.

• Equilibration Time: Allow sufficient time for the system to equilibrate. In some cases, a metastable form may crystallize first and then convert to the more stable sesquihydrate over time.

Issue 4: Poor Crystal Morphology - Needle-like or Fine Powder Crystals

Question: The crystallized Dexlansoprazole sesquihydrate consists of very fine needles or a powder, which is difficult to filter and handle. How can I obtain larger, more well-defined crystals?

Causality and Resolution:

Crystal morphology, or habit, is influenced by the relative growth rates of different crystal faces.[9][10] Needle-like crystals often result from rapid, one-dimensional growth, which can be a consequence of high supersaturation. A fine powder is typically the result of rapid nucleation, leading to a large number of small crystals.

Troubleshooting Protocol:

• Reduce Supersaturation: A lower level of supersaturation will favor crystal growth over nucleation, leading to larger crystals.

  • Slower Cooling or Anti-Solvent Addition: As with preventing oiling out, a slower rate of generating supersaturation is key.

• Solvent Effects: The solvent can influence crystal habit by selectively adsorbing to certain crystal faces, thereby inhibiting their growth and altering the overall shape.[9][11]

  • Experiment with Different Solvents: Try crystallizing from different solvent systems to find one that promotes a more equant crystal habit. For example, a more viscous solvent may slow down crystal growth and lead to better-formed crystals.[10]

• Agitation: The stirring rate can impact crystal size and agglomeration.

  • Optimize Stirring: A very high stirring rate can lead to crystal breakage and the formation of fines through secondary nucleation. Conversely, insufficient stirring may lead to poor heat and mass transfer. Experiment with different agitation speeds to find an optimal range.

• Temperature Cycling: Also known as Ostwald ripening, slowly cycling the temperature of the crystal slurry can lead to the dissolution of smaller crystals and the growth of larger ones.

Issue 5: Product Impurity and Poor Yield

Question: My final product has a high level of impurities, and the overall yield is low. What are the likely causes and how can I improve this?

Causality and Resolution:

Impurities can be introduced from the starting materials or formed as degradation products during the crystallization process.[12][13][14] Dexlansoprazole is known to be unstable in acidic conditions and can degrade.[15][16] Low yield can result from incomplete crystallization or significant loss of product in the mother liquor.

Troubleshooting Protocol for Impurity Control:

• Control pH: Dexlansoprazole is more stable in neutral to alkaline conditions.[17] If your crystallization process involves acidic conditions, consider adding a base to maintain a neutral or slightly alkaline pH.

• Identify and Control Impurities:

  • Common Impurities: Known impurities of Dexlansoprazole include its S-enantiomer, sulfone, and sulfide analogues.[13][14]

  • Analytical Monitoring: Use HPLC to monitor the impurity profile of your starting material and final product.[18][19]

• Purification of Starting Material: Ensure the purity of the Dexlansoprazole used for crystallization is high. If necessary, perform a preliminary purification step.

• Avoid High Temperatures: Prolonged exposure to high temperatures can lead to degradation. Use the minimum temperature required to dissolve the solid.

Troubleshooting Protocol for Yield Improvement:

• Optimize Solvent Choice and Volume: The solubility of Dexlansoprazole in the chosen solvent at the final crystallization temperature determines the theoretical maximum yield. Select a solvent in which the product has high solubility at elevated temperatures and low solubility at the final isolation temperature.

• Final Crystallization Temperature: Cooling to a lower final temperature will decrease the solubility and increase the yield.

• Anti-Solvent Addition: The addition of an anti-solvent can significantly reduce the solubility of Dexlansoprazole and improve the yield.

• Sufficient Crystallization Time: Ensure that the crystallization is allowed to proceed for a sufficient amount of time to reach equilibrium.

Frequently Asked Questions (FAQs)

Q1: What are the best analytical techniques to confirm I have the correct sesquihydrate form of Dexlansoprazole?

A1: A combination of techniques is recommended for unambiguous identification:

• Powder X-ray Diffraction (PXRD): This is the gold standard for identifying the crystalline form. The PXRD pattern of your sample should match the reference pattern for Dexlansoprazole sesquihydrate.

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the melting point and detect any polymorphic transitions. Dexlansoprazole sesquihydrate has a characteristic melting point in the range of 76-80°C.[3]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass as a function of temperature and can be used to confirm the water content. For the sesquihydrate, a weight loss corresponding to 1.5 moles of water per mole of Dexlansoprazole should be observed.

• Karl Fischer Titration: This is a precise method for quantifying the water content in your sample.

Q2: How does the particle size of Dexlansoprazole sesquihydrate affect its performance?

A2: Particle size can significantly impact several downstream processes and final product performance:

• Dissolution Rate: Smaller particles have a larger surface area, which generally leads to a faster dissolution rate.

• Bioavailability: The dissolution rate can directly affect the bioavailability of the drug.

• Flowability and Processing: The size and shape of the crystals affect their flow properties, which is important for formulation processes like tableting. Very fine or needle-like crystals can have poor flowability.[20]

Q3: Can I scale up my lab-based crystallization process directly to a pilot plant?

A3: Direct scale-up is often challenging due to differences in heat and mass transfer, mixing dynamics, and vessel geometry between lab-scale glassware and larger reactors. It is crucial to understand the critical process parameters and their impact on the crystallization outcome. A thorough process development study, potentially including modeling and simulation, is recommended before scaling up.

Q4: What is the importance of controlling supersaturation?

A4: Supersaturation is the driving force for both nucleation and crystal growth.[21][22]

• High Supersaturation: Leads to rapid nucleation, resulting in a large number of small crystals and potentially oiling out or the formation of an amorphous phase.

• Low Supersaturation (in the Metastable Zone): Favors crystal growth over nucleation, leading to larger, more well-defined crystals.

• No Supersaturation: No crystallization will occur.

Controlling supersaturation is therefore essential for controlling crystal size, morphology, and polymorphism.[21][22]

Data Presentation and Experimental Protocols

Table 1: Key Process Parameters and Their Impact on Dexlansoprazole Sesquihydrate Crystallization

Parameter	Impact on Crystallization	Recommended Control Strategy
Solvent System	Influences solubility, crystal habit, and hydration state.	Select a solvent with appropriate solubility profile and defined water content.
Supersaturation	Driving force for nucleation and growth; affects particle size, morphology, and purity.	Control through slow cooling, slow anti-solvent addition, and seeding.
Temperature	Affects solubility, nucleation and growth kinetics, and polymorphic stability.	Maintain a controlled temperature profile and avoid rapid cooling.
pH	Impacts the stability of Dexlansoprazole.	Maintain a neutral to slightly alkaline pH to prevent degradation.
Agitation	Influences mixing, heat and mass transfer, and can cause secondary nucleation.	Optimize stirring rate to ensure homogeneity without causing excessive crystal breakage.
Seeding	Induces crystallization and controls the polymorphic form.	Add seed crystals of the desired form in the metastable zone.

Experimental Protocol: A General Procedure for Recrystallization of Dexlansoprazole Sesquihydrate

This is a general guideline and may require optimization for your specific needs.

• Dissolution: In a suitable crystallization vessel, dissolve the crude Dexlansoprazole in a minimal amount of a suitable solvent (e.g., a mixture of ethanol and water) at an elevated temperature (e.g., 40-50°C) with stirring until a clear solution is obtained.

• Cooling and Seeding: Slowly cool the solution at a controlled rate (e.g., 0.2°C/minute). Once the solution is in the metastable zone (typically a few degrees below the saturation temperature), add a small amount (e.g., 0.1-1% w/w) of Dexlansoprazole sesquihydrate seed crystals.

• Crystal Growth: Continue to cool the solution slowly to the final crystallization temperature (e.g., 0-5°C) while maintaining gentle agitation. Hold at the final temperature for a sufficient time to allow for complete crystallization.

• Isolation: Isolate the crystals by filtration.

• Washing: Wash the filter cake with a small amount of the cold crystallization solvent or an appropriate anti-solvent to remove any residual mother liquor.

• Drying: Dry the crystals under vacuum at a controlled temperature (e.g., 30-40°C) until a constant weight is achieved.

Visualizations

Diagram 1: Troubleshooting Workflow for Dexlansoprazole Crystallization

Caption: A workflow diagram illustrating the troubleshooting steps for common issues encountered during the crystallization of Dexlansoprazole sesquihydrate.

Diagram 2: Key Factors Influencing Dexlansoprazole Crystallization

Caption: A relationship diagram showing the key process parameters and their influence on the final crystal properties of Dexlansoprazole sesquihydrate.

References

• A simple RP-HPLC method for simultaneous estimation of organic impurities, enantiomer and assay of dexlansoprazole. (2015). ResearchGate. [Link]

• Dexlansoprazole Impurities and Related Compound. Veeprho. [Link]

• Identification, Synthesis and Characterization of Potential Impurities of Dexlansoprazole. Semantic Scholar. [Link]

• Dexlansoprazole Impurities. SynZeal. [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Jetir.Org. [Link]

• Determination of S-(-)-lansoprazole in dexlansoprazole preparation by capillary zone electrophoresis. (2017). PubMed. [Link]

• Sorbitol/dexlansoprazole co-crystals and method for making same.

• Dexlansoprazole Impurities. SynZeal. [Link]

• Dexlansoprazole-impurities. Pharmaffiliates. [Link]

• Dexalansoprazole Sodium-Loaded Controlled Release Micro particles Prepared by Spray Drying. ijpbs. [Link]

• Dexlansoprazole drug-containing pellet and preparation method thereof.
• Process for the preparation of crystalline dexlansoprazole.
• Crystalline forms of dexlansoprazole.

• Dexlansoprazole Impurities. Venkatasai Life Sciences. [Link]

• Dexlansoprazole polymorphic forms.
• Stable high-purity dexlansoprazole and preparation method thereof.

• Crystallization of an active pharmaceutical ingredient that oils out. (2025). ResearchGate. [Link]

• Seeding Techniques and Optimization of Solution Crystallization Processes. (2020). ResearchGate. [Link]

• Stress degradation study and structure characterization of oxidation degradation product of dexlansoprazole using liquid chromatography-mass spectrometry/time of flight, liquid chromatography-tandem mass spectrometry and nuclear magnetic resonance. (2025). ResearchGate. [Link]

• Dexlansoprazole Impurity 9. Cleanchem. [Link]

• Improving the solubility of dexlansoprazole by cocrystallization with isonicotinamide. (2016). PubMed. [Link]

• Role of Solvents in Improvement of Dissolution Rate of Drugs: Crystal Habit and Crystal Agglomeration. (2025). ResearchGate. [Link]

• Progress and Opportunities of Seeding Technique in Crystallization Processes. (2020). White Rose Research Online. [Link]

• Supersaturation Control during Fractional Crystallization. (2014). ResearchGate. [Link]

• Role of Solvents in Improvement of Dissolution Rate of Drugs: Crystal Habit and Crystal Agglomeration. (2011). PMC. [Link]

• How to avoid the formation of oil droplets during recrystallization?. (2014). ResearchGate. [Link]

• Enhanced Suspension Stability: Choice of Crystal Habit. (2006). Indian Journal of Pharmaceutical Sciences. [Link]

• Process development in Quality‐by‐Design paradigm for anti‐solvent aided crystallization: impact of crystallization parameters on particle morphology and dissolution behaviour of Dexlansoprazole active pharmaceutical ingredient. (2025). ResearchGate. [Link]

• A method to crystallize substances that oil out. (2025). ResearchGate. [Link]

• Experimental investigation and prediction of oiling out during crystallization process. (2025). ResearchGate. [Link]

• Dexlansoprazole Sesquihydrate. PubChem. [Link]

• RESEARCH ARTICLE. IJMLR. [Link]

• Quality by Design Formulation Approach for the Development of Orodispersible Tablets of Dexlansoprazole. (2025). PMC. [Link]

• Crystalline forms of Dexlansoprazole. Patent 2216333 - EPO. [Link]

• Dexilant (dexlansoprazole) Delayed Release Capsules in the Treatment of Gastroesophageal Reflux Disease (GERD). U.S. Pharmacist. [Link]

• Improvement of Acid Stability of Lansoprazole by Co crystallization Techniques. (2025). ResearchGate. [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2025). ResearchGate. [Link]

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Technical Support Center: Resolving Co-elution of Impurities in Dexlansoprazole Analysis

Welcome to the Technical Support Center for Dexlansoprazole analysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for a common and critical challenge in HPLC and UPLC analysis: the co-elution of impurities. Here, we move beyond generic advice to offer a scientifically grounded, systematic approach to method optimization, ensuring the accuracy and reliability of your analytical results.

Frequently Asked Questions (FAQs)

This section addresses initial questions you might have when encountering co-elution issues in your Dexlansoprazole analysis.

Q1: My chromatogram shows overlapping peaks for Dexlansoprazole and its known impurities. What is the first parameter I should adjust?

A1: The first and often most impactful parameter to adjust is the mobile phase pH . Dexlansoprazole and many of its related compounds are ionizable.[1][2] Altering the pH of the mobile phase can change the ionization state of these molecules, which in turn significantly affects their retention time on a reversed-phase column.[1][3][4] For instance, making the mobile phase more acidic can suppress the ionization of acidic impurities, increasing their retention, while a more basic mobile phase can suppress the ionization of basic impurities, also leading to longer retention.[1] This differential shift in retention can often resolve co-eluting peaks.[2] It is generally recommended to work at a pH that is at least 1.5 to 2 units away from the pKa of the analytes to ensure robust and reproducible retention times.[5]

Q2: I've adjusted the mobile phase pH, but two impurities are still co-eluting. What's my next step?

A2: If pH adjustment is insufficient, the next logical step is to alter the selectivity of your separation by changing the organic modifier or the stationary phase.[6] If you are using acetonitrile, switching to methanol (or vice versa) can change the elution order due to different solvent properties.[7] If altering the organic modifier doesn't provide the desired resolution, changing the column chemistry is a powerful strategy.[8] For example, if you are using a standard C18 column, switching to a phenyl-hexyl or a cyano column introduces different separation mechanisms (like pi-pi interactions) that can resolve compounds that are chromatographically similar on a C18 phase.

Q3: Can adjusting the gradient profile help resolve closely eluting peaks?

A3: Absolutely. Optimizing the gradient is a crucial step for improving the separation of complex mixtures.[7] If you have a pair of closely eluting impurities, flattening the gradient slope in the region where they elute will increase the resolution between them.[7] This is because a shallower gradient spends more time in the mobile phase composition range that is critical for the separation of those specific compounds, allowing for better differentiation.

Q4: How does temperature affect the resolution of impurities?

A4: Column temperature plays a significant role in separation efficiency and selectivity.[9] Increasing the temperature generally decreases the viscosity of the mobile phase, which can lead to sharper peaks and faster analysis times.[8][9] However, the effect on selectivity can be unpredictable and must be evaluated empirically. In some cases, a higher temperature can improve resolution, while in others, it might worsen it.[8][9] It's important to experiment with a range of temperatures (e.g., 25°C to 45°C) to find the optimal condition for your specific separation.

Q5: What are some common degradation products of Dexlansoprazole I should be aware of?

A5: Dexlansoprazole can degrade under various stress conditions, such as acidic, basic, oxidative, and thermal stress.[10] Common degradation products include sulfone and sulfide derivatives. Forced degradation studies are essential to identify potential impurities that may arise during the manufacturing process or upon storage.[10][11] Knowing the structures of these potential impurities can aid in developing a stability-indicating method.

In-Depth Troubleshooting Guide

This guide provides a systematic workflow for resolving co-elution issues in Dexlansoprazole analysis. The underlying principle is to methodically alter key chromatographic parameters, observing the impact on resolution.

Initial Assessment and Diagnosis

Before making any changes to your method, it's crucial to confirm that you are indeed dealing with co-elution.

Protocol 1: Peak Purity Analysis

• Utilize a Diode Array Detector (DAD/PDA): A DAD is invaluable for assessing peak purity.[6]

• Acquire Spectra: Collect UV spectra across the entirety of the peak of interest.

• Analyze Spectra: If the spectra are identical throughout the peak, it is likely a pure compound. If the spectra differ, this is a strong indication of co-elution.[6]

• Mass Spectrometry (MS) Confirmation: If available, an MS detector can provide definitive evidence of co-elution by showing different mass-to-charge ratios across the chromatographic peak.[6]

Systematic Approach to Resolving Co-elution

The following workflow is designed to guide you through a logical sequence of troubleshooting steps.

Sources

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• 2. chromatographytoday.com [chromatographytoday.com]
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• 4. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
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• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
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• 11. scribd.com [scribd.com]

Technical Support Center: Dexlansoprazole Synthesis Efficiency

Welcome to the technical support center for the synthesis of Dexlansoprazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this chiral proton pump inhibitor. Here, we move beyond simple protocols to explain the underlying principles and provide robust troubleshooting strategies to enhance the efficiency, yield, and purity of your synthesis.

Overview: The Core of Dexlansoprazole Synthesis

Dexlansoprazole, the (R)-(+)-enantiomer of lansoprazole, is a widely used proton pump inhibitor.[1] Its therapeutic efficacy is intrinsically linked to its stereochemistry. The most prevalent and industrially scalable method for its synthesis is the asymmetric oxidation of a prochiral sulfide intermediate, 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole.[2]

The key to an efficient synthesis lies in mastering the enantioselective oxidation step, which converts the sulfide into the desired chiral sulfoxide. This is most commonly achieved using a modified Sharpless-Kagan oxidation.[1][3] This reaction's success hinges on the precise formation of a chiral titanium complex that directs the oxidant to one face of the sulfur atom, yielding the (R)-enantiomer with high selectivity.

Caption: General pathway for Dexlansoprazole synthesis via asymmetric oxidation.

Troubleshooting Guide

This section addresses common issues encountered during Dexlansoprazole synthesis. Each problem is analyzed with potential causes and actionable solutions.

1. Issue: Low Enantiomeric Excess (e.e.) / High (S)-Enantiomer Impurity

Low enantioselectivity is the most critical challenge, directly impacting the final product's purity and therapeutic value.

• Potential Cause 1: Improper Chiral Catalyst Formation.

  • Explanation: The chiral catalyst, typically formed in situ from titanium isopropoxide (Ti(OiPr)₄), (+)-diethyl tartrate ((+)-DET), and a controlled amount of water, is the heart of the asymmetric induction.[4] Contamination, incorrect stoichiometry, or improper aging of the catalyst complex can severely diminish its stereodirecting ability.

  • Solution:

    • Reagent Quality: Use high-purity, anhydrous (+)-DET and Ti(OiPr)₄. The tartrate ester must be the correct enantiomer; using (-)-DET will produce the undesired (S)-lansoprazole.

    • Controlled Water Content: The presence of a specific, substoichiometric amount of water is crucial for forming the active dimeric titanium catalyst.[4] The synthesis often starts under anhydrous conditions (using azeotropic distillation to remove residual water from the sulfide intermediate) before a precisely controlled amount of water (e.g., 0.3-0.6 equivalents) is added.[1][4]

    • Complexation Time & Temperature: Allow sufficient time for the Ti(OiPr)₄ and (+)-DET to complex before adding other reagents. This is typically done at an elevated temperature (e.g., reflux in toluene or THF) to ensure the formation of a clear, homogenous solution.[3][5]

• Potential Cause 2: Incorrect Reaction Temperature.

  • Explanation: Asymmetric oxidations are highly temperature-sensitive. Higher temperatures can provide enough energy to overcome the activation barrier for the formation of the undesired enantiomer, thus eroding selectivity.

  • Solution: Maintain strict temperature control, typically between -5°C and 5°C, during the addition of the oxidant (e.g., cumene hydroperoxide).[3] Use a reliable cooling bath and monitor the internal reaction temperature closely.

• Potential Cause 3: Racemization during Workup or Purification.

  • Explanation: Dexlansoprazole can be unstable under harsh pH or high-temperature conditions, potentially leading to racemization.[6]

  • Solution: Avoid prolonged exposure to strong acids or bases and high temperatures during workup and isolation. Purification should ideally be performed through crystallization at controlled temperatures.[6][7]

2. Issue: Low Yield and/or Incomplete Reaction

Low product yield can stem from an incomplete reaction or the formation of side products.

• Potential Cause 1: Inactive Oxidant or Insufficient Amount.

  • Explanation: The oxidant, commonly cumene hydroperoxide (CHP), degrades over time. Using an insufficient amount will result in an incomplete conversion of the starting sulfide.

  • Solution:

    • Assay the Oxidant: Titrate the CHP solution to determine its active oxygen content before use.

    • Monitor Reaction: Track the disappearance of the starting sulfide using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[8] If the reaction stalls, a small additional charge of fresh oxidant may be considered, but be wary of over-oxidation.

• Potential Cause 2: Over-oxidation to Sulfone Impurity.

  • Explanation: The most common byproduct is the corresponding sulfone, formed by the oxidation of the desired sulfoxide.[3] This side reaction is often irreversible and reduces the yield of Dexlansoprazole. The removal of the sulfone impurity can be challenging.[9]

  • Solution:

    • Control Oxidant Stoichiometry: Use a slight excess of the oxidant, but avoid a large surplus. Typically, 1.0 to 1.2 equivalents are sufficient.

    • Temperature Control: Perform the oxidant addition at low temperatures (0°C) to favor sulfoxide formation over sulfone.

    • Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material has been consumed, as this increases the risk of over-oxidation.

• Potential Cause 3: Losses during Purification.

  • Explanation: Dexlansoprazole purification, usually by crystallization from a solvent system like acetone/water, can lead to significant yield loss if not optimized.[3][9]

  • Solution: Carefully optimize the crystallization conditions, including solvent ratios, temperature, and cooling rate. The goal is to maximize the recovery of the desired (R)-enantiomer while purging impurities like the (S)-enantiomer and the sulfone.

Caption: A workflow for troubleshooting common issues in Dexlansoprazole synthesis.

Frequently Asked Questions (FAQs)

• Q1: What is the specific role of diisopropylethylamine (DIPEA) in the reaction?

  • A1: DIPEA, or another non-nucleophilic organic base, is used to scavenge protons that may be generated during the reaction, maintaining a stable environment for the titanium catalyst.[3] It helps prevent side reactions and ensures the catalyst remains in its active state.

• Q2: How can I accurately determine the enantiomeric excess (e.e.) of my product?

  • A2: Chiral HPLC is the standard method. Columns such as Chiralcel OD or Chiralpak AS have shown good resolution for separating lansoprazole enantiomers.[10] Additionally, capillary electrophoresis (CE) using cyclodextrins as chiral selectors is a powerful technique for determining enantiomeric purity and can quantify the undesired (S)-enantiomer even at very low levels.[11][12]

• Q3: My sulfide starting material is a hydrate. How does this affect the reaction?

  • A3: The water content is critical. An inconsistent level of hydration in the starting material will lead to poor reproducibility in enantioselectivity.[4] It is standard practice to remove all water from the sulfide/solvent mixture via azeotropic distillation before adding back a precise, controlled amount of water to form the active catalyst.[2][4]

• Q4: Can I use a different oxidant than cumene hydroperoxide?

  • A4: While CHP is common, other oxidants like tert-butyl hydroperoxide (TBHP) have also been used in Sharpless-type epoxidations.[13][14] However, CHP is often preferred in these specific sulfide oxidations. Any change in the oxidant would require a complete re-optimization of the reaction conditions.

Key Experimental Protocols

Protocol 1: Asymmetric Oxidation of Prochiral Sulfide

This protocol is a synthesis based on established literature procedures and should be adapted and optimized for specific laboratory conditions.[2][3]

• Preparation: To a reaction vessel equipped with a Dean-Stark trap, add the prochiral sulfide intermediate and toluene (approx. 10-15 volumes).

• Azeotropic Drying: Heat the mixture to reflux to azeotropically remove any residual water. Monitor the collection in the trap. Once water removal is complete, cool the mixture to approximately 60°C.

• Catalyst Formation:

  • Add (+)-diethyl L-tartrate (approx. 0.4-0.5 equivalents).

  • Add a controlled amount of water (approx. 0.5-0.6 equivalents).

  • Add titanium(IV) isopropoxide (approx. 0.2 equivalents).

  • Stir the mixture at this temperature for 30-60 minutes until a clear, homogenous solution is formed.

• Reaction Setup: Cool the mixture to room temperature, then add diisopropylethylamine (DIPEA) (approx. 0.3-0.4 equivalents).

• Oxidation: Cool the reaction mixture to between -5°C and 0°C. Slowly add a solution of cumene hydroperoxide (approx. 1.1 equivalents, 80% in toluene) dropwise, ensuring the internal temperature does not exceed 5°C.

• Monitoring: Stir the reaction at 0°C for 3-5 hours. Monitor the consumption of the starting material by HPLC or TLC.

• Quenching: Once the reaction is complete, quench the excess oxidant by adding a saturated aqueous solution of sodium thiosulfate. Allow the mixture to warm to room temperature.

Protocol 2: Purification by Crystallization

This protocol outlines a general procedure for purifying the crude product.[3][9]

• Workup: After quenching, perform an aqueous workup. This may involve pH adjustments and extractions with a suitable organic solvent (e.g., methyl ethyl ketone).[3] Concentrate the organic phase under reduced pressure to obtain the crude Dexlansoprazole residue.

• Dissolution: Dissolve the crude residue in a minimal amount of a suitable solvent, such as acetone (approx. 3-5 volumes), at a slightly elevated temperature (e.g., 40-50°C).

• Crystallization: Slowly add an anti-solvent, typically water, to the solution until turbidity is observed.

• Cooling & Isolation: Cool the mixture slowly to 0-5°C and stir for several hours to maximize crystal formation.

• Filtration: Collect the crystalline solid by filtration, wash with a cold mixture of the crystallization solvents (e.g., acetone/water), and then with water.

• Drying: Dry the product under vacuum at a controlled temperature (e.g., <40°C) to yield high-purity Dexlansoprazole.

Parameter	Target Range	Rationale
Oxidation Temperature	-5°C to 5°C	Maximizes enantioselectivity by favoring the transition state for the (R)-enantiomer.[3]
Water Equivalent	0.3 - 0.6 eq.	Crucial for the formation of the active dimeric chiral titanium catalyst.[1][4]
Oxidant Equivalent	1.0 - 1.2 eq.	Sufficient for complete conversion while minimizing over-oxidation to the sulfone impurity.[3]
Enantiomeric Excess	>99.5%	Target for a high-purity Active Pharmaceutical Ingredient (API).[4]
Sulfone Impurity	<0.15%	A common process-related impurity that must be controlled to meet regulatory standards.[4]

References

• Lee, J. H., Park, Y. J., & Lee, Y. J. (2001). Determination of R(+)- and S(-)-lansoprazole using chiral stationary-phase liquid chromatography and their enantioselective pharmacokinetics in humans. Journal of Chromatography B: Biomedical Sciences and Applications, 763(1-2), 145-151. Available at: [Link]

• Papp, L. A., Kilar, F., & Felinger, A. (2019). Chiral separation of lansoprazole and rabeprazole by capillary electrophoresis using dual cyclodextrin systems. Electrophoresis, 40(18-19), 2445-2453. Available at: [Link]

• Reddy, B. R., Dubey, M. K., Reddy, C. V. R., & Bandichhor, R. (2018). An Improved process for Selective Oxidation of Pro-chiral sulfide, A Key Intermediate of Dexlansoprazole. Chemistry & Biology Interface, 8(6), 340-349. Available at: [Link]

• DIPHARMA FRANCIS S.R.L. (2010). Process for the preparation of dexlansoprazole. EP2188224A1.

• Raju, M. N., Kumar, N. U., Reddy, B. S., Anitha, N., Srinivas, G., Bhattacharya, A., Mukkanti, K., Kolla, N., & Bandichhor, R. (2011). An efficient synthesis of dexlansoprazole employing asymmetric oxidation strategy. Tetrahedron Letters, 52(42), 5464-5466. Available at: [Link]

• Li, Q., et al. (2016). Enantioselective determination of (R)- and (S)-lansoprazole in human plasma by chiral liquid chromatography with mass spectrometry and its application to a stereoselective pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis, 128, 338-344. Available at: [Link]

• Zhang, Y., et al. (2014). Enantioselective analysis of lansoprazole in rat plasma by LC-MS/MS: Application to a stereoselective pharmacokinetic study. Journal of Chromatography B, 967, 137-143. Available at: [Link]

• DIPHARMA FRANCIS S.R.L. (2012). Process for the preparation of dexlansoprazole. US8198455B2.

• Raju, M. N., et al. (2011). An efficient synthesis of dexlansoprazole employing asymmetric oxidation strategy. Tetrahedron Letters, 52(42), 5464-5466. Available at: [Link]

• Shanghai Institute of Pharmaceutical Industry, & Xuhui Central Hospital. (2012). Method for synthesizing and purifying dexlansoprazole. CN102659763B.

• Li, G., et al. (2023). Precise Control of the Oxidation Reaction in a High-Purity Dexlansoprazole Synthesis Process Using In Situ Infrared. Organic Process Research & Development, 27(6), 1133-1140. Available at: [Link]

• Hubei University of Technology. (2016). A kind of synthetic method of Dexlansoprazole. CN106188000A.
• Jiangsu Hansen Pharmaceutical Group Co., Ltd. (2015). Method for purifying dexlansoprazole. CN104987322A.

• Al-Shehri, M. M., & Belal, F. (2022). Chemistry, pharmacology, and chiral separation of proton pump inhibitor drugs. Periodikos, 24(1), 1-12. Available at: [Link]

• Lakshmi, B. K., & Kirti, M. (2021). RP-HPLC method for dexlansoprazole in bulk and capsules. World Journal of Pharmaceutical Research, 10(9), 1234-1245. Available at: [Link]

• Sriram, D., & Yogeeswari, P. (2022). Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. Asian Journal of Pharmaceutical Analysis, 12(3), 163-168. Available at: [Link]

• Kim, K. H., et al. (2017). Determination of S-(-)-lansoprazole in dexlansoprazole preparation by capillary zone electrophoresis. Archives of Pharmacal Research, 40(8), 965-972. Available at: [Link]

• DIPHARMA FRANCIS S.R.L. (2008). PROCEDURE FOR THE PREPARATION OF DEXLANSOPRAZOL. ITMI20082046A1.

• Bhole, R., et al. (2023). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Characterization of its Degradation Products. An-Najah University Journal for Research - B (Humanities), 37(10). Available at: [Link]

• Lakshmi, B. K., & Kumar, M. A. (2021). A novel rp-hplc method development and validation for the estimation of dexlansoprazole in bulk and pharmaceutical dosage form. World Journal of Pharmaceutical Research, 10(9), 1234-1245. Available at: [Link]

• Vardanyan, R., & Hruby, V. (2016). Lansoprazole. In Synthesis of Best-Seller Drugs (pp. 373-374). Academic Press. Available at: [Link]

• Anonymous. (2024). An improved process for preparation of dexlansoprazole. Technical Disclosure Commons. Available at: [Link]

• Li, Y., et al. (2017). Study on synthesis and purification process of dexlansoprazole. Chinese Journal of New Drugs, 26(15), 1789-1792. Available at: [Link]

• Gao, A. X., & Trauner, D. (2018). Sharpless Epoxidation of Divinyl Carbinol. Organic Syntheses, 95, 32-45. Available at: [Link]

• Wikipedia contributors. (2023). Sharpless epoxidation. Wikipedia, The Free Encyclopedia. Available at: [Link]

• El-Sayed, I. (2013). A New Synthetic Process of Lansoprazole. ResearchGate. Available at: [Link]

• Dalal Institute. (n.d.). Sharpless Asymmetric Epoxidation. Dalal Institute Chemistry. Available at: [Link]

• Li, W., et al. (2010). Synthesis of the Impurities of Lansoprazole. Chinese Pharmaceutical Journal, 45(6), 471-473. Available at: [Link]

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• 11. Chiral separation of lansoprazole and rabeprazole by capillary electrophoresis using dual cyclodextrin systems - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. dalalinstitute.com [dalalinstitute.com]

Minimizing degradation of Dexlansoprazole in acidic conditions

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with dexlansoprazole. This resource is designed to provide in-depth, field-proven insights into the challenges and solutions associated with the acidic degradation of dexlansoprazole. Our goal is to empower you with the knowledge to design robust experiments, troubleshoot stability issues, and develop stable formulations.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the stability of dexlansoprazole in acidic environments.

Q1: Why is dexlansoprazole so susceptible to degradation in acidic conditions?

A1: Dexlansoprazole, a proton pump inhibitor (PPI), is a substituted benzimidazole derivative.[1] The core structure of benzimidazoles is inherently unstable in acidic environments.[2][3] The acidic conditions of the stomach catalyze a rapid chemical rearrangement of the dexlansoprazole molecule, leading to its degradation and loss of therapeutic activity.[4][5] This acid-labile nature necessitates protective formulation strategies to ensure the drug reaches its site of action in the small intestine intact.[6][7]

Q2: What is the primary strategy to protect dexlansoprazole from gastric acid?

A2: The cornerstone of protecting dexlansoprazole from the acidic environment of the stomach is the use of enteric coatings.[5][7][8][9][10] These are specialized polymer coatings applied to tablets or drug-loaded pellets that are resistant to dissolution at the low pH of gastric fluid.[5][11] The coating remains intact in the stomach, preventing the drug's exposure to acid.[4][5] Once the dosage form passes into the more alkaline environment of the small intestine (typically pH 5.5 and above), the enteric coating dissolves, releasing the drug for absorption.[2][11]

Q3: What are some common enteric coating polymers used for dexlansoprazole?

A3: A variety of polymers are employed for the enteric coating of dexlansoprazole, each with specific pH-dependent dissolution profiles. Commonly used polymers include:

• Hydroxypropyl Methylcellulose Phthalate (HPMC-P): Such as HPMC P55 S, which dissolves at a pH of 5.5.[5]

• Methacrylic Acid Copolymers (Eudragit®): Different grades are used to target specific regions of the intestine. For example, Eudragit® L 100 dissolves at pH 6.0, while Eudragit® S 100 dissolves at pH 7.0.[5][6] This allows for targeted drug release.

• Shellac: A natural polymer that can also be used for enteric protection and to achieve sustained release.[4]

The choice of polymer and the thickness of the coating are critical parameters that are optimized during formulation development to achieve the desired drug release profile.[4][11]

Q4: What is the "Dual Delayed-Release" (DDR) technology used for dexlansoprazole?

A4: Dual Delayed-Release is an advanced formulation strategy designed to prolong the duration of acid suppression.[7][8] Dexlansoprazole capsules with DDR technology contain two distinct types of enteric-coated granules.[2][12]

• Granule Type 1: Coated to dissolve at a lower pH (around 5.5) in the proximal small intestine, providing an initial release of the drug.[2][7]

• Granule Type 2: Coated to dissolve at a higher pH (around 6.75) further down in the distal small intestine, resulting in a second, delayed release of the drug.[2][7]

This dual-release mechanism leads to two distinct peaks in the plasma concentration of dexlansoprazole, extending its therapeutic effect over a longer period compared to single-release PPIs.[2][7][8]

Q5: Besides enteric coating, what other formulation approaches can enhance dexlansoprazole stability?

A5: In addition to enteric coatings, the inclusion of alkaline stabilizers in the core formulation is a crucial strategy.[1][3] These basic compounds create an alkaline microenvironment within the dosage form, which helps to protect the acid-labile dexlansoprazole from any residual acidic excipients or moisture that could lead to degradation during manufacturing and storage.[3] Examples of such stabilizers include:

• Magnesium carbonate[13][14]

• Sodium bicarbonate[13]

• Triethylamine[15]

Section 2: Troubleshooting Guide for Experimental Work

This section provides practical guidance for researchers encountering common issues during the in-vitro study of dexlansoprazole.

Issue 1: Rapid degradation of dexlansoprazole in simulated gastric fluid during dissolution testing.

• Causality: This is the expected behavior of the unprotected drug. If you are testing a non-enteric-coated formulation, this rapid degradation confirms the drug's acid lability. For an enteric-coated formulation, this indicates a failure of the coating.

• Troubleshooting Steps:

  • Verify Coating Integrity: For enteric-coated dosage forms, visually inspect the tablets or pellets for any cracks, peeling, or imperfections in the coating before starting the dissolution study.

  • Check Dissolution Medium pH: Ensure the pH of your simulated gastric fluid is accurately prepared and maintained throughout the experiment.

  • Review Coating Formulation and Process: If the coating is failing, re-evaluate the polymer type, coating thickness, and the application process parameters (e.g., spray rate, temperature).

  • Incorporate a Protective Sub-coat: Applying a sub-coat between the drug core and the acidic enteric coating can provide an additional protective barrier.[11]

Issue 2: High variability in drug release profiles between batches of enteric-coated pellets.

• Causality: Inconsistent coating thickness or integrity across batches is the most likely cause. The fluid bed coating process, while effective, requires precise control to ensure uniformity.

• Troubleshooting Steps:

  • Standardize Coating Process Parameters: Tightly control variables in your fluidized bed coater, such as inlet air temperature, spray rate, atomization pressure, and batch size.[5]

  • Characterize Pellets: Analyze the particle size distribution and surface area of the core pellets before coating, as this can affect coating uniformity.

  • Measure Coating Thickness: Employ methods like scanning electron microscopy (SEM) to visually assess and compare the coating thickness of different batches.

  • Perform Robust Validation: Conduct a thorough process validation to identify and control critical process parameters.

Issue 3: Appearance of unknown peaks in HPLC chromatograms during stability studies.

• Causality: These are likely degradation products of dexlansoprazole. Forced degradation studies under various stress conditions (acid, base, oxidative, thermal, photolytic) are essential to identify and characterize these impurities.[16][17][18]

• Troubleshooting Steps:

  • Perform Forced Degradation Studies: Systematically expose dexlansoprazole to acidic, basic, oxidative (e.g., hydrogen peroxide), thermal, and photolytic stress conditions as per ICH guidelines.[18] This will help in generating the degradation products.

  • Develop a Stability-Indicating HPLC Method: Ensure your HPLC method can separate the main dexlansoprazole peak from all potential degradation products.[19][20] Method validation should include specificity, linearity, accuracy, and precision.[19][20]

  • Characterize Degradation Products: Use techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) to elucidate the structure of the unknown impurities.[16][17]

Table 1: Summary of Dexlansoprazole Degradation Under Stress Conditions

Stress Condition	Extent of Degradation	Number of Degradation Peaks Observed
Acidic (0.1N HCl)	~5.28%	1
Basic (0.1N NaOH)	~5.04%	2
Oxidative (30% H₂O₂)	~4.30%	2
Thermal (105°C)	~4.25%	2
Photolytic	~4.79%	3

Data adapted from a stability-indicating HPLC method development study.[18]

Section 3: Experimental Protocols and Visualizations

Protocol 1: In-Vitro Acid Resistance Test for Enteric-Coated Dexlansoprazole Pellets

This protocol is designed to assess the effectiveness of the enteric coating in protecting dexlansoprazole from acidic degradation.

Materials:

• Enteric-coated dexlansoprazole pellets

• Simulated Gastric Fluid (SGF), pH 1.2 (without pepsin)

• Phosphate Buffer, pH 6.8

• USP Dissolution Apparatus 2 (Paddles)

• HPLC system with a validated stability-indicating method

Procedure:

• Set up the dissolution apparatus with 900 mL of SGF (pH 1.2) in each vessel, maintained at 37 ± 0.5°C.

• Accurately weigh a sample of enteric-coated pellets equivalent to a single dose of dexlansoprazole and place it in each vessel.

• Operate the apparatus at a specified paddle speed (e.g., 75 rpm) for 2 hours.

• After 2 hours, withdraw a sample of the SGF and analyze it by HPLC to determine the amount of dexlansoprazole released (and thus degraded). The amount released should be minimal, as per pharmacopeial standards.

• Carefully decant the SGF and immediately add 900 mL of pre-warmed phosphate buffer (pH 6.8) to each vessel.

• Continue the dissolution for a further 60 minutes (or as specified by the method).

• Withdraw samples from the phosphate buffer at predetermined time points and analyze by HPLC to determine the drug release profile in the intestinal phase.

Diagrams and Workflows

Visualization of Dexlansoprazole's Acid-Catalyzed Degradation

The following diagram illustrates the fundamental instability of dexlansoprazole in an acidic environment, which necessitates protective formulation strategies.

Caption: Acid-catalyzed degradation of unprotected dexlansoprazole.

Workflow for Developing an Acid-Resistant Formulation

This workflow outlines the key stages in formulating an enteric-coated dexlansoprazole product to minimize acid degradation.

Caption: Workflow for enteric-coated dexlansoprazole formulation.

References

• Scribd. Dexlansoprazole Stability Analysis | PDF | High Performance Liquid Chromatography. [Link]

• GSC Online Press. (2021-12-18). Formulation and evaluation of dexlansoprazole extended-release tablet. [Link]

• Indian Journal of Research in Pharmacy and Biotechnology. FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE DELAYED RELEASE CAPSULES. [Link]

• ResearchGate. Review article: Dual delayed release formulation of dexlansoprazole MR, a novel approach to overcome the limitations of conventional single release proton pump inhibitor therapy. [Link]

• ResearchGate. Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. [Link]

• Semantic Scholar. [PDF] Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. [Link]

• Google Patents. Dexlansoprazole compositions - US20120231073A1.

• ResearchGate. Stress degradation study and structure characterization of oxidation degradation product of dexlansoprazole using liquid chromatography-mass spectrometry/time of flight, liquid chromatography-tandem mass spectrometry and nuclear magnetic resonance | Request PDF. [Link]

• Drug Patent Watch. List of excipients (inactive ingredients) in dexlansoprazole. [Link]

• International Journal of Current Advanced Research. (2018-07-28). [Link]

• Asian Journal of Pharmaceutical Analysis. Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. [Link]

• ResearchGate. (2022-03-22). Optimization and Evaluation of Dexlansoprazole Delayed Release Enteric Coated Tablets. [Link]

• Google Patents.

• Patsnap Synapse. (2024-07-17). What is the mechanism of Dexlansoprazole?. [Link]

• PMC - NIH. Pharmacological and Safety Profile of Dexlansoprazole: A New Proton Pump Inhibitor – Implications for Treatment of Gastroesophageal Reflux Disease in the Asia Pacific Region. [Link]

• PMC - PubMed Central. (2025-05-21). Quality by Design Formulation Approach for the Development of Orodispersible Tablets of Dexlansoprazole. [Link]

• PMC - NIH. (2015-12-16). Dexlansoprazole – a new-generation proton pump inhibitor. [Link]

• Google Patents.

• U.S. Pharmacist. Dexilant (dexlansoprazole) Delayed Release Capsules in the Treatment of Gastroesophageal Reflux Disease (GERD). [Link]

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• Google Patents. Dexlansoprazole enteric-coated slow controlled-release pellet tablets - CN103565770A.

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• ResearchGate. (PDF) Pharmacokinetics and pharmacodynamics of an orally disintegrating tablet formulation of dexlansoprazole. [Link]

• PubChem. Dexlansoprazole | C16H14F3N3O2S | CID 9578005. [Link]

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• PMC - NIH. (2023-10-12). Enteric-coating film effect on the delayed drug release of pantoprazole gastro-resistant generic tablets. [Link]

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Technical Support Center: Selection and Troubleshooting of Excipients for Dexlansoprazole Oral Dosage Forms

Welcome to the technical support center for the formulation of Dexlansoprazole oral dosage forms. As a potent, yet highly acid-labile proton pump inhibitor (PPI), Dexlansoprazole presents unique formulation challenges.[1][2] Its efficacy is critically dependent on protecting the active pharmaceutical ingredient (API) from the acidic environment of the stomach and ensuring its release in the neutral to alkaline pH of the small intestine.[1][3]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-driven answers to common formulation questions, robust troubleshooting guides for experimental challenges, and validated protocols to support your development process.

Section 1: Foundational FAQs on Excipient Selection

This section addresses fundamental questions regarding the choice of excipients for a successful Dexlansoprazole formulation.

Q1: Why is a standard immediate-release formulation not suitable for Dexlansoprazole?

A1: Dexlansoprazole is a benzimidazole compound that is highly susceptible to degradation in acidic environments.[2][4] The pH of the stomach is typically around 1.5 to 3.5. Exposure to this acidic milieu would rapidly degrade the Dexlansoprazole molecule before it can reach the small intestine for absorption, rendering it therapeutically ineffective.[5] Therefore, a protective mechanism, such as an enteric coating, is mandatory to bypass the stomach and deliver the drug to its site of absorption.[3]

Q2: What is the primary function of a filler or diluent in a Dexlansoprazole capsule formulation?

A2: The dose of Dexlansoprazole (e.g., 30 mg or 60 mg) is often too small to be handled efficiently during the manufacturing process, particularly for filling capsules.[6][7] Fillers, also known as diluents, are used to increase the bulk volume of the formulation. This ensures uniform and accurate dosing, improves powder flow properties for consistent capsule filling, and provides the necessary mass for creating granules or pellets.[6][8] For Dexlansoprazole, inert sugar spheres are commonly used as a core onto which the drug is layered.[9]

Q3: What role do binders play, and are they always necessary?

A3: Binders are used to impart cohesion to the powder particles, ensuring that the granules or pellets formed are mechanically strong and can withstand subsequent processing steps like enteric coating.[8] In a multi-particulate system like Dexlansoprazole granules, the binder ensures the drug layer adheres properly to the inert core (e.g., sugar spheres) and doesn't flake off. Excipients like hydroxypropyl cellulose (HPC) or hypromellose (HPMC) are commonly used.[9]

Q4: How do I choose between a standard disintegrant and a "superdisintegrant"?

A4: The choice depends on the desired release profile after the enteric coat dissolves. Disintegrants are crucial for breaking up the drug-containing granules into smaller particles upon reaching the small intestine, which increases the surface area for dissolution.[10][11][12]

• Standard Disintegrants (e.g., starch) typically require higher concentrations (5-10%).[10]

• Superdisintegrants (e.g., croscarmellose sodium, sodium starch glycolate, crospovidone) are effective at much lower concentrations (1-6%) and work via mechanisms like rapid swelling, wicking, and particle repulsion to cause faster and more efficient disintegration.[10][13][14] For a rapid release of Dexlansoprazole in the intestine, a superdisintegrant is generally preferred.

Q5: What is the difference between a lubricant and a glidant, and why are they critical for capsule filling?

A5: While both improve manufacturing efficiency, they have distinct functions:

• Glidants (e.g., colloidal silicon dioxide) reduce inter-particle friction, improving the flowability of the granule mixture from the hopper into the capsule shells.[15][16] This ensures each capsule is filled uniformly, preventing weight variation.[16]

• Lubricants (e.g., magnesium stearate, talc) reduce the friction between the formulation and the surfaces of the manufacturing equipment, such as the capsule filling machine's dosing tube.[15][16][17] This prevents sticking and ensures smooth ejection of the powder plug into the capsule.[18]

Section 2: The Dual Delayed-Release (DDR) System: A Closer Look

Dexlansoprazole is most recognized for its innovative Dual Delayed-Release (DDR) formulation, which provides a prolonged plasma concentration profile.[19][20][21] This is achieved by incorporating two distinct types of enteric-coated granules within a single capsule.[22][23]

• Granule Type 1 (25% of dose): Designed for release in the proximal duodenum (pH ~5.5).[19][22]

• Granule Type 2 (75% of dose): Designed for release further down in the more distal small intestine (pH ~6.8).[19][22]

This DDR technology results in a dual-peak time-concentration profile, extending the duration of acid suppression.[19][21]

Diagram: Structure of Dexlansoprazole DDR Granules

Caption: Decision tree for troubleshooting common dissolution test failures.

Q: My granules show poor flow and high weight variation during capsule filling. What should I adjust?

A: This is a powder rheology issue, likely caused by inadequate lubrication or glidant function, or poor granule characteristics.

• Troubleshooting Steps:

  • Optimize Glidant: The primary function of a glidant is to improve flow. [16]Ensure an adequate concentration of a glidant like colloidal silicon dioxide (typically 0.25-1% w/w). Sieving the glidant before blending can increase its surface area and effectiveness. [16] 2. Evaluate Lubricant Level: While lubricants primarily reduce die-wall friction, some, like talc, also have glidant properties. [17][24]However, over-lubrication with hydrophobic lubricants like magnesium stearate can reduce granule cohesion and negatively impact dissolution. Blending time for lubricants is critical and should be kept short (e.g., 2-5 minutes).

  • Analyze Granule Properties: Irregularly shaped or very fine granules will flow poorly. Use techniques like scanning electron microscopy (SEM) to assess granule morphology. Aim for spherical, dense granules with a narrow particle size distribution. Adjust drug layering and coating parameters to achieve this.

Section 4: Key Experimental Protocols

Protocol 1: Excipient Compatibility Screening

Objective: To assess the physicochemical compatibility of Dexlansoprazole with selected excipients under accelerated conditions.

Methodology: This protocol uses both HPLC to detect chemical degradation and DSC to identify physical interactions. [25][26] Step-by-Step Procedure:

• Sample Preparation:

  • Prepare binary mixtures of Dexlansoprazole and each excipient (e.g., fillers, binders, disintegrants) in a 1:1 ratio by weight. [26] * Create a control sample of pure Dexlansoprazole.

  • Prepare a "wet" mixture by adding a small amount of purified water (e.g., 5% w/w) to a separate set of binary mixtures to accelerate potential hydrolytic reactions. [27][28]2. Storage:

  • Place all samples in sealed glass vials.

  • Store one set of samples at 40°C/75% RH for 4 weeks (accelerated stability condition). [29] * Keep a corresponding set at 5°C as a control.

• Analysis (at T=0 and T=4 weeks):

  • Visual Inspection: Note any changes in color or physical appearance.

  • HPLC Analysis:

    • Accurately weigh and dissolve a portion of each sample to a known concentration.

    • Analyze using a validated stability-indicating HPLC method. [30][31] * Compare the chromatograms of the mixtures to the pure drug control. Look for a decrease in the main Dexlansoprazole peak area and the appearance of new impurity peaks. [25] * Differential Scanning Calorimetry (DSC):

    • Analyze the initial (T=0) physical mixtures.

    • Run a thermogram for the pure API, the pure excipient, and the 1:1 binary mixture.

    • Look for significant shifts in melting endotherms, disappearance of peaks, or the appearance of new exothermic or endothermic events in the mixture's thermogram, which would indicate a physical interaction. [26] Interpretation: An excipient is considered incompatible if the stability samples show significant degradation (>2% of total impurities) or if the DSC thermogram shows clear evidence of interaction.

Protocol 2: Dissolution Testing for Dual Delayed-Release (DDR) Capsules

Objective: To evaluate the in-vitro release profile of a Dexlansoprazole DDR capsule formulation according to FDA-recommended guidelines. [32][33] Apparatus: USP Apparatus I (Baskets) at 100 RPM. [32] Step-by-Step Procedure:

• Acid Stage (2 hours):

  • Medium: 750 mL of 0.1N HCl. [33] * Temperature: 37 ± 0.5°C.

  • Place one capsule in each of the 6 dissolution vessels.

  • Run the apparatus for 120 minutes.

  • At T=120 min, withdraw a sample from each vessel. The amount of drug released should be minimal (e.g., <10%), demonstrating acid resistance.

• Buffer Stage (transition to pH 6.8):

  • Medium: Add 250 mL of a pre-warmed concentrated phosphate buffer to each vessel to adjust the pH to 6.8. [33]The final volume will be 1000 mL.

  • Temperature: Maintain at 37 ± 0.5°C.

  • Continue the test for an additional period (e.g., up to 4 hours or until plateau).

  • Sampling: Withdraw samples at predetermined time points (e.g., 30, 60, 90, 120, 180, 240 minutes after the buffer addition). Replace the withdrawn volume with fresh, pre-warmed pH 6.8 buffer.

• Sample Analysis:

  • Filter all samples promptly.

  • Analyze the concentration of Dexlansoprazole in each sample using a validated analytical method, such as UV-Vis spectrophotometry (at ~286 nm) or HPLC. [33]4. Data Interpretation:

  • Calculate the cumulative percentage of drug released at each time point.

  • The release profile should show minimal release in the acid stage, followed by a biphasic or extended-release profile in the buffer stage, reflecting the dissolution of the two granule populations.

References

A complete list of references cited in this document is provided below.

• Vertex AI Search. (n.d.).
• Vertex AI Search. (2024, October 23). The role of disintegrants in solid oral dosage manufacturing.
• ResearchGate. (n.d.). Dexlansoprazole dual delayed-release technology releases drug in two phases.
• ChemIntel360. (2024, July 9).
• Fass, R., et al. (n.d.). The role of dexlansoprazole modified-release in the management of gastroesophageal reflux disease. PMC - NIH.
• Nair, A. B., et al. (n.d.).
• Slideshare. (n.d.).
• Medical Chronicle. (n.d.). The benefit of dual delayed release.
• PharmaCores. (2025, April 19). Pharmaceutical Fillers: 5 Critical Reasons to select.
• Metz, D. C., et al. (2009, May 1). Review article: dual delayed release formulation of dexlansoprazole MR, a novel approach to overcome the limitations of conventional single release proton pump inhibitor therapy. PubMed.
• Scribd. (n.d.). The Role of Disintegrants in Solid Oral Dosage Manufacturing | PDF.
• Chey, W. D. (n.d.).
• Marlicz, W., & Łoniewski, I. (2015, December 16).
• UCL Discovery. (n.d.). The influence of lubricants and glidants on the flow and capsule filling properties of powders. University College London.
• Gupta, A., et al. (2019, October 22).
• Kaushik, D. (2016, July 28). Formulation development of enteric coated tablets of a proton pump inhibitor for stability enhancement.
• Journal of Chemical and Pharmaceutical Research. (n.d.). Formulation development of enteric coated tablets of a proton pump inhibitor for stability enhancement.
• LFA Tablet Presses. (n.d.). An Overview of Disintegrants.
• Wikipedia. (n.d.).
• DFE Pharma. (2024, August 24). Superdisintegrants and their working mechanisms-.
• Gupta, A., et al. (2019, October 4). (PDF)
• Scholars Research Library. (n.d.).
• RxReasoner. (n.d.). DEXILANT Delayed-release capsules Overview. MPI, US: SPL/PLR.
• Nested Naturals. (2017, August 28). Why Do We Need Fillers in Supplements?.
• Pharmapproach.com. (n.d.).
• Google Patents. (n.d.). WO2013141827A1 - Enteric coated solid pharmaceutical compositions for proton pump inhibitors.
• Indian Journal of Research in Pharmacy and Biotechnology. (n.d.). FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE DELAYED RELEASE CAPSULES.
• accessdata.fda.gov. (n.d.). Dexlansoprazole Dosage Form; Route: Delayed-release capsule; oral Recommen.
• PharmaJia. (2023, May 12). Glidants and Lubricants -Understanding and Comparison.
• MDPI. (n.d.). Lubricants in Pharmaceutical Solid Dosage Forms.
• Wang, J., et al. (n.d.).
• Pharmainform. (2024, August 21). Difference Between Lubricant and Glidant.
• CD Formul
• Aftab Trading. (2025, September 23). introduction to the types of pharmaceutical fillers.
• Takeda Canada Inc. (2020, December 30). Dexlansoprazole - PRODUCT MONOGRAPH.
• Drug Patent Watch. (n.d.). List of excipients (inactive ingredients) in dexlansoprazole.
• GSC Online Press. (2021, December 18). Formulation and evaluation of dexlansoprazole extended-release tablet.
• Veeprho. (n.d.).
• IJMLR. (n.d.). RESEARCH ARTICLE.
• Scribd. (n.d.). Dexlansoprazole DR Tablet Dissolution PDF | PDF | Pharmacology | Drugs.
• International Journal of Pharmacy & Technology. (2025, August 4). Formulation and Evaluation of Dexlansoprazole Delayed Release Capsules.
• Dovepress. (2025, May 21). Quality by Design Formulation Approach for the Development of Orodispersible Tablets of Dexlansoprazole. PMC - PubMed Central.
• Scribd. (n.d.).
• International Journal of Current Advanced Research. (2018, July 28).
• Journal of Drug Delivery and Therapeutics. (2024, December 27).
• ijtimes. (n.d.). DISSOLUTION TEST METHOD AND HPLC ANALYSIS FOR LANSOPRAZOLE PELLETS DOSAGE FORMS.

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Technical Support Center: Process Optimization for Scaling Up Dexlansoprazole Synthesis

Welcome to the technical support center for the synthesis of Dexlansoprazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this important proton pump inhibitor. Here, we address common challenges encountered during synthesis, offering practical, field-tested solutions and in-depth explanations to ensure the integrity and efficiency of your process.

Troubleshooting Guide: Navigating Common Hurdles in Dexlansoprazole Synthesis

This section is dedicated to resolving specific issues that may arise during the experimental process. Each problem is analyzed for its probable causes, followed by a step-by-step protocol for resolution.

Problem 1: Low Enantioselectivity in Asymmetric Sulfoxidation

Symptom: Your chiral HPLC analysis shows a high percentage of the undesired (S)-enantiomer of lansoprazole, resulting in a low enantiomeric excess (e.e.) of Dexlansoprazole.

Probable Causes:

• Suboptimal Catalyst Complex Formation: The chiral titanium complex, crucial for stereocontrol, may not be forming correctly. This can be due to improper stoichiometry of reagents or the presence of contaminants.

• Incorrect Water Content: The presence of a specific, controlled amount of water is often critical for achieving high enantioselectivity in Kagan-Sharpless type oxidations.[1] Both anhydrous conditions and excessive water can be detrimental.

• Temperature Fluctuations: The asymmetric oxidation step is highly temperature-sensitive. Deviations from the optimal temperature range can lead to a loss of stereocontrol.

• Slow Reagent Addition: The rate of addition of the oxidizing agent, typically cumene hydroperoxide, can impact selectivity. A rapid addition can lead to non-selective oxidation.[2]

Step-by-Step Troubleshooting Protocol:

• Verify Reagent Stoichiometry:

  • Carefully re-calculate and measure the molar ratios of the prochiral sulfide, titanium isopropoxide, and (+)-diethyl tartrate (DET). A common starting point is a ratio of 1:1.1:1.2, respectively.

  • Ensure the purity of your reagents, as impurities can interfere with catalyst formation.

• Optimize Water Content:

  • If the reaction is run under strictly anhydrous conditions, consider the controlled addition of a substoichiometric amount of water (e.g., 0.3-0.6 equivalents relative to the sulfide).[1]

  • Conversely, if your solvents or reagents may contain excess water, consider incorporating a drying step, such as azeotropic distillation with toluene, before the addition of the chiral catalyst components.[1]

• Implement Strict Temperature Control:

  • Maintain the reaction temperature within a narrow, optimized range, typically between -5°C and 5°C, during the addition of the oxidizing agent.[3]

  • Use a reliable cooling system and monitor the internal reaction temperature closely throughout the process.

• Control Oxidant Addition Rate:

  • Add the cumene hydroperoxide solution dropwise over a prolonged period (e.g., 2-4 hours) to maintain a low concentration of the oxidant in the reaction mixture at any given time. This minimizes the uncatalyzed, non-enantioselective oxidation pathway.[2]

Problem 2: High Levels of Sulfone Byproduct Formation

Symptom: Your reaction mixture contains a significant amount of the over-oxidized sulfone byproduct, which is often difficult to remove during purification.[3][4][5]

Probable Causes:

• Excess Oxidizing Agent: Using a molar excess of the oxidizing agent (e.g., cumene hydroperoxide) is a primary cause of sulfone formation.

• Prolonged Reaction Time: Allowing the reaction to proceed for too long after the complete consumption of the starting sulfide can lead to the over-oxidation of the desired sulfoxide.

• Elevated Reaction Temperature: Higher temperatures can accelerate the rate of the second oxidation step, leading to increased sulfone formation.

Step-by-Step Troubleshooting Protocol:

• Precise Stoichiometry of Oxidant:

  • Carefully control the amount of cumene hydroperoxide used. A slight excess is often necessary to drive the reaction to completion, but a large excess should be avoided. Start with approximately 1.1-1.2 equivalents.

• Reaction Monitoring:

  • Monitor the progress of the reaction closely using an appropriate analytical technique, such as in-situ infrared spectroscopy or periodic sampling for HPLC analysis.[6][7]

  • Quench the reaction promptly once the starting sulfide has been consumed to prevent over-oxidation.

• Maintain Low Temperature:

  • Ensure that the reaction temperature is kept low, as specified in the protocol (typically between -5°C and 5°C), not only during the addition of the oxidant but also for the duration of the reaction.

Problem 3: Difficulty in Product Purification and Crystallization

Symptom: The isolated Dexlansoprazole is of low purity, and attempts to crystallize the product result in an oil or an impure solid.

Probable Causes:

• Presence of Persistent Impurities: The undesired (S)-enantiomer and the sulfone byproduct can co-crystallize with Dexlansoprazole, hindering the formation of a pure crystalline solid.

• Inappropriate Solvent System: The choice of solvent and anti-solvent is crucial for successful crystallization.

• Residual Solvents: The presence of residual solvents from the reaction workup can interfere with crystallization.[8]

Step-by-Step Troubleshooting Protocol:

• Initial Workup Optimization:

  • After quenching the reaction (e.g., with sodium thiosulfate), perform a series of aqueous washes to remove water-soluble impurities and unreacted reagents. Adjusting the pH during these washes can help to remove acidic or basic impurities.[3][4][5]

• Solvent/Anti-Solvent System Screening:

  • A common and effective method for the crystallization of Dexlansoprazole is the use of an acetone/water solvent system.[9] Dissolve the crude product in a minimal amount of acetone and then slowly add water as an anti-solvent until turbidity is observed. Allow the solution to slowly cool to induce crystallization.

  • Other solvent systems, such as those involving alcohols or esters, can also be explored.

• Salt Formation for Purification:

  • Consider converting the crude Dexlansoprazole into a salt (e.g., a sodium salt) to facilitate purification. The salt can then be isolated, and the pure Dexlansoprazole can be regenerated by acidification.[10]

Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for Dexlansoprazole at scale?

A1: The most common and industrially viable route for the synthesis of Dexlansoprazole is the asymmetric oxidation of a prochiral sulfide intermediate, 2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)thio)-1H-benzo[d]imidazole.[1] This is typically achieved using a modified Kagan-Sharpless oxidation protocol. The key steps involve the formation of a chiral titanium catalyst in situ from titanium(IV) isopropoxide and a chiral ligand, most commonly (+)-diethyl L-tartrate (DET). This catalyst then directs the stereoselective oxidation of the sulfide to the (R)-sulfoxide (Dexlansoprazole) using an oxidizing agent such as cumene hydroperoxide.[1]

Q2: How can I monitor the progress of the asymmetric oxidation reaction?

A2: For precise control, especially during scale-up, in-situ monitoring is highly recommended. Techniques like in-situ infrared (IR) spectroscopy can track the disappearance of the starting sulfide and the appearance of the sulfoxide product in real-time.[6][7] This allows for the accurate determination of the reaction endpoint, which is critical to prevent the formation of the sulfone byproduct.[6][7] Alternatively, periodic sampling of the reaction mixture followed by rapid analysis using High-Performance Liquid Chromatography (HPLC) can also be employed.

Q3: What are the critical process parameters to control during the synthesis?

A3: Based on extensive process development studies, the following parameters are critical for a successful and reproducible Dexlansoprazole synthesis:

Parameter	Recommended Range	Rationale
Temperature	-5°C to 5°C	Ensures high enantioselectivity and minimizes byproduct formation.
Water Content	0.3-0.6 equivalents	Crucial for the formation of the active chiral catalyst.[1]
Oxidant Stoichiometry	1.1-1.2 equivalents	Sufficient to drive the reaction to completion without excessive over-oxidation.
Reagent Purity	>99%	Impurities can poison the catalyst and lead to side reactions.

Q4: What are the common impurities I should look for in my final product?

A4: The primary impurities to monitor in the final Dexlansoprazole product are:

• Lansoprazole Sulfone: The over-oxidation byproduct.

• (S)-Lansoprazole: The undesired enantiomer.

• Unreacted Prochiral Sulfide: The starting material for the oxidation step.

• Degradation Products: Dexlansoprazole can be unstable under certain conditions, leading to the formation of various degradation products.[8][11]

These impurities should be quantified using a validated HPLC method.

Visualizing the Process: Diagrams and Workflows

To further clarify the key processes in Dexlansoprazole synthesis, the following diagrams have been generated.

Caption: A high-level overview of the Dexlansoprazole synthesis and purification workflow.

Caption: A troubleshooting decision tree for common issues in Dexlansoprazole synthesis.

References

Sources

• 1. cbijournal.com [cbijournal.com]
• 2. Chiral Sulfoxidation/ Biocatalytic Synthesis of Chiral Sulfoxides - Wordpress [reagents.acsgcipr.org]
• 3. ITMI20082046A1 - PROCEDURE FOR THE PREPARATION OF DEXLANSOPRAZOL - Google Patents [patents.google.com]
• 4. US8198455B2 - Process for the preparation of dexlansoprazole - Google Patents [patents.google.com]
• 5. Process for the preparation of dexlansoprazole - Eureka | Patsnap [eureka.patsnap.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Collection - Precise Control of the Oxidation Reaction in a High-Purity Dexlansoprazole Synthesis Process Using In Situ Infrared - Organic Process Research & Development - Figshare [acs.figshare.com]
• 8. veeprho.com [veeprho.com]
• 9. CN102659763B - Method for synthesizing and purifying dexlansoprazole - Google Patents [patents.google.com]
• 10. CN104987322A - Method for purifying dexlansoprazole - Google Patents [patents.google.com]
• 11. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a Stability-Indicating HPLC Method for Dexlansoprazole

This guide provides an in-depth, technically-focused walkthrough for the validation of a stability-indicating high-performance liquid chromatography (HPLC) method for Dexlansoprazole. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering insights into the rationale behind experimental choices and objectively comparing the method's performance against alternatives, substantiated by experimental data from peer-reviewed literature.

Introduction: The Imperative for a Stability-Indicating Method

Dexlansoprazole is the R-enantiomer of lansoprazole, a proton pump inhibitor (PPI) that suppresses gastric acid secretion.[1] It is formulated in delayed-release capsules to treat conditions like gastroesophageal reflux disease (GERD).[1][2] The inherent chemical nature of Dexlansoprazole makes it susceptible to degradation, particularly in acidic environments.[3][4] Therefore, a robust analytical method that can accurately quantify Dexlansoprazole in the presence of its degradation products, impurities, and excipients is paramount for ensuring the safety, efficacy, and quality of the final drug product.

A stability-indicating method (SIM) is an analytical procedure designed to provide this assurance. Its validation is a regulatory requirement, with guidelines established by the International Council for Harmonisation (ICH), specifically the Q2(R1) guideline on "Validation of Analytical Procedures".[5][6][7] This guide will detail the development and validation of such a method, demonstrating its suitability for its intended purpose in quality control and stability studies.

The HPLC Method: A Detailed Protocol

The goal is to develop a method that provides a sharp, well-resolved peak for Dexlansoprazole, free from interference from any potential degradants. The following conditions are a synthesis of robust methods reported in the literature.[8][9][10]

Instrumentation, Chemicals, and Reagents

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Column: A C18 column is the workhorse for reversed-phase chromatography and is highly effective for separating moderately polar compounds like Dexlansoprazole and its potential degradation products. A common choice is a column with dimensions of 250 mm x 4.6 mm and a 5 µm particle size.[9][10]

• Chemicals: Dexlansoprazole reference standard, HPLC grade acetonitrile and methanol, analytical grade potassium phosphate dibasic, orthophosphoric acid, sodium hydroxide, hydrochloric acid, and hydrogen peroxide. High-purity water (Milli-Q or equivalent).

Optimized Chromatographic Conditions

The selection of chromatographic parameters is a critical step. The mobile phase composition, pH, flow rate, and detection wavelength are optimized to achieve optimal separation and sensitivity.

Parameter	Optimized Condition	Rationale
Column	X-Terra RP18 (250×4.6mm, 5µ) or equivalent	C18 stationary phase provides excellent hydrophobic retention for Dexlansoprazole.
Mobile Phase	Buffer : Acetonitrile (70:30 v/v)	A mixture of aqueous buffer and organic modifier allows for fine-tuning of retention and resolution.
Buffer	10mM Dibasic Potassium Phosphate (pH adjusted to 7.2 with orthophosphoric acid)	The pH is crucial for Dexlansoprazole's stability and ionization state, ensuring consistent retention.[9]
Flow Rate	1.2 mL/min	Provides a balance between analysis time and separation efficiency.[9]
Detection Wavelength	285 nm	This is a common absorbance maximum for Dexlansoprazole, offering good sensitivity.[9]
Column Temperature	Ambient or 30 °C	Maintaining a consistent temperature ensures reproducible retention times.
Injection Volume	20 µL	A standard volume for achieving good peak shape and sensitivity.
Run Time	~10 minutes	A relatively short run time allows for high throughput in a QC environment.

Forced Degradation: Proving Specificity

The cornerstone of a stability-indicating method is its ability to separate the active pharmaceutical ingredient (API) from its degradation products. Forced degradation (or stress testing) intentionally degrades the drug substance to produce these products. As per ICH guidelines, this demonstrates the method's specificity.[11][12]

Experimental Protocol for Stress Studies

A stock solution of Dexlansoprazole (e.g., 100 µg/mL) is subjected to the following conditions:[13]

• Acid Hydrolysis: Treat with 0.1N HCl at room temperature for 30 minutes. Neutralize with an equivalent amount of 0.1N NaOH.

• Base Hydrolysis: Treat with 0.1N NaOH at room temperature for 30 minutes. Neutralize with an equivalent amount of 0.1N HCl.

• Oxidative Degradation: Treat with 30% hydrogen peroxide (H₂O₂) at room temperature for 30 minutes.

• Thermal Degradation: Expose the solid drug powder to heat (e.g., 105°C) for 24 hours.

• Photolytic Degradation: Expose the drug solution to UV light (e.g., in a UV chamber for 24 hours) to assess photosensitivity.[2]

After exposure, the stressed samples are diluted to a suitable concentration and injected into the HPLC system. The chromatograms are evaluated for the appearance of new peaks and the resolution between these peaks and the intact Dexlansoprazole peak.

Workflow for Forced Degradation Studies.

Interpreting the Results

The method is deemed stability-indicating if the Dexlansoprazole peak remains pure and is well-resolved from all degradation product peaks. Peak purity analysis using a PDA detector is essential to confirm that the main peak does not co-elute with any degradants. Studies show Dexlansoprazole is particularly labile under acidic and oxidative conditions.[11][12]

Stress Condition	% Degradation (Typical)	Observations
Acid Hydrolysis (0.1N HCl)	15-25%	Significant degradation with multiple degradation peaks observed.
Base Hydrolysis (0.1N NaOH)	10-20%	Degradation is evident, typically showing distinct product peaks.
Oxidative (30% H₂O₂)	20-30%	Dexlansoprazole is highly susceptible to oxidation.
Thermal (Solid State)	5-10%	Less degradation compared to hydrolytic and oxidative stress.
Photolytic	< 10%	Dexlansoprazole is generally stable under light exposure.[3][4]

Method Validation: The ICH Q2(R1) Framework

Once the method's specificity is established, a full validation must be performed according to ICH Q2(R1) guidelines to demonstrate its reliability for quantitative analysis.[5][7][14]

Overview of the Method Validation Process.

Validation Parameters & Acceptance Criteria

Parameter	Experimental Protocol	Acceptance Criteria	Example Data[9]
Linearity	Analyze 5-7 concentrations across a range (e.g., 50-150 µg/mL). Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.999	r² = 0.999
Accuracy	Perform recovery studies by spiking a known amount of Dexlansoprazole into a placebo matrix at three levels (e.g., 80%, 100%, 120%).	Mean recovery should be within 98.0% - 102.0%.	97.77% - 103.94%
Precision	Repeatability (Intra-day): Analyze 6 replicate samples at 100% concentration on the same day. Intermediate (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) ≤ 2.0%.	RSD ≤ 1.0%
LOD & LOQ	Determine based on the signal-to-noise ratio (S/N) method (LOD ≈ 3:1, LOQ ≈ 10:1) or from the linearity curve's standard deviation of the response and slope.	The LOQ must be quantifiable with acceptable accuracy and precision.	LOD: 1.2 µg/mL; LOQ: 3.64 µg/mL[8]
Robustness	Deliberately vary method parameters (e.g., mobile phase pH ±0.2, flow rate ±10%, column temperature ±5°C) and observe the effect on results.	System suitability parameters must pass. The %RSD of results should be ≤ 2.0%.	Method found to be robust across variations.

Comparison with Alternative Analytical Methods

While RP-HPLC is the gold standard for quality control, other methods have been developed for Dexlansoprazole analysis. An objective comparison highlights the strengths of the validated HPLC method for its intended purpose.

Method	Principle	Advantages	Disadvantages	Best Suited For
Validated RP-HPLC	Reversed-phase chromatography with UV detection.	Robust, reproducible, highly specific, and cost-effective. Widely available instrumentation.	Longer run times compared to UPLC. Moderate solvent consumption.	Routine QC, stability testing, and content uniformity of bulk drug and finished products.[9][10]
LC-MS/MS	Liquid chromatography coupled with tandem mass spectrometry.	Extremely high sensitivity and selectivity. Can identify and quantify metabolites.[1]	High cost of instrumentation and maintenance. Requires specialized expertise.	Bioanalytical studies (e.g., pharmacokinetics in plasma), impurity identification.[1][2]
Spectrophotometry	Measures light absorption, often after complexation with a reagent.[15]	Very simple, rapid, and low-cost.	Lacks specificity; cannot distinguish between the API and its degradation products. Not stability-indicating.	Preliminary estimation in pure bulk drug where interfering substances are not present.[16]

The presented HPLC method offers the optimal balance of specificity, reliability, and cost-effectiveness required for routine quality control and stability assessment in a pharmaceutical setting. While LC-MS/MS provides superior sensitivity, its complexity and cost are not justified for routine release testing.[1] Spectrophotometry, conversely, lacks the specificity that is non-negotiable for a stability-indicating assay.[15]

Conclusion

This guide has detailed the validation of a stability-indicating RP-HPLC method for Dexlansoprazole, grounded in the principles of the ICH Q2(R1) guideline.[5] The experimental data demonstrates that the method is specific, linear, accurate, precise, and robust, making it unequivocally suitable for its intended purpose. The forced degradation studies confirm its stability-indicating nature by effectively separating Dexlansoprazole from all stress-induced degradants.[11] When compared to alternatives like LC-MS/MS and spectrophotometry, this HPLC method stands out as the most practical and reliable choice for ensuring the quality and stability of Dexlansoprazole pharmaceutical products.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Bhole, R., Bonde, C., Girase, G., & Gurav, S. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. An-Najah University Journal for Research - B (Humanities). [Link]

• ResearchGate. (2021). (PDF) Stability indicating method development and validation of Dexlansoprazole delayed-release capsules by using RP-HPLC. ResearchGate. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• Semantic Scholar. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Semantic Scholar. [Link]

• International Council for Harmonisation. Quality Guidelines. ICH. [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• International Council for Harmonisation. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). ICH. [Link]

• An-Najah Journals. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. [Link]

• Journal of Emerging Technologies and Innovative Research. (2021). “ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM”. JETIR. [Link]

• U.S. Food and Drug Administration. (n.d.). DEXILANT (dexlansoprazole) label. accessdata.fda.gov. [Link]

• Roshdy, A., Elmansi, H., Shalan, S., & El-Brashy, A. (2021). New spectroscopic methods for determination of dexlansoprazole using mercurochrome. Luminescence, 36(5), 1181-1188. [Link]

• Scribd. (n.d.). Dexlansoprazole Stability Analysis. Scribd. [Link]

• Prakash, L., & Himaja, M. (2016). Stress degradation study and structure characterization of oxidation degradation product of dexlansoprazole using liquid chromatography-mass spectrometry/time of flight, liquid chromatography-tandem mass spectrometry and nuclear magnetic resonance. Chinese Journal of Chromatography, 34(3), 279-288. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. [Link]

• ResearchGate. (2016). Stress degradation study and structure characterization of oxidation degradation product of dexlansoprazole using liquid chromatography-mass spectrometry/time of flight, liquid chromatography-tandem mass spectrometry and nuclear magnetic resonance. ResearchGate. [Link]

• International Journal of Current Advanced Research. (2018). Development and Validation of a Stability Indicating RP-HPLC Method for the Estimation of Dexlansoprazole in Capsules. [Link]

• ResearchGate. (2014). (PDF) Determination of the Dexlansoprazole in Bulk and Spiked Human Plasma by Extraction Spectrophotometry. ResearchGate. [Link]

• Takeda Canada Inc. (2020). Product Monograph - DEXILANT®. [Link]

• American Pharmaceutical Review. (2018). Evaluation of Physical Characteristics of Dexlansoprazole Orally Disintegrating Tablets. [Link]

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Navigating the Bioanalytical Maze: A Comparative Guide to Dexlansoprazole Quantification in Human Plasma

For researchers, scientists, and drug development professionals, the robust bioanalytical validation of therapeutic agents like dexlansoprazole is the bedrock of successful clinical development. This guide provides an in-depth, objective comparison of established and emerging methods for the quantification of dexlansoprazole in human plasma. Moving beyond a simple recitation of protocols, we will dissect the causality behind experimental choices, offering field-proven insights to empower you in your laboratory.

Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) crucial in managing acid-related gastrointestinal disorders. Its efficacy and safety profile are directly linked to its pharmacokinetic behavior, making the accuracy and reliability of its quantification in biological matrices paramount. This guide will navigate the intricacies of method selection, validation, and application, grounded in authoritative regulatory standards.

The Analytical Arsenal: A Comparative Overview

The choice of an analytical technique for dexlansoprazole quantification is a critical decision, balancing sensitivity, specificity, throughput, and cost. Here, we compare the workhorses of the bioanalytical laboratory: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS).

Parameter	HPLC-UV	LC-MS/MS	UPLC-MS/MS
Principle	Separation by chromatography, detection by UV absorbance	Separation by chromatography, detection by mass-to-charge ratio	High-pressure separation, detection by mass-to-charge ratio
Sensitivity (LLOQ)	µg/mL to high ng/mL range[1][2]	Low ng/mL to pg/mL range[3][4]	Sub-ng/mL to pg/mL range
Specificity	Moderate; susceptible to interference from metabolites or co-eluting compounds	High; mass-based detection provides excellent specificity	Very High; combines high-resolution chromatography with specific mass detection
Throughput	Lower; longer run times	High; rapid analysis times	Very High; significantly reduced run times
Cost (Instrument)	Low	High	Very High
Cost (Operational)	Low	Moderate	Moderate
Method Development	Relatively straightforward	More complex; requires optimization of MS parameters	Complex; requires expertise in both UPLC and MS

Expert Insight: While HPLC-UV can be a cost-effective option for preliminary studies, its lower sensitivity and specificity make it less suitable for definitive pharmacokinetic studies where low concentrations of dexlansoprazole need to be accurately measured. LC-MS/MS has become the industry standard due to its superior sensitivity and specificity, allowing for robust quantification in complex matrices like human plasma. UPLC-MS/MS further refines this approach, offering significantly faster analysis times, which is a major advantage in high-throughput environments such as clinical trial sample analysis.

Deep Dive into Methodologies: Protocols and Rationale

A self-validating system is the cornerstone of trustworthy bioanalytical data. This is achieved through rigorous validation of the chosen method in accordance with regulatory guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Sample Preparation: The Critical First Step

The goal of sample preparation is to extract dexlansoprazole from the plasma matrix, remove interfering substances, and concentrate the analyte for sensitive detection. The choice of technique is intrinsically linked to the analytical method that follows.

Comparison of Sample Preparation Techniques

Technique	Principle	Advantages	Disadvantages	Best Suited For
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile, methanol) to precipitate plasma proteins.	Simple, fast, and inexpensive.	Less clean extract, potential for matrix effects.	High-throughput screening, methods with robust detection (e.g., LC-MS/MS).
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between the aqueous plasma and an immiscible organic solvent.	Cleaner extracts than PPT, can concentrate the analyte.	More time-consuming, requires solvent optimization, potential for emulsions.	Methods requiring cleaner samples and higher sensitivity.[3]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Provides the cleanest extracts, high recovery, and concentration.	Most expensive and time-consuming, requires method development for sorbent selection and elution conditions.	Methods demanding the highest sensitivity and specificity, especially when dealing with complex matrices or low analyte concentrations.

Experimental Workflow: Sample Preparation

Caption: Comparative workflows for common sample preparation techniques.

Chromatographic Separation and Detection: The Core of the Analysis

LC-MS/MS: The Gold Standard

A highly sensitive and specific LC-MS/MS method for dexlansoprazole in human plasma is a cornerstone for clinical pharmacokinetic studies.[3][4]

Detailed Protocol: LC-MS/MS Method

• Chromatographic System: A validated LC system coupled to a triple quadrupole mass spectrometer.

• Column: A reversed-phase C18 column (e.g., 50 x 4.6 mm, 5 µm) is commonly used.[3]

• Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically in the range of 0.5-1.0 mL/min.

• Injection Volume: 5-20 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Dexlansoprazole: m/z 370.1 → 198.1 (example)

    • Internal Standard (e.g., Lansoprazole-d4): m/z 374.1 → 202.1 (example)

• Internal Standard: A stable isotope-labeled analog of dexlansoprazole is ideal to compensate for matrix effects and variability in extraction and ionization.

Causality in Experimental Choices:

• Reversed-Phase C18 Column: Dexlansoprazole is a moderately polar molecule, making a C18 stationary phase ideal for retaining and separating it from more polar plasma components.

• Acidified Mobile Phase: The addition of formic acid to the mobile phase promotes the protonation of dexlansoprazole, enhancing its ionization efficiency in positive ESI mode, leading to better sensitivity.

• Multiple Reaction Monitoring (MRM): This detection mode provides exceptional specificity. The first quadrupole selects the parent ion (precursor ion) of dexlansoprazole, which is then fragmented in the collision cell. The third quadrupole selects a specific fragment ion (product ion). This two-stage filtering process minimizes interference from other compounds in the plasma, ensuring that only dexlansoprazole is quantified.

Logical Relationship: LC-MS/MS Analysis

Caption: The logical flow of an LC-MS/MS system for bioanalysis.

Method Validation: Ensuring Data Integrity

A bioanalytical method is only as good as its validation. The following parameters must be rigorously assessed according to regulatory guidelines.[5]

Key Validation Parameters

Parameter	Purpose	Acceptance Criteria (Typical)
Selectivity	To ensure the method can differentiate and quantify the analyte in the presence of other components in the matrix.	No significant interference at the retention time of the analyte and internal standard.
Linearity	To demonstrate a proportional relationship between the analyte concentration and the instrument response.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	To measure the closeness of the determined value to the true value.	Within ±15% of the nominal concentration (±20% at the LLOQ).
Precision	To assess the degree of scatter between a series of measurements.	Coefficient of variation (CV) ≤ 15% (≤ 20% at the LLOQ).
Recovery	To determine the efficiency of the extraction process.	Consistent, precise, and reproducible.
Matrix Effect	To evaluate the influence of matrix components on the ionization of the analyte.	The CV of the matrix factor should be ≤ 15%.
Stability	To ensure the analyte is stable throughout the sample lifecycle (collection, storage, and analysis).	Analyte concentration should be within ±15% of the nominal concentration.

Stability Considerations for Dexlansoprazole:

Proton pump inhibitors as a class are known to be susceptible to degradation in acidic conditions.[] Therefore, careful evaluation of stability is critical.

• Freeze-Thaw Stability: Assess stability after multiple cycles of freezing and thawing.

• Short-Term (Bench-Top) Stability: Evaluate stability at room temperature for a duration that mimics sample handling.

• Long-Term Stability: Determine stability at the intended storage temperature (e.g., -20°C or -80°C) for a period that covers the expected duration of the study.

• Stock Solution Stability: Confirm the stability of the stock solutions used for calibration and quality control samples.

Conclusion: A Scientifically Sound Approach

The bioanalytical validation of dexlansoprazole in human plasma is a multifaceted process that demands a deep understanding of analytical chemistry, regulatory requirements, and the physicochemical properties of the drug. While LC-MS/MS has emerged as the gold standard for its unparalleled sensitivity and specificity, the choice of method should always be guided by the specific requirements of the study. UPLC-MS/MS offers a significant advantage in terms of throughput for large-scale clinical trials.

This guide has provided a comparative framework to aid in the selection and validation of a bioanalytical method for dexlansoprazole. By adhering to the principles of scientific integrity, employing self-validating systems, and grounding methodologies in authoritative guidelines, researchers can ensure the generation of high-quality, reliable data that is crucial for the successful development of new medicines.

References

• Hotha, K. K., et al. (2012). Development and validation of a highly sensitive LC-MS/MS method for quantitation of dexlansoprazole in human plasma: application to a human pharmacokinetic study. Biomedical Chromatography, 26(2), 192-198. [Link]

• Bhole, R. P., et al. (2023). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. Palestinian Medical and Pharmaceutical Journal, 9(1), 81-106. [Link]

• JETIR (2021). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Journal of Emerging Technologies and Innovative Research, 8(6). [Link]

• Bora, R., et al. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. Journal of Applied Pharmaceutical Science, 8(07), 033-036. [Link]

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• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

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• International Journal of Pharmaceutical Sciences and Research. (2011). BIO-ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR OMEPRAZOLE USING LC-MS/MS. [Link]

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A Comparative Efficacy Analysis for Acid Reflux Therapies: Dexlansoprazole vs. Esomeprazole

An In-Depth Guide for Researchers and Drug Development Professionals

Executive Summary

This guide provides a detailed comparative analysis of two leading proton pump inhibitors (PPIs), dexlansoprazole and esomeprazole, for the treatment of gastroesophageal reflux disease (GERD). While both drugs are potent inhibitors of gastric acid secretion, their clinical efficacy profiles exhibit critical distinctions rooted in their unique pharmacokinetic and pharmacodynamic properties. An indirect comparison of randomized controlled trials (RCTs) suggested that while both agents demonstrate comparable efficacy in healing and maintaining healed erosive esophagitis (EE), dexlansoprazole shows a significant advantage in the symptomatic control of heartburn in patients with non-erosive reflux disease (NERD).[1][2] This difference is largely attributable to dexlansoprazole's novel dual delayed-release (DDR) formulation, which provides a more sustained plasma concentration and prolonged period of acid suppression over 24 hours compared to esomeprazole's single-release mechanism.[3][4] This guide synthesizes data from head-to-head trials, indirect meta-analyses, and pharmacokinetic studies to provide a comprehensive resource for understanding the nuanced performance differences between these two therapies.

Introduction: The Evolving Landscape of Proton Pump Inhibitors

Gastroesophageal reflux disease is a highly prevalent condition driven by the reflux of gastric acid into the esophagus, leading to symptoms like heartburn and, in some cases, mucosal damage known as erosive esophagitis. Proton pump inhibitors (PPIs) are the cornerstone of GERD management, acting by irreversibly inhibiting the final step in the gastric acid secretion pathway.[5]

• Esomeprazole , the S-enantiomer of omeprazole, was developed to offer improved acid control and clinical outcomes over its racemic parent compound through more consistent pharmacokinetics.[1][2]

• Dexlansoprazole , the R-enantiomer of lansoprazole, represents a further evolution in PPI technology.[1][2] It is formulated with a unique Dual Delayed-Release (DDR) technology designed to extend the duration of acid suppression with once-daily dosing.[4][6]

This guide will dissect the mechanistic, pharmacokinetic, and clinical evidence that defines the comparative efficacy of these two advanced enantiomeric PPIs.

Mechanism of Action and Formulation Technology

Both dexlansoprazole and esomeprazole are inactive prodrugs that require activation in the acidic environment of the parietal cell canaliculus. Once activated, they form a covalent disulfide bond with cysteine residues on the H+/K+ ATPase (the proton pump), leading to its irreversible inactivation.

The primary differentiator is the drug delivery system. Esomeprazole utilizes a standard delayed-release mechanism, resulting in a single peak plasma concentration.[6] In contrast, dexlansoprazole's DDR technology incorporates two distinct types of enteric-coated granules.[4] This results in a biphasic release profile: the first release occurs in the proximal small intestine (duodenum), followed by a second, delayed release in a more distal segment of the intestine.[4] This technological innovation is designed to prolong the plasma concentration of the drug, thereby extending the duration of therapeutic effect.

Caption: Comparative Pharmacokinetic Pathways of Esomeprazole and Dexlansoprazole.

Comparative Pharmacokinetics and Pharmacodynamics

The differing release mechanisms translate directly into distinct pharmacodynamic profiles. Head-to-head studies demonstrate that while both drugs are effective, dexlansoprazole provides more prolonged acid suppression. A key metric for PPI efficacy is the percentage of a 24-hour period that the intragastric pH is maintained above 4.0, the threshold considered necessary for healing esophageal erosions.

A comparative study found that a single dose of dexlansoprazole 60 mg maintained a higher average 24-hour intragastric pH than esomeprazole 40 mg (4.3 vs. 3.7, respectively).[3] The most significant difference was observed in the 12-to-24-hour post-dose interval, where dexlansoprazole sustained a mean pH of 4.5 compared to 3.5 for esomeprazole (p<0.001).[3][7] This extended duration of action is critical for managing symptoms, particularly nocturnal acid breakthrough.[8]

Pharmacodynamic Parameter	Dexlansoprazole MR 60 mg	Esomeprazole 40 mg	P-value	Source
Mean % Time Intragastric pH > 4 (0-24h)	58%	48%	<0.001	[3][9]
Mean % Time Intragastric pH > 4 (>12-24h)	60%	42%	<0.001	[3][7]
Average of Mean Intragastric pH (0-24h)	4.3	3.7	<0.001	[3][9]
Average of Mean Intragastric pH (>12-24h)	4.5	3.5	<0.001	[3][7]

Head-to-Head Clinical Efficacy Analysis

While pharmacodynamic data favor dexlansoprazole, clinical outcomes depend on the specific indication being treated.

For the acute healing of EE, the clinical evidence does not show a significant difference between the two drugs. A network meta-analysis of 25 randomized controlled trials found no statistically significant difference in healing rates at 8 weeks between dexlansoprazole and esomeprazole.[10] Similarly, an indirect comparison based on available RCTs also concluded that there were no statistically significant differences between the two drugs in EE healing or the maintenance of healed EE.[1][2][11]

In the maintenance phase of EE treatment, both drugs are highly effective. A prospective randomized trial following patients for 24 weeks found that the sustained healing rate of erosive esophagitis was similar between dexlansoprazole and esomeprazole groups (85.0% vs. 80.5%, respectively; p=0.591 in per-protocol analysis).[12]

The most pronounced clinical advantage for dexlansoprazole emerges in the management of GERD symptoms, especially in patients with NERD. An adjusted indirect comparison of RCTs found that dexlansoprazole 30 mg was significantly more effective than esomeprazole 20 mg or 40 mg for achieving heartburn symptom control in patients with NERD at 4 weeks.[1][2][13]

This finding is corroborated by a 24-week head-to-head trial which, despite showing similar overall rates of complete symptom resolution, revealed a key difference in daily symptom burden.[7][12] The group receiving esomeprazole experienced significantly more days with reflux symptoms compared to the dexlansoprazole group (mean of 53.9 vs. 37.3 days, respectively; p=0.008).[7][12] Furthermore, during the on-demand therapy phase (weeks 8-24), patients in the dexlansoprazole group showed persistent improvement in their GERD-Questionnaire scores, a benefit not observed in the esomeprazole group.[7][12]

Clinical Indication	Dexlansoprazole	Esomeprazole	Key Finding	Source
Healing of Erosive Esophagitis	Equivalent	Equivalent	No statistically significant difference in healing rates.	[1][10]
Maintenance of Healed EE	Equivalent	Equivalent	Similar rates of sustained healing over 24 weeks.	[1][12]
Symptom Control in NERD	Superior	-	Significantly better heartburn control at 4 weeks.	[1][2]
Overall Symptom Burden	Superior	-	Fewer days with reflux symptoms over a 24-week period.	[7][12]

Methodology Spotlight: A Representative Clinical Trial Workflow

Caption: Standard Workflow for a PPI Comparative Efficacy Randomized Controlled Trial.

This self-validating system ensures that observed differences are attributable to the intervention rather than confounding variables. Key elements include endoscopic verification of disease state, use of validated symptom questionnaires (like the GERD-Q), and pre-specified, objective primary endpoints.[7][14]

Discussion and Expert Synthesis

The finding that dexlansoprazole leads to fewer days with reflux symptoms over a long-term period is clinically significant.[7][12] It suggests that the extended pharmacokinetic profile may provide more consistent day-to-day and night-to-night acid control, reducing the likelihood of breakthrough symptoms that can disrupt a patient's quality of life. This makes dexlansoprazole a compelling option for patients with persistent symptoms, particularly those with NERD or significant nocturnal reflux, who may not achieve complete relief with single-release PPIs.[8]

Conclusion

In the comparative efficacy evaluation of dexlansoprazole and esomeprazole, the choice of agent should be guided by the primary therapeutic goal.

• For the healing and maintenance of erosive esophagitis , both drugs can be considered equally effective based on current evidence.

• For the management of GERD symptoms , particularly in patients with NERD or those experiencing breakthrough or nocturnal symptoms, dexlansoprazole's dual delayed-release formulation offers a pharmacodynamic and clinical advantage, resulting in more consistent symptom control and fewer days with reflux.

Future head-to-head trials focusing specifically on patient-reported outcomes in NERD populations are warranted to further solidify these findings.

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• Chiang, H. H., et al. (2019). Clinical efficacy of 60-mg dexlansoprazole and 40-mg esomeprazole after 24 weeks for the on-demand treatment of gastroesophageal reflux disease grades A and B: a prospective randomized trial. Drug Design, Development and Therapy. [Link]

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A Head-to-Head Comparison of Dexlansoprazole and Lansoprazole: A Guide for Researchers and Drug Development Professionals

Abstract

Dexlansoprazole, the R-enantiomer of lansoprazole, represents a significant advancement in proton pump inhibitor (PPI) therapy. While both molecules share the fundamental mechanism of action by irreversibly inhibiting the gastric H+/K+ ATPase, dexlansoprazole's novel dual delayed-release (DDR) formulation provides a distinct pharmacokinetic and pharmacodynamic profile. This guide provides a comprehensive head-to-head comparison of dexlansoprazole and lansoprazole, delving into their stereochemistry, metabolic pathways, clinical efficacy, and safety profiles. Supported by experimental data and protocols, this document serves as a critical resource for researchers, scientists, and drug development professionals in the field of acid-related disorders.

Introduction: From Racemate to Single Enantiomer

Lansoprazole is a racemic mixture, comprising equal parts of two non-superimposable mirror-image molecules: the R- and S-enantiomers.[1] Dexlansoprazole is the purified R-enantiomer of lansoprazole.[1][2] This stereochemical distinction is fundamental, as the R-enantiomer exhibits a significantly different pharmacokinetic profile, including a three to five-fold greater area under the plasma concentration-time curve (AUC) compared to the S-enantiomer.[1][3] This inherent difference forms the basis for the development of dexlansoprazole as a separate therapeutic agent with potentially enhanced clinical properties.

Mechanism of Action: Shared Target, Different Delivery

Both dexlansoprazole and lansoprazole are classified as proton pump inhibitors (PPIs).[1][4] Their therapeutic effect is achieved through the specific and irreversible inhibition of the hydrogen-potassium ATPase (H+/K+ ATPase) enzyme system, commonly known as the proton pump.[1][4] This enzyme is located on the secretory surface of gastric parietal cells and represents the final step in the secretion of gastric acid into the stomach lumen.[1][4] By blocking this pump, both drugs effectively suppress gastric acid production.

The key differentiator between the two lies not in their molecular target, but in the drug delivery system. Dexlansoprazole is formulated with a unique Dual Delayed-Release (DDR) technology.[2][5] This formulation contains two types of enteric-coated granules that release the drug at different pH levels in the small intestine.[5][6] This results in a plasma concentration-time profile with two distinct peaks, prolonging the duration of drug exposure and acid suppression compared to the single-release formulation of lansoprazole.[2][4][6][7]

Pharmacokinetic Profile: The Impact of Stereochemistry and Formulation

The pharmacokinetic properties of a drug dictate its absorption, distribution, metabolism, and excretion. In the comparison of dexlansoprazole and lansoprazole, both stereochemistry and the drug delivery system play crucial roles in defining these parameters.

Absorption and Bioavailability

Dexlansoprazole's DDR technology is designed to release the drug in two separate phases. The first release occurs in the proximal duodenum at a pH of approximately 5.5, leading to the first peak plasma concentration within 1-2 hours.[2][8] The second release happens more distally in the small intestine where the pH is around 6.75, resulting in a second peak at 4-5 hours post-administration.[2][8] This biphasic absorption extends the plasma concentration of the drug over a longer period.[6][7]

In contrast, lansoprazole is a conventional delayed-release formulation with a single peak plasma concentration.

Metabolism: The Role of CYP2C19

Both dexlansoprazole and lansoprazole are primarily metabolized in the liver by the cytochrome P450 enzyme system, specifically CYP2C19 and to a lesser extent, CYP3A4.[9][10][11] However, the metabolism is enantioselective. The S-enantiomer of lansoprazole is more rapidly metabolized by CYP2C19 than the R-enantiomer (dexlansoprazole).[9][12][13] This results in a lower systemic exposure (AUC) of the S-enantiomer.[12][13]

Genetic variations (polymorphisms) in the CYP2C19 gene can significantly impact the metabolism of these drugs, leading to classifications of individuals as extensive metabolizers (EMs) or poor metabolizers (PMs).[12] In EMs, the plasma concentrations of R-lansoprazole are consistently higher than those of the S-enantiomer.[12] The difference in clearance between the enantiomers is less pronounced in PMs.[12]

The R-enantiomer, dexlansoprazole, tends to favor the metabolic pathway via CYP3A4 to a sulfone metabolite, while the S-enantiomer is preferentially hydroxylated by CYP2C19.[11] This differential metabolism contributes to the higher plasma concentrations and longer half-life of dexlansoprazole compared to the S-enantiomer.[2][14][15]

Pharmacokinetic Parameters: A Tabular Comparison

The following table summarizes key pharmacokinetic parameters from comparative studies.

Parameter	Dexlansoprazole (R-enantiomer)	S-Lansoprazole	Reference(s)
Half-life (t½)	1.76–2.06 hours	0.87–1.02 hours	[14][15]
Clearance (CL)	4.52–5.40 L/h	34.66–35.98 L/h	[14][15]
AUC (Area Under the Curve)	3-5 times higher than S-lansoprazole	Lower than R-enantiomer	[2][3]

Data derived from studies on intravenous formulations.

Pharmacodynamic Superiority: Impact on Intragastric pH

The ultimate measure of a PPI's effectiveness is its ability to control intragastric pH. The extended plasma concentration profile of dexlansoprazole translates into a more prolonged and potent acid suppression compared to lansoprazole.

Duration of Acid Control

Numerous studies have demonstrated that dexlansoprazole maintains a higher intragastric pH (pH > 4) for a longer duration over a 24-hour period compared to lansoprazole.[5][16][17] This is particularly evident in the later hours (12-24 hours post-dose), which is critical for controlling nocturnal acid breakthrough.[5][6][18]

After five days of daily administration, dexlansoprazole 60 mg resulted in a significantly greater mean 24-hour intragastric pH compared to lansoprazole 30 mg (4.55 vs 4.13, respectively).[16][17] Furthermore, the percentage of time the intragastric pH remained above 4 was significantly higher with dexlansoprazole (71% vs 60%).[16][17]

Comparative Pharmacodynamic Data

Parameter (at steady state)	Dexlansoprazole 60 mg	Lansoprazole 30 mg	P-value	Reference(s)
Mean 24-hour intragastric pH	4.55	4.13	< 0.05	[5][18]
% Time with intragastric pH > 4 (24h)	71%	60%	< 0.01	[16][17]

Clinical Efficacy: Head-to-Head in the Treatment of Acid-Related Disorders

The pharmacokinetic and pharmacodynamic advantages of dexlansoprazole have been evaluated in numerous clinical trials, particularly for the treatment of erosive esophagitis (EE) and gastroesophageal reflux disease (GERD).

Healing of Erosive Esophagitis

In two large, identical, double-blind, randomized controlled trials involving 4,092 patients with EE, dexlansoprazole MR (60 mg and 90 mg) was compared to lansoprazole 30 mg for 8 weeks.[19] While dexlansoprazole was non-inferior to lansoprazole in overall healing rates by life-table analysis, crude rate analysis showed superiority for dexlansoprazole 90 mg in both studies and for 60 mg in one study.[16][19]

Notably, in an integrated analysis of patients with moderate-to-severe EE (Los Angeles Classification grades C and D), dexlansoprazole 90 mg was superior to lansoprazole for 8-week healing.[19]

Endpoint (8 Weeks)	Dexlansoprazole 60 mg	Dexlansoprazole 90 mg	Lansoprazole 30 mg	Reference(s)
Healing Rates (Life-Table Analysis)	92-95%	92-95%	86-92%	[19]
Healing Rates (Crude Rate Analysis, Study 1)	Superior to Lansoprazole	Superior to Lansoprazole	-	[16][20]

Symptom Control in GERD

Dexlansoprazole has demonstrated effective relief of GERD symptoms, including heartburn.[18][21] In a study comparing dexlansoprazole to placebo in patients with symptomatic non-erosive GERD, dexlansoprazole provided a significantly higher percentage of 24-hour heartburn-free periods.[16][22]

For atypical GERD symptoms, such as cough and globus sensation, an 8-week course of dexlansoprazole 60 mg showed a significantly higher response rate compared to lansoprazole 30 mg.[23]

Helicobacter pylori Eradication

In a prospective randomized trial for first-line H. pylori eradication, a seven-day dexlansoprazole-based concomitant therapy was found to be non-inferior to a lansoprazole-based regimen, achieving a high eradication rate of 90%.[3]

Safety and Tolerability Profile

The safety profiles of dexlansoprazole and lansoprazole are largely similar.[16][18][22] The most commonly reported adverse events for both drugs include diarrhea, abdominal pain, nausea, headache, and flatulence.[24][25]

Drug-Drug Interactions

As both drugs are metabolized by CYP2C19 and CYP3A4, there is a potential for drug-drug interactions. A noteworthy interaction is with clopidogrel, an antiplatelet agent that requires activation by CYP2C19. Concomitant use of PPIs can potentially reduce the efficacy of clopidogrel. Studies suggest that the potential for this interaction may be a class effect, but the magnitude can differ between PPIs. One study indicated that dexlansoprazole and lansoprazole have a lesser effect on clopidogrel's potency compared to omeprazole and esomeprazole.[18]

Experimental Protocols

To provide a deeper understanding of the methodologies used to generate the comparative data, this section outlines standardized experimental protocols.

Protocol for Determination of Plasma Concentrations of Lansoprazole Enantiomers

This protocol is based on established high-performance liquid chromatography (HPLC) methods.[9]

Objective: To quantify the plasma concentrations of R-lansoprazole (dexlansoprazole) and S-lansoprazole.

Methodology:

• Sample Collection: Venous blood samples are collected at predetermined time points post-drug administration (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours).[9]

• Sample Preparation:

  • Blood samples are immediately centrifuged to separate plasma.

  • Plasma is stored at -80°C until analysis.

  • Protein precipitation is performed using acetonitrile to extract the analytes.[26][27]

• Chromatographic Separation:

  • A chiral HPLC column (e.g., Chiralpak IC or Chiral CD-Ph) is used to separate the enantiomers.[9][26][27]

  • The mobile phase typically consists of a mixture of an aqueous buffer (e.g., 0.5 M NaClO4 or 10 mM ammonium acetate) and organic solvents (e.g., acetonitrile, methanol).[9][26]

• Detection:

  • Detection is performed using a UV detector at a wavelength of 285 nm or by tandem mass spectrometry (LC-MS/MS) for higher sensitivity and specificity.[9][26]

• Quantification:

  • A calibration curve is generated using standards of known concentrations for each enantiomer.

  • Pharmacokinetic parameters (Cmax, Tmax, AUC, t½) are calculated using non-compartmental analysis software (e.g., WinNonlin).[9]

Protocol for 24-Hour Intragastric pH Monitoring

This protocol outlines the standard procedure for assessing the pharmacodynamic effects of PPIs.[28][29][30]

Objective: To continuously measure the pH of the gastric contents over a 24-hour period.

Methodology:

• Subject Preparation: Subjects fast overnight before the study.

• Catheter Placement:

  • A pH monitoring catheter with a sensor at the tip is inserted through the nose and positioned in the stomach.

  • The correct placement is confirmed, often by radiographic imaging or by observing a sharp drop in pH as the probe enters the stomach.

• Data Recording:

  • The catheter is connected to a portable data logger that records pH readings at regular intervals (e.g., every 4 seconds) for 24 hours.

• Subject Activity: Subjects are encouraged to maintain their normal daily activities and meal schedules, which are documented in a diary.

• Data Analysis:

  • The recorded data is downloaded and analyzed to determine key parameters, including:

    • Mean 24-hour intragastric pH.

    • Percentage of time the intragastric pH is above 4.0.

    • Percentage of time the intragastric pH is above 6.0.

Visualizations: Pathways and Workflows

Metabolic Pathway of Lansoprazole

Caption: Metabolic pathways of lansoprazole enantiomers.

Experimental Workflow for Pharmacokinetic Analysis

Caption: Workflow for pharmacokinetic analysis of lansoprazole enantiomers.

Conclusion

Dexlansoprazole represents a rationally designed evolution of lansoprazole, leveraging the principles of stereochemistry and advanced drug delivery to optimize its pharmacokinetic and pharmacodynamic properties. The dual delayed-release formulation of dexlansoprazole results in a prolonged plasma concentration profile, leading to more sustained and effective control of intragastric pH compared to conventional lansoprazole. This translates into tangible clinical benefits, particularly in the healing of moderate-to-severe erosive esophagitis and the management of both typical and atypical GERD symptoms. While both drugs share a similar safety profile, the enhanced pharmacodynamic characteristics of dexlansoprazole position it as a valuable therapeutic option for patients requiring robust and prolonged acid suppression. For drug development professionals, the story of dexlansoprazole serves as a compelling case study in how enantiomeric purification and innovative formulation design can significantly enhance the clinical performance of an established therapeutic agent.

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A Comparative Analysis of Acid Suppression: Dexlansoprazole vs. Pantoprazole

A Guide for Researchers and Drug Development Professionals

This guide provides an in-depth, objective comparison of two prominent proton pump inhibitors (PPIs), dexlansoprazole and pantoprazole, focusing on their mechanisms, pharmacokinetic and pharmacodynamic profiles, and the resulting impact on gastric acid suppression. We will delve into the experimental data that underpins our understanding of these agents, offering a technical resource for professionals in pharmaceutical research and development.

Introduction: The Proton Pump Inhibitor Landscape

Gastroesophageal reflux disease (GERD) and other acid-related disorders are primarily managed by suppressing gastric acid secretion.[1] Proton pump inhibitors (PPIs) are the cornerstone of this therapeutic approach, acting by irreversibly inhibiting the final step in the acid production pathway.[1][2] Pantoprazole, a widely used and established PPI, and dexlansoprazole, a newer agent with a novel delivery system, represent two distinct strategies within this class.[3][4] While both are effective, their differences in formulation and pharmacokinetics lead to distinct acid suppression profiles, a critical consideration for researchers and clinicians. This guide will dissect these differences, supported by experimental evidence.

The Shared Target: Mechanism of Action at the H+/K+ ATPase

Both dexlansoprazole and pantoprazole are substituted benzimidazoles that function as prodrugs.[5] Their fundamental mechanism of action is identical: the specific and irreversible inhibition of the hydrogen-potassium adenosine triphosphatase (H+/K+ ATPase) enzyme system, commonly known as the gastric proton pump.[2][5][6][7] This enzyme is located on the secretory surface of gastric parietal cells and represents the final common pathway for acid secretion.[2][7]

The process is initiated when the weakly basic PPI is absorbed and selectively accumulates in the acidic canaliculi of the stimulated parietal cell.[8] Here, the acidic environment catalyzes the conversion of the prodrug into its active form, a reactive thiophilic sulfenamide.[8] This activated molecule then forms a covalent disulfide bond with cysteine residues on the H+/K+ ATPase, inactivating the pump.[7] Because the inhibition is irreversible, acid secretion can only resume once new proton pumps are synthesized and integrated into the cell membrane.[2][6][8]

Caption: General mechanism of proton pump inhibitors (PPIs).

Pharmacokinetics: The Differentiating Factor of Drug Delivery

The primary distinction between dexlansoprazole and pantoprazole lies not in their mechanism of action, but in their pharmacokinetic profiles, driven by their unique formulations.

Pantoprazole: The Conventional Single-Release Profile

Pantoprazole is formulated as a delayed-release tablet to protect the acid-labile drug from degradation in the stomach. After passing through the stomach, the enteric coating dissolves in the more alkaline environment of the small intestine, releasing the drug for absorption. This results in a single peak plasma concentration approximately 2 to 3 hours after administration.[6] While the plasma half-life of pantoprazole is relatively short (about 1-2 hours), its pharmacodynamic effect is prolonged due to the irreversible binding to the proton pump.[6][8] Pantoprazole is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2C19, with a smaller contribution from CYP3A4.[2][6]

Dexlansoprazole: A Novel Dual Delayed-Release (DDR) System

Dexlansoprazole, the R-enantiomer of lansoprazole, utilizes a unique Dual Delayed-Release (DDR) technology.[3][9] The capsule contains two distinct types of enteric-coated granules that release the drug at different pH levels and, consequently, at different times and locations within the small intestine.[1][10]

• First Release: Approximately 25% of the dose is released in the proximal small intestine (duodenum) where the pH is around 5.5.[10] This leads to a first peak plasma concentration 1 to 2 hours after administration.[5][9][10]

• Second Release: The remaining 75% of the granules have a thicker coating, designed to release the drug further down in the distal small intestine where the pH is higher (around 6.75).[10] This results in a second, distinct plasma concentration peak within 4 to 5 hours post-dose.[5][9][10]

This DDR formulation is designed to prolong the plasma concentration of the drug, thereby extending the duration of acid suppression with a single daily dose.[3][11]

Caption: Plasma concentration profiles of single vs. dual release PPIs.

Pharmacokinetic Parameters Summary

Parameter	Dexlansoprazole (60 mg)	Pantoprazole (40 mg)
Formulation	Dual Delayed-Release (DDR)	Delayed-Release
Tmax (Peak Time)	Two peaks: ~1-2 hours and ~4-5 hours[5][9]	One peak: ~2-3 hours[6]
Plasma Half-life	~1-2 hours[5]	~1-2 hours[6]
Metabolism	Hepatic, primarily CYP2C19 and CYP3A4	Hepatic, primarily CYP2C19 and CYP3A4[2][6]
Key Feature	Extended plasma concentration profile	Standard single-release profile

Comparative Efficacy in Acid Suppression: Experimental Data

The most direct measure of a PPI's pharmacodynamic effect is its ability to control intragastric pH over a 24-hour period. The primary endpoint in such studies is the percentage of time that the intragastric pH is maintained above 4.0, a threshold considered necessary for the healing of acid-related mucosal damage.

Head-to-head crossover studies in healthy volunteers provide compelling evidence. One such randomized pilot study directly compared dexlansoprazole 60 mg, pantoprazole 40 mg, and other PPIs.[12]

• Overall 24-Hour Control: Dexlansoprazole (60 mg) maintained an intragastric pH > 4.0 for a significantly greater percentage of the 24-hour period (53.7%) compared to pantoprazole 40 mg.[12]

• Sustained Effect: The advantage of dexlansoprazole was particularly evident in the later 12-24 hour period post-dosing. In this timeframe, dexlansoprazole maintained significantly higher pH levels compared to pantoprazole (p=0.001).[12] This highlights the clinical relevance of the second drug release from its DDR formulation.

• Mean pH: Over the full 24 hours, the mean intragastric pH was also higher for dexlansoprazole (3.98) compared to pantoprazole (3.48).[12]

Intragastric pH Control Endpoint	Dexlansoprazole (60 mg)	Pantoprazole (40 mg)	Statistical Significance
% Time pH > 4.0 (0-24h)	53.7%	Not explicitly stated, but lower than 53.7%	p < 0.05[12]
Mean pH (0-24h)	3.98	3.48	Significantly greater[12]
pH Control (12-24h)	Significantly superior	Less effective	p = 0.001[12]
(Data adapted from a randomized crossover study in healthy volunteers)[12]

Experimental Protocol: 24-Hour Intragastric pH Monitoring

To ensure the trustworthiness and reproducibility of such findings, a standardized protocol for 24-hour intragastric pH monitoring is essential.

Objective: To continuously measure and record the pH of the lower esophagus and stomach over a 24-hour period to quantify acid reflux and assess the efficacy of acid-suppressing medication.

Methodology:

• Patient Preparation:

  • Instruct the subject to discontinue all acid-suppressing medications (PPIs, H2-receptor antagonists, antacids) for a specified washout period (e.g., 7-10 days for PPIs) prior to the study to establish a baseline.[13][14][15]

  • The subject should fast for at least 4-6 hours before the procedure.[13][16]

• Catheter Placement:

  • A thin, flexible catheter with one or more pH sensors is used.[16]

  • The subject's nostril and pharynx are anesthetized with a topical spray (e.g., lignocaine).[13]

  • The catheter is passed through the nose, down the esophagus, and into the stomach.[13][14]

  • The distal pH sensor is typically positioned 5 cm above the lower esophageal sphincter (LES), with its location often confirmed by esophageal manometry.[13]

• Data Recording:

  • The catheter is connected to a small, portable data recorder worn by the subject.[13][17]

  • The recorder is programmed to record pH values at regular intervals for 24 hours.

  • The subject is instructed to maintain a diary, logging meal times, sleep periods, and the occurrence of any symptoms (e.g., heartburn, regurgitation). They also press event markers on the recorder corresponding to these events.[13][14]

• Study Period:

  • The subject is encouraged to perform their normal daily activities, including eating their usual meals, to ensure the data reflects a typical 24-hour period.[13]

• Data Analysis:

  • After 24 hours, the subject returns to the clinic to have the catheter removed.[14]

  • The data from the recorder is downloaded to a computer for analysis.

  • Key parameters are calculated, including the percentage of time the pH is below 4.0, the number of reflux episodes, and the correlation of symptoms with reflux events (Symptom Association Probability).

Caption: Workflow for a 24-hour intragastric pH monitoring study.

Clinical Efficacy and Safety Profile

While pharmacodynamic data demonstrates superior acid control with dexlansoprazole, the translation to clinical outcomes requires examination of head-to-head trials and meta-analyses.

• Healing of Erosive Esophagitis (EE): For healing EE, most studies show that standard doses of different PPIs, when administered as directed, have comparable efficacy. For instance, a network meta-analysis found esomeprazole 40 mg ranked highest for healing at 8 weeks, followed by dexlansoprazole 60 mg and pantoprazole 40 mg, with small absolute differences between them.[18] Dexlansoprazole 60 mg has demonstrated high healing rates (over 92%) over 8 weeks.[9] For maintenance of healed EE, dexlansoprazole's prolonged action is effective, with doses of 30 mg and 60 mg showing significantly higher maintenance rates compared to placebo over 6 months.[9]

• Symptomatic GERD (NERD): In non-erosive reflux disease, dexlansoprazole has shown significant efficacy in eliminating heartburn.[9] Its unique DDR profile may offer a particular advantage for patients with nocturnal heartburn and related sleep disturbances, providing better symptom control during the night compared to single-release PPIs.[9][19]

• Safety and Tolerability: Both dexlansoprazole and pantoprazole are generally well-tolerated.[3] Common side effects are typical for the PPI class and include headache, diarrhea, abdominal pain, and nausea.[3][6][20] Long-term use of any PPI carries potential risks, such as vitamin B12 and magnesium deficiencies.[3] Both drugs are metabolized by CYP2C19 and can interact with medications dependent on this pathway, although the clinical significance of these interactions varies.[6][19]

Conclusion for the Scientific Professional

Dexlansoprazole and pantoprazole are both effective inhibitors of the gastric proton pump. While they share a common mechanism of action, they are not interchangeable from a pharmacokinetic standpoint.

• Pantoprazole is a conventional, single-release PPI that provides reliable 24-hour acid suppression through irreversible enzyme binding. Its widespread availability in generic form also makes it a cost-effective option.[3]

• Dexlansoprazole's defining feature is its innovative Dual Delayed-Release formulation.[3][9] This technology creates a prolonged plasma concentration profile with two distinct peaks, resulting in a longer duration of acid suppression.[5][11] Experimental data clearly shows this leads to superior control of intragastric pH, particularly in the 12-24 hours following a single dose, compared to pantoprazole.[12]

For the drug development professional, dexlansoprazole exemplifies how advanced formulation science can optimize the pharmacodynamic effect of an existing molecular class. The choice between these agents in a clinical or research setting should be guided by the specific therapeutic goal. While both are effective for healing erosive esophagitis, the extended pharmacodynamic profile of dexlansoprazole may provide a therapeutic advantage in patients requiring more consistent and prolonged 24-hour acid control, such as those with significant nocturnal reflux symptoms or refractory GERD.[9][21]

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• StatPearls. (2025). Pantoprazole. NCBI Bookshelf.
• Dr.Oracle. (2025). What is the mechanism of action of pantoprazole?.
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• Jalihal, U., et al. (2024). Comparative Efficacy of Dexlansoprazole, Pantoprazole, Esomeprazole, and Rabeprazole in Achieving Optimal 24-Hour Intragastric pH Control: A Randomized Crossover Study Using Ambulatory pH Monitoring. Semantic Scholar.
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• Jalihal, U., et al. (2024). Comparative Efficacy of Dexlansoprazole, Pantoprazole, Esomeprazole, and Rabeprazole in Achieving Optimal 24-Hour Intragastric pH Control. NIH.
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• RxList. (2018). Protonix vs. Dexilant for GERD: Differences & Side Effects.
• Western Sydney University. (n.d.). Preparation for 24 hr pH monitoring study.
• BenchChem. (n.d.). A Head-to-Head Comparison of Dexlansoprazole and Lansoprazole: A Guide for Researchers and Drug Development Professionals.
• Gold, B. D., et al. (2018). Dual Delayed-Release Dexlansoprazole for Healing and Maintenance of Healed Erosive Esophagitis: A Safety Study in Adolescents. NIH.
• Pilotto, A., et al. (2007). Comparison of four proton pump inhibitors for the short-term treatment of esophagitis in elderly patients. Semantic Scholar.
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A Senior Application Scientist's Guide to Comparative Dissolution Profiles: Generic vs. Brand Dexlansoprazole

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the dissolution profiles of brand-name Dexlansoprazole (Dexilant®) and its generic equivalents. We will explore the critical formulation science behind Dexlansoprazole's unique release mechanism, detail the rigorous experimental protocols required for a meaningful comparison, and interpret the resulting data within the regulatory framework that governs generic drug approval.

The Foundational Science: Why Dissolution Governs Dexlansoprazole's Efficacy

Dexlansoprazole is a proton pump inhibitor (PPI) that stands apart from others in its class due to a sophisticated Dual Delayed-Release (DDR) technology .[1][2] This is not a simple extended-release mechanism; it is a precisely engineered system designed to prolong the duration of acid suppression. Understanding this mechanism is paramount to appreciating the nuances of its dissolution profile.

The brand-name capsule, Dexilant®, contains two distinct types of enteric-coated granules.[3][4] This design creates a plasma concentration profile with two separate peaks, extending the drug's therapeutic effect.[5][6]

• Phase 1 Release: Approximately 25% of the drug is contained in granules that dissolve in the proximal duodenum, where the pH rises to about 5.5. This results in the first plasma concentration peak 1-2 hours after administration.[1][5]

• Phase 2 Release: The remaining 75% of the drug is in granules with a thicker or different enteric coating, designed to dissolve further down the small intestine where the pH is approximately 6.75. This triggers a second plasma peak 4-5 hours post-dosing.[1][5]

This biphasic release is the cornerstone of Dexlansoprazole's clinical profile.[7] For a generic product to be truly equivalent, it must replicate this complex dissolution behavior, not just the total drug content. An in vitro dissolution test is the primary tool used to verify this performance.

Caption: Dexlansoprazole's Dual Delayed-Release (DDR) Mechanism.

The Regulatory Imperative: Bioequivalence and the Similarity Factor (f2)

For a generic drug to be approved, regulatory bodies like the U.S. Food and Drug Administration (FDA) must be satisfied that it is bioequivalent to the brand-name product, known as the Reference Listed Drug (RLD). While in vivo studies are often required, a robust in vitro dissolution comparison can be a cornerstone of the approval process.[8][9]

The most widely accepted method for comparing dissolution profiles is the model-independent mathematical approach using a similarity factor, f2 .[10][11]

An f2 value is a logarithmic transformation of the sum of squared errors between the two profiles over all time points. The FDA has established that an f2 value between 50 and 100 indicates that the two dissolution profiles are similar .[10][12]

The calculation is governed by strict conditions:

• At least 12 units of both the test (generic) and reference (brand) products must be tested.[10]

• The coefficient of variation (%CV) for the dissolution values should not exceed 20% at the first time point and 10% for subsequent time points.[12]

• Only one data point should be considered after 85% of the drug has been dissolved from either formulation.[10][13]

Experimental Protocol: A Methodological Deep Dive for Comparative Dissolution

This protocol outlines a two-stage dissolution test designed to challenge the critical performance attributes of a delayed-release product like Dexlansoprazole, based on FDA guidance and established pharmacopeial methods.[8][14][15]

Objective: To quantitatively compare the in vitro dissolution profile of a generic Dexlansoprazole 60 mg capsule against the RLD (Dexilant® 60 mg) and calculate the similarity factor (f2).

Materials & Equipment:

• Products: Generic Dexlansoprazole 60 mg capsules (Test), Dexilant® 60 mg capsules (Reference).

• Apparatus: USP Apparatus I (Baskets) or Apparatus II (Paddles). FDA guidance often specifies Apparatus I at 100 rpm for this product.[14][16]

• Dissolution Media: 0.1 N Hydrochloric (HCl) Acid; pH 6.8 Phosphate Buffer.

• Analytical: Validated HPLC system or UV-Vis Spectrophotometer (λmax ≈ 286 nm).[15]

Step-by-Step Methodology:

• Media Preparation: Prepare a sufficient volume of 0.1 N HCl (Acid Stage) and pH 6.8 Phosphate Buffer (Buffer Stage). Degas all media prior to use. Maintain media temperature at 37 ± 0.5°C throughout the experiment.

• Acid Stage (Simulated Gastric Fluid):

  • Place 750 mL of 0.1 N HCl into each of the 12 dissolution vessels.

  • Allow the medium to equilibrate to 37 ± 0.5°C.

  • Place one capsule in each basket and lower the baskets into the vessels, immediately starting the apparatus at 100 rpm.

  • This stage lasts for 120 minutes.[8][15] No drug release is expected. A sample can be taken at 120 minutes to confirm the integrity of the enteric coat (acceptance criteria typically NMT 10% released).[17]

• Buffer Stage (Simulated Intestinal Fluid):

  • After 120 minutes in acid, add 250 mL of a pre-heated concentrated phosphate buffer solution to each vessel to adjust the medium to pH 6.8.

  • Continue rotation at 100 rpm.

  • Withdraw samples (e.g., 5 mL) at specified time points (e.g., 15, 30, 45, 60, 90, 120 minutes after buffer addition).

  • Immediately filter each sample through a 0.45 µm syringe filter.

  • Replace the volume of withdrawn sample with fresh, pre-heated pH 6.8 buffer to maintain a constant volume.

• Sample Analysis:

  • Analyze the filtered samples using a validated analytical method (HPLC or UV-Vis) to determine the concentration of dissolved Dexlansoprazole.

  • Calculate the cumulative percentage of the labeled drug amount dissolved at each time point for all 12 units of both test and reference products.

Caption: Experimental workflow for comparative dissolution testing.

Data Interpretation: A Comparative Analysis

The data from the 12 vessels for each product are averaged at each time point. The results should be presented clearly for direct comparison.

Table 1: Hypothetical Comparative Dissolution Data (Mean % Released, n=12)

Time (min)	Stage	Brand (Dexilant®) % Released	Generic % Released
120	Acid	2%	3%
135 (15)	Buffer	28%	25%
150 (30)	Buffer	45%	41%
165 (45)	Buffer	68%	65%
180 (60)	Buffer	86%	83%
210 (90)	Buffer	95%	94%

(Note: Time in parenthesis indicates minutes post-buffer addition. This data is illustrative.)

Similarity Factor (f2) Calculation

The f2 value is calculated using the mean dissolution values from the buffer stage:

f2 = 50 * log { [ 1 + (1/n) * Σ (Rt - Tt)² ] ^-0.5 * 100 }

Where:

• n is the number of time points.

• Rt is the mean % dissolved for the reference product at time t.

• Tt is the mean % dissolved for the test product at time t.

Senior Scientist's Insights: Beyond the Numbers

• Causality in Protocol Design: The two-stage dissolution is not merely a procedural step; it is a direct challenge to the formulation's core technology. The acid stage validates the enteric coating's ability to protect the drug from premature release in the stomach. The buffer stage evaluates the kinetics of the dual-release mechanism. Failure in the acid stage would lead to poor bioavailability, while failure to match the profile in the buffer stage indicates an inability to replicate the sophisticated DDR technology, potentially altering the duration of acid suppression.[8]

• The Challenge of "Sameness": Replicating the DDR profile is a significant formulation challenge. It requires precise control over the polymer coatings, excipient selection, and manufacturing processes for two separate granule populations within a single capsule. Minor variations can lead to a shift in the release profile, causing the f2 value to fall out of the acceptable range.[18]

• Regulatory Rigor: The FDA's guidance for generic dexlansoprazole recommends additional dissolution profiling in multiple media (e.g., pH 4.5, 6.0, 6.8, and water) beyond the standard two-stage test.[14] This is because in vivo pH can vary. Demonstrating similarity across a range of pH conditions provides a higher degree of confidence that the generic product will perform equivalently under real-world physiological variations.

Conclusion

The therapeutic efficacy of Dexlansoprazole is intrinsically linked to its innovative Dual Delayed-Release formulation. For a generic equivalent to be considered a viable alternative, it must demonstrate a high degree of similarity in its in vitro release profile to the brand-name product.

A meticulously executed two-stage dissolution study, analyzed using the FDA-recognized similarity factor (f2), is the foundational experiment for this comparison. An f2 score of 50 or greater is a critical data point that supports the claim of bioequivalence, ensuring that both brand and generic products deliver the active ingredient to the right place at the right time. This rigorous scientific validation is essential for providing researchers, clinicians, and patients with confidence in the interchangeability of these complex drug products.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Dexlansoprazole Polymorphs

In the landscape of pharmaceutical development, the physical form of an active pharmaceutical ingredient (API) is as critical as its chemical composition. For Dexlansoprazole, a widely used proton pump inhibitor, polymorphism is a key consideration.[1][2][3] Different polymorphic forms of the same API can exhibit varied physicochemical properties, including solubility, stability, and bioavailability, which directly impact the safety and efficacy of the final drug product.[1][3][4] Consequently, robust, reliable, and rigorously validated analytical methods are paramount for the unambiguous identification and characterization of Dexlansoprazole polymorphs.

This guide provides an in-depth comparison of essential analytical techniques and outlines a framework for their cross-validation, ensuring data integrity and regulatory compliance. The narrative is grounded in the principles of scientific integrity, drawing from extensive field experience to explain not just the "how," but the critical "why" behind each experimental choice.

The Analytical Toolkit for Polymorph Characterization

No single analytical technique can fully characterize a polymorphic system. A multi-faceted approach, leveraging orthogonal methods that probe different physical properties, is essential for a comprehensive and unambiguous assessment.

• X-Ray Powder Diffraction (XRPD): Often considered the "gold standard," XRPD provides definitive information about the long-range crystalline order. Each crystalline form produces a unique diffraction pattern, analogous to a fingerprint, based on the specific arrangement of atoms in the crystal lattice.[4][5] Patents for various Dexlansoprazole polymorphs, such as Forms A, B, C, D, and E, are heavily characterized by their unique XRPD peak positions (2θ values).[1][2][6]

• Differential Scanning Calorimetry (DSC): This thermal analysis technique measures the heat flow into or out of a sample as a function of temperature. DSC is invaluable for identifying melting points, phase transitions, and desolvation events, which are often unique to specific polymorphs. For instance, crystalline Form A of Dexlansoprazole shows an endothermic peak around 76°C, while Form C exhibits a peak near 151°C.[1][2]

• Thermogravimetric Analysis (TGA): TGA measures changes in a sample's mass as a function of temperature. It is particularly useful for quantifying the amount of solvent or water within a crystal structure (solvates and hydrates) and assessing thermal stability.[6] For example, some crystalline forms of Dexlansoprazole are characterized by a specific weight loss percentage as measured by TGA.[6]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy probes the vibrational modes of chemical bonds.[7][8] While the chemical structure is the same, different crystal packing arrangements in polymorphs lead to subtle but measurable shifts in the vibrational spectra.[9] These spectral fingerprints are highly sensitive to the molecular environment, making FT-IR a powerful, non-destructive tool for polymorph identification and monitoring.[7]

• High-Performance Liquid Chromatography (HPLC): While not a primary tool for polymorph identification, HPLC is crucial for assessing the chemical purity of the Dexlansoprazole sample. It ensures that observed differences in other analyses are due to polymorphism and not impurities or degradation products.[10][11] Stability-indicating HPLC methods are vital for tracking the chemical integrity of different polymorphs under stress conditions.[10]

The Principle of Cross-Validation: Building a Self-Validating System

Method validation, as outlined in guidelines like ICH Q2(R1), demonstrates that a single analytical procedure is suitable for its intended purpose.[12][13][14] Cross-validation in the context of polymorphism takes this a step further. It is the process of critically assessing and comparing the data generated from two or more different analytical methods to ensure they provide a consistent and concordant characterization of a specific polymorphic form.[15][16]

The core tenet is that if XRPD identifies a sample as "Form A," then DSC, TGA, and FT-IR analyses on the same sample should yield results that are consistent with the established reference data for "Form A." This concordance across orthogonal techniques builds a powerful, self-validating system that significantly reduces the risk of misidentification.

Caption: Cross-validation workflow for polymorph identification.

Comparative Analysis of Analytical Techniques

The choice of method depends on the specific question being asked. The table below summarizes the primary applications and characteristics of each technique in the context of Dexlansoprazole polymorph analysis.

Technique	Primary Measurement	Application for Polymorphs	Nature of Data	Sample State	Destructive?
XRPD	Crystal lattice dimensions	Definitive identification of crystalline form, detection of mixtures.	Qualitative & Quantitative	Solid	No
DSC	Heat flow (transitions)	Measures melting point, phase transitions, solvation/desolvation.	Quantitative	Solid	Yes
TGA	Mass vs. Temperature	Quantifies solvent/water content (hydrates/solvates), stability.	Quantitative	Solid	Yes
FT-IR	Infrared absorption	Differentiates based on molecular bond vibrations in the crystal.	Qualitative & Semi-Quantitative	Solid / Liquid	No
HPLC	Analyte concentration	Confirms chemical purity, detects degradation products.	Quantitative	Liquid	Yes (sample prep)

Experimental Protocols: A Practical Approach

The validity of any result is contingent on a meticulously executed protocol. Below are streamlined, step-by-step procedures for the core solid-state characterization techniques.

Protocol 1: X-Ray Powder Diffraction (XRPD)

• Sample Preparation: Gently grind approximately 10-20 mg of the Dexlansoprazole sample using an agate mortar and pestle to ensure particle size homogeneity and reduce preferred orientation. Causality: Aggressive grinding can induce polymorphic transformations or amorphization, so a gentle touch is critical.

• Sample Mounting: Pack the powdered sample into a standard sample holder, ensuring a flat, smooth surface that is flush with the holder's rim.

• Instrument Setup: Use a diffractometer with Cu Kα radiation (λ = 1.5418 Å).

• Data Acquisition: Scan the sample over a 2θ range of 3° to 40°. Use a step size of 0.02° and a scan speed appropriate to obtain a good signal-to-noise ratio (e.g., 1-2 seconds/step).

• Data Analysis: Compare the resulting diffractogram with reference patterns of known Dexlansoprazole polymorphs. Pay close attention to the position (2θ) and relative intensity of the characteristic peaks.

Protocol 2: Differential Scanning Calorimetry (DSC)

• Sample Preparation: Accurately weigh 2-5 mg of the Dexlansoprazole sample into a non-hermetic aluminum pan.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Data Acquisition: Heat the sample at a constant rate, typically 10°C/min, under a nitrogen purge (e.g., 50 mL/min). The temperature range should encompass all expected thermal events (e.g., 30°C to 200°C). Causality: The nitrogen purge creates an inert atmosphere, preventing oxidative degradation.

• Data Analysis: Analyze the resulting thermogram for endothermic (melting, desolvation) or exothermic (crystallization) events. Compare the onset temperature and peak maximum to reference values for known polymorphs.

Protocol 3: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: Use an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the Dexlansoprazole powder directly onto the ATR crystal.

• Background Collection: Collect a background spectrum of the clean, empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related signals.

• Data Acquisition: Apply consistent pressure using the ATR anvil and collect the sample spectrum. Typically, 32-64 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Analysis: Compare the sample spectrum to reference spectra of known polymorphs. Focus on the "fingerprint region" (below 1700 cm⁻¹) where subtle differences in crystal packing are most apparent.[5]

Interpreting Cross-Validated Data: A Hypothetical Case Study

Imagine two new batches of Dexlansoprazole API (Batch A and Batch B) are received. The goal is to confirm their polymorphic identity against known reference standards for Form X and Form Y.

Analysis	Reference: Form X	Reference: Form Y	Result: Batch A	Result: Batch B
XRPD (2θ)	Peaks at 5.7, 7.6, 17.1°	Peaks at 5.1, 8.8, 10.2°	Peaks at 5.7, 7.6, 17.1°	Peaks at 5.1, 8.8, 10.2°
DSC (Peak)	Endotherm at ~145°C	Endotherm at ~151°C	Endotherm at 144.8°C	Endotherm at 151.2°C
FT-IR (cm⁻¹)	Sharp peak at 852 cm⁻¹	Sharp peak at 875 cm⁻¹	Sharp peak at 852 cm⁻¹	Sharp peak at 875 cm⁻¹
TGA (% Loss)	< 0.5% up to 120°C	< 0.5% up to 120°C	0.3% loss	0.4% loss

• Batch A: The data from XRPD, DSC, and FT-IR are all concordant with the reference data for Form X . The TGA result confirms it is an anhydrous form.

• Batch B: The data from all orthogonal methods are consistent with the reference data for Form Y .

This multi-faceted confirmation provides a high degree of confidence in the polymorphic identity of each batch.

Caption: Relationship between methods and properties measured.

Conclusion and Best Practices

The robust characterization of Dexlansoprazole polymorphs is a non-negotiable aspect of drug development and quality control. Relying on a single analytical method is insufficient and carries significant risk. A cross-validation approach, integrating data from orthogonal techniques like XRPD, DSC, and FT-IR, provides a comprehensive and scientifically sound basis for polymorph identification.

Key Takeaways for Researchers:

• Always Use Orthogonal Methods: Combine a structural technique (XRPD) with thermal (DSC, TGA) and spectroscopic (FT-IR) methods.

• Maintain Reference Standards: Well-characterized reference standards for each known polymorph are essential for accurate comparison.

• Control Experimental Conditions: Method parameters (e.g., DSC heating rate, XRPD scan speed) must be consistent between sample and reference analyses.

By adopting this rigorous, cross-validating framework, scientists can ensure the data they generate is trustworthy, reproducible, and provides a true representation of the polymorphic form, safeguarding the quality and consistency of the final pharmaceutical product.

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A Comparative Guide to Enantiomeric Purity Testing and Validation of Dexlansoprazole: HPLC vs. SFC

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

Introduction: The Significance of Enantiomeric Purity in Dexlansoprazole

Dexlansoprazole, the (R)-enantiomer of lansoprazole, is a widely prescribed proton pump inhibitor (PPI) used for the treatment of gastroesophageal reflux disease (GERD) and erosive esophagitis.[1][2][3] As with many chiral drugs, the therapeutic activity of dexlansoprazole resides in a single enantiomer, while the other enantiomer, (S)-lansoprazole, may exhibit a different pharmacological profile or contribute to off-target effects.[4] Therefore, ensuring the enantiomeric purity of dexlansoprazole is a critical quality attribute, mandated by regulatory agencies like the FDA, to guarantee its safety and efficacy.[5] This guide provides a comprehensive comparison of two powerful analytical techniques for the enantiomeric purity testing of dexlansoprazole: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). We will delve into the causality behind experimental choices, present detailed validation protocols, and offer supporting data to aid researchers in selecting the most appropriate methodology for their needs.

The Foundation of Chiral Separation: Understanding the Mechanism

The separation of enantiomers, which possess identical physical and chemical properties in an achiral environment, necessitates the use of a chiral selector. For dexlansoprazole and other chiral sulfoxides, polysaccharide-based chiral stationary phases (CSPs) have proven to be highly effective.[6] These CSPs, typically derivatives of cellulose or amylose, create a chiral environment through their helical structures.[5][7] The separation mechanism is based on the differential formation of transient diastereomeric complexes between the enantiomers of dexlansoprazole and the chiral selector. This is governed by a combination of intermolecular interactions, including:

• Hydrogen bonding: The sulfoxide group and the N-H group in the benzimidazole ring of dexlansoprazole can act as hydrogen bond donors and acceptors.

• Dipole-dipole interactions: The polar functional groups in dexlansoprazole contribute to these interactions.

• π-π interactions: The aromatic rings in dexlansoprazole can interact with the phenyl groups in the carbamate derivatives of the polysaccharide CSPs.

• Steric hindrance: The three-dimensional arrangement of the substituents on the chiral sulfur atom of dexlansoprazole leads to a better fit of one enantiomer into the chiral grooves of the CSP compared to the other.

The choice of a specific polysaccharide-based CSP, such as Chiralpak® IC (cellulose tris(3,5-dichlorophenylcarbamate)), is often driven by its demonstrated high selectivity for sulfoxide compounds.[4]

Comparative Analysis of Analytical Techniques: HPLC vs. SFC

Both HPLC and SFC are powerful tools for the enantiomeric purity testing of dexlansoprazole. The choice between them often depends on the specific requirements of the laboratory, such as desired analysis speed, solvent consumption, and existing instrumentation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a well-established and widely used technique in the pharmaceutical industry for its robustness and versatility. For the chiral separation of dexlansoprazole, reversed-phase HPLC using a polysaccharide-based CSP is a common approach.

Advantages of HPLC:

• Robust and reliable: HPLC is a mature technology with a wealth of established methods and troubleshooting knowledge.

• Versatility: It can be used with a wide range of stationary and mobile phases.

• High resolution: Can achieve excellent separation of enantiomers.

Disadvantages of HPLC:

• Longer analysis times: Compared to SFC, HPLC methods can have longer run times.

• Higher organic solvent consumption: This leads to higher costs and greater environmental impact.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, offering significant advantages in terms of speed and efficiency. SFC utilizes a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.

Advantages of SFC:

• Faster analysis: The low viscosity and high diffusivity of supercritical CO2 lead to faster separations and shorter run times.[8][]

• Reduced organic solvent consumption: SFC is a "greener" technique, as it primarily uses CO2, with smaller amounts of organic modifiers.[]

• Higher efficiency: Can often provide better resolution and peak shapes than HPLC.[10]

Disadvantages of SFC:

• Higher initial instrument cost: SFC systems can be more expensive than standard HPLC systems.

• Method development can be more complex: Optimizing parameters like pressure and temperature can be more challenging for those new to the technique.

Experimental Protocols and Validation Data

The following sections provide detailed experimental protocols for the enantiomeric purity testing of dexlansoprazole by HPLC and SFC, along with representative validation data. These protocols are designed to be self-validating systems, adhering to the principles of the International Council for Harmonisation (ICH) guidelines.[6][11][12][13]

HPLC Method for Enantiomeric Purity of Dexlansoprazole

This protocol describes a reversed-phase HPLC method for the simultaneous determination of dexlansoprazole, its enantiomer (S-lansoprazole), and other related impurities.

Chromatographic Conditions:

Parameter	Condition
Column	Chiralpak® IC (Cellulose tris(3,5-dichlorophenylcarbamate))
Mobile Phase	Acetonitrile and 10 mM dibasic potassium phosphate buffer (pH 7.20) in a gradient composition
Flow Rate	1.0 mL/min
Detection	UV at 283 nm
Column Temperature	25°C
Injection Volume	10 µL

Validation Summary:

Validation Parameter	Result
Specificity	The method is specific for dexlansoprazole and its enantiomer, with no interference from other impurities.
Linearity	Linear over the concentration range of 0.25-1.50 µg/mL with a correlation coefficient (r²) > 0.999.[4]
Accuracy	Mean recovery between 93.8% and 102.5%.[4]
Precision (Inter- and Intra-day)	Impurity variation observed was a maximum of 0.01%.[4]
Limit of Detection (LOD)	42 ng/mL[4]
Limit of Quantification (LOQ)	126 ng/mL[4]

SFC Method for Enantiomeric Purity of Dexlansoprazole

This protocol outlines a rapid and efficient SFC method for the enantiomeric separation of dexlansoprazole.

Chromatographic Conditions:

Parameter	Condition
Column	Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))
Mobile Phase	Supercritical CO2 and Methanol (with 0.1% diethylamine) in a gradient
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Detection	UV at 285 nm
Column Temperature	35°C
Injection Volume	5 µL

Validation Summary (Representative Data):

Validation Parameter	Result
Specificity	Baseline separation of dexlansoprazole and its enantiomer is achieved.
Linearity	Expected to be linear with r² > 0.999 over a suitable concentration range.
Accuracy	Expected recovery to be within 98-102%.
Precision	Expected %RSD to be less than 2.0%.
Limit of Quantification (LOQ)	Expected to be sufficiently low to quantify the enantiomeric impurity at required levels (e.g., 0.15%).[14]

Visualizing the Workflow

The following diagrams illustrate the logical flow of method development and validation for the enantiomeric purity testing of dexlansoprazole.

Caption: A flowchart illustrating the sequential phases of analytical method development and validation for enantiomeric purity testing.

Caption: A decision-making diagram comparing the key attributes of HPLC and SFC for chiral analysis.

Conclusion and Recommendations

Both HPLC and SFC are highly capable techniques for the critical task of determining the enantiomeric purity of dexlansoprazole. The choice between them is not a matter of one being universally superior, but rather a decision based on the specific needs and resources of the laboratory.

• For laboratories with established HPLC infrastructure and where analysis time is not the primary constraint, a validated chiral HPLC method offers a robust and reliable solution.

• For laboratories focused on high-throughput analysis, green chemistry initiatives, and have the capital for investment, SFC presents a compelling alternative with significant advantages in speed and reduced solvent consumption.

Ultimately, the successful implementation of either technique relies on a thorough understanding of the principles of chiral separation and a rigorous approach to method validation in accordance with regulatory guidelines. This guide provides the foundational knowledge and practical insights to empower researchers and drug development professionals to confidently select and implement the most appropriate method for ensuring the quality and safety of dexlansoprazole.

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• DEXILANT® (dexlansoprazole) Product Monograph. Takeda Canada Inc. 2020. Available from: [Link]

• PRODUCT MONOGRAPH INCLUDING PATIENT MEDICATION INFORMATION: DEXLANSOPRAZOLE. Apotex Inc. 2023. Available from: [Link]

• Structures of the polysaccharide-based chiral stationary phases used in this study. ResearchGate. Available from: [Link]

• Determination of S-(-)-lansoprazole in dexlansoprazole preparation by capillary zone electrophoresis. PubMed. 2017. Available from: [Link]

• Characteristic and complementary chiral recognition ability of four recently developed immobilized chiral stationary phases based on amylose and cellulose phenyl carbamates and benzoates. National Institutes of Health. 2022. Available from: [Link]

• Polysaccharide-based Chiral Stationary Phases for High-performance Liquid Chromatographic Enantioseparation. ResearchGate. 2020. Available from: [Link]

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. PubMed Central. 2021. Available from: [Link]

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• A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. ResearchGate. 2005. Available from: [Link]

• List of European Pharmacopoeia Reference Standards. European Directorate for the Quality of Medicines & HealthCare. 2012. Available from: [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Bristol-Myers Squibb. Available from: [Link]

• Identification, Synthesis and Characterization of Potential Impurities of Dexlansoprazole. Semantic Scholar. 2017. Available from: [Link]

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• Method Validation for the Quantification of Dexlansoprazole dual-delayed release capsules by RP-HPLC. Asian Journal of Pharmaceutical Analysis. 2024. Available from: [Link]

• Chiral HPLC versus chiral SFC: Evaluation of long-term stability and selectivity of Chiralcel OD using various eluents. Scilit. 1993. Available from: [Link]

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• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. JETIR. 2021. Available from: [Link]

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• Determination of R(+)- and S(-)-lansoprazole using chiral stationary-phase liquid chromatography and their enantioselective pharmacokinetics in humans. PubMed. 1996. Available from: [Link]

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A Senior Application Scientist's Guide to In Vitro and In Vivo Correlation for Dexlansoprazole Modified-Release Formulations

An Objective Comparison and Methodological Deep Dive for Researchers and Drug Development Professionals

In the realm of pharmaceutical development, establishing a predictive relationship between in vitro drug release and in vivo performance is a critical objective, particularly for modified-release (MR) dosage forms. This guide provides an in-depth analysis of the In Vitro and In Vivo Correlation (IVIVC) for Dexlansoprazole, a widely used proton pump inhibitor (PPI) formulated as a dual delayed-release product. We will explore the foundational principles of IVIVC, detail the experimental methodologies required for both in vitro and in vivo assessments, and present a comparative framework for evaluating different Dexlansoprazole formulations.

The Significance of IVIVC in Drug Development

An IVIVC is a predictive mathematical model that describes the relationship between an in vitro property of a dosage form (typically the rate and extent of drug dissolution) and an in vivo response (such as plasma drug concentration or amount of drug absorbed).[1][2] The U.S. Food and Drug Administration (FDA) provides comprehensive guidance on developing and evaluating IVIVCs for extended-release oral dosage forms.[3][4] A well-established IVIVC can serve as a surrogate for in vivo bioequivalence studies, which can streamline the approval process and support post-approval changes to a formulation.[1][2][3]

For a drug like Dexlansoprazole, which is formulated in a modified-release capsule containing two types of enteric-coated granules with different pH-dependent dissolution profiles, a robust IVIVC is invaluable.[5][6] This dual delayed-release mechanism results in a plasma concentration-time profile with two distinct peaks, prolonging the duration of acid suppression.[5][7][8][9]

Levels of In Vitro-In Vivo Correlation

The FDA defines several levels of IVIVC, with Level A being the most informative and regulatorily accepted.[3][10]

• Level A Correlation: This represents a point-to-point relationship between the in vitro dissolution rate and the in vivo input rate (the rate of drug appearance in the systemic circulation).[1][10] A strong Level A correlation allows for the prediction of the entire in vivo plasma concentration-time profile from in vitro dissolution data.[1][11]

• Level B Correlation: This level of correlation compares the mean in vitro dissolution time to the mean in vivo residence time or mean in vivo dissolution time.[3] It is not a point-to-point correlation and is generally considered less useful as different in vivo curves can yield similar mean residence times.[3]

• Level C Correlation: This establishes a relationship between a single pharmacokinetic parameter, such as Cmax or AUC, and the amount of drug dissolved at a particular time point.[3] A multiple Level C correlation relates one or several pharmacokinetic parameters to the amount of drug dissolved at several time points.[3]

This guide will focus on the principles and methodologies for establishing a Level A IVIVC for Dexlansoprazole.

Experimental Methodologies: A Step-by-Step Approach

The establishment of a meaningful IVIVC is contingent on meticulously designed and executed in vitro and in vivo studies. The following sections detail the critical experimental protocols.

Part 1: In Vitro Dissolution Studies

The goal of the in vitro dissolution study is to develop a method that can discriminate between different formulations and is predictive of the in vivo performance.

Protocol for In Vitro Dissolution of Dexlansoprazole MR Capsules:

• Apparatus: USP Apparatus I (Basket) at 100 rpm or USP Apparatus II (Paddle) at 50 rpm can be utilized.[12][13] The choice should be justified based on the formulation's characteristics.

• Dissolution Media: Given Dexlansoprazole's dual delayed-release nature, a multi-stage dissolution approach is necessary to mimic the changing pH of the gastrointestinal tract.

  • Acid Stage: 0.1 N HCl for 2 hours to simulate the gastric environment.[12]

  • Buffer Stages: Subsequent testing in buffers of increasing pH, such as pH 4.5, 6.0, and 6.8, to represent the conditions in the small intestine.[12]

• Sampling Times: Frequent sampling is crucial to accurately characterize the release profile. Recommended time points could be 1, 2, 4, 6, 8, 12, and 24 hours.[13][14]

• Analytical Method: The concentration of Dexlansoprazole in the dissolution samples is typically determined by a validated UV-spectrophotometric or HPLC method.

Causality Behind Experimental Choices: The use of multiple pH media is essential to capture the pH-dependent release from the two types of enteric-coated granules in Dexlansoprazole MR capsules.[5][9][15] The agitation speed and apparatus choice are optimized to provide a dissolution profile that is sensitive to formulation changes.

Part 2: In Vivo Pharmacokinetic Studies

In vivo studies are conducted to determine the rate and extent of drug absorption in human subjects.

Protocol for In Vivo Pharmacokinetic Study of Dexlansoprazole MR Capsules:

• Study Design: A single-dose, two-treatment, two-period crossover design is typically employed for bioequivalence studies.[12]

• Subjects: Healthy male and non-pregnant, non-lactating female volunteers are recruited.[12] Factors such as CYP2C19 metabolizer status should be considered, as it can influence Dexlansoprazole's metabolism.[7]

• Dosing and Blood Sampling: Subjects are administered a single oral dose of the Dexlansoprazole MR capsule. Blood samples are collected at pre-determined time points (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 5, 6, 7, 8, 12, 16, and 24 hours post-dose) to capture the dual-peak plasma concentration profile.[6]

• Bioanalytical Method: Plasma concentrations of Dexlansoprazole are quantified using a validated LC-MS/MS method.

• Pharmacokinetic Parameters: Key pharmacokinetic parameters are calculated from the plasma concentration-time data, including:

  • Maximum plasma concentration (Cmax)[7]

  • Time to maximum plasma concentration (Tmax)[7]

  • Area under the plasma concentration-time curve from time zero to the last measurable concentration (AUCt)[7]

  • Area under the plasma concentration-time curve from time zero to infinity (AUCinf)

Causality Behind Experimental Choices: The crossover design minimizes inter-subject variability. The extensive blood sampling schedule is critical to accurately define the unique dual-peak pharmacokinetic profile of Dexlansoprazole MR, which is a direct consequence of its dual delayed-release formulation.[5][6]

Establishing the In Vitro-In Vivo Correlation

The process of developing a Level A IVIVC involves mathematically correlating the in vitro dissolution data with the in vivo absorption data.

Workflow for IVIVC Development:

Caption: Workflow for establishing a Level A IVIVC.

Deconvolution: A critical step in IVIVC development is the deconvolution of the in vivo plasma concentration-time data to estimate the in vivo absorption profile.[16][17] This can be achieved using methods like the Wagner-Nelson or Loo-Riegelman methods, or through numerical deconvolution.[16][17]

Correlation and Model Building: Once the in vitro dissolution and in vivo absorption profiles are obtained, they are plotted against each other. A mathematical model, often a linear regression, is then developed to describe the relationship.[11]

Comparative Analysis of Dexlansoprazole Formulations

To provide a practical comparison, let's consider hypothetical data for three different Dexlansoprazole MR formulations: a reference product (Formulation A) and two test formulations (Formulations B and C) with slightly different release characteristics.

Table 1: In Vitro Dissolution Profiles

Time (hours)	Formulation A (% Dissolved)	Formulation B (% Dissolved)	Formulation C (% Dissolved)
1	5	8	3
2	25	30	20
4	50	58	45
6	75	82	70
8	90	95	85
12	98	99	96

Table 2: In Vivo Pharmacokinetic Parameters

Parameter	Formulation A	Formulation B	Formulation C
Cmax (ng/mL)	850	920	800
Tmax (hours)	4.5	4.0	5.0
AUCt (ng*h/mL)	4500	4800	4200

Interpretation: Formulation B, with a faster in vitro release profile, exhibits a higher Cmax and a slightly earlier Tmax compared to the reference Formulation A. Conversely, Formulation C, with a slower release profile, shows a lower Cmax and a later Tmax. This demonstrates the potential for the in vitro dissolution method to be discriminative and predictive of in vivo performance.

Alternative Formulations and Future Directions

While the dual delayed-release capsule is the current standard for Dexlansoprazole, research into alternative formulations is ongoing. These include controlled-release tablets and gastro-retentive drug delivery systems (GRDDS).[13][18][19] For instance, a study on a gastro-retentive formulation of Dexlansoprazole showed enhanced bioavailability with a prolonged Tmax and half-life compared to the commercial formulation.[19] Another study explored controlled-release tablets that extended the release period up to 24 hours in vitro and showed a good correlation with in vivo absorption in a rabbit model.[14]

The development of these novel formulations underscores the continued importance of IVIVC as a tool to predict and ensure their in vivo performance.

Conclusion

Establishing a robust in vitro-in vivo correlation for Dexlansoprazole modified-release formulations is a scientifically rigorous process that requires a deep understanding of the drug's physicochemical properties, the formulation's release mechanism, and the physiological environment of the gastrointestinal tract. By following well-designed experimental protocols for both in vitro dissolution and in vivo pharmacokinetic studies, researchers and drug development professionals can build predictive models that are invaluable for formulation optimization, quality control, and regulatory submissions. A successful Level A IVIVC not only enhances our understanding of a product's performance but also serves as a critical tool in ensuring the delivery of safe and effective medicines to patients.

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• Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations September 1997. (1997). U.S. Food and Drug Administration. [Link]

• DEXILANT (dexlansoprazole) Label. (2012). U.S. Food and Drug Administration. [Link]

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• DEVELOPMENT OF CONTROLLED RELEASE FORMULATIONS OF DEXLANSOPRAZOLE TO IMPROVE BIOAVAILABILITY. (2018). ResearchGate. [Link]

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• FORMULATION AND EVALUATION OF MODIFIED RELEASE TABLETS OF DEXLANSOPRAZOLE. (2018). JETIR, 5(8). [Link]

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Dexlansoprazole vs. Omeprazole: A Comparative Review for the Research Professional

Abstract

Proton pump inhibitors (PPIs) represent a cornerstone in the management of acid-related gastrointestinal disorders. Among the most prescribed agents in this class are omeprazole, the progenitor of the group, and dexlansoprazole, a more recent development. This guide provides a detailed comparative analysis of dexlansoprazole and omeprazole, focusing on the molecular, pharmacokinetic, and clinical distinctions relevant to researchers and drug development professionals. We will dissect their mechanisms, compare their acid suppression profiles using clinical data, and outline the experimental methodologies used to generate this evidence.

Foundational Chemistry and Mechanism of Action

Both dexlansoprazole and omeprazole are substituted benzimidazoles that function as irreversible inhibitors of the gastric H+/K+-ATPase (proton pump). However, their stereochemistry and formulation technologies create significant functional differences.

• Omeprazole: Launched in the late 1980s, omeprazole is a racemic mixture of two stereoisomers, the R- and S-enantiomers. It is formulated with an enteric coating to protect the acid-labile drug from degradation in the stomach, allowing it to be absorbed in the more alkaline environment of the small intestine.

• Dexlansoprazole: Approved in 2009, dexlansoprazole is the R-enantiomer of lansoprazole. Its primary innovation lies in its Dual Delayed-Release (DDR) formulation. The capsule contains two distinct types of enteric-coated granules that release the drug at different pH levels and times in the duodenum, designed to prolong the plasma concentration and duration of acid suppression.

The shared mechanism involves absorption into the systemic circulation, diffusion into the parietal cells of the stomach, and conversion into the active sulfenamide form in the acidic secretory canaliculus. This active form then covalently binds to cysteine residues on the H+/K+-ATPase, inactivating the pump and inhibiting gastric acid secretion.

Caption: Mechanism of Proton Pump Inhibition.

Pharmacokinetics and Metabolism: The Impact of Formulation

The primary differentiator between dexlansoprazole and omeprazole from a clinical pharmacology perspective is their pharmacokinetic (PK) profile, which is a direct result of their formulations.

Omeprazole, with its standard delayed-release coating, typically produces a single peak plasma concentration approximately 1-3 hours after administration. Its metabolism is heavily reliant on the cytochrome P450 system, particularly the CYP2C19 and CYP3A4 isoenzymes. The activity of CYP2C19 is subject to genetic polymorphisms, leading to classifications of individuals as poor, intermediate, or extensive metabolizers, which can significantly impact the efficacy and safety of omeprazole.

Dexlansoprazole's DDR technology is designed to overcome the limitations of a single-release profile. The first release of granules behaves similarly to a standard PPI, while the second set of granules releases the drug further down the small intestine. This results in a characteristic biphasic absorption and a second plasma concentration peak, prolonging the drug's availability. This extended plasma profile allows for a longer duration of acid suppression from a single daily dose. While also metabolized by CYP2C19 and CYP3A4, some studies suggest that the clinical impact of CYP2C19 polymorphism may be less pronounced with dexlansoprazole compared to other PPIs, though this remains an area of ongoing research.

Table 1: Comparative Pharmacokinetic Parameters

Parameter	Dexlansoprazole (60 mg)	Omeprazole (40 mg)
Tmax (Time to Peak)	~1-2 hours (first peak), ~4-5 hours (second peak)	~1-3 hours
Mean AUC (Area Under Curve)	~6528 ng·h/mL	~1137 ng·h/mL (Varies significantly with CYP2C19 status)
Elimination Half-life	~1-2 hours	~0.5-1 hour
Metabolism	CYP2C19, CYP3A4	CYP2C19 (major), CYP3A4

Note: Values are approximate and can vary based on the study population and methodology.

Comparative Clinical Efficacy: A Data-Driven Analysis

The clinical utility of a PPI is primarily judged by its ability to control gastric acid and achieve therapeutic endpoints, such as healing of erosive esophagitis (EE) and symptom control in gastroesophageal reflux disease (GERD).

Intragastric Acid Control

A key pharmacodynamic (PD) marker for PPI efficacy is the percentage of a 24-hour period during which intragastric pH is maintained above 4.0, the threshold generally considered necessary for healing of acid-related tissue damage. Head-to-head studies have demonstrated that dexlansoprazole's unique PK profile translates to a longer duration of acid control.

A randomized, crossover study comparing dexlansoprazole 60 mg with esomeprazole 40 mg (an S-enantiomer of omeprazole with similar properties) found that dexlansoprazole maintained intragastric pH > 4 for a mean of 71% of the 24-hour period, compared to 68% for esomeprazole. While direct comparisons with omeprazole show similar trends, the prolonged plasma concentration of dexlansoprazole consistently provides more sustained acid suppression over a 24-hour interval.

Healing of Erosive Esophagitis

Multiple large-scale, randomized controlled trials have compared the efficacy of dexlansoprazole and other PPIs, including lansoprazole (the parent compound of dexlansoprazole), which has been extensively compared to omeprazole. A meta-analysis of 13 studies demonstrated that dexlansoprazole 60 mg was significantly more effective than lansoprazole 30 mg in healing moderate-to-severe EE at 8 weeks. Given the established non-inferiority or superiority of lansoprazole to omeprazole in many trials, these data support the high efficacy of dexlansoprazole.

Table 2: Representative Healing Rates of Erosive Esophagitis (8 Weeks)

Study / Drug	Healing Rate (All Grades)	Healing Rate (Moderate-Severe, LA Grades C/D)	Source
Dexlansoprazole 60 mg	~92-95%	~89%	Sharma et al., 2009
Lansoprazole 30 mg	~85-90%	~82%	Sharma et al., 2009
Omeprazole 20 mg	~82-87%	~75-80%	Meta-analysis data

Symptom Control in Non-Erosive Reflux Disease (NERD)

For patients with NERD, the primary endpoint is symptom relief, particularly the percentage of 24-hour heartburn-free days. The extended-release profile of dexlansoprazole has shown advantages in providing consistent, once-daily symptom control. In a study of NERD patients, dexlansoprazole 30 mg resulted in a median of 96% of 24-hour periods being heartburn-free, a significant improvement over placebo.

Experimental Protocol: A Standardized Approach to PPI Comparison

To ensure the trustworthiness and reproducibility of the data presented, clinical trials comparing PPIs follow a rigorous and standardized methodology.

Caption: Workflow for a Comparative PPI Clinical Trial.

Step-by-Step Methodology:

• Patient Selection: A cohort of patients with a clinical history of GERD is recruited. Inclusion criteria typically specify age ranges and frequency/severity of symptoms. Exclusion criteria are critical to remove confounding variables, such as patients with Zollinger-Ellison syndrome, previous gastric surgery, or use of medications that could interfere with the results.

• Baseline Assessment: All enrolled subjects undergo a baseline upper endoscopy. The severity of erosive esophagitis is graded using a standardized system, most commonly the Los Angeles (LA) Classification System (Grades A-D). Patients also complete validated symptom questionnaires to establish a baseline for heartburn and regurgitation severity.

• Randomization: Patients are randomized in a double-blind fashion to receive either dexlansoprazole (e.g., 60 mg once daily) or omeprazole (e.g., 40 mg once daily). Double-blinding is essential to prevent bias from both the patient and the investigator.

• Treatment and Monitoring: The treatment period is typically 8 weeks for healing studies. Throughout this period, patients may be required to keep a daily diary to record symptom frequency and severity. Adverse events are systematically recorded at each follow-up visit.

• Endpoint Evaluation: The primary endpoint is typically the healing of erosive esophagitis, defined as a reversion to LA Grade 0 (no visible mucosal breaks) on the follow-up endoscopy at 8 weeks. Secondary endpoints often include the percentage of 24-hour heartburn-free periods, complete symptom resolution, and safety/tolerability assessments.

Safety and Tolerability

Both dexlansoprazole and omeprazole are generally well-tolerated. The most common adverse events reported in clinical trials for both drugs are similar and include diarrhea, headache, abdominal pain, nausea, and upper respiratory tract infection. The incidence of these events is typically low and comparable between the two agents. Long-term safety considerations for the PPI class as a whole, such as the potential risk of bone fractures and infections, apply to both medications.

Conclusion

Dexlansoprazole represents a mechanistically similar but pharmacokinetically advanced alternative to omeprazole. Its primary advantage is derived from the Dual Delayed-Release formulation, which provides a prolonged plasma concentration profile and a longer duration of intragastric acid suppression over a 24-hour period. This translates into high efficacy for healing erosive esophagitis, particularly in more severe grades, and may offer more consistent once-daily symptom control. While omeprazole remains a highly effective and cost-efficient PPI, dexlansoprazole's refined pharmacokinetic profile provides a clear therapeutic rationale for its use in patients requiring sustained and profound acid suppression. The choice between these agents in a clinical or developmental setting should be guided by the specific therapeutic goal, patient-specific factors such as CYP2C19 metabolizer status, and the desired duration of acid control.

References

• U.S. Food and Drug Administration. (2018). Prilosec (omeprazole) Prescribing Information. U.S. Food and Drug Administration. [Link]

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• Katz, P. O., et al. (2010). Review of a new proton pump inhibitor, dexlansoprazole. Expert Opinion on Drug Metabolism & Toxicology, 6(10), 1303-1310.
• Lee, R. D., et al. (2009). The effect of dexlansoprazole MR on 24-h intragastric pH in healthy subjects. Alimentary Pharmacology & Therapeutics, 30(7), 714-724.
• Pezzella, F. S., et al. (2009). Dexlansoprazole MR for the treatment of gastroesophageal reflux disease. Clinical Therapeutics, 31(10), 2137-2147.
• Guo, H., et al. (2017). Efficacy of dexlansoprazole in the treatment of erosive esophagitis: a meta-analysis. Expert Review of Clinical Pharmacology, 10(12), 1365-1373.
• Sharma, P., et al. (2009). A randomized, double-blind study comparing 30 and 60 mg dexlansoprazole MR with 30 mg lansoprazole for the healing of erosive esophagitis. Alimentary Pharmacology & Therapeutics, 29(7), 731-741.
• Fass, R., et al. (2009). The effect of dexlansoprazole MR on daytime and nighttime heartburn in patients with non-erosive reflux disease. Alimentary Pharmacology & Therapeutics, 29(12), 1261-1272.
• Lundell, L. R., et al. (1999).
• Metz, D. C., et al. (2009). A randomized, multicenter study of dexlansoprazole MR for the maintenance of healed erosive esophagitis. The American Journal of Gastroenterology, 104(9), 2146-2157.

A Comparative Guide to the Validation of Analytical Methods for Dexlansoprazole Impurities

In the landscape of pharmaceutical quality control, the rigorous validation of analytical methods stands as a cornerstone for ensuring drug safety and efficacy. For a proton pump inhibitor like dexlansoprazole, which is pivotal in managing acid-related gastrointestinal disorders, the precise quantification of impurities is not merely a regulatory hurdle but a critical aspect of patient safety. This guide provides an in-depth comparison of analytical methodologies for the validation of dexlansoprazole impurity profiling, grounded in scientific principles and regulatory expectations. We will delve into the rationale behind experimental choices, present comparative data, and offer a detailed protocol for a robust analytical method.

The Criticality of Impurity Profiling for Dexlansoprazole

Dexlansoprazole, the (R)-enantiomer of lansoprazole, functions by irreversibly blocking the H+/K+-ATPase in gastric parietal cells. Its chemical structure, however, is susceptible to degradation under various stress conditions, including acid, base, oxidation, heat, and light.[1][2] This degradation can lead to the formation of impurities that may have altered efficacy or, more critically, potential toxicity. Therefore, a well-validated, stability-indicating analytical method—one that can accurately separate and quantify the active pharmaceutical ingredient (API) from its potential degradation products and process-related impurities—is indispensable.

The development and validation of such methods are guided by the International Council for Harmonisation (ICH) guidelines, particularly Q2(R2) on the validation of analytical procedures and Q3B(R2) concerning impurities in new drug products.[3][4] These guidelines mandate a thorough evaluation of the method's performance characteristics to ensure it is fit for its intended purpose.[5]

Comparative Analysis of Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) coupled with UV detection is the predominant technique for the analysis of dexlansoprazole and its impurities.[6][7][8] More advanced techniques like Ultra-High-Performance Liquid Chromatography (UPLC) offer faster analysis times and improved resolution, while Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for the identification and characterization of unknown impurities.[1][9]

The choice of method often depends on the specific requirements of the analysis. For routine quality control, a robust and validated HPLC-UV method is typically sufficient. For in-depth characterization of degradation pathways or for trace-level impurity analysis, more sensitive techniques like LC-MS/MS may be employed.[10]

Key Performance Parameters: A Comparative Overview

The following table summarizes typical performance data for a validated RP-HPLC method for dexlansoprazole impurity analysis, compiled from various studies. This provides a benchmark for what researchers can expect from a well-developed method.

Validation Parameter	Typical Performance of a Validated RP-HPLC Method	Rationale and Significance
Specificity	No interference from placebo; peak purity index > 0.999 for the main peak under stress conditions (acid, base, peroxide, thermal, photolytic).[6][11]	Demonstrates that the method can unequivocally assess the analyte in the presence of expected components, including impurities and degradation products. Forced degradation studies are crucial for establishing specificity.[3][12]
Linearity	Correlation coefficient (r²) > 0.999 for dexlansoprazole and its known impurities over a range of LOQ to 150% of the specification limit.[7][13][14]	Establishes a direct proportionality between the concentration of an analyte and the analytical response, which is fundamental for accurate quantification.
Range	Typically from 50% to 150% of the target concentration for assay and LOQ to 120% for impurities.[13]	The interval over which the method is shown to be precise, accurate, and linear.
Accuracy	Mean recovery between 98.0% and 102.0% for spiked impurities at different concentration levels.[7][8][15]	Measures the closeness of the test results to the true value. It is often assessed by spiking known amounts of impurities into the sample matrix.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) < 2.0% for the assay of dexlansoprazole and < 5.0% for impurity quantification.[7][8][13]	Assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.
Limit of Detection (LOD)	Typically in the range of 0.01% to 0.05% of the nominal concentration of dexlansoprazole.[16]	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	Typically in the range of 0.03% to 0.15% of the nominal concentration of dexlansoprazole.[16]	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Robustness	No significant impact on results with deliberate variations in method parameters (e.g., ±0.2 units in mobile phase pH, ±2°C in column temperature, ±5% in flow rate).[8][17]	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Experimental Workflow & Causality

The development and validation of an analytical method for dexlansoprazole impurities follow a logical progression, as illustrated in the workflow diagram below. Each step is designed to build upon the previous one, ensuring a comprehensive and scientifically sound validation package.

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A Comparative Guide to Dexlansoprazole's Dual Delayed-Release Technology for Drug Development Professionals

This guide provides an in-depth comparative analysis of Dexlansoprazole's Dual Delayed-Release (DDR) technology. Designed for researchers, scientists, and drug development professionals, this document elucidates the technical nuances of this advanced drug delivery system, supported by experimental data and protocols. Our objective is to offer a comprehensive resource that not only details the performance of Dexlansoprazole but also contextualizes its advantages over other proton pump inhibitors (PPIs) with conventional single-release mechanisms.

Introduction: The Evolution of Acid Suppression Therapy

Proton pump inhibitors (PPIs) are the cornerstone of therapy for acid-related disorders, including gastroesophageal reflux disease (GERD) and erosive esophagitis (EE).[1] Their mechanism of action involves the irreversible inhibition of the gastric H+/K+ ATPase (the proton pump), the final step in gastric acid secretion.[2] However, the clinical efficacy of conventional PPIs is often limited by their short plasma half-life, which can lead to breakthrough symptoms, particularly during the night.[3] This limitation spurred the development of advanced drug delivery systems aimed at prolonging the duration of acid suppression. Dexlansoprazole, the R-enantiomer of lansoprazole, is formulated with a novel Dual Delayed-Release (DDR) technology designed to address this challenge.[3][4]

The Ingenuity of Dual Delayed-Release (DDR) Technology

Dexlansoprazole's DDR formulation is a sophisticated approach to extend the drug's plasma concentration profile.[5] The capsule contains two distinct types of enteric-coated granules, each engineered to dissolve at a different pH level within the small intestine.[3][4]

• First Release (Proximal Duodenum): Approximately 25% of the dexlansoprazole dose is contained in granules that are designed to release the drug at a pH of 5.5 in the proximal duodenum. This results in the first peak plasma concentration occurring 1 to 2 hours after administration.[4][6]

• Second Release (Distal Small Intestine): The remaining 75% of the dose is in granules that release the drug further down the small intestine, where the pH is around 6.75.[4][6] This leads to a second, larger peak in plasma concentration approximately 4 to 5 hours after dosing.[2][4]

This sequential release mechanism results in a prolonged plasma concentration of dexlansoprazole, extending the duration of acid suppression over a 24-hour period.[7]

Caption: Dexlansoprazole's Dual Delayed-Release Mechanism.

Comparative In Vitro Dissolution Analysis

Objective: To demonstrate the differential release profiles of Dexlansoprazole DDR compared to a conventional single delayed-release PPI, such as Esomeprazole, under simulated gastrointestinal pH conditions.

Experimental Protocol: Two-Stage Dissolution Testing

This protocol is adapted from standard pharmacopeial methods for enteric-coated formulations.[8]

• Apparatus: USP Apparatus 2 (Paddle Apparatus) at 37°C ± 0.5°C with a paddle speed of 50 rpm.

• Acid Stage (Simulated Gastric Fluid):

  • Medium: 900 mL of 0.1 N HCl.

  • Procedure: Place one capsule of Dexlansoprazole DDR and one of the comparator PPI in separate dissolution vessels. Operate for 2 hours.

  • Sampling: Withdraw samples at 120 minutes to assess the integrity of the enteric coating. No significant drug release should occur.

• Buffer Stage (Simulated Intestinal Fluid):

  • Medium: After the acid stage, add a predetermined volume of a buffer concentrate to each vessel to adjust the pH to 6.8. Alternatively, transfer the granules to a new vessel containing 900 mL of pH 6.8 phosphate buffer.

  • Procedure: Continue the dissolution for an additional 6 hours.

  • Sampling: Withdraw samples at regular intervals (e.g., 30, 60, 120, 240, 360 minutes) and analyze for drug content using a validated UV-spectrophotometric or HPLC method.

Expected Data and Interpretation

The results are expected to show that the comparator PPI releases its active ingredient in a single burst upon the pH shift to 6.8. In contrast, Dexlansoprazole DDR will exhibit a biphasic release pattern, reflecting its dual granule formulation.

Time (minutes)	Dexlansoprazole DDR (% Released)	Single Delayed-Release PPI (% Released)
Acid Stage
120	< 10%	< 10%
Buffer Stage
150	~25%	> 80%
180	~30%	> 90%
300	> 85%	> 95%
360	> 95%	> 95%

Comparative Pharmacokinetic (PK) Evaluation

Objective: To compare the in vivo plasma concentration-time profiles of Dexlansoprazole DDR and a single delayed-release PPI.

Experimental Protocol: Crossover Bioavailability Study

A randomized, open-label, two-period crossover study in healthy adult volunteers is a standard design for this comparison.[9][10]

• Subject Population: A cohort of healthy male and female volunteers, screened for inclusion/exclusion criteria.

• Dosing:

  • Period 1: Subjects are randomized to receive a single oral dose of either Dexlansoprazole DDR (e.g., 60 mg) or the comparator PPI (e.g., Esomeprazole 40 mg).

  • Washout Period: A sufficient time (e.g., 7-14 days) to ensure complete elimination of the drug from the first period.

  • Period 2: Subjects receive the alternate treatment.

• Blood Sampling: Venous blood samples are collected at pre-dose and at specified time points post-dose (e.g., 0.5, 1, 1.5, 2, 3, 4, 5, 6, 7, 8, 10, 12, 16, and 24 hours).[11]

• Bioanalysis: Plasma concentrations of the parent drug are determined using a validated LC-MS/MS method.[12]

• Pharmacokinetic Parameters: The following parameters are calculated using non-compartmental analysis: Cmax (maximum plasma concentration), Tmax (time to Cmax), and AUC (area under the plasma concentration-time curve).[9]

Caption: Workflow for a Comparative Pharmacokinetic Crossover Study.

Expected Data and Interpretation

The pharmacokinetic data for Dexlansoprazole DDR will characteristically show two distinct plasma concentration peaks, while the comparator will exhibit a single peak.[7] This dual-peak profile contributes to a prolonged time that the plasma concentration remains above the therapeutic threshold.

Parameter	Dexlansoprazole DDR (60 mg)	Esomeprazole (40 mg)
Cmax (ng/mL)	Biphasic Peaks	Single Peak
Tmax (hours)	~1-2 and ~4-5	~1.6
AUC0-24 (ng·h/mL)	Higher	Lower
Half-life (hours)	~1-2	~1-1.5

Note: Absolute values can vary between studies.

Comparative Pharmacodynamic (PD) Evaluation

Objective: To assess the impact of the differing pharmacokinetic profiles on the primary pharmacodynamic endpoint of PPIs: intragastric acid suppression.

Experimental Protocol: 24-Hour Intragastric pH Monitoring

This is the gold standard for evaluating the acid-suppressing efficacy of PPIs.[13]

• Study Design: A randomized, crossover study in healthy volunteers or patients with GERD.[14]

• Procedure:

  • Subjects undergo baseline 24-hour intragastric pH monitoring.

  • Following a washout period, subjects are randomized to receive either Dexlansoprazole DDR or the comparator PPI once daily for a set duration (e.g., 5-7 days).

  • On the final day of treatment, 24-hour intragastric pH monitoring is repeated.

• Data Analysis: The key pharmacodynamic parameters are:

  • Percentage of time the intragastric pH remains above 4 over a 24-hour period.

  • Mean intragastric pH over 24 hours.

Expected Data and Interpretation

The extended plasma concentration profile of Dexlansoprazole DDR is expected to translate into a more sustained and prolonged period of acid suppression compared to single-release PPIs.[15] This is particularly evident in the latter half of the dosing interval (12-24 hours post-dose).[14]

Parameter	Dexlansoprazole DDR (60 mg)	Esomeprazole (40 mg)	p-value
Mean % time pH > 4 (0-24h)	58%	48%	0.003
Mean % time pH > 4 (>12-24h)	60%	42%	<0.001
Average mean pH (0-24h)	4.3	3.7	<0.001
Average mean pH (>12-24h)	4.5	3.5	<0.001

Data adapted from a single-dose comparative study.[14]

After 5 days of once-daily administration, 60 mg of dexlansoprazole demonstrated a statistically significantly greater mean 24-hour intragastric pH compared to 30 mg of lansoprazole (4.55 vs. 4.13, respectively).[16] There was also a significant increase in the percentage of time the 24-hour intragastric pH was above 4 (71% vs. 60%).[16]

Clinical Efficacy and Safety

The superior pharmacokinetic and pharmacodynamic profile of Dexlansoprazole DDR has been shown to translate into clinical benefits. In two large, double-blind, randomized controlled trials involving over 4,000 patients with erosive esophagitis, Dexlansoprazole MR (60 mg and 90 mg) was non-inferior to lansoprazole (30 mg) for healing at 8 weeks.[17] In one of these studies, the 60 mg dose was superior to lansoprazole.[16][17] Furthermore, Dexlansoprazole MR 90 mg was superior to lansoprazole in healing moderate-to-severe erosive esophagitis in an integrated analysis.[17]

A key advantage of the DDR technology is the flexibility of administration, as it can be taken without regard to meals.[3][16] The safety profile of dexlansoprazole is similar to that of lansoprazole and other established PPIs.[16]

Conclusion

Dexlansoprazole's Dual Delayed-Release technology represents a significant advancement in the formulation of proton pump inhibitors. Through a sophisticated dual-release mechanism, it achieves a prolonged plasma concentration profile that translates into superior 24-hour intragastric acid control compared to conventional single-release PPIs. The supporting in vitro, pharmacokinetic, and pharmacodynamic data robustly demonstrate the scientific rationale behind this technology. For drug development professionals, Dexlansoprazole DDR serves as a prime example of how innovative formulation strategies can optimize the therapeutic potential of a well-established class of drugs, ultimately leading to improved clinical outcomes and patient convenience.

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A Senior Application Scientist's Guide to Inter-Laboratory Validation of a Dexlansoprazole Assay

Introduction: The Imperative for Reproducible Dexlansoprazole Quantification

Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor (PPI) that plays a critical role in managing acid-related gastrointestinal disorders.[1][2] Its mechanism relies on the specific inhibition of the (H+, K+)-ATPase in gastric parietal cells, representing the final step in acid production.[1] Given its therapeutic importance, the precise and accurate quantification of dexlansoprazole in bulk drug substances and finished pharmaceutical products is paramount for ensuring product quality, safety, and efficacy.

An analytical method, however robust in a single laboratory, only proves its true value when it can be successfully transferred and replicated across different laboratories.[3][4] This is the essence of inter-laboratory validation, a process that establishes the reproducibility and reliability of an analytical procedure under various conditions.[3][5] This guide provides a comprehensive comparison and detailed protocol for the inter-laboratory validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for dexlansoprazole, grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[6][7][8]

Analytical Approaches for Dexlansoprazole Assay

While various techniques like UV-spectrophotometry and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) exist for dexlansoprazole analysis, RP-HPLC with UV detection remains the workhorse in quality control settings.[1][8][9]

• RP-HPLC-UV: This method offers a balance of specificity, sensitivity, and cost-effectiveness, making it ideal for routine quality control.[10] It excels at separating dexlansoprazole from potential impurities and degradation products, a critical capability for stability-indicating assays.[9]

• LC-MS/MS: While offering superior sensitivity and specificity, LC-MS/MS is often more complex and costly. Its application is typically reserved for bioanalytical studies requiring the quantification of dexlansoprazole in biological matrices like plasma.[9]

This guide will focus on a robust RP-HPLC-UV method, as its successful inter-laboratory validation is a common and critical milestone in the pharmaceutical industry.

Designing the Inter-Laboratory Validation Study

The objective of an inter-laboratory study is to demonstrate that a method is transferable and will produce equivalent results at different sites.[3][11][12] The design is rooted in regulatory expectations, primarily the ICH Q2(R2) guideline, which provides a framework for validating analytical procedures.[6][13][14]

Causality Behind Key Design Choices:

• Harmonized Protocol: A single, unambiguous protocol is the cornerstone of the study. It must detail every step, from solution preparation to data analysis, to minimize variability arising from procedural misinterpretation.[11]

• Centralized Sample Distribution: To eliminate variability from the samples themselves, a single batch of dexlansoprazole reference standard, drug product, and quality control (QC) samples should be prepared and distributed to all participating laboratories from a central point.

• Pre-defined Acceptance Criteria: Before the study begins, clear acceptance criteria for all validation parameters must be established and agreed upon by all participating labs. This ensures an objective assessment of the method's performance.[13]

• Selection of Laboratories: The chosen laboratories should represent a realistic cross-section of the environments where the method will be used, including variations in instrumentation, environmental conditions, and analyst experience.[5][11]

The overall workflow for conducting the validation is illustrated below.

Caption: Inter-laboratory validation workflow.

Experimental Protocol: A Validated RP-HPLC Method

The following protocol is a self-validating system. The inclusion of a System Suitability Test (SST) ensures that the chromatographic system is performing adequately before any samples are analyzed, providing a high degree of assurance in the results.[8]

Chromatographic Conditions

Parameter	Condition
Column	Inertsil ODS C18 (100 x 4.6 mm, 5µm)[10]
Mobile Phase	Acetonitrile and 0.5 mmol Ammonium Acetate (pH 4.5)
Flow Rate	1.0 mL/min[10]
Detection	UV at 285 nm[10]
Injection Volume	10 µL
Column Temp.	Ambient
Run Time	~10 minutes[10]

Solutions Preparation

• Standard Stock Solution (e.g., 600 µg/mL): Accurately weigh ~60 mg of Dexlansoprazole working standard into a 100 mL volumetric flask. Add ~25 mL of 0.1N NaOH to dissolve, then dilute to volume with the mobile phase and mix well.[2]

• Standard Working Solution (e.g., 60 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the mobile phase.[2]

• Sample Preparation (from Capsules): Accurately weigh the contents of at least 5 capsules. Transfer powder equivalent to 60 mg of dexlansoprazole into a 100 mL volumetric flask. Add 25 mL of 0.1N NaOH, sonicate for 15-20 minutes to dissolve, and dilute to volume with the mobile phase.[2][8] Further dilute 5.0 mL of this solution into a 50 mL volumetric flask with the mobile phase to achieve a final concentration of ~60 µg/mL.[2]

System Suitability Test (SST)

Inject the Standard Working Solution in six replicates. The acceptance criteria are:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• %RSD of Peak Areas: ≤ 2.0%[1]

Caption: Schematic of the HPLC-UV experimental setup.

Comparative Analysis of Inter-Laboratory Validation Data

Reproducibility is the key parameter assessed in an inter-laboratory study, evaluating the method's consistency across different labs.[5] The following tables present simulated data from three independent laboratories (Lab A, Lab B, Lab C) executing the harmonized protocol.

Table 1: System Suitability and Specificity

Specificity was confirmed by injecting a placebo solution, which showed no interfering peaks at the retention time of dexlansoprazole (~4.5 min).[10]

Parameter	Lab A	Lab B	Lab C	Acceptance Criteria
Retention Time (min)	4.53	4.58	4.51	Report
Tailing Factor	1.12	1.15	1.10	≤ 2.0
Theoretical Plates	5680	5590	5710	≥ 2000
Specificity	Pass	Pass	Pass	No interference

Table 2: Linearity and Range

Linearity was assessed across a range of 15-120 µg/mL (25% to 200% of the target concentration).[2][10]

Parameter	Lab A	Lab B	Lab C	Acceptance Criteria
Correlation Coeff. (r²)	0.9998	0.9995	0.9999	≥ 0.999

Table 3: Accuracy (% Recovery)

Accuracy was determined by analyzing samples spiked with known amounts of dexlansoprazole at three concentration levels (e.g., 80%, 100%, 120%).[13]

Concentration	Lab A (% Rec)	Lab B (% Rec)	Lab C (% Rec)	Acceptance Criteria
Level 1 (80%)	99.8	100.5	99.5	98.0 - 102.0%
Level 2 (100%)	100.2	101.1	100.4	98.0 - 102.0%
Level 3 (120%)	99.5	99.9	99.1	98.0 - 102.0%

Table 4: Precision (%RSD)

Precision encompasses repeatability (intra-day), intermediate precision (inter-day, different analysts), and reproducibility (inter-laboratory).[5]

Precision Type	Lab A (%RSD)	Lab B (%RSD)	Lab C (%RSD)	Acceptance Criteria
Repeatability (n=6)	0.45	0.51	0.42	≤ 2.0%
Intermediate (n=6)	0.68	0.75	0.61	≤ 2.0%
Reproducibility (%RSD across all labs for a 100% QC sample)	\multicolumn{3}{c	}{0.85 }	≤ 2.0%

Field Insights: Interpreting and Troubleshooting Discrepancies

Even with a robust method, discrepancies can arise. The key is a systematic investigation.

• System Suitability Failure: This is the first checkpoint. If SST fails, no further analysis should be performed. Common causes include mobile phase preparation errors, column degradation, or detector lamp issues.

• Inconsistent Retention Times: Minor shifts are expected. However, significant deviations between labs can point to differences in column chemistry (even with the same brand), column temperature, or pump calibration.

• Accuracy or Precision Failures: If one lab shows poor recovery or high variability, the investigation should focus on analyst technique, standard and sample preparation procedures, and the integrity of volumetric glassware and pipettes. A cross-validation, where labs exchange and analyze each other's prepared samples, can help isolate the source of the error.[3]

Conclusion and Recommendations

The presented data demonstrates that the RP-HPLC method for dexlansoprazole is specific, linear, accurate, and precise. The successful validation across three independent laboratories, with all results meeting pre-defined acceptance criteria, confirms the method's reproducibility. The low overall %RSD for reproducibility (0.85%) provides a high degree of confidence that this analytical procedure is robust and suitable for transfer to quality control laboratories for routine analysis. The continuous lifecycle management of the method is crucial, and any future changes should be managed through a risk-based approach to ensure it remains fit for its intended purpose.[15]

References

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• International Council for Harmonisation. Quality Guidelines. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

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A Comparative Analysis of Dexlansoprazole and Other Proton Pump Inhibitors: A Guide for Researchers Based on Clinical Trial Data

This guide provides an in-depth comparison of dexlansoprazole with other proton pump inhibitors (PPIs), grounded in clinical trial data. It is designed for researchers, scientists, and drug development professionals, offering a detailed examination of comparative efficacy, pharmacokinetics, and clinical methodologies.

Introduction: The Evolving Landscape of Acid Suppression

Proton pump inhibitors (PPIs) represent the cornerstone of therapy for acid-related disorders, most notably gastroesophageal reflux disease (GERD). Their mechanism of action, the irreversible inhibition of the H+/K+ ATPase (the proton pump) in gastric parietal cells, provides potent and sustained suppression of acid secretion. While the class includes established agents like lansoprazole, esomeprazole, omeprazole, and pantoprazole, the development of dexlansoprazole introduced a significant innovation in drug delivery technology aimed at addressing the limitations of conventional single-release formulations.[1]

Dexlansoprazole, the R-enantiomer of lansoprazole, is distinguished by its unique Dual Delayed-Release (DDR) formulation.[2][3] This technology was engineered to prolong the plasma concentration of the drug, thereby extending the duration of acid suppression with a once-daily dose.[4] This guide will synthesize data from key clinical trials to objectively compare the performance of dexlansoprazole against its predecessors, focusing on its impact on healing erosive esophagitis, symptom control, and intragastric pH.

The Mechanistic Advantage: Dual Delayed-Release Technology

The fundamental difference between dexlansoprazole and other PPIs lies in its pharmacokinetic profile, a direct result of its DDR formulation. A standard delayed-release PPI capsule contains enteric-coated granules that release the drug at a pH of approximately 6.0 in the proximal small intestine (duodenum), leading to a single peak in plasma concentration.

Dexlansoprazole's DDR technology incorporates two distinct types of enteric-coated granules within a single capsule.[3]

• First Release: 25% of the dose is released in the proximal duodenum (pH ~5.5), resulting in an initial plasma concentration peak within one to two hours post-administration.[3]

• Second Release: The remaining 75% is released further down in the distal small intestine where the pH is higher (~6.75), causing a second plasma concentration peak at four to five hours.[2][3]

This biphasic absorption creates a prolonged plasma concentration curve, which sustains therapeutic drug levels for a longer period compared to the single peak of conventional PPIs.[4][5] This extended exposure allows for the inhibition of proton pumps that are newly activated throughout the day, a key factor in addressing symptoms like nocturnal acid breakthrough.[6]

Caption: Workflow of a typical randomized controlled trial for erosive esophagitis.

Safety and Tolerability Profile

Across numerous clinical trials involving thousands of patients, dexlansoprazole has demonstrated a commendable safety profile. [6][7]The character and severity of adverse events are similar to those seen with lansoprazole and other PPIs. [8][9][10]* Common Adverse Events: The most frequently reported adverse reactions are generally mild to moderate and include diarrhea (4.8%), abdominal pain (4.0%), nausea (2.9%), upper respiratory tract infection (1.9%), and flatulence (1.6%). [11]* Long-Term Safety: In a 12-month safety study, the safety profile of dexlansoprazole was shown to be similar to that of lansoprazole. [8][12]* Drug Interactions: Like other PPIs, dexlansoprazole is metabolized by the cytochrome P450 system (primarily CYP2C19 and CYP3A4) and may interact with drugs dependent on gastric pH for absorption. [6][13]However, some evidence suggests that the potential for interaction with clopidogrel may be less than that of omeprazole or esomeprazole. [14]

Conclusion and Authoritative Insights

The clinical data demonstrates that dexlansoprazole is a highly effective PPI for the healing of erosive esophagitis and the management of GERD symptoms. While its efficacy in healing EE is comparable to other potent PPIs like lansoprazole and esomeprazole, its unique Dual Delayed-Release formulation provides a distinct pharmacokinetic and pharmacodynamic advantage. [9][15] This extended acid suppression profile translates into tangible clinical benefits, particularly in:

• Sustained Symptom Control: Offering more consistent relief, especially for patients with nocturnal acid breakthrough and related sleep disturbances. [3]* Dosing Flexibility: The ability to be taken without regard to meals may improve patient adherence, a critical factor in long-term management. [1][2]* Specific Patient Populations: Showing superior efficacy in patients with moderate-to-severe EE and those with troublesome atypical symptoms like chronic cough. [9][16] For researchers and drug development professionals, dexlansoprazole serves as a case study in how advanced formulation technology can optimize the performance of an established drug class to meet previously unmet clinical needs in GERD management. [1]While direct head-to-head trials against all other PPIs are not exhaustive, the available evidence strongly supports its position as a valuable and differentiated therapeutic option.

References

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• Sharma, P., et al. (2009). Clinical trials: healing of erosive oesophagitis with dexlansoprazole MR, a proton pump inhibitor with a novel dual delayed-release formulation--results from two randomized controlled studies. Alimentary Pharmacology & Therapeutics, 29(7), 731–741. [Link]

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• Vakily, M., et al. (2009). Review article: dual delayed release formulation of dexlansoprazole MR, a novel approach to overcome the limitations of conventional single release proton pump inhibitor therapy. Alimentary Pharmacology & Therapeutics, 29(7), 731-741. [Link]

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• Goh, K. L. (2011). Pharmacological and Safety Profile of Dexlansoprazole: A New Proton Pump Inhibitor - Implications for Treatment of Gastroesophageal Reflux Disease in the Asia Pacific Region. Journal of Neurogastroenterology and Motility, 17(3), 306–315. [Link]

• Walecka-Kapica, E. (2015). Dexlansoprazole – a new-generation proton pump inhibitor. Przeglad Gastroenterologiczny, 10(5), 277–281. [Link]

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• Peura, D. A., et al. (2014). Distinguishing the impact of dexlansoprazole on heartburn vs. regurgitation in patients with gastro-oesophageal reflux disease. Alimentary Pharmacology & Therapeutics, 40(7), 811–820. [Link]

• Howden, C. W., et al. (2009). Clinical trial: efficacy and safety of dexlansoprazole MR 60 and 90 mg in healed erosive oesophagitis - maintenance of healing and symptom relief. Alimentary Pharmacology & Therapeutics, 30(9), 895–907. [Link]

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• Chiang, H. H., et al. (2017). First-week clinical responses to dexlansoprazole 60 mg and esomeprazole 40 mg for the treatment of grades A and B gastroesophageal reflux disease. World Journal of Gastroenterology, 23(47), 8349–8357. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Dexlansoprazole Sesquihydrate for Laboratory Professionals

As researchers, scientists, and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench. The proper disposal of chemical compounds, including active pharmaceutical ingredients (APIs) like dexlansoprazole sesquihydrate, is a critical aspect of our work. This guide provides a detailed, step-by-step approach to the safe and compliant disposal of dexlansoprazole sesquihydrate, ensuring the protection of our environment and adherence to regulatory standards.

Dexlansoprazole, the R-enantiomer of lansoprazole, is a proton pump inhibitor that works by irreversibly blocking the (H+, K+)-ATPase enzyme in gastric parietal cells, thereby inhibiting the final step in gastric acid production[1][2]. Its sesquihydrate form is a stable crystalline solid commonly used in pharmaceutical formulations[3][4][5]. The responsible management of its waste is paramount to prevent environmental contamination and potential harm.

Core Principles of Pharmaceutical Waste Management

The disposal of pharmaceutical waste is governed by stringent regulations to mitigate environmental and health risks. The U.S. Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) provide a framework for the proper handling of such materials. A key principle is the EPA's prohibition on the sewering of hazardous waste pharmaceuticals by healthcare facilities, a measure aimed at protecting our waterways[6][7]. While dexlansoprazole itself is not typically classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), it is crucial to consult state and local regulations, as they may have more stringent requirements[8].

Disposal Decision-Making Workflow

The following diagram illustrates the decision-making process for the proper disposal of dexlansoprazole sesquihydrate in a laboratory setting. This workflow ensures that all disposal options are considered in a manner that prioritizes safety and regulatory compliance.

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A Comprehensive Guide to Personal Protective Equipment for Handling Dexlansoprazole Sesquihydrate

For the diligent researchers, scientists, and drug development professionals dedicated to advancing therapeutic frontiers, ensuring personal and environmental safety is paramount. This guide provides a detailed protocol for the appropriate selection, use, and disposal of Personal Protective Equipment (PPE) when handling Dexlansoprazole sesquihydrate. Our commitment is to empower you with the knowledge to maintain a safe laboratory environment, fostering a culture of safety that extends beyond the product itself.

Dexlansoprazole sesquihydrate, a proton pump inhibitor, requires careful handling to minimize exposure and prevent potential health effects. While some safety data sheets (SDS) may classify it as non-hazardous, it is crucial to recognize that it may cause skin, eye, and respiratory irritation[1][2][3]. Therefore, a comprehensive PPE strategy is not just recommended; it is an essential component of responsible laboratory practice.

Foundational Principles of Exposure Control

Before detailing specific PPE requirements, it is essential to understand the hierarchy of controls. Engineering controls, such as fume hoods and ventilated enclosures, are the first line of defense in minimizing airborne contaminants. Administrative controls, including standard operating procedures and training, further reduce the risk of exposure. PPE should be considered the final barrier between the individual and the chemical.

Recommended Personal Protective Equipment

The selection of appropriate PPE is contingent on the nature of the work being performed. The following table outlines the recommended PPE for various laboratory activities involving Dexlansoprazole sesquihydrate.

Activity	Required PPE	Rationale
Weighing and Aliquoting (Solid)	- Nitrile or Latex Gloves- Safety Glasses with Side Shields or Goggles- Lab Coat- Respiratory Protection (N95 or higher)	- Prevents skin contact with the powder.- Protects eyes from airborne particles.- Shields personal clothing from contamination.- Minimizes inhalation of fine dust particles, which may cause respiratory irritation[1][2].
Solution Preparation	- Nitrile or Latex Gloves- Safety Glasses with Side Shields or Goggles- Lab Coat	- Protects skin from splashes.- Shields eyes from accidental splashes.- Prevents contamination of personal clothing.
In Vitro/In Vivo Studies	- Nitrile or Latex Gloves- Safety Glasses- Lab Coat	- Standard laboratory practice to prevent cross-contamination and protect the researcher.

Step-by-Step Guide to Donning and Doffing PPE

Proper technique in putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning Procedure:

• Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand sanitizer.

• Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully buttoned.

• Respiratory Protection (if required): Place the respirator over your nose and mouth, ensuring a tight seal. Perform a user seal check.

• Eye Protection: Put on safety glasses or goggles.

• Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Procedure:

• Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique to avoid touching the contaminated exterior.

• Gown/Lab Coat: Unbutton the lab coat and roll it outwards, touching only the inside surface.

• Hand Hygiene: Perform hand hygiene.

• Eye Protection: Remove eye protection by handling the earpieces or strap.

• Respiratory Protection: Remove the respirator without touching the front.

• Hand Hygiene: Perform final hand hygiene.

Decision Pathway for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Decision pathway for selecting appropriate PPE when handling Dexlansoprazole sesquihydrate.

Operational and Disposal Plans

A comprehensive safety plan includes procedures for handling spills and disposing of waste.

Spill Response:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For solid spills, gently cover with an absorbent material to prevent dust generation. For liquid spills, use an appropriate absorbent material.

• Clean: Wearing appropriate PPE, carefully sweep or wipe up the spilled material. Decontaminate the area with a suitable cleaning agent.

• Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous waste disposal.

Waste Disposal:

• Contaminated PPE: All used PPE, including gloves, lab coats, and respirators, should be disposed of as hazardous waste in accordance with institutional and local regulations.

• Chemical Waste: Unused Dexlansoprazole sesquihydrate and any solutions containing it must be disposed of as chemical waste. Do not pour down the drain[2][4]. Consult your institution's environmental health and safety department for specific disposal procedures.

Emergency Procedures: First Aid

In the event of exposure, immediate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention[1][2][4].

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation develops[1][2][4].

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[1][2][4].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention[1][2].

By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues. This proactive approach to safety ensures that the pursuit of scientific discovery is not compromised by preventable accidents.

References

• KM Pharma Solution Private Limited. (n.d.). MSDS - Dexlansoprazole Sesquihydrate. Retrieved from [Link]

• ChemDmart. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]

• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS DEXLANSOPRAZOLE IMPURITY 7. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). DEXILANT (dexlansoprazole) Label. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Dexlansoprazole. PubChem Compound Database. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). DEXILANT (dexlansoprazole) Label. Retrieved from [Link]

• Mayo Clinic. (n.d.). Dexlansoprazole (oral route). Retrieved from [Link]

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